Disodium diphosphate

• CAS: 7758-16-9

Core Science & Biosynthesis

A Core Technical Guide to Disodium Diphosphate for Research Professionals

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide serves as a comprehensive resource on the fundamental properties and applications of disodium (B8443419) diphosphate (B83284) (also known as disodium dihydrogen pyrophosphate or sodium acid pyrophosphate, SAPP). Designed for the scientific community, this document provides detailed information on the compound's physicochemical characteristics, its utility in experimental research, and its influence on biological pathways.

Core Properties of Disodium Diphosphate

Disodium diphosphate (Na₂H₂P₂O₇) is an inorganic compound composed of sodium cations and the dihydrogen pyrophosphate anion.[1] It is a white, odorless, water-soluble solid that serves as a buffering and chelating agent in numerous applications.[1][2]

Physicochemical Data

The quantitative properties of disodium diphosphate are summarized in the tables below for ease of reference and comparison.

Identifier	Value	Reference
IUPAC Name	Disodium dihydrogen diphosphate	[1]
Synonyms	Disodium pyrophosphate, Sodium acid pyrophosphate (SAPP), Disodium dihydrogen pyrophosphate, Diphosphoric acid, disodium salt	[1][3][4]
Chemical Formula	Na₂H₂P₂O₇	[1][3]
CAS Number	7758-16-9	[1][3]
E-Number	E450(i)	[1]

Table 1: General Identifiers for Disodium Diphosphate.

Physical Property	Value	Reference
Molar Mass	221.94 g/mol	[1][4]
Appearance	White, odorless powder or granules	[1][5]
Density	2.31 g/cm³	[1][5]
Melting Point	Decomposes at > 220 °C	[6][7]
Solubility in Water	11.9 g/100 mL at 20 °C	[1][5]
13 g/100 g H₂O at 20 °C	[8]
15 g/100 mL at 25 °C	[6]
20 g/100 g H₂O at 80 °C	[8]
Solubility in Organic Solvents	Insoluble in ethanol	[3][6]
Hygroscopicity	Hygroscopic; forms a hexahydrate (Na₂H₂P₂O₇·6H₂O) in moist air	[3][6]

Table 2: Physical Properties of Anhydrous Disodium Diphosphate.

Chemical Property	Value	Reference
pH (1% aqueous solution)	3.7 - 5.0 (typically around 4.1)	[3][6][8]
Stability	Stable under recommended storage conditions. Decomposes above 220°C to form sodium metaphosphate.	[6][7][8]
Reactivity	Reacts with strong oxidizing agents. Hydrolyzes to orthophosphate when heated in an acidic medium. Forms chelates with divalent and trivalent metal ions (e.g., Fe²⁺, Cu²⁺).	[6][9]
Hydrogen Bond Donor Count	2	[6]
Hydrogen Bond Acceptor Count	7	[6]

Table 3: Chemical Properties and Reactivity of Disodium Diphosphate.

Applications in Research and Drug Development

Disodium diphosphate's unique properties make it a versatile tool in various research and pharmaceutical applications.

Buffering Agent

With a pKa for the second dissociation of pyrophosphoric acid in a relevant range, disodium diphosphate is an effective buffering agent, particularly for maintaining pH in the mildly acidic range.[6] This is crucial for stabilizing drug formulations, both oral and injectable, to ensure the stability and bioavailability of active pharmaceutical ingredients (APIs).[9]

Chelating Agent (Sequestrant)

The pyrophosphate anion has a high affinity for polyvalent metal cations, such as Ca²⁺, Fe²⁺, and Mg²⁺.[1] This chelating ability is exploited to prevent the degradation of APIs that are sensitive to metal-catalyzed oxidation.[9] By sequestering trace metal ions, disodium diphosphate enhances the shelf life and therapeutic efficacy of pharmaceutical products.[9]

Excipient in Formulations

In solid dosage forms, disodium diphosphate can act as an excipient to facilitate tablet disintegration and dissolution, thereby improving drug delivery profiles.[9] It is also used as a leavening agent in combination with a bicarbonate source in effervescent tablets.[1]

Experimental Protocols

The following are detailed methodologies for key experiments involving disodium diphosphate.

Preparation of a Disodium Diphosphate Buffer (pH 4.2)

This protocol describes the preparation of a 0.1 M sodium pyrophosphate buffer.

Materials:

• Disodium diphosphate (Na₂H₂P₂O₇, FW: 221.94 g/mol )

• Tetrasodium (B8768297) pyrophosphate (Na₄P₂O₇, FW: 265.90 g/mol )

• Deionized water

• pH meter

• Magnetic stirrer and stir bar

• Volumetric flasks and beakers

• Hydrochloric acid (HCl) and Sodium Hydroxide (NaOH) for pH adjustment

Procedure:

• Prepare a 0.1 M solution of disodium diphosphate: Dissolve 22.194 g of Na₂H₂P₂O₇ in 800 mL of deionized water.

• Prepare a 0.1 M solution of tetrasodium pyrophosphate: Dissolve 26.590 g of Na₄P₂O₇ in 800 mL of deionized water.

• Mix the solutions: In a beaker with a magnetic stir bar, combine the two solutions. Start by adding the 0.1 M tetrasodium pyrophosphate solution to the 0.1 M disodium diphosphate solution while monitoring the pH.

• Adjust the pH: The pKa values for pyrophosphoric acid are approximately 0.91, 2.10, 6.70, and 9.32. To achieve a pH of 4.2, you will primarily be working with the equilibrium between H₂P₂O₇²⁻ and H₃P₂O₇⁻. Titrate the mixed solution with small volumes of 0.1 M HCl to lower the pH or 0.1 M NaOH to raise the pH until the desired pH of 4.2 is reached.

• Final Volume Adjustment: Once the target pH is stable, transfer the solution to a 2 L volumetric flask and add deionized water to the mark.

• Storage: Store the buffer solution in a tightly sealed container at 4°C.

Determination of Metal Chelating Capacity

This protocol provides a method to determine the iron (Fe²⁺) chelating capacity of disodium diphosphate using a colorimetric assay with ferrozine (B1204870).

Materials:

• Disodium diphosphate (Na₂H₂P₂O₇)

• Ferrous chloride (FeCl₂)

• Ferrozine

• Deionized water

• UV-Vis spectrophotometer

• Test tubes and pipettes

Procedure:

• Prepare a standard solution of disodium diphosphate: Prepare a 1 mg/mL stock solution of Na₂H₂P₂O₇ in deionized water. Create a series of dilutions from this stock solution (e.g., 100, 200, 400, 600, 800, 1000 µg/mL).

• Prepare reagents:

  • 0.5 mM FeCl₂ solution in deionized water.

  • 2.5 mM Ferrozine solution in deionized water.

• Assay:

  • To a series of test tubes, add 1 mL of each disodium diphosphate dilution.

  • Add 0.1 mL of the 0.5 mM FeCl₂ solution to each tube and mix well.

  • Allow the mixture to incubate at room temperature for 5 minutes.

  • Add 0.2 mL of the 2.5 mM ferrozine solution to each tube. The ferrozine will react with any unchelated Fe²⁺ to form a magenta-colored complex.

  • Mix thoroughly and let the solution stand for 10 minutes at room temperature.

• Measurement: Measure the absorbance of each solution at 562 nm using a UV-Vis spectrophotometer. Use a blank containing all reagents except the disodium diphosphate solution.

• Calculation: The chelating activity can be calculated as a percentage of inhibition of ferrozine-Fe²⁺ complex formation using the following formula:

  • Chelating Activity (%) = [(A_control - A_sample) / A_control] x 100

  • Where A_control is the absorbance of the control (without disodium diphosphate) and A_sample is the absorbance of the sample.

• Standard Curve: A standard curve can be generated using a known chelating agent like EDTA to express the results as EDTA equivalents.

Influence on Cellular Signaling Pathways

Recent research has indicated that extracellular pyrophosphate (PPi) can act as a signaling molecule, influencing cellular processes. Notably, PPi has been shown to inhibit osteogenic differentiation and mineralization of periodontal ligament stem cells.[10][11][12] This effect is mediated through the activation of the Mitogen-Activated Protein Kinase (MAPK) signaling pathways, specifically ERK1/2, JNK, and p38.[10][11][12] The pyrophosphate anion, which would be released from disodium diphosphate in an aqueous environment, is the active component in this process.

Pyrophosphate-Mediated Inhibition of Osteogenic Differentiation

The following diagram illustrates the proposed signaling pathway.

Caption: Pyrophosphate inhibits osteogenic differentiation via MAPK signaling.

Safety and Handling

Disodium diphosphate is generally recognized as safe (GRAS) by the U.S. Food and Drug Administration for its intended use in food.[1] For laboratory use, standard safety precautions should be followed. It may cause mild irritation to the eyes, skin, and respiratory tract upon direct contact.[7] Store in a cool, dry, well-ventilated area in tightly sealed containers to prevent hygroscopic effects.[7]

This guide provides a foundational understanding of disodium diphosphate for research and development purposes. For specific applications, further investigation and optimization of experimental conditions are recommended.

References

• 1. Disodium pyrophosphate - Wikipedia [en.wikipedia.org]
• 2. sihaulichemicals.co.in [sihaulichemicals.co.in]
• 3. gjphosphate.com [gjphosphate.com]
• 4. Disodium Pyrophosphate | Na2H2P2O7 | CID 24451 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. webqc.org [webqc.org]
• 6. DISODIUM PYROPHOSPHATE - Ataman Kimya [atamanchemicals.com]
• 7. chembk.com [chembk.com]
• 8. Sodium pyrophosphate | 7758-16-9 [chemicalbook.com]
• 9. DISODIUM DIPHOSPHATE (E450) - Ataman Kimya [atamanchemicals.com]
• 10. researchgate.net [researchgate.net]
• 11. Pyrophosphate inhibits periodontal ligament stem cell differentiation and mineralization through MAPK signaling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pyrophosphate inhibits periodontal ligament stem cell differentiation and mineralization through MAPK signaling pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Disodium Diphosphate: Chemical Structure and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disodium (B8443419) diphosphate (B83284), also known as disodium pyrophosphate or sodium acid pyrophosphate (SAPP), is an inorganic compound with the chemical formula Na₂H₂P₂O₇. It is a sodium salt of pyrophosphoric acid and is widely utilized across the food, pharmaceutical, and industrial sectors for its roles as a buffering agent, chelating agent, leavening agent, and stabilizer. This technical guide provides a comprehensive overview of its chemical structure and detailed methodologies for its synthesis, tailored for a scientific audience.

Chemical Structure

Disodium diphosphate is an ionic compound consisting of two sodium cations (Na⁺) and one dihydrogen pyrophosphate anion (H₂P₂O₇²⁻). The anion is characterized by a central P-O-P linkage, formed by the condensation of two phosphate (B84403) units. Each phosphorus atom is tetrahedrally coordinated to four oxygen atoms. The presence of two acidic protons on the pyrophosphate anion allows the compound to act as a weak acid in aqueous solutions.

The structure of the dihydrogen pyrophosphate anion is depicted below:

Caption: Structure of the Dihydrogen Pyrophosphate Anion (H₂P₂O₇²⁻).

Synthesis of Disodium Diphosphate

The primary industrial and laboratory method for synthesizing disodium diphosphate is the thermal condensation of monosodium phosphate (NaH₂PO₄). This process involves a dehydration reaction at elevated temperatures.

Overall Reaction

2 NaH₂PO₄(s) → Na₂H₂P₂O₇(s) + H₂O(g)

The synthesis can be conceptualized as a two-stage process, particularly in industrial settings, starting from phosphoric acid.

Caption: General Workflow for the Synthesis of Disodium Diphosphate.

Quantitative Data for Synthesis and Product Specifications

While precise reaction yields can vary based on the specific conditions and scale of the synthesis, the conversion of monosodium phosphate to disodium diphosphate is generally efficient, with commercial-grade products exhibiting high purity. The following table summarizes the typical specifications for food-grade disodium diphosphate.

Parameter	Specification
Assay (Purity)	≥ 95.0%
pH (1% solution)	3.7 - 5.0
Loss on Drying	≤ 0.5%
Water-Insoluble Matter	≤ 1.0%
Arsenic (as As)	≤ 3 mg/kg
Lead (as Pb)	≤ 4 mg/kg
Fluoride (as F)	≤ 10 mg/kg

Experimental Protocols

Laboratory Synthesis of Disodium Diphosphate from Monosodium Phosphate

Objective: To synthesize disodium diphosphate by the thermal decomposition of monosodium phosphate.

Materials:

• Monosodium phosphate (NaH₂PO₄), anhydrous or monohydrate

• Ceramic or porcelain crucible

• Muffle furnace

• Desiccator

Methodology:

• Accurately weigh approximately 10 g of monosodium phosphate into a pre-weighed ceramic crucible.

• Place the crucible in a muffle furnace.

• Heat the furnace to a temperature between 220°C and 250°C.

• Maintain this temperature for 2-4 hours to ensure complete condensation. The exact time may require optimization based on the specific furnace and sample size.

• After the heating period, turn off the furnace and allow it to cool to below 100°C before carefully removing the crucible.

• Place the crucible in a desiccator to cool to room temperature to prevent moisture absorption.

• The resulting white, solid product is disodium diphosphate.

• For higher purity, the product can be recrystallized from hot water.

Purity Assay of Disodium Diphosphate by Titration

Objective: To determine the purity of a disodium diphosphate sample.

Principle: This method is based on the titration of acid liberated from the reaction of disodium diphosphate with zinc sulfate (B86663).

Materials:

• Disodium diphosphate sample (previously dried at 105°C for 4 hours)

• Deionized water

• 0.1 N Hydrochloric acid

• 0.1 N Sodium hydroxide, standardized

• Zinc sulfate solution (12.5% w/v), pH adjusted to 3.8

• pH meter

• 400 mL beaker

• Burette

Methodology:

• Accurately weigh approximately 400 mg of the dried disodium diphosphate sample and record the weight.

• Dissolve the sample in 100 mL of deionized water in a 400 mL beaker.

• Using a calibrated pH meter, adjust the pH of the solution to exactly 3.8 using 0.1 N hydrochloric acid or 0.1 N sodium hydroxide as needed.

• Add 50 mL of the 12.5% zinc sulfate solution and allow the mixture to stand for 2 minutes.

• Titrate the liberated acid with standardized 0.1 N sodium hydroxide until the pH returns to 3.8. Allow sufficient time near the endpoint for any precipitated zinc hydroxide to redissolve.

• Record the volume of 0.1 N sodium hydroxide consumed.

Calculation: Each mL of 0.1 N sodium hydroxide is equivalent to 11.10 mg of Na₂H₂P₂O₇.

Purity (%) = (Volume of NaOH (mL) × Normality of NaOH × 11.10 × 100) / (Weight of sample (mg))

Role in Biochemical Pathways and Experimental Workflows

While disodium diphosphate is not a signaling molecule in the classical sense, the pyrophosphate (PPi) anion is a crucial component in numerous biochemical pathways. A significant application in research and drug development is its role as a byproduct in enzymatic reactions, particularly in nucleic acid synthesis. The detection of PPi release is a widely used method to assay the activity of DNA and RNA polymerases.

Caption: Role of Pyrophosphate Release in DNA Polymerase Activity Assays.

This principle forms the basis of pyrosequencing and other real-time assays for monitoring enzyme kinetics, which are vital in drug discovery for screening polymerase inhibitors.

Conclusion

Disodium diphosphate is a compound with a well-defined chemical structure and a straightforward, scalable synthesis process. Its purity can be readily assessed using standard analytical techniques. For researchers and professionals in drug development, understanding the fundamental chemistry of this compound and the biochemical relevance of its pyrophosphate component is essential for its application in various experimental and formulation contexts.

Disodium Diphosphate: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

An In-depth Examination of the Physicochemical Properties, Synthesis, and Multifaceted Applications of Disodium (B8443419) Diphosphate (B83284) in Scientific Research and Pharmaceutical Development.

Disodium diphosphate, also known as disodium pyrophosphate or sodium acid pyrophosphate (SAPP), is an inorganic compound with significant applications across the food industry, scientific research, and pharmaceutical development. Its utility is primarily derived from its properties as a buffering agent, chelating agent, and excipient. This technical guide provides a detailed overview of its chemical and physical characteristics, synthesis, and its role in experimental and developmental contexts, tailored for researchers, scientists, and drug development professionals.

Core Physicochemical and Identification Data

Disodium diphosphate is a white, water-soluble crystalline powder.[1] It is an inorganic salt that exists in an anhydrous form as well as a hexahydrate.[2] The compound is known for its ability to chelate polyvalent cations and act as a buffering agent. Quantitative and identifying information for disodium diphosphate is summarized in the table below.

Property	Value	Citations
CAS Number	7758-16-9
Molecular Formula	Na₂H₂P₂O₇	[3]
Molecular Weight	221.94 g/mol
Synonyms	Disodium pyrophosphate, Sodium acid pyrophosphate (SAPP), Disodium dihydrogen diphosphate	[1]
Appearance	White, odorless, crystalline powder	[1]
Solubility	Soluble in water, insoluble in ethanol
Decomposition Temp.	> 220 °C

Synthesis and Manufacturing

The industrial production of disodium diphosphate is achieved through a thermal process. The synthesis involves the controlled heating of sodium dihydrogen phosphate (B84403) (monosodium phosphate), which results in a condensation reaction to form disodium diphosphate and water.

Reaction: 2 NaH₂PO₄ → Na₂H₂P₂O₇ + H₂O

This process is valued for its efficiency and the high purity of the resulting product, which is crucial for its applications in the pharmaceutical and food industries.

Applications in Research and Drug Development

The role of disodium diphosphate in the pharmaceutical industry is multifaceted, primarily serving as a key excipient in various drug formulations. Its functions are critical for ensuring the stability, efficacy, and delivery of active pharmaceutical ingredients (APIs).

Buffering Agent: Disodium diphosphate is extensively used to control and maintain the pH of pharmaceutical formulations.[2] This is vital for the stability and bioavailability of pH-sensitive drugs in oral, injectable, and topical dosage forms.[2] By maintaining a stable pH, it helps to preserve the structural integrity and therapeutic efficacy of the API.[2]

Stabilizer and Chelating Agent: The pyrophosphate anion has a high affinity for polyvalent metal cations.[2] This chelating action is beneficial in preventing the degradation of APIs that can be catalyzed by trace metal ions. By sequestering these ions, disodium diphosphate enhances the shelf life and stability of drug products.[2]

Excipient for Solid Dosage Forms: In tablet formulations, it can act as an excipient that aids in tablet disintegration and dissolution.[2] This function is important for achieving consistent and predictable drug release profiles, which is a critical aspect of drug delivery.

Experimental Protocols: Preparation of a Phosphate Buffer

A primary application of phosphates in a laboratory setting is the preparation of buffer solutions to maintain a stable pH for biochemical assays, cell culture, and formulation studies. While phosphate-buffered saline (PBS) typically uses disodium hydrogen phosphate (Na₂HPO₄), a related compound, the principles and workflow are directly applicable to understanding the role of disodium diphosphate as a buffering agent.

Objective: To prepare a 0.1 M phosphate buffer solution with a target pH.

Materials:

• Monosodium phosphate (NaH₂PO₄)

• Disodium diphosphate (Na₂H₂P₂O₇) or Disodium hydrogen phosphate (Na₂HPO₄)

• Deionized water

• pH meter

• Volumetric flasks and beakers

• Stir plate and stir bar

• Hydrochloric acid (HCl) and Sodium hydroxide (B78521) (NaOH) for pH adjustment

Methodology:

• Stock Solution Preparation:

  • Prepare a 0.1 M stock solution of the acidic component (e.g., monosodium phosphate) by dissolving the appropriate amount of the salt in deionized water.

  • Prepare a 0.1 M stock solution of the basic component (disodium diphosphate or disodium hydrogen phosphate) by dissolving the appropriate amount of the salt in deionized water.

• Buffer Preparation:

  • In a beaker, combine calculated volumes of the acidic and basic stock solutions. The exact ratio will depend on the target pH and the pKa of the buffer system.

  • Place the beaker on a stir plate and add a stir bar to ensure the solution is well-mixed.

• pH Adjustment:

  • Calibrate the pH meter according to the manufacturer's instructions.

  • Immerse the pH electrode in the buffer solution and monitor the reading.

  • If the pH is too high, add a small volume of dilute HCl dropwise until the target pH is reached.

  • If the pH is too low, add a small volume of dilute NaOH dropwise until the target pH is reached.

• Final Volume Adjustment:

  • Once the target pH is achieved, transfer the buffer solution to a volumetric flask.

  • Add deionized water to bring the solution to the final desired volume.

  • Stopper the flask and invert it several times to ensure thorough mixing.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for preparing a phosphate buffer, a common application of disodium diphosphate and related phosphate salts in a research setting.

Experimental workflow for phosphate buffer preparation.

Signaling Pathways and Disodium Diphosphate

It is important to clarify the role of pyrophosphates in cellular signaling. While the term "pyrophosphate" is associated with signaling molecules, this typically refers to inositol (B14025) pyrophosphates (PP-IPs), which are complex organic signaling molecules involved in numerous cellular processes.[4][5][6][7][8] Disodium diphosphate, as an inorganic salt, does not function as a direct signaling molecule in these pathways. Its primary biological and pharmaceutical relevance lies in its physicochemical properties as a buffer and chelating agent, rather than in direct participation in signal transduction cascades.

Conclusion

Disodium diphosphate is a versatile and valuable compound for researchers, scientists, and drug development professionals. Its well-defined physicochemical properties make it an excellent choice as a buffering agent to maintain pH stability, a chelating agent to prevent degradation by metal ions, and an excipient to ensure the proper performance of drug delivery systems. A thorough understanding of its characteristics and applications, such as in the preparation of experimental buffers, is essential for its effective use in a scientific and pharmaceutical context.

References

• 1. sciencing.com [sciencing.com]
• 2. DISODIUM DIPHOSPHATE (E450) - Ataman Kimya [atamanchemicals.com]
• 3. Is Disodium Phosphate Bad for You? [healthline.com]
• 4. mdpi.com [mdpi.com]
• 5. Cell signalling by inositol pyrophosphates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Inositol pyrophosphates as mammalian cell signals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ROLES OF INOSITOL PHOSPHATES AND INOSITOL PYROPHOSPHATES IN DEVELOPMENT, CELL SIGNALING AND NUCLEAR PROCESSES - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

The Core Mechanism of Disodium Diphosphate as a Buffering Agent: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Disodium (B8443419) diphosphate (B83284) (Na₂H₂P₂O₇), also known as disodium dihydrogen pyrophosphate or sodium acid pyrophosphate (SAPP), is a versatile excipient utilized in the pharmaceutical industry for its effective buffering capabilities. This technical guide provides an in-depth exploration of the mechanism of action of disodium diphosphate as a buffering agent. It details the underlying chemical principles, presents quantitative data on its buffering properties, outlines experimental protocols for characterization, and provides visual representations of the chemical equilibria and experimental workflows. This document is intended to serve as a comprehensive resource for researchers, scientists, and drug development professionals seeking to understand and apply the buffering properties of disodium diphosphate in pharmaceutical formulations.

Introduction

The control of pH is a critical parameter in pharmaceutical formulations, impacting drug solubility, stability, and bioavailability. Buffering agents are essential excipients that resist changes in pH, thereby ensuring the quality and efficacy of the final product. Disodium diphosphate is an inorganic compound that serves as an effective buffering agent in various applications.[1] Its ability to maintain a stable pH is attributed to the proton-donating and -accepting capabilities of the dihydrogen pyrophosphate anion (H₂P₂O₇²⁻). This guide elucidates the chemical equilibria that govern this buffering action and provides the necessary technical information for its practical application.

Mechanism of Action: The Chemical Equilibria of Pyrophosphate

Disodium diphosphate is the disodium salt of pyrophosphoric acid (H₄P₂O₇), a tetraprotic acid. The buffering capacity of disodium diphosphate stems from the stepwise dissociation of pyrophosphoric acid. The four acid dissociation constants (pKa) for pyrophosphoric acid are approximately 0.85, 1.96, 6.60, and 9.41.

The buffering action of disodium diphosphate (Na₂H₂P₂O₇) primarily involves the equilibria around the second and third pKa values, as the H₂P₂O₇²⁻ anion can either accept or donate a proton.

The key equilibria are:

• H₃P₂O₇⁻ ⇌ H₂P₂O₇²⁻ + H⁺ (pKa₂ ≈ 1.96)

• H₂P₂O₇²⁻ ⇌ HP₂O₇³⁻ + H⁺ (pKa₃ ≈ 6.60)

• HP₂O₇³⁻ ⇌ P₂O₇⁴⁻ + H⁺ (pKa₄ ≈ 9.41)

When an acid (H⁺) is introduced into a solution containing disodium diphosphate, the equilibrium shifts to the left, with the H₂P₂O₇²⁻ and HP₂O₇³⁻ ions acting as proton acceptors to form H₃P₂O₇⁻ and H₂P₂O₇²⁻, respectively. Conversely, upon the addition of a base (OH⁻), the H₂P₂O₇²⁻ and HP₂O₇³⁻ ions donate protons, shifting the equilibria to the right and neutralizing the added hydroxide (B78521) ions. This ability to both accept and donate protons allows the solution to resist significant changes in pH.

The primary buffering region for disodium diphosphate is centered around its pKa values of 6.60 and, to a lesser extent, 1.96 and 9.41. The most effective buffering range for a given conjugate acid-base pair is typically considered to be pKa ± 1.

Visualization of the Buffering Mechanism

The following diagram illustrates the chemical equilibria involved in the buffering action of disodium diphosphate.

Chemical equilibria of pyrophosphoric acid.

Quantitative Data on Buffering Properties

The effectiveness of a buffering agent is quantified by its buffering capacity (β), which is the amount of strong acid or base required to cause a unit change in the pH of the buffer solution. The buffering capacity is maximal at the pKa of the buffering species.

Theoretical Titration Curve of Pyrophosphoric Acid

Equivalents of NaOH Added	Predominant Pyrophosphate Species	Approximate pH
0	H₄P₂O₇	< 0.85
0.5	H₄P₂O₇ / H₃P₂O₇⁻	0.85 (pKa₁)
1.0	H₃P₂O₇⁻	~1.4
1.5	H₃P₂O₇⁻ / H₂P₂O₇²⁻	1.96 (pKa₂)
2.0	H₂P₂O₇²⁻ (Disodium Diphosphate)	~4.3
2.5	H₂P₂O₇²⁻ / HP₂O₇³⁻	6.60 (pKa₃)
3.0	HP₂O₇³⁻	~8.0
3.5	HP₂O₇³⁻ / P₂O₇⁴⁻	9.41 (pKa₄)
4.0	P₂O₇⁴⁻	> 9.41

Note: This data is theoretical and intended for illustrative purposes.

Theoretical Buffering Capacity Curve

The buffering capacity (β) can be visualized as a function of pH. The peaks in the buffering capacity curve correspond to the pKa values of the acid, where the buffer is most effective at resisting pH changes.

pH	Relative Buffering Capacity
0.85	High
1.96	High
4.3	Low
6.60	High
8.0	Low
9.41	High
> 10.0	Low

Note: This data is theoretical and intended for illustrative purposes.

Experimental Protocol for Determining Buffering Capacity

The buffering capacity of disodium diphosphate can be determined experimentally using potentiometric titration. This method involves the gradual addition of a strong acid or base to a solution of the buffer and monitoring the resulting pH changes.[2]

Materials and Equipment

• Disodium diphosphate (pharmaceutical grade)

• Standardized 0.1 M Hydrochloric Acid (HCl) solution

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution

• Deionized water

• Calibrated pH meter with a glass electrode

• Magnetic stirrer and stir bar

• Burette (50 mL)

• Beakers (250 mL)

• Volumetric flasks

Procedure

• Preparation of the Buffer Solution:

  • Accurately weigh a specific amount of disodium diphosphate to prepare a solution of known concentration (e.g., 0.1 M).

  • Dissolve the disodium diphosphate in a known volume of deionized water in a volumetric flask.

• Titration with Strong Acid:

  • Pipette a known volume (e.g., 100 mL) of the prepared disodium diphosphate solution into a beaker.

  • Place the beaker on a magnetic stirrer and add a stir bar.

  • Immerse the calibrated pH electrode into the solution, ensuring the bulb is fully submerged but does not interfere with the stir bar.

  • Record the initial pH of the solution.

  • Fill a burette with the standardized 0.1 M HCl solution.

  • Add the HCl in small, precise increments (e.g., 0.5 mL).

  • After each addition, allow the pH reading to stabilize and record the pH and the total volume of HCl added.

  • Continue the titration until the pH has dropped significantly (e.g., by 2-3 pH units).

• Titration with Strong Base:

  • Repeat the procedure from step 2, but titrate a fresh 100 mL sample of the disodium diphosphate solution with the standardized 0.1 M NaOH solution.

  • Continue the titration until the pH has risen significantly (e.g., by 2-3 pH units).

• Data Analysis:

  • Plot the pH of the solution as a function of the volume of strong acid or base added to generate a titration curve.

  • Calculate the buffering capacity (β) at different pH values using the following formula: β = |ΔB / ΔpH| where ΔB is the moles of strong acid or base added per liter of buffer, and ΔpH is the change in pH.

  • Plot the buffering capacity as a function of pH to create a buffering capacity curve.

Visualization of the Experimental Workflow

The following diagram outlines the key steps in the experimental determination of buffering capacity.

Workflow for determining buffering capacity.

Conclusion

Disodium diphosphate serves as an effective buffering agent due to the proton-donating and -accepting properties of the dihydrogen pyrophosphate ion. Its buffering action is centered around the pKa values of pyrophosphoric acid, primarily at pH 6.60. The quantitative characterization of its buffering capacity through experimental methods such as potentiometric titration is crucial for its optimal use in pharmaceutical formulations. This technical guide provides the foundational knowledge and practical protocols for researchers and drug development professionals to effectively utilize disodium diphosphate as a buffering agent, thereby ensuring the stability and quality of pharmaceutical products.

References

• 1. Preparation of ph buffer solutions [delloyd.50megs.com]
• 2. testinglab.com [testinglab.com]

role of disodium diphosphate as a chelating agent in biological systems

An In-depth Technical Guide to the Role of Disodium (B8443419) Diphosphate (B83284) as a Chelating Agent in Biological Systems

For: Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding Disodium Diphosphate

Disodium diphosphate, also known as disodium dihydrogen pyrophosphate or sodium acid pyrophosphate (SAPP), is an inorganic compound with the chemical formula Na₂H₂P₂O₇.[1] It is a white, water-soluble solid composed of sodium cations (Na⁺) and the dihydrogen pyrophosphate anion (H₂P₂O₇²⁻).[1] While widely recognized in the food industry as a leavening agent, buffering agent, and emulsifier, its fundamental role as a potent chelating agent is of significant interest in various biological and industrial applications.[2][3]

As a sequestrant, disodium diphosphate has the ability to form stable complexes with polyvalent metal ions, effectively sequestering them and preventing them from participating in undesirable chemical reactions.[3][4] The pyrophosphate anion is polyvalent and demonstrates a high affinity for cations such as calcium (Ca²⁺), iron (Fe²⁺/Fe³⁺), and magnesium (Mg²⁺).[1][5] This technical guide provides a comprehensive overview of the core chelation properties of disodium diphosphate, its mechanism of action, relevant applications in biological systems, and methodologies for its evaluation.

The Core Mechanism of Chelation

The chelating activity of disodium diphosphate is centered on the pyrophosphate anion (P₂O₇⁴⁻). This anion possesses multiple oxygen atoms with lone pairs of electrons that can act as Lewis bases, donating these electron pairs to a central metal ion (a Lewis acid). This interaction results in the formation of a stable, ring-like structure known as a chelate. The formation of multiple bonds between the pyrophosphate and the metal ion makes the resulting complex significantly more stable than complexes formed by monodentate ligands. This process effectively sequesters the metal ion, rendering it chemically inert for other reactions.[6][7]

Chelation of a metal ion by the pyrophosphate anion.

Applications and Effects in Biological Contexts

The ability of disodium diphosphate to sequester metal ions is leveraged in numerous applications where the control of metal-catalyzed reactions is critical.

Food Systems and Preservation

A primary application of disodium diphosphate's chelating ability is in the food industry to maintain quality and stability.

• Preventing Discoloration: In processed potato products, it chelates iron ions (Fe³⁺) that would otherwise catalyze the oxidation of phenolic compounds, leading to a dark pigmentation known as "after-cooking darkening".[8] By binding to the iron, it keeps the potatoes' color bright and appealing.[8]

• Color and Flavor Retention: It helps maintain the natural color and flavor of various food products by sequestering metal ions like iron and copper, which can catalyze oxidative reactions leading to rancidity and discoloration.[3][9]

• Inhibition of Crystal Formation: In canned seafood, particularly tuna, it prevents the formation of harmless but aesthetically unpleasing struvite (magnesium ammonium (B1175870) phosphate) crystals by sequestering magnesium ions.

Meat and Poultry Processing

In meat processing, disodium diphosphate interacts with meat proteins, such as actin and myosin. This interaction, facilitated by its ability to raise pH and chelate metal ions, helps the proteins unwind, creating more space to bind water molecules.[8] This improves the water-holding capacity, resulting in juicier, more tender meat products with less shrinkage during cooking.[8][9]

Water Treatment and Industrial Processes

Analogous to its function in biological systems, disodium diphosphate is used in water treatment to act as a sequestering agent for calcium and magnesium ions.[8] This action helps to soften water and prevent the formation of scale in pipes (B44673) and boilers, maintaining the efficiency of the equipment.[2]

Quantitative Data on Chelation Efficacy

Metal Ion	System / Application	Observed Effect of Chelation	Reference(s)
Iron (Fe²⁺/Fe³⁺)	Processed Potatoes, Leather Processing	Prevents enzymatic discoloration ("after-cooking darkening") by sequestering iron, which acts as a catalyst. Removes iron stains.	[8][10]
Copper (Cu²⁺)	General Food Preservation	Prevents oxidation that leads to rancidity and discoloration by binding copper ions.	[3]
Magnesium (Mg²⁺)	Canned Seafood, Water Treatment	Prevents the formation of struvite crystals. Sequesters ions to prevent scale buildup.	[8]
Calcium (Ca²⁺)	Water Treatment, Dairy Applications	Acts as a water softener by binding calcium ions, preventing scale.	[8]

Experimental Protocols for Evaluating Chelating Activity

Determining the chelating capacity and stability constants of compounds like disodium diphosphate is crucial for understanding their efficacy. Potentiometric titration is a standard and reliable method for this purpose.

Protocol: Potentiometric Titration for Stability Constant Determination

This protocol provides a generalized methodology for determining the metal-ligand stability constants.

Objective: To determine the stability constants of metal-disodium diphosphate complexes.

Materials:

• Disodium diphosphate (ligand)

• Metal salt of interest (e.g., FeCl₃, CaCl₂)

• Standardized strong base (e.g., 0.1 M NaOH)

• Inert electrolyte (e.g., 0.1 M KCl or NaNO₃) to maintain constant ionic strength

• High-purity deionized water (degassed to remove CO₂)

• Thermostated reaction vessel

• Calibrated pH meter and electrode

• Magnetic stirrer

• Burette

Methodology:

• Ligand Protonation Constant Determination: a. Prepare a solution in the thermostated vessel containing a known concentration of disodium diphosphate and the inert electrolyte. b. Titrate this solution with the standardized strong base, recording the pH after each addition of the titrant. c. The resulting titration curve allows for the calculation of the protonation constants (pKa values) of the pyrophosphate.

• Metal-Ligand Stability Constant Determination: a. Prepare a second solution containing the same concentrations of disodium diphosphate and inert electrolyte, but with the addition of a known concentration of the metal salt. b. Titrate this metal-ligand solution with the same standardized strong base, again recording the pH at regular intervals. c. A displacement in the titration curve for the metal-ligand system compared to the ligand-only system will be observed. This displacement is due to the release of protons upon complex formation.

• Data Analysis: a. The stability constants are calculated from the displacement between the two titration curves. b. Specialized software (e.g., HYPERQUAD, BEST) is typically used to refine the pKa values and calculate the overall stability constants (β) from the potentiometric data.

Workflow for potentiometric titration experiment.

Logical Pathway: Prevention of Enzymatic Browning

The role of disodium diphosphate as a chelating agent can be visualized as an interception in a biochemical pathway. The diagram below illustrates how it prevents the enzymatic browning of potatoes.

Logical pathway of enzymatic browning prevention.

Conclusion and Significance

Disodium diphosphate is a highly effective and versatile chelating agent with significant applications in biological and quasi-biological systems. Its ability to sequester polyvalent metal ions allows it to control and inhibit undesirable metal-catalyzed reactions, thereby enhancing the quality, stability, and shelf-life of a wide range of products. For researchers, scientists, and drug development professionals, understanding the fundamental mechanism of chelation by pyrophosphates is crucial. While its primary applications have been in the food industry, its properties as a metal sequestrant suggest potential utility in pharmaceutical formulations as a stabilizer to prevent metal-catalyzed degradation of active pharmaceutical ingredients (APIs). Further research into its interaction with metalloproteins and its role in modulating metal ion homeostasis could unveil new applications in biomedicine and drug delivery. The methodologies outlined in this guide provide a framework for the quantitative evaluation of these properties, enabling further innovation and application.

References

• 1. Disodium pyrophosphate - Wikipedia [en.wikipedia.org]
• 2. getwsu.com [getwsu.com]
• 3. arshinefood.com [arshinefood.com]
• 4. Understanding the Role of Sodium Acid Pyrophosphate in Food Applications and Industries [tengerchemical.com]
• 5. Disodium Pyrophosphate - Chemical and Filtration Products of Texas [texas-chem.com]
• 6. Chelating agents in biological systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chelating agents in biological systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Disodium Pyrophosphate: A Deep Dive Into The Essential Food Additive And Preservative - Kands [kandschemical.com]
• 9. Unlocking The Power Of Disodium Pyrophosphate - Kands [kandschemical.com]
• 10. ingredientsnetwork.com [ingredientsnetwork.com]

An In-depth Technical Guide to the Hydrates of Disodium Phosphate

An important clarification on nomenclature: The term "disodium phosphate" can be ambiguous. It most commonly refers to disodium (B8443419) hydrogen phosphate (B84403) (Na₂HPO₄) , an orthophosphate widely used in pharmaceutical and research settings as a buffering agent. However, it can also refer to disodium diphosphate (B83284) (Na₂H₂P₂O₇) , also known as disodium pyrophosphate or sodium acid pyrophosphate (SAPP), which has different properties and primary applications, particularly in the food industry as a leavening agent. This guide will first provide a comprehensive overview of the well-characterized hydrates of disodium hydrogen phosphate, followed by a discussion of disodium diphosphate and its known hydrate (B1144303).

Part 1: The Hydrates of Disodium Hydrogen Phosphate (Na₂HPO₄)

Disodium hydrogen phosphate is a sodium salt of phosphoric acid that exists in an anhydrous form and as several common hydrates, each with distinct physical properties.[1] These forms are critical in pharmaceutical formulations, acting as buffering agents to maintain pH, thereby ensuring drug stability and bioavailability.[2][3][4] The specific hydrate that crystallizes from an aqueous solution is primarily dependent on temperature.[5]

Physical and Chemical Properties

The anhydrous form and its dihydrate, heptahydrate, and dodecahydrate variants are the most common forms encountered in research and development. Their key properties are summarized below for easy comparison.

Property	Anhydrous (Na₂HPO₄)	Dihydrate (Na₂HPO₄·2H₂O)	Heptahydrate (Na₂HPO₄·7H₂O)	Dodecahydrate (Na₂HPO₄·12H₂O)
Molar Mass ( g/mol )	141.96[1][6]	177.99[1][7]	268.07[1]	358.14[8]
Appearance	White, hygroscopic powder[9][10]	White, odorless crystals[9]	White, efflorescent crystals or granular powder[9][10]	White, efflorescent, odorless powder or crystals[9][10]
Density (g/cm³)	1.7[1]	~2.1[7]	1.679[6]	1.524[6]
Solubility in Water	7.7 g/100 mL (20 °C)[1]	Soluble (~7.7 g/100 mL at 20 °C)[11]	11.8 g/100 mL (25 °C)[10]	11.8 g/100 mL (25 °C)[10]
Solubility in Ethanol	Insoluble[6][12]	Practically insoluble[7]	Insoluble[6]	Insoluble
pH (1% aqueous solution)	9.0 - 9.6[12]	~8.0 - 9.5[11]	~9.5[10]	~9.0 (0.1-1N solution)[13]
Stability	Hygroscopic; absorbs 2-7 moles of water from air[10]	Stable under normal conditions[7]	Efflorescent in warm, dry air[9]	Readily loses 5 moles of water on exposure to air[10]
Crystal System	-	Orthorhombic[5]	-	Monoclinic[10]

Thermal Behavior and Interconversion

The stability of the different hydrates of disodium hydrogen phosphate is directly dependent on temperature, leading to transformations between the forms.

• Below 35°C: The dodecahydrate (Na₂HPO₄·12H₂O) is the stable form.[5]

• 35°C to 48°C: The heptahydrate (Na₂HPO₄·7H₂O) is the stable form.[5] The dodecahydrate melts at approximately 35°C.[6][14]

• 48°C to 95°C: The dihydrate (Na₂HPO₄·2H₂O) is the stable form.[5]

• Above 95°C: The anhydrous form (Na₂HPO₄) crystallizes from solution.[5][15]

Upon heating, the hydrates lose their water of crystallization. The anhydrous form, when heated to around 240-250°C, undergoes condensation to form tetrasodium (B8768297) pyrophosphate (Na₄P₂O₇).[9][13]

Caption: Relationship between hydrates of disodium hydrogen phosphate.

Experimental Protocols

Characterization of disodium hydrogen phosphate hydrates involves several key analytical techniques to confirm their identity, purity, and thermal properties.

Preparation and Crystallization of Hydrates

Objective: To synthesize a specific hydrate form from an aqueous solution.

Methodology:

• Preparation of Saturated Solution: Prepare a concentrated solution of disodium hydrogen phosphate by dissolving the anhydrous or any hydrated salt in deionized water. Neutralization of phosphoric acid with sodium hydroxide (B78521) can also be used.[15][16] For instance, slowly add sodium bicarbonate to a phosphoric acid solution at 80-100°C until the pH is between 8.7 and 9.2.[15]

• Temperature-Controlled Crystallization:

  • Dodecahydrate: Cool the saturated solution to below 35°C and allow for slow evaporation or cooling to induce crystallization.[5]

  • Dihydrate: Maintain the solution temperature between 50°C and 95°C. Crystals can be formed by evaporation (e.g., in a vacuum) or by cooling a hot, concentrated solution within this range.[6][15]

• Crystal Harvesting: Collect the separated crystals by filtration.

• Washing and Drying: Wash the crystals with a small amount of cold deionized water and then dry them under controlled conditions to prevent efflorescence or further dehydration. For example, drying at 40°C can remove free water before a higher temperature is used to analyze water of crystallization.[17]

Thermal Analysis (TGA/DSC)

Objective: To determine the water content and observe phase transitions.

Methodology:

• Sample Preparation: Accurately weigh 5-10 mg of the hydrate sample into an aluminum pan.

• Instrument Setup (DSC): Place the sample in a Differential Scanning Calorimeter (DSC). Use an empty, sealed aluminum pan as a reference.

• Thermal Program: Heat the sample at a controlled rate, for example, 10°C/minute, under a nitrogen atmosphere. A typical temperature range is from ambient (e.g., 20°C) to 300°C.[13][18]

• Instrument Setup (TGA): Place the sample in a Thermogravimetric Analyzer (TGA).

• Thermal Program: Heat the sample at a controlled rate (e.g., 10°C/minute) to a temperature sufficient to ensure all water is removed (e.g., 200°C).[18]

• Data Analysis:

  • DSC: Analyze the resulting thermogram for endothermic peaks, which indicate melting or dehydration events. The temperature at the peak maximum is the transition temperature.[13][18]

  • TGA: Analyze the weight loss curve. The percentage of weight loss corresponds to the number of water molecules lost.

Spectroscopic Analysis (FTIR/Raman)

Objective: To identify functional groups and confirm the presence of water of hydration.

Methodology:

• Sample Preparation: For FTIR, prepare a KBr pellet by mixing a small amount of the sample with dry potassium bromide and pressing it into a disc.[17] For Attenuated Total Reflectance (ATR)-FTIR, place the solid sample directly on the ATR crystal.[19] For Raman spectroscopy, place the sample in a glass capillary or directly under the laser beam.

• Data Acquisition:

  • FTIR: Scan the sample over a typical range of 4000 to 400 cm⁻¹.

  • Raman: Excite the sample with a laser (e.g., Nd:YAG) and collect the scattered light.[20]

• Data Analysis:

  • Look for a broad absorption band above 3000 cm⁻¹ in the FTIR spectrum, which is characteristic of O-H stretching vibrations from water of hydration.[4][5]

  • Identify the characteristic vibrations of the hydrogen phosphate (HPO₄²⁻) ion, typically appearing in the 400-1200 cm⁻¹ "fingerprint" region.[5] For example, a strong band for the symmetric stretching mode (ν₁) is observed around 960-990 cm⁻¹.[5]

X-ray Powder Diffraction (XRPD)

Objective: To determine the crystal structure and identify the specific hydrate phase.

Methodology:

• Sample Preparation: Grind the crystalline sample to a fine, uniform powder.

• Instrument Setup: Mount the powdered sample in a sample holder of an X-ray diffractometer.

• Data Acquisition: Scan the sample with monochromatic X-rays (commonly Cu Kα radiation) over a specified range of 2θ angles.

• Data Analysis: Compare the resulting diffraction pattern (a plot of intensity vs. 2θ) with reference patterns from crystallographic databases (e.g., JCPDS) to identify the specific hydrate form (dihydrate, dodecahydrate, etc.).[21][22] The lattice parameters and crystal system can be determined from the indexed pattern.[23]

Caption: General workflow for the analysis of phosphate hydrates.

Part 2: Disodium Diphosphate (Pyrophosphate) (Na₂H₂P₂O₇)

Disodium dihydrogen diphosphate, also known as sodium acid pyrophosphate (SAPP), is an inorganic compound produced by heating sodium dihydrogen phosphate. It is widely used in the food industry as a leavening agent in baking powders.[1] While the anhydrous form is most common commercially, a hydrate is also known.

Property	Anhydrous (Na₂H₂P₂O₇)	Hexahydrate (Na₂H₂P₂O₇·6H₂O)
Molar Mass ( g/mol )	221.94	329.99
Appearance	White, crystalline powder or granules[7]	-
Density (g/cm³)	1.86[7]	-
Solubility in Water	Soluble (10 g/100 mL at 20°C)[2]	-
Solubility in Ethanol	Insoluble[2][7]	-
pH (1% aqueous solution)	3.5 - 4.5[5]	-
Stability	Slightly hygroscopic; decomposes to sodium metaphosphate above 220°C[2][7]	Forms from the anhydrous salt after water absorption[2]

Preparation

Disodium diphosphate is commercially produced by heating anhydrous sodium dihydrogen phosphate (NaH₂PO₄) at temperatures between 200-250°C, which causes two molecules to condense with the elimination of one water molecule.[7]

2 NaH₂PO₄ → Na₂H₂P₂O₇ + H₂O

The hexahydrate can form when the anhydrous material absorbs moisture from the air.[2][7]

References

• 1. SODIUM ACID PYROPHOSPHATE (SAPP-28) - Ataman Kimya [atamanchemicals.com]
• 2. chembk.com [chembk.com]
• 3. CN101462706B - Method for producing disodium hydrogen phosphate by using phosphoric acid and sodium sulfate as raw material - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. inter-chemie.com [inter-chemie.com]
• 6. US2468455A - Production of disodium phosphate dihydrate - Google Patents [patents.google.com]
• 7. DISODIUM PYROPHOSPHATE - Ataman Kimya [atamanchemicals.com]
• 8. Disodium Pyrophosphate - Chemical and Filtration Products of Texas [texas-chem.com]
• 9. zxchem.com [zxchem.com]
• 10. researchgate.net [researchgate.net]
• 11. jte.edu.vn [jte.edu.vn]
• 12. researchgate.net [researchgate.net]
• 13. CN103832989A - Preparation method of high-purity disodium hydrogen phosphate - Google Patents [patents.google.com]
• 14. youtube.com [youtube.com]
• 15. researchgate.net [researchgate.net]
• 16. irjet.net [irjet.net]
• 17. scispace.com [scispace.com]
• 18. spectrabase.com [spectrabase.com]
• 19. researchgate.net [researchgate.net]
• 20. researchgate.net [researchgate.net]
• 21. govinfo.gov [govinfo.gov]
• 22. Disodium pyrophosphate - Wikipedia [en.wikipedia.org]
• 23. ynbk-giulinitianchuang.com [ynbk-giulinitianchuang.com]

An In-depth Technical Guide to the Aqueous Solubility and Dissociation of Disodium Diphosphate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of disodium (B8443419) diphosphate (B83284) (Na₂H₂P₂O₇), also known as sodium acid pyrophosphate (SAPP), in aqueous solutions. Key data on its solubility and dissociation constants are presented, along with detailed experimental protocols for their determination.

Solubility of Disodium Diphosphate in Water

Disodium diphosphate is a white, water-soluble inorganic compound.[1] Its solubility is moderately dependent on temperature, increasing as the temperature rises. The anhydrous form is hygroscopic and will absorb moisture from the air to form the hexahydrate.[2]

The solubility of anhydrous disodium diphosphate in water at various temperatures is summarized below.

Temperature (°C)	Solubility (g / 100 mL H₂O)
20	11.9[1], 13[2][3]
25	15[2][3]
80	20[2][3]

Note: Minor variations in reported values exist across different sources.

Dissociation of Disodium Diphosphate in Water

Disodium diphosphate (Na₂H₂P₂O₇) dissolves in water to yield sodium cations (Na⁺) and dihydrogen pyrophosphate anions (H₂P₂O₇²⁻).[1] The dihydrogen pyrophosphate anion is the conjugate base of pyrophosphoric acid (H₄P₂O₇), a tetraprotic acid, meaning it can donate four protons.[4] The dissociation of the dihydrogen pyrophosphate anion in water involves the stepwise loss of its two remaining acidic protons.

The equilibrium of these dissociation steps is governed by the acid dissociation constants (pKa). The four pKa values for pyrophosphoric acid at 25 °C are provided below. For disodium diphosphate (H₂P₂O₇²⁻), the relevant dissociation steps are the third and fourth.[4][5]

Dissociation Step	Equilibrium Reaction	pKa Value (at 25 °C)
pKa₁	H₄P₂O₇ ⇌ [H₃P₂O₇]⁻ + H⁺	0.85 - 0.9[4][5]
pKa₂	[H₃P₂O₇]⁻ ⇌ [H₂P₂O₇]²⁻ + H⁺	1.96 - 2.0[4][5]
pKa₃	[H₂P₂O₇]²⁻ ⇌ [HP₂O₇]³⁻ + H⁺	6.60[4][5]
pKa₄	[HP₂O₇]³⁻ ⇌ [P₂O₇]⁴⁻ + H⁺	9.41[4][5]

A 1% aqueous solution of disodium diphosphate has a pH of approximately 4.1.[2][3]

The following diagram illustrates the sequential dissociation of the dihydrogen pyrophosphate anion in an aqueous solution.

Caption: Dissociation pathway of the dihydrogen pyrophosphate anion.

Experimental Protocols

The following sections describe generalized methodologies for determining the aqueous solubility and dissociation constants of an inorganic salt like disodium diphosphate.

This method is based on creating a solubility-temperature curve by observing the saturation temperature of solutions with known concentrations.[6]

Objective: To determine the solubility of disodium diphosphate in water at various temperatures.

Materials:

• Anhydrous disodium diphosphate

• Distilled or deionized water

• Analytical balance

• Test tubes

• Calibrated thermometer or temperature probe

• Hot water bath

• Stirring rod or magnetic stirrer

• Buret for accurate volume dispensing

Procedure:

• Sample Preparation: Accurately weigh a specific mass of anhydrous disodium diphosphate (e.g., 5 grams) and transfer it to a large test tube.[7]

• Initial Dissolution: Add a small, accurately measured volume of distilled water to the test tube (e.g., 3 mL).[7]

• Heating to Dissolution: Place the test tube in a hot water bath and heat the solution while stirring continuously until all the salt has completely dissolved.

• Determining Saturation Temperature: Remove the test tube from the hot water bath. Allow the solution to cool slowly while continuing to stir. Carefully monitor the temperature. The temperature at which the first crystals begin to form and persist is the saturation temperature.[6][7] Record this temperature.

• Data Point Collection: Add another precise volume of distilled water (e.g., 1.00 mL) to the same test tube.[7]

• Repeat: Repeat steps 3 and 4. The new, more dilute solution will have a lower saturation temperature.

• Iteration: Continue adding known volumes of water and determining the corresponding saturation temperature for at least 5-6 data points.

• Calculation of Solubility: For each data point, calculate the solubility in grams of salt per 100 mL of water using the initial mass of the salt and the total volume of water added at that step. Assume the density of water is 1.00 g/mL.[7]

  • Solubility = (mass of salt / mass of water) x 100

• Data Analysis: Plot the calculated solubility (y-axis) against the saturation temperature (x-axis) to generate a solubility curve.

This protocol utilizes potentiometric acid-base titration to determine the pKa values of a polyprotic acid.[8][9]

Objective: To determine the pKa values (specifically pKa₃ and pKa₄) for the dihydrogen pyrophosphate anion (H₂P₂O₇²⁻).

Materials:

• Disodium diphosphate

• Standardized strong base solution (e.g., 0.1 M NaOH)

• Standardized strong acid solution (e.g., 0.1 M HCl, if starting from a more basic form)

• Calibrated pH meter and electrode

• Buret

• Beaker

• Magnetic stirrer and stir bar

• Volumetric flasks and pipettes

Procedure:

• Solution Preparation: Prepare an aqueous solution of disodium diphosphate of a known concentration (e.g., 0.02 M) in a beaker.[9]

• Titration Setup: Place the beaker on a magnetic stirrer, add a stir bar, and immerse the calibrated pH electrode in the solution. Ensure the tip of the electrode is fully submerged.[9]

• Initial pH Measurement: Record the initial pH of the disodium diphosphate solution.

• Titration: Fill a buret with the standardized NaOH solution. Add the titrant (NaOH) in small, precise increments (e.g., 0.5-1.0 mL).

• Data Recording: After each addition of titrant, allow the pH reading to stabilize and record both the total volume of NaOH added and the corresponding pH value. As the pH begins to change more rapidly, reduce the volume of the increments to obtain more data points around the equivalence points.

• Titration Curve Generation: Continue the titration well past the expected equivalence points until the pH curve flattens out in the basic region. Plot the measured pH (y-axis) versus the volume of NaOH added (x-axis) to create a titration curve.

• pKa Determination:

  • The titration curve for the H₂P₂O₇²⁻ anion will show two inflection points, corresponding to the two equivalence points for the neutralization of its two protons.[10]

  • The first equivalence point (V₁) corresponds to the conversion of H₂P₂O₇²⁻ to HP₂O₇³⁻. The second equivalence point (V₂) corresponds to the conversion of HP₂O₇³⁻ to P₂O₇⁴⁻.

  • The pKa values are determined at the half-equivalence points.[9][10]

  • pKa₃ is equal to the pH of the solution when half of the volume to the first equivalence point (V₁/2) has been added.

  • pKa₄ is equal to the pH of the solution at the midpoint between the first and second equivalence points (V₁ + (V₂ - V₁)/2).

• Data Analysis: For higher accuracy, a first or second derivative plot of the titration data can be used to precisely locate the equivalence points.

References

• 1. Disodium pyrophosphate - Wikipedia [en.wikipedia.org]
• 2. DISODIUM PYROPHOSPHATE - Ataman Kimya [atamanchemicals.com]
• 3. Sodium pyrophosphate | 7758-16-9 [chemicalbook.com]
• 4. Pyrophosphoric acid - Wikipedia [en.wikipedia.org]
• 5. organicchemistrydata.org [organicchemistrydata.org]
• 6. fountainheadpress.com [fountainheadpress.com]
• 7. Untitled [faculty.uml.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. genchem.chem.umass.edu [genchem.chem.umass.edu]
• 10. Khan Academy [khanacademy.org]

An In-depth Technical Guide to the Thermodynamic Properties of Disodium Diphosphate Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the thermodynamic properties of aqueous solutions of disodium (B8443419) diphosphate (B83284) (Na₂H₂P₂O₇), also known as sodium acid pyrophosphate (SAPP). The document is structured to be a valuable resource for professionals in research, scientific, and drug development fields, offering both available quantitative data and detailed experimental methodologies.

Disodium diphosphate is an inorganic compound widely used in the food industry as a leavening agent, sequestrant, and emulsifier.[1] Its behavior in aqueous solutions is of interest for various applications, including formulation development and process optimization. This guide focuses on the core thermodynamic properties that govern the physicochemical behavior of these solutions.

Quantitative Data

A comprehensive search of the available scientific literature reveals that detailed experimental data for all thermodynamic properties of disodium diphosphate solutions are not uniformly available. However, significant data exists for the density and related volumetric properties.

A key study by Alimov et al. provides extensive experimental data on the density of aqueous solutions of disodium dihydrogen pyrophosphate (Na₂H₂P₂O₇) across a range of temperatures and molalities.[2] The following tables summarize this valuable data.

Table 1: Experimental Densities (ρ) of Aqueous Na₂H₂P₂O₇ Solutions at Various Temperatures and Molalities [2]

Molality (mol·kg⁻¹)	283.15 K	293.15 K	303.15 K	313.15 K	323.15 K	333.15 K	343.15 K	353.15 K	363.15 K
0.08706	1008.1	1006.8	1004.8	1002.3	999.3	995.9	992.1	988.0	983.5
0.17711	1017.3	1015.9	1013.9	1011.4	1008.4	1005.0	1001.2	997.1	992.6
0.26842	1026.5	1025.1	1023.0	1020.5	1017.5	1014.1	1010.3	1006.2	1001.7
0.44588	1044.2	1042.7	1040.6	1038.1	1035.1	1031.7	1027.9	1023.8	1019.3
0.62788	1062.0	1060.4	1058.3	1055.8	1052.8	1049.4	1045.6	1041.5	1037.0
0.88402	1085.8	1084.2	1082.1	1079.6	1076.6	1073.2	1069.4	1065.3	1060.8

Note: Densities are given in kg·m⁻³.

From this density data, other important volumetric properties such as the apparent molar volume (VΦ) and the coefficient of thermal expansion (α) can be derived. The apparent molar volume is a useful property for understanding solute-solvent interactions.

Table 2: Apparent Molar Volumes (VΦ) of Aqueous Na₂H₂P₂O₇ Solutions at Various Temperatures and Molalities [2]

Molality (mol·kg⁻¹)	283.15 K	293.15 K	303.15 K	313.15 K	323.15 K	333.15 K	343.15 K	353.15 K	363.15 K
0.08706	43.8	45.4	46.5	47.3	48.0	48.6	49.3	50.0	50.7
0.17711	45.2	46.8	47.9	48.7	49.4	50.0	50.7	51.4	52.1
0.26842	46.3	47.9	49.0	49.8	50.5	51.1	51.8	52.5	53.2
0.44588	48.0	49.6	50.7	51.5	52.2	52.8	53.5	54.2	54.9
0.62788	49.5	51.1	52.2	53.0	53.7	54.3	55.0	55.7	56.4
0.88402	51.4	53.0	54.1	54.9	55.6	56.2	56.9	57.6	58.3

Note: Apparent molar volumes are given in 10⁻⁶ m³·mol⁻¹.

Despite a thorough review of the scientific literature, comprehensive and readily accessible experimental data in tabular format for the viscosity, heat capacity, enthalpy of dilution, and activity coefficients of aqueous disodium diphosphate solutions could not be located. While some studies mention the viscosity of "sodium pyrophosphate" solutions, the specific conditions and data for the dihydrogen form (SAPP) are not clearly presented.[3][4]

The absence of such data in publicly available resources highlights a potential area for future research to fully characterize the thermodynamic behavior of this widely used compound in aqueous systems.

Experimental Protocols

This section details the methodologies for the experimental determination of the thermodynamic properties discussed. While specific protocols for disodium diphosphate are scarce for some properties, the general principles for aqueous electrolyte solutions are well-established.

The experimental data for the density of disodium diphosphate solutions presented in Table 1 were obtained using a vibrating-tube densimeter.[2] This is a common and precise method for determining the density of liquids and solutions.

Experimental Protocol: Vibrating-Tube Densimetry

• Preparation of Solutions: A series of aqueous solutions of disodium diphosphate are prepared by mass with varying molalities. High-purity, deionized, and degassed water is used as the solvent.

• Calibration: The vibrating-tube densimeter is calibrated using two standards with known densities, typically dry air and pure water, at the desired temperatures and atmospheric pressure.

• Measurement: A small sample of the disodium diphosphate solution is injected into the U-shaped tube of the densimeter. The tube is then electronically excited to oscillate at its natural frequency.

• Data Acquisition: The instrument measures the period of oscillation of the tube filled with the sample solution. The density of the solution is then calculated from the oscillation period, based on the calibration data.

• Temperature Control: The temperature of the sample is precisely controlled throughout the measurement using a built-in Peltier thermostat. Measurements are taken at regular temperature intervals.

• Calculation of Apparent Molar Volume: The apparent molar volume (VΦ) is calculated from the experimental density data using the following equation:

  VΦ = (M / ρ) - (1000 * (ρ - ρ₀) / (m * ρ * ρ₀))

  where:

  • M is the molar mass of the solute (Na₂H₂P₂O₇).

  • ρ is the density of the solution.

  • ρ₀ is the density of the pure solvent (water).

  • m is the molality of the solution.

Workflow for Density and Apparent Molar Volume Determination.

The viscosity of electrolyte solutions can be determined using various types of viscometers, with capillary viscometers and rotational viscometers being common choices.

Experimental Protocol: Capillary Viscometry (e.g., Ubbelohde viscometer)

• Solution Preparation: Prepare a series of disodium diphosphate solutions of known concentrations.

• Temperature Control: Place the viscometer in a constant-temperature bath until the sample reaches thermal equilibrium.

• Measurement: Draw the solution up through the capillary tube to a point above the upper timing mark.

• Flow Time: Measure the time it takes for the liquid meniscus to fall from the upper to the lower timing mark.

• Calculation: The kinematic viscosity (ν) is calculated using the equation ν = K * t, where K is the viscometer constant and t is the flow time. The dynamic viscosity (η) can then be calculated by multiplying the kinematic viscosity by the density of the solution (η = ν * ρ). The viscometer constant K is determined by measuring the flow time of a reference liquid with a known viscosity.

Workflow for Viscosity Measurement using a Capillary Viscometer.

The specific heat capacity of aqueous solutions is typically measured using a calorimeter, often a flow calorimeter for high precision.

Experimental Protocol: Flow Calorimetry

• Calibration: The calorimeter is calibrated using a liquid with a known heat capacity, such as pure water.

• Sample Introduction: The disodium diphosphate solution is pumped through a heated tube within the calorimeter at a constant flow rate.

• Heat Input: A known amount of heat is supplied to the solution by an electric heater.

• Temperature Measurement: The temperature of the solution is measured before and after the heater.

• Calculation: The specific heat capacity of the solution is calculated from the heat input, the flow rate, and the temperature change.

Workflow for Heat Capacity Measurement using Flow Calorimetry.

The enthalpy of dilution can be determined calorimetrically by measuring the heat change upon dilution of a solution. Isothermal titration calorimetry is a powerful technique for this purpose.

Experimental Protocol: Isothermal Titration Calorimetry (ITC)

• Sample Preparation: A concentrated solution of disodium diphosphate is placed in the sample cell of the calorimeter. The titration syringe is filled with the solvent (water).

• Titration: A series of small, precise injections of the solvent are made into the sample cell.

• Heat Measurement: The heat change associated with each injection is measured by the calorimeter.

• Data Analysis: The heat of dilution for each step is determined. The integral enthalpy of dilution can be calculated by summing the heat changes over the entire dilution process.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Safe Handling of Disodium Diphosphate in a Laboratory Setting

This technical guide provides comprehensive safety and handling information for disodium (B8443419) diphosphate (B83284) (also known as disodium pyrophosphate) in a laboratory environment. It is intended for researchers, scientists, and drug development professionals who may work with this compound. The guide covers chemical properties, hazards, personal protective equipment, emergency procedures, and disposal, adhering to established laboratory safety protocols.

Chemical Identification and Properties

Disodium diphosphate (Na₂H₂P₂O₇) is an inorganic compound, a sodium salt of pyrophosphoric acid.[1] It is commonly used in the food industry as a leavening agent, emulsifier, and stabilizer, and in laboratory settings as a buffering agent or reagent.[1][2] It is typically a white, odorless powder or granular solid.[1][3]

Quantitative Physical and Chemical Properties

The following table summarizes key quantitative data for disodium diphosphate.

Property	Value	Source
Chemical Formula	Na₂H₂P₂O₇	[1]
Molecular Weight	221.94 g/mol	[1]
Appearance	White powder or granules	[1]
Odor	Odorless	[4][5][6]
pH	8.8 - 9.4 (1% solution)	[3][5]
Melting Point	>450°C	[5]
Solubility in Water	Highly soluble
Stability	Stable under recommended storage conditions	[5]

Hazard Identification and Toxicology

Disodium diphosphate is generally considered to have low toxicity but can cause irritation upon contact.[7] It is not classified as a hazardous substance or mixture according to GHS and is not considered a carcinogen by NTP, IARC, or OSHA.[4][8]

Potential Health Effects:

• Eye Contact: May cause irritation.[3][4][7][9] Some sources classify it as causing serious eye irritation.[9][10]

• Skin Contact: May cause skin irritation, particularly with prolonged contact.[3][4][7]

• Inhalation: Inhalation of dust may cause irritation to the nose, throat, and respiratory tract.[3][4]

• Ingestion: Ingestion of large quantities may lead to gastrointestinal irritation, including nausea, vomiting, and diarrhea.[3][4]

Toxicological Data

The following table summarizes the available toxicological data. Permissible exposure limits (PEL) have not been established by OSHA for this specific compound; however, limits for general particulates may apply.[4][11]

Metric	Value	Species	Source
Oral LD50	17,000 mg/kg	Rat	[9]
Dermal LD50	>2,000 mg/kg	Rat	[12]
OSHA PEL	Not Established	N/A	[4][11]
ACGIH TLV	Not Established	N/A	[4]

Standard Laboratory Handling and Storage Protocols

Adherence to standard operating procedures is critical for the safe handling of any chemical, including disodium diphosphate.

3.1 General Handling Protocol

• Risk Assessment: Before beginning work, perform a risk assessment for the specific procedure involving disodium diphosphate.

• Ventilation: Handle the compound in a well-ventilated area.[9][13] The use of a local exhaust ventilation system, such as a fume hood, is recommended, especially when generating dust.[4][6][14]

• PPE: Wear appropriate personal protective equipment as detailed in Section 4.0.

• Hygiene: Practice good industrial hygiene.[6] Avoid eating, drinking, or smoking in the work area.[5][15] Wash hands thoroughly after handling and before breaks.[6][9]

• Dust Control: Avoid the formation and inhalation of dust.[6][13][14]

3.2 Storage Protocol

• Container: Keep the container tightly closed and store it in the original packaging.[5][13][14]

• Conditions: Store in a cool, dry, and well-ventilated area.[5][6][16][17]

• Hygroscopicity: The product is hygroscopic and will absorb moisture from the air; therefore, dry storage is essential to maintain product integrity.[6][16][17]

• Incompatibilities: Store separately from incompatible materials, such as strong acids and strong oxidizing agents.[12][16]

Personal Protective Equipment (PPE)

The selection and use of appropriate PPE is a primary control measure to prevent direct exposure.

Caption: Workflow for selecting appropriate Personal Protective Equipment (PPE).

Detailed PPE Specifications:

• Eye and Face Protection: Chemical safety goggles are recommended.[9][13] If there is a splash hazard, a face shield should be worn in conjunction with goggles.[14]

• Skin Protection: Wear a lab coat and compatible chemical-resistant gloves (e.g., nitrile rubber).[7][9][14] Gloves should be inspected before use and removed using the proper technique to avoid skin contact.[14]

• Respiratory Protection: If engineering controls like fume hoods are not sufficient or if dust is generated, use a NIOSH-approved particulate filter respirator.[4][6][12]

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure. Emergency eyewash stations and safety showers must be readily available in the work area.[4][13]

References

• 1. gjphosphate.com [gjphosphate.com]
• 2. schoolcraft.mi.safeschoolssds.com [schoolcraft.mi.safeschoolssds.com]
• 3. files.dep.state.pa.us [files.dep.state.pa.us]
• 4. boremco.com [boremco.com]
• 5. nexchem.co.uk [nexchem.co.uk]
• 6. hillbrothers.com [hillbrothers.com]
• 7. scribd.com [scribd.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. innophos.com [innophos.com]
• 10. biosynth.com [biosynth.com]
• 11. tsapps.nist.gov [tsapps.nist.gov]
• 12. echemi.com [echemi.com]
• 13. tribioscience.com [tribioscience.com]
• 14. ecplabchem.co.nz [ecplabchem.co.nz]
• 15. nj.gov [nj.gov]
• 16. lidochem.com [lidochem.com]
• 17. lidochem.com [lidochem.com]

A Foundational Guide to Disodium Hydrogen Phosphate and Disodium Pyrophosphate for Researchers and Drug Development Professionals

An In-depth Technical Guide on the Core Physicochemical Properties, Biological Activities, and Pharmaceutical Applications of Two Key Phosphate (B84403) Salts.

This technical guide provides a comprehensive comparison of disodium (B8443419) hydrogen phosphate (DSP) and disodium pyrophosphate (DSPP), offering researchers, scientists, and drug development professionals a detailed understanding of their fundamental characteristics and applications. This document summarizes key quantitative data, outlines experimental protocols, and visualizes relevant biological pathways and workflows.

Introduction

Disodium hydrogen phosphate (Na₂HPO₄) and disodium pyrophosphate (Na₂H₂P₂O₇) are inorganic sodium phosphate salts with widespread applications in the food, pharmaceutical, and biotechnology industries. While both serve as buffering agents and sources of phosphate, their distinct chemical structures give rise to different physicochemical properties, biological activities, and functional roles in drug development. Understanding these differences is crucial for their effective and safe utilization in research and pharmaceutical formulations.

Physicochemical Properties

A comparative summary of the key physicochemical properties of anhydrous disodium hydrogen phosphate and disodium pyrophosphate is presented in Table 1. These properties influence their behavior in solution, stability, and suitability for various applications.

Table 1: Comparative Physicochemical Properties

Property	Disodium Hydrogen Phosphate (Anhydrous)	Disodium Pyrophosphate
Chemical Formula	Na₂HPO₄[1][2]	Na₂H₂P₂O₇
Molecular Weight ( g/mol )	141.96[2]	221.94
Appearance	White, hygroscopic, odorless powder[1][2]	White, crystalline powder or granules[3]
Solubility in Water	Freely soluble[1][2]	Soluble
Solubility in Ethanol	Insoluble[1][2]	-
pH (1% solution)	9.0 - 9.6[1]	3.7 - 5.0
Melting Point (°C)	Decomposes at ~250[3]	> 600
Key Chemical Reactions	Neutralization with acid; heating to form tetrasodium (B8768297) pyrophosphate[2]	Hydrolyzes to orthophosphate in acidic conditions; reacts with sodium bicarbonate to release CO₂

Biological Activities and Signaling Pathways

Inorganic phosphate (Pi) and pyrophosphate (PPi) are not merely inert ions but are now recognized as important signaling molecules that can modulate various cellular processes.[4][5][6]

Disodium Hydrogen Phosphate (Inorganic Phosphate)

As a source of inorganic phosphate, disodium hydrogen phosphate can influence cellular signaling pathways, particularly in the context of high extracellular phosphate concentrations. Elevated phosphate levels have been shown to activate several key signaling cascades, including the Raf/MEK/ERK and Akt pathways.[6] These pathways are crucial in regulating gene expression related to cell growth, differentiation, and metabolism.[4][6][7] The cellular uptake of inorganic phosphate is primarily mediated by sodium-dependent phosphate (Na/Pi) transporters.[7]

Below is a diagram illustrating a potential signaling pathway initiated by elevated extracellular inorganic phosphate.

References

• 1. fao.org [fao.org]
• 2. Disodium phosphate - Wikipedia [en.wikipedia.org]
• 3. Disodium hydrogen phosphate vs disodium hydrogen phosphate dihydrate vs disodium hydrogen phosphate dodecahydrate [whwanze.com]
• 4. researchgate.net [researchgate.net]
• 5. On the potential roles of phosphorus in the early evolution of energy metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phosphate as a Signaling Molecule - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

An In-depth Technical Guide to the pH Range and Buffering Capacity of Disodium Diphosphate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disodium (B8443419) diphosphate (B83284), also known as disodium dihydrogen pyrophosphate or sodium acid pyrophosphate (SAPP), is an inorganic compound with the chemical formula Na₂H₂P₂O₇.[1][2] It is a white, water-soluble solid that serves as a versatile buffering and chelating agent in various industrial applications, including the food and pharmaceutical industries.[3] This technical guide provides a comprehensive exploration of the pH range and buffering capacity of disodium diphosphate, offering valuable data and experimental protocols for researchers, scientists, and drug development professionals.

Physicochemical Properties

A summary of the key physicochemical properties of disodium diphosphate is presented in Table 1.

Property	Value	Reference(s)
Chemical Formula	Na₂H₂P₂O₇	[1][2]
Molecular Weight	221.94 g/mol	[1]
Appearance	White, crystalline powder or granules	[1][2]
Solubility	Soluble in water	[1][2]
pH (1% aqueous solution)	3.7 - 5.0	[1][2]

pH and Buffering Characteristics

Disodium diphosphate is a salt of pyrophosphoric acid (H₄P₂O₇), a tetraprotic acid. The buffering capacity of disodium diphosphate is a direct consequence of the multiple dissociation equilibria of its parent acid.

Dissociation of Pyrophosphoric Acid

Pyrophosphoric acid undergoes a four-step dissociation, each characterized by a specific acid dissociation constant (pKa). These pKa values define the pH ranges where the corresponding conjugate acid-base pairs exhibit maximum buffering capacity. The dissociation pathway is illustrated in the diagram below.

Caption: Dissociation pathway of pyrophosphoric acid.

The pKa values for pyrophosphoric acid are summarized in Table 2.

Dissociation Constant	Approximate Value
pKa₁	0.9
pKa₂	2.0
pKa₃	6.6
pKa₄	9.4

Note: The exact pKa values may vary slightly depending on the ionic strength and temperature of the solution.

Buffering Range of Disodium Diphosphate

Disodium diphosphate (Na₂H₂P₂O₇) contains the dihydrogen pyrophosphate anion (H₂P₂O₇²⁻). As such, its primary buffering capacity is centered around the pKa values that involve this species, namely pKa₂ and pKa₃. This means that solutions of disodium diphosphate are most effective at resisting pH changes in the ranges of approximately pH 1.0 to 3.0 and pH 5.6 to 7.6 .

The pH of a 1% aqueous solution of disodium dihydrogen pyrophosphate is typically in the range of 4.0 to 4.5.[3] More detailed quantitative data on the pH of disodium diphosphate solutions at various concentrations would be beneficial for precise buffer preparation and can be determined experimentally using the protocols outlined in this guide.

Experimental Protocols

Preparation of a Disodium Diphosphate Buffer Solution

This protocol describes the preparation of a 0.1 M disodium diphosphate buffer solution.

Materials:

• Disodium dihydrogen pyrophosphate (Na₂H₂P₂O₇)

• Deionized water

• 0.1 M Hydrochloric acid (HCl)

• 0.1 M Sodium hydroxide (B78521) (NaOH)

• pH meter

• Volumetric flask (1 L)

• Magnetic stirrer and stir bar

• Beaker

Procedure:

• Weigh 22.19 g of disodium dihydrogen pyrophosphate (molar mass = 221.94 g/mol ).

• Dissolve the weighed solid in approximately 800 mL of deionized water in a beaker.

• Place the beaker on a magnetic stirrer and add a stir bar to facilitate dissolution.

• Calibrate the pH meter according to the manufacturer's instructions.

• Once the solid is completely dissolved, measure the pH of the solution.

• Adjust the pH to the desired value within the buffering range (e.g., pH 6.6) by dropwise addition of 0.1 M HCl or 0.1 M NaOH while continuously monitoring the pH.

• Once the desired pH is reached and stable, transfer the solution to a 1 L volumetric flask.

• Rinse the beaker with a small amount of deionized water and add the rinsing to the volumetric flask.

• Add deionized water to the volumetric flask until the meniscus reaches the 1 L mark.

• Stopper the flask and invert it several times to ensure a homogeneous solution.

Caption: Workflow for preparing a disodium diphosphate buffer.

Determination of Buffering Capacity

This protocol outlines a method to determine the buffering capacity of a prepared disodium diphosphate buffer solution by titration.

Materials:

• Prepared disodium diphosphate buffer solution (e.g., 0.1 M, pH 6.6)

• Standardized 0.1 M HCl solution

• Standardized 0.1 M NaOH solution

• pH meter

• Burette (50 mL)

• Beaker (250 mL)

• Magnetic stirrer and stir bar

• Pipette (100 mL)

Procedure:

• Pipette 100 mL of the prepared disodium diphosphate buffer solution into a 250 mL beaker.

• Place the beaker on a magnetic stirrer and add a stir bar.

• Immerse the calibrated pH electrode into the solution, ensuring the bulb is fully submerged but does not interfere with the stir bar.

• Record the initial pH of the buffer solution.

• Fill a burette with 0.1 M HCl.

• Add the HCl in small increments (e.g., 0.5 mL or 1.0 mL) to the buffer solution while stirring continuously.

• After each addition, allow the pH reading to stabilize and record the pH and the total volume of HCl added.

• Continue the titration until the pH has dropped by at least two pH units from the initial value.

• Repeat the titration with a fresh 100 mL sample of the buffer solution, this time titrating with 0.1 M NaOH and recording the pH increase.

• Plot the pH of the solution (y-axis) against the volume of added acid or base (x-axis) to generate a titration curve.

• The buffering capacity (β) can be calculated for each addition using the formula: β = ΔB / ΔpH, where ΔB is the moles of strong acid or base added per liter of buffer and ΔpH is the change in pH.

Caption: Workflow for determining buffering capacity.

Data Presentation

The results of the buffering capacity determination can be summarized in tables for easy comparison.

Table 3: Titration of 0.1 M Disodium Diphosphate Buffer (pH 6.6) with 0.1 M HCl

Volume of HCl added (mL)	pH
0.0	6.60
1.0	...
2.0	...
...	...

Table 4: Titration of 0.1 M Disodium Diphosphate Buffer (pH 6.6) with 0.1 M NaOH

Volume of NaOH added (mL)	pH
0.0	6.60
1.0	...
2.0	...
...	...

Note: The tables above are templates. The actual data will be obtained from the experimental procedure.

Conclusion

Disodium diphosphate is an effective buffering agent with two primary buffering regions centered around pH 2.0 and pH 6.6, corresponding to the pKa₂ and pKa₃ of pyrophosphoric acid. This technical guide provides the foundational knowledge and detailed experimental protocols necessary for researchers, scientists, and drug development professionals to effectively utilize disodium diphosphate as a buffering agent in their work. The provided methodologies for buffer preparation and buffering capacity determination will enable precise control of pH in various scientific applications. Further experimental investigation is recommended to generate a comprehensive dataset of pH values for a range of disodium diphosphate concentrations.

References

• 1. fao.org [fao.org]
• 2. gjphosphate.com [gjphosphate.com]
• 3. DISODIUM PYROPHOSPHATE - Ataman Kimya [atamanchemicals.com]

Initial Studies on the Bacteriostatic Properties of Disodium Diphosphate: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Disodium (B8443419) diphosphate (B83284) (also known as disodium pyrophosphate or sodium acid pyrophosphate), a conditionally-retained food additive generally recognized as safe (GRAS), has been the subject of initial studies for its bacteriostatic properties. This technical guide synthesizes the available preliminary data on the efficacy of disodium diphosphate against various bacterial species. The primary mechanism of its antimicrobial action is attributed to its ability to chelate essential divalent metal cations, thereby disrupting crucial metabolic pathways in bacteria. This document provides a summary of quantitative data, details of experimental protocols for assessing its bacteriostatic effects, and a visualization of its proposed mechanism of action. The information presented herein is intended to serve as a foundational resource for further research and development in the fields of food preservation and antimicrobial therapies.

Quantitative Data on Bacteriostatic Efficacy

The bacteriostatic and, in some instances, bactericidal effects of disodium diphosphate and related pyrophosphates have been evaluated against a range of bacteria. The available quantitative data, primarily in the form of Minimum Inhibitory Concentrations (MICs) and observed reductions in bacterial populations, are summarized below. It is important to note that much of the existing research has been conducted on oral bacteria and in the context of food matrices, often in combination with other hurdles for microbial growth.

Table 1: Minimum Inhibitory Concentrations (MIC) of Pyrophosphates Against Various Bacterial Species

Bacterial Species	Type of Pyrophosphate	Concentration	Experimental Conditions	Source(s)
Streptococcus sanguis	Pyrophosphate	0.67% w/v (25 mM)	Broth dilution assay	[1]
Streptococcus mutans (serotype c)	Pyrophosphate	0.67% w/v (25 mM)	Broth dilution assay	[1]
Actinomyces viscosus	Pyrophosphate	0.67% w/v (25 mM)	Broth dilution assay	[1]
Actinomyces naeslundii	Pyrophosphate	0.67% w/v (25 mM)	Broth dilution assay	[1]

Table 2: Observed Bacteriostatic and Bactericidal Effects of Disodium Diphosphate in Experimental Models

Bacterial Target	Product Form	Concentration	Experimental Model	Observed Effect	Source(s)
Escherichia coli O157:H7	Sodium Pyrophosphate (SPP)	0.05% - 0.5%	Tryptic Soy Broth	Concentration-dependent inhibition of growth	[2]
Escherichia coli, Coliforms, Aerobic Plate Counts	Commercial blend of Sodium Acid Pyrophosphate and Orthophosphoric Acid	1.5%	Chiller water for broiler carcasses	Significant reduction in bacterial counts	[3][4]
Mesophilic and Facultative Anaerobic Microorganisms	Sodium Acid Pyrophosphate (SAPP)	0.4%	Cooked, vacuum-packaged pork sausage	Lower microbial counts after storage	[5]
Listeria monocytogenes	Sodium Pyrophosphate (SPP)	0% - 0.3%	Beef gravy (in combination with heat, pH, and NaCl)	Increased heat sensitivity of the pathogen	[6]
Shiga toxin-producing Escherichia coli (STEC)	Disodium Phosphate	Not specified	In vitro culture	Slightly diminished growth rate (reduced OD600)	[4]

Experimental Protocols

The following protocols are representative of the methodologies employed in the cited studies to determine the bacteriostatic properties of disodium diphosphate.

Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This protocol is a standardized method for determining the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• Disodium diphosphate (Na₂H₂P₂O₇)

• Sterile Mueller-Hinton Broth (MHB) or other appropriate growth medium (e.g., Tryptic Soy Broth)

• Bacterial strains for testing

• Sterile 96-well microtiter plates

• Spectrophotometer

• Incubator

Procedure:

• Preparation of Disodium Diphosphate Stock Solution: Prepare a concentrated stock solution of disodium diphosphate in sterile distilled water or the appropriate broth. The concentration should be at least twice the highest concentration to be tested. Filter-sterilize the solution.

• Preparation of Bacterial Inoculum: Culture the test bacterium overnight in the appropriate broth. Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL. Dilute this suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the microtiter plate wells.

• Serial Dilution in Microtiter Plate:

  • Add 100 µL of sterile broth to all wells of a 96-well plate.

  • Add 100 µL of the disodium diphosphate stock solution to the first well of each row to be tested.

  • Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and continuing this process across the plate. Discard the final 100 µL from the last well.

• Inoculation: Add 10 µL of the prepared bacterial inoculum to each well, resulting in a final volume of 110 µL.

• Controls: Include a positive control (broth with inoculum, no disodium diphosphate) and a negative control (broth only) on each plate.

• Incubation: Incubate the microtiter plate at 37°C for 18-24 hours.

• Interpretation of Results: The MIC is the lowest concentration of disodium diphosphate at which there is no visible growth (turbidity) of the microorganism. This can be determined by visual inspection or by measuring the optical density (OD) at 600 nm using a microplate reader.

Assessment of Bacteriostatic Effect in a Food Matrix Model

This protocol provides a framework for evaluating the antimicrobial activity of disodium diphosphate in a simulated food environment.

Materials:

• Disodium diphosphate

• Food matrix (e.g., ground meat, broth formulated to mimic a food product)

• Test bacterial strain (e.g., Listeria monocytogenes, Escherichia coli)

• Sterile stomacher bags

• Stomacher

• Plate Count Agar (B569324) (PCA) or selective agar medium

• Incubator

Procedure:

• Preparation of Inoculum: Prepare an overnight culture of the test bacterium. Wash and resuspend the cells in a suitable buffer (e.g., 0.1% peptone water) to a known concentration (e.g., 10⁷ CFU/mL).

• Treatment of Food Matrix: Divide the food matrix into portions. Add disodium diphosphate to the experimental portions to achieve the desired final concentrations (e.g., 0.1%, 0.3%, 0.5% w/w). A control portion with no added disodium diphosphate should be included.

• Inoculation: Inoculate each food portion with the prepared bacterial suspension to achieve a final concentration of approximately 10⁵ CFU/g. Homogenize thoroughly in a stomacher.

• Storage: Store the samples under conditions relevant to the food product (e.g., refrigeration at 4°C, room temperature at 25°C).

• Microbial Analysis: At specified time intervals (e.g., 0, 24, 48, 72 hours), take a representative sample from each treatment group.

  • Perform serial dilutions in a suitable diluent.

  • Plate the dilutions onto the appropriate agar medium.

• Incubation and Enumeration: Incubate the plates at the optimal temperature for the test bacterium. Count the colonies and calculate the number of CFU/g for each sample.

• Data Analysis: Compare the bacterial counts in the treated samples to the control samples at each time point to determine the extent of growth inhibition.

Visualizations of Mechanisms and Workflows

Proposed Mechanism of Bacteriostatic Action

The primary proposed mechanism for the bacteriostatic activity of disodium diphosphate is the chelation of essential divalent metal cations, such as Mg²⁺, Ca²⁺, Fe²⁺, and Mn²⁺. These cations are crucial cofactors for numerous bacterial enzymes and are essential for maintaining the stability of the cell wall and membrane. By sequestering these ions, disodium diphosphate can inhibit key metabolic processes and compromise cellular integrity, leading to the inhibition of bacterial growth.

Caption: Proposed bacteriostatic mechanism of disodium diphosphate via metal ion chelation.

Experimental Workflow for MIC Determination

The following diagram illustrates the key steps in determining the Minimum Inhibitory Concentration (MIC) of disodium diphosphate using the broth microdilution method.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Conclusion

Initial studies indicate that disodium diphosphate exhibits bacteriostatic properties, particularly against certain Gram-positive oral bacteria. The mechanism of action is primarily attributed to its function as a chelating agent, which deprives bacteria of essential metal ions required for growth and metabolism. While the available quantitative data, such as MIC values, are not extensive, the compound shows potential for antimicrobial applications, especially in food systems where it can act synergistically with other preservation methods like thermal processing. Further research is warranted to establish a comprehensive profile of its antimicrobial spectrum, to elucidate the precise downstream effects of metal ion sequestration on bacterial physiology, and to optimize its application as a bacteriostatic agent in various industrial and therapeutic contexts. This guide provides a foundational overview to support and direct these future research endeavors.

References

• 1. Antibacterial activity and mechanisms of D-3263 against Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Antibacterial Activity of a Sodium Acid Pyrophosphate Product in Chiller Water Against Selected Bacteria on Broiler Carcasses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Predictive thermal inactivation model for Listeria monocytogenes with temperature, pH, NaCl, and sodium pyrophosphate as controlling factors - PubMed [pubmed.ncbi.nlm.nih.gov]

The Ubiquitous Buffer: A Technical Guide to the Discovery and Scientific Applications of Sodium Phosphates

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract

Sodium phosphates are fundamental reagents in a vast array of scientific applications, prized for their exceptional buffering capacity, high water solubility, and physiological compatibility. This in-depth technical guide explores the history of their discovery and their evolution into indispensable tools in research, diagnostics, and pharmaceutical development. We will delve into the quantitative properties of sodium phosphate (B84403) buffer systems, provide detailed experimental protocols for their use in key molecular biology techniques, and illustrate their role in cellular signaling and drug formulation through comprehensive diagrams.

A Historical Perspective: From Alchemical Discovery to Biochemical Staple

The story of sodium phosphates in science begins with the discovery of their core component, phosphorus. In 1669, the alchemist Hennig Brand, in his quest for the philosopher's stone, isolated a glowing white substance from urine, which is rich in dissolved phosphates. This marked the first discovery of a non-metal element in recorded history.[1][2] It wasn't until the late 19th and early 20th centuries, however, that the true scientific utility of phosphates, particularly sodium phosphates, began to be understood.

The concept of chemical buffers and the pivotal role of pH in biological systems emerged from the foundational work of scientists like Lawrence Joseph Henderson and Karl Albert Hasselbalch in the early 1900s.[1] Their formulation of the Henderson-Hasselbalch equation provided a mathematical framework for understanding how weak acids and their conjugate bases resist changes in pH.[1] This paved the way for the development of synthetic buffers for experimental use.

Phosphate buffers were among the first to be widely adopted in biochemistry due to their physiological relevance and their buffering range, which conveniently spans the neutral pH optimal for most biological reactions. The pioneering work of Norman Good and his colleagues in the 1960s, which established criteria for ideal biological buffers, further solidified the importance of phosphate-based systems in the laboratory.[1]

Quantitative Data on Sodium Phosphate Buffers

The effectiveness of a sodium phosphate buffer is rooted in the equilibrium between its different ionic species. Phosphoric acid (H₃PO₄) is a triprotic acid, meaning it can donate three protons, resulting in three pKa values. The second pKa is the most relevant for biological applications.

pKa Value	Temperature (°C)	Ionic Strength
pKa1	25	0
pKa2	25	0
pKa3	25	0

The precise pKa values can be influenced by temperature and the ionic strength of the solution.

Solubility of Sodium Phosphates

The high solubility of sodium phosphates in water is a key advantage in their application. The following table summarizes the solubility of the three main forms of sodium phosphate in water at various temperatures.

Temperature (°C)	Sodium Dihydrogen Phosphate (NaH₂PO₄) ( g/100 mL)	Disodium Hydrogen Phosphate (Na₂HPO₄) ( g/100 mL)	Trisodium Phosphate (Na₃PO₄) ( g/100 mL)
0	59.9	4.4	5.4
20	83.5	7.7	12.0
25	-	11.8	14.5
40	-	21.8	23.3
100	234	77.0	94.6

Preparation of 0.1 M Sodium Phosphate Buffer

The following table provides the volumes of 0.2 M stock solutions of monobasic sodium phosphate (NaH₂PO₄) and dibasic sodium phosphate (Na₂HPO₄) required to prepare a 0.1 M phosphate buffer of a specific pH. The final volume is brought to 200 mL with distilled water.

Desired pH	Volume of 0.2 M NaH₂PO₄ (mL)	Volume of 0.2 M Na₂HPO₄ (mL)
5.8	92.0	8.0
6.0	87.7	12.3
6.2	81.5	18.5
6.4	73.5	26.5
6.6	62.5	37.5
6.8	51.0	49.0
7.0	39.0	61.0
7.2	28.0	72.0
7.4	19.0	81.0
7.6	13.0	87.0
7.8	8.5	91.5
8.0	5.3	94.7

Experimental Protocols

Preparation of 1 M Sodium Phosphate Buffer Stock Solution (pH 7.4)

This protocol describes the preparation of a 1 M stock solution of sodium phosphate buffer, which can be diluted for various applications.

Materials:

• Sodium phosphate monobasic (NaH₂PO₄)

• Sodium phosphate dibasic (Na₂HPO₄)

• Distilled water

• pH meter

• Magnetic stirrer and stir bar

• Beakers and graduated cylinders

• Autoclave

Methodology:

• Prepare Stock Solutions:

  • Solution A (1 M NaH₂PO₄): Dissolve 119.98 g of NaH₂PO₄ in 800 mL of distilled water. Adjust the final volume to 1 L with distilled water.

  • Solution B (1 M Na₂HPO₄): Dissolve 141.96 g of Na₂HPO₄ in 800 mL of distilled water. Adjust the final volume to 1 L with distilled water.

• Mix Stock Solutions: To achieve a pH of 7.4, combine 19 mL of Solution A with 81 mL of Solution B.

• Verify and Adjust pH: Use a pH meter to verify the pH of the mixed solution. If necessary, adjust the pH by adding small volumes of Solution A to lower the pH or Solution B to raise the pH.

• Sterilization: Sterilize the final buffer solution by autoclaving at 121°C for 20 minutes.

• Storage: Store the buffer at room temperature.

Workflow for preparing a 1 M sodium phosphate buffer solution.

Genomic DNA Extraction from Cultured Mammalian Cells

Sodium phosphate buffers are commonly used in DNA extraction protocols to maintain pH and aid in the removal of proteins.

Materials:

• Phosphate-Buffered Saline (PBS)

• Lysis Buffer (10 mM Tris-HCl pH 8.0, 100 mM NaCl, 10 mM EDTA, 0.5% SDS)

• Proteinase K (20 mg/mL)

• RNase A (10 mg/mL)

• Phenol:Chloroform:Isoamyl Alcohol (25:24:1)

• 100% Ethanol (B145695) (ice-cold)

• 70% Ethanol (ice-cold)

• TE Buffer (10 mM Tris-HCl pH 8.0, 1 mM EDTA)

• Cultured mammalian cells

Methodology:

• Cell Harvesting: Harvest cultured cells by trypsinization or scraping. Centrifuge the cell suspension at 500 x g for 5 minutes and discard the supernatant.

• Washing: Resuspend the cell pellet in 10 mL of ice-cold PBS and centrifuge again. Repeat this wash step once more.

• Cell Lysis: Resuspend the cell pellet in 1 mL of Lysis Buffer. Add 10 µL of Proteinase K and incubate at 56°C for 1-3 hours with gentle agitation.

• RNA Removal: Add 10 µL of RNase A and incubate at 37°C for 30 minutes.

• Protein Removal: Add an equal volume of phenol:chloroform:isoamyl alcohol, vortex for 30 seconds, and centrifuge at 12,000 x g for 10 minutes.

• DNA Precipitation: Carefully transfer the upper aqueous phase to a new tube. Add 2.5 volumes of ice-cold 100% ethanol and invert gently to precipitate the DNA.

• DNA Washing: Centrifuge at 12,000 x g for 10 minutes to pellet the DNA. Discard the supernatant and wash the pellet with 1 mL of ice-cold 70% ethanol.

• DNA Resuspension: Air-dry the DNA pellet and resuspend it in an appropriate volume of TE Buffer.

Workflow for genomic DNA extraction from cultured cells.

Role in Cellular Signaling: The MAPK Pathway

Phosphorylation, the addition of a phosphate group to a molecule, is a fundamental mechanism of signal transduction in cells. The Mitogen-Activated Protein Kinase (MAPK) pathway is a classic example of a signaling cascade that relies heavily on a series of phosphorylation events to relay signals from the cell surface to the nucleus, regulating processes such as cell growth, proliferation, and differentiation. Sodium phosphates are often used in the buffers for in vitro kinase assays designed to study these pathways.

The MAPK signaling pathway, a cascade of phosphorylation events.

Applications in Drug Development: The Prodrug Strategy

In drug development, sodium phosphates are utilized to create phosphate prodrugs. A prodrug is an inactive or less active form of a drug that is converted to the active form in the body. By adding a phosphate group to a drug molecule, its solubility and bioavailability can be significantly improved. Once administered, endogenous enzymes such as alkaline phosphatases cleave the phosphate group, releasing the active drug.

The phosphate prodrug strategy for enhanced drug delivery.

Conclusion

From their serendipitous discovery to their current status as a cornerstone of biochemical research, sodium phosphates have had a profound impact on science. Their unique properties as buffering agents, their high solubility, and their physiological compatibility have made them indispensable in a wide range of applications, from fundamental molecular biology to cutting-edge drug development. This guide has provided a comprehensive overview of their history, quantitative characteristics, and practical applications, underscoring their continued importance for researchers, scientists, and drug development professionals.

References

• 1. goldbio.com [goldbio.com]
• 2. solubilityofthings.com [solubilityofthings.com]

Theoretical Modeling of Disodium Diphosphate Interactions in Solution: An In-depth Technical Guide

Abstract

Disodium (B8443419) diphosphate (B83284) (Na₂H₂P₂O₇), also known as disodium pyrophosphate, is a compound of significant interest across various scientific disciplines, from food chemistry and industrial applications to its crucial role in biological processes such as bone metabolism.[1] Understanding the behavior of disodium diphosphate in aqueous solutions is paramount for controlling its functionality and predicting its interactions in complex systems. This technical guide provides a comprehensive overview of the theoretical modeling of disodium diphosphate interactions in solution, aimed at researchers, scientists, and drug development professionals. The guide details the computational and experimental methodologies employed to investigate these interactions, presents key quantitative data, and visualizes a critical biological signaling pathway involving pyrophosphate.

Introduction

The pyrophosphate anion (P₂O₇⁴⁻) is a key molecular entity involved in numerous biochemical reactions, including DNA synthesis, fatty acid metabolism, and as a regulator of calcification.[2][3] In solution, its interactions are governed by a complex interplay of hydration, ion pairing with counter-ions such as sodium, and conformational dynamics. Theoretical modeling, through computational chemistry techniques, offers a powerful lens to dissect these interactions at an atomic level of detail. This guide will explore the primary theoretical approaches, the force fields used to model these systems, and the experimental techniques that provide essential validation for the computational models.

Theoretical Modeling Approaches

The theoretical investigation of disodium diphosphate in solution primarily relies on molecular dynamics (MD) simulations and quantum mechanical (QM) calculations.

2.1. Molecular Dynamics Simulations

MD simulations are a cornerstone for studying the dynamic behavior of molecules in solution. These simulations solve Newton's equations of motion for a system of atoms and molecules, allowing for the exploration of conformational changes, hydration shells, and ion pairing over time. The accuracy of MD simulations is heavily dependent on the quality of the underlying force field.

Force Fields for Phosphate (B84403) and Pyrophosphate Systems:

Several classical force fields have been developed and parameterized to accurately model phosphate and polyphosphate species. The most prominent among these are:

• CHARMM (Chemistry at HARvard Macromolecular Mechanics): The CHARMM force field has been extended to include parameters for phosphate and sulfate (B86663) groups linked to carbohydrates, with parameters developed by fitting to high-level quantum mechanical calculations.[4] These parameters are designed to be compatible with the broader CHARMM force field for biomolecules, enabling the simulation of complex systems containing proteins, nucleic acids, and lipids.

• AMBER (Assisted Model Building with Energy Refinement): The AMBER force field also provides parameters for phosphates, which have been refined to reproduce experimental thermodynamic data, such as pKa values and solvation free energies.[4] Specific parameter sets have been developed for polyphosphorylated molecules to improve their description compared to standard monophosphate parameters.

2.2. Quantum Mechanical Calculations

QM calculations, particularly those based on Density Functional Theory (DFT) and ab initio methods, provide a more fundamental description of the electronic structure and energetics of molecular systems. While computationally expensive for large systems, QM methods are invaluable for:

• Force Field Parameterization: QM calculations are used to derive the partial charges, bond lengths, bond angles, and dihedral parameters for classical force fields.

• Studying Short-Range Interactions: QM methods can accurately describe the nature of hydrogen bonding between the diphosphate anion and water molecules, as well as the coordination with sodium ions.

• Spectroscopic Predictions: QM calculations can predict vibrational frequencies, which can be directly compared with experimental Raman and infrared spectra for validation.

Quantitative Data from Theoretical and Experimental Studies

The following tables summarize key quantitative data obtained from computational and experimental investigations of disodium diphosphate and related systems.

Table 1: Simulated Solubility of Disodium Hydrogen Phosphate (Na₂HPO₄) as a Function of Lennard-Jones Parameter Modification

ΔRmin (Å) for Na⁺-O(phosphate)	Simulated Solubility (mol/kg)
0.0900	0.10
0.1150	0.45
0.1213	0.65
0.1275	0.85
0.1338	1.10
0.1400	1.80
0.1900	> 4.00

Data extracted from a study optimizing Lennard-Jones parameters to match experimental solubility data.[4] ΔRmin represents the change in the sodium-phosphate oxygen Lennard-Jones radius parameter.

Table 2: Thermodynamic Properties of Aqueous Disodium Hydrogen Phosphate (Na₂HPO₄) Solutions at 298.15 K

Molality (mol/kg)	Osmotic Coefficient (φ)
0.1	0.775
0.2	0.740
0.3	0.720
0.5	0.700
0.7	0.690
1.0	0.685

Approximate values derived from graphical data presented in thermodynamic modeling studies.[5]

Table 3: Standard Enthalpy of Solution (ΔH°soln) for Sodium Phosphates at 298.15 K

Compound	ΔH°soln (kJ/mol)
Na₂H₂P₂O₇	-664.7 ± 1.0 (Enthalpy of Formation)
Na₄P₂O₇	-763.7 ± 1.0 (Enthalpy of Formation)

Experimental Protocols for Studying Disodium Diphosphate in Solution

Experimental validation is crucial for assessing the accuracy of theoretical models. The following are detailed methodologies for key experiments used to characterize disodium diphosphate solutions.

4.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for probing the local chemical environment of atomic nuclei. For disodium diphosphate, ³¹P and ²³Na NMR are particularly informative.

Protocol for ³¹P NMR Analysis of Disodium Diphosphate Solution:

• Sample Preparation:

  • Prepare a stock solution of disodium diphosphate of known concentration (e.g., 100 mM) in deionized water.

  • For quantitative measurements, a known concentration of an internal standard (e.g., phosphoric acid in a sealed capillary) is added.

  • A small amount of D₂O (typically 5-10%) is added to the sample to provide a lock signal for the NMR spectrometer.

  • The pH of the solution should be carefully controlled and recorded, as the chemical shift of phosphate species is pH-dependent.

• NMR Data Acquisition:

  • Spectra are recorded on a high-field NMR spectrometer (e.g., 400 MHz or higher).[9]

  • A standard one-pulse ³¹P NMR experiment with proton decoupling is typically used.

  • Key acquisition parameters to optimize include the pulse width (calibrated for a 90° pulse), relaxation delay (set to at least 5 times the longest T₁ of the phosphorus nuclei to ensure full relaxation for quantitative analysis), and the number of scans (to achieve an adequate signal-to-noise ratio).[10]

• Data Analysis:

  • The ³¹P NMR spectrum is processed with Fourier transformation, phasing, and baseline correction.

  • The chemical shifts of the pyrophosphate signals are referenced to an external standard (e.g., 85% H₃PO₄).

  • Integration of the peaks corresponding to pyrophosphate and the internal standard allows for the determination of the concentration of the disodium diphosphate solution.[10]

4.2. Raman Spectroscopy

Raman spectroscopy provides information about the vibrational modes of molecules and is highly sensitive to the structure and bonding of phosphate species.

Protocol for Raman Spectroscopy of Aqueous Disodium Diphosphate:

• Sample Preparation:

  • Prepare aqueous solutions of disodium diphosphate at various concentrations.

  • Solutions should be filtered to remove any particulate matter that could cause fluorescence or scattering artifacts.

  • Samples are typically placed in a quartz cuvette or a glass capillary tube.

• Raman Spectrometer Setup:

  • A laser with a specific wavelength (e.g., 532 nm or 785 nm) is used as the excitation source.[11]

  • The laser is focused onto the sample, and the scattered light is collected at a 90° or 180° (backscattering) geometry.

  • A notch or edge filter is used to remove the strong Rayleigh scattered light at the laser wavelength.

  • The Raman scattered light is dispersed by a grating spectrometer and detected by a sensitive detector, such as a CCD camera.

• Data Acquisition and Analysis:

  • Raman spectra are collected over a specific spectral range that covers the characteristic vibrational modes of the pyrophosphate anion (typically in the 300-1200 cm⁻¹ region).

  • The positions, intensities, and widths of the Raman bands are analyzed to identify the different vibrational modes (e.g., P-O-P symmetric and asymmetric stretches, PO₂ symmetric and asymmetric stretches).

  • Changes in the Raman spectrum as a function of concentration or temperature can provide insights into ion pairing and hydration.[11]

4.3. Isothermal Titration Calorimetry (ITC)

ITC is a thermodynamic technique used to directly measure the heat changes associated with binding events in solution, allowing for the determination of binding affinity (Kₐ), enthalpy change (ΔH), and stoichiometry (n).

Protocol for ITC Analysis of Sodium Ion Binding to Diphosphate:

• Sample Preparation:

  • Prepare a solution of a diphosphate salt with a non-binding counter-ion (e.g., tetramethylammonium (B1211777) pyrophosphate) in a suitable buffer (e.g., Tris or HEPES) to be placed in the ITC sample cell.

  • Prepare a concentrated solution of a sodium salt (e.g., NaCl) in the same buffer to be used as the titrant in the injection syringe.[12]

  • It is crucial that the buffer is identical in both the sample cell and the syringe to minimize heats of dilution. Dialysis of both components against the same buffer is recommended.[13]

• ITC Experiment:

  • The ITC instrument is equilibrated at the desired temperature.

  • The sample cell is filled with the diphosphate solution, and the injection syringe is filled with the sodium chloride solution.

  • A series of small aliquots of the sodium chloride solution are injected into the diphosphate solution, and the heat released or absorbed after each injection is measured.[14]

• Data Analysis:

  • The raw ITC data consists of a series of heat-flow peaks corresponding to each injection.

  • The area under each peak is integrated to determine the heat change for that injection.

  • The resulting binding isotherm (heat change per mole of injectant versus the molar ratio of the two binding partners) is fitted to a suitable binding model (e.g., a single-site binding model) to extract the thermodynamic parameters (Kₐ, ΔH, and n).[15][16]

Visualization of Pyrophosphate Signaling in Bone Metabolism

Inorganic pyrophosphate (PPi) is a critical regulator of bone mineralization. It acts as an inhibitor of hydroxyapatite (B223615) crystal formation. The following Graphviz diagram illustrates the signaling pathway of PPi in osteoblasts.

Caption: Signaling pathway of pyrophosphate in osteoblasts.

Disodium Diphosphate as a Pharmaceutical Excipient

Disodium diphosphate is also utilized as an excipient in pharmaceutical formulations, where it can function as a buffering agent, chelating agent, or stabilizer.[17][18] Its interactions with active pharmaceutical ingredients (APIs) and other excipients are critical for the stability and efficacy of the final drug product.

Logical Workflow for Excipient Compatibility Testing:

The following diagram illustrates a logical workflow for assessing the compatibility of disodium diphosphate with an API.

Caption: Workflow for drug-excipient compatibility testing.

Conclusion

The theoretical modeling of disodium diphosphate interactions in solution, supported by robust experimental validation, provides invaluable insights into its behavior at the molecular level. This understanding is critical for its application in diverse fields, from modulating biological processes to ensuring the stability of pharmaceutical formulations. The continued development of more accurate force fields and the application of advanced simulation techniques will further enhance our predictive capabilities and enable the rational design of systems involving this important molecule.

References

• 1. Disodium Pyrophosphate | Na2H2P2O7 | CID 24451 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Evidence that pyrophosphate acts as an extracellular signalling molecule to exert direct functional effects in primary cultures of osteoblasts and osteoclasts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Parameter Dependence of the Solubility Limit for Disodium Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. purdue.edu [purdue.edu]
• 9. rsc.org [rsc.org]
• 10. NMR-based quantification of organic diphosphates - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Raman spectroscopy of aqueous phosphate solutions at temperatures up to 450 °C. Two liquid phases, supercritical fluids, and pyro- to ortho-phosphate conversions - Journal of the Chemical Society, Faraday Transactions 2: Molecular and Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 12. Isothermal titration calorimetry of ion-coupled membrane transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 13. tainstruments.com [tainstruments.com]
• 14. Isothermal titration calorimetry - Wikipedia [en.wikipedia.org]
• 15. zaguan.unizar.es [zaguan.unizar.es]
• 16. ptacts.uspto.gov [ptacts.uspto.gov]
• 17. Standard enthalpy of formation of disodium hydrogen phosphate hexahydrate and sodium diphosphate | Semantic Scholar [semanticscholar.org]
• 18. Titration Calorimetry Standards and the Precision of Isothermal Titration Calorimetry Data | MDPI [mdpi.com]

Protocols & Analytical Methods

Preparation of Disodium Diphosphate Buffer Solutions for Biochemical Applications

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Disodium (B8443419) diphosphate (B83284), also known as sodium acid pyrophosphate (Na₂H₂P₂O₇), is a versatile and stable buffering agent used in a variety of biochemical and pharmaceutical applications. This document provides detailed protocols for the preparation of disodium diphosphate buffer solutions, offering a reliable alternative to standard phosphate (B84403) buffers, particularly in assays where the presence of orthophosphate might interfere. Pyrophosphate buffers are effective in the physiological pH range and the alkaline range, making them suitable for enzyme assays, protein purification, and various diagnostic applications.

The buffering capacity of the pyrophosphate system is based on the four pKa values of pyrophosphoric acid (H₄P₂O₇). For the preparation of buffers in the neutral to alkaline range, the most relevant equilibria are those involving the interconversion of dihydrogen pyrophosphate (H₂P₂O₇²⁻) to hydrogen pyrophosphate (HP₂O₇³⁻) and subsequently to pyrophosphate (P₂O₇⁴⁻). The pertinent pKa values for pyrophosphoric acid are approximately 6.60 and 9.41.[1] This allows for the formulation of buffers with high stability and buffering capacity in these pH ranges.

Materials

• Disodium Dihydrogen Pyrophosphate (Na₂H₂P₂O₇), Anhydrous (Molar Mass: 221.94 g/mol )

• Tetrasodium (B8768297) Pyrophosphate (Na₄P₂O₇), Anhydrous (Molar Mass: 265.90 g/mol )

• Deionized water (ddH₂O)

• Calibrated pH meter

• Stir plate and magnetic stir bars

• Volumetric flasks and graduated cylinders

• Beakers

• Hydrochloric acid (HCl) and Sodium hydroxide (B78521) (NaOH) solutions for pH adjustment (0.1 M or 1 M)

Experimental Protocols

Preparation of Stock Solutions

To prepare a range of buffer solutions with varying pH values, it is recommended to first prepare equimolar stock solutions of the acidic and basic forms of the pyrophosphate buffer.

Protocol for 0.1 M Disodium Dihydrogen Pyrophosphate (Acidic Stock Solution):

• Weigh 22.19 g of anhydrous disodium dihydrogen pyrophosphate (Na₂H₂P₂O₇).

• Dissolve the powder in approximately 800 mL of deionized water in a beaker.

• Once fully dissolved, transfer the solution to a 1 L volumetric flask.

• Rinse the beaker with a small amount of deionized water and add the rinsing to the volumetric flask.

• Add deionized water to the flask until the volume reaches the 1 L mark.

• Mix the solution thoroughly by inverting the flask several times.

Protocol for 0.1 M Tetrasodium Pyrophosphate (Basic Stock Solution):

• Weigh 26.59 g of anhydrous tetrasodium pyrophosphate (Na₄P₂O₇).

• Dissolve the powder in approximately 800 mL of deionized water in a beaker. Gentle heating may be required to fully dissolve the salt.

• Once fully dissolved, allow the solution to cool to room temperature and then transfer it to a 1 L volumetric flask.

• Rinse the beaker with a small amount of deionized water and add the rinsing to the volumetric flask.

• Add deionized water to the flask until the volume reaches the 1 L mark.

• Mix the solution thoroughly by inverting the flask several times.

Preparation of Disodium Diphosphate Buffer Solutions at a Desired pH

The following tables provide the approximate volumes of the 0.1 M acidic and basic stock solutions required to prepare a 100 mL buffer solution at a specific pH. After mixing the indicated volumes, the final pH should be verified with a calibrated pH meter and adjusted with dilute HCl or NaOH if necessary.

Table 1: Preparation of 0.1 M Sodium Pyrophosphate Buffer (pH 6.0 - 7.6)

This table utilizes the pKa of ~6.60 for the H₂P₂O₇²⁻ / HP₂O₇³⁻ equilibrium. For this pH range, the primary components are disodium dihydrogen pyrophosphate and trisodium (B8492382) hydrogen pyrophosphate. However, for practical laboratory preparation, it is common to titrate the acidic form (disodium dihydrogen pyrophosphate) with a strong base or mix the acidic and fully basic (tetrasodium pyrophosphate) forms and adjust the pH. The table below is calculated based on mixing the acidic and basic stock solutions.

Target pH	Volume of 0.1 M Na₂H₂P₂O₇ (mL)	Volume of 0.1 M Na₄P₂O₇ (mL)
6.0	80.8	19.2
6.2	71.9	28.1
6.4	61.3	38.7
6.6	50.0	50.0
6.8	39.0	61.0
7.0	29.1	70.9
7.2	21.0	79.0
7.4	14.8	85.2
7.6	10.3	89.7

Table 2: Preparation of 0.1 M Sodium Pyrophosphate Buffer (pH 8.8 - 10.0)

This table utilizes the pKa of ~9.41 for the HP₂O₇³⁻ / P₂O₇⁴⁻ equilibrium.

Target pH	Volume of 0.1 M Na₂H₂P₂O₇ (mL)	Volume of 0.1 M Na₄P₂O₇ (mL)
8.8	80.8	19.2
9.0	71.9	28.1
9.2	61.3	38.7
9.4	50.0	50.0
9.6	39.0	61.0
9.8	29.1	70.9
10.0	21.0	79.0

Protocol for Preparing 100 mL of 0.1 M Disodium Diphosphate Buffer:

• Based on the desired pH, measure the indicated volumes of the 0.1 M acidic and basic stock solutions using graduated cylinders.

• Combine the solutions in a beaker with a magnetic stir bar.

• Place the beaker on a stir plate and mix the solution.

• Measure the pH of the solution using a calibrated pH meter.

• If necessary, adjust the pH to the target value by adding small increments of 0.1 M HCl to lower the pH or 0.1 M NaOH to raise the pH.

• Once the desired pH is reached, transfer the solution to a 100 mL volumetric flask.

• Add deionized water to bring the final volume to 100 mL.

• Store the buffer solution in a sealed container at 4°C.

Visualizations

Caption: Workflow for the preparation of disodium diphosphate buffer solutions.

References

• 1. bostonbioproducts.com [bostonbioproducts.com]

Application Notes and Protocols: Utilizing Disodium Diphosphate in Phosphate-Buffered Saline (PBS) Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphate-Buffered Saline (PBS) is an isotonic buffer solution fundamental to a myriad of biological and drug development applications. Its composition is designed to mimic the pH, osmolarity, and ion concentrations of the human body, making it an ideal medium for cell handling, immunoassays, and protein-based studies.[1] The standard formulation typically consists of sodium chloride, potassium chloride, disodium (B8443419) hydrogen phosphate (B84403), and potassium dihydrogen phosphate.[2] This document provides detailed application notes and protocols for the inclusion of disodium diphosphate (B83284) (also known as sodium acid pyrophosphate) in PBS formulations. This modification can offer distinct advantages in specific experimental contexts, primarily due to its strong chelating properties and unique buffering capacity.

Rationale for Incorporating Disodium Diphosphate

Disodium diphosphate (Na₂H₂P₂O₇) is a salt of pyrophosphoric acid that can serve as a buffering agent and a potent chelator of divalent cations.[3] Its integration into PBS protocols is predicated on these key chemical properties:

• Buffering Range: Pyrophosphoric acid is a tetraprotic acid with pKa values of approximately 0.85, 1.96, 6.60, and 9.41.[1][4] The pKa of 6.60 is particularly relevant for creating a buffer system effective around the physiological pH of 7.4.

• Chelation of Divalent Cations: Pyrophosphate is a polyvalent anion with a high affinity for divalent cations such as calcium (Ca²⁺) and magnesium (Mg²⁺).[3] This sequestration can be advantageous in assays where the presence of these ions may lead to non-specific binding, precipitation, or unwanted enzymatic activity.[5]

Applications and Considerations

The unique properties of a PBS formulation containing disodium diphosphate (hereafter referred to as PBS-DP) lend themselves to specific applications, but also necessitate careful consideration of potential interferences.

Potential Advantages:

• Reduced Background in Immunoassays: By chelating divalent cations, PBS-DP may reduce non-specific binding of antibodies and other proteins to microplate wells, potentially lowering the background signal in ELISAs and other immunoassays.[6][7]

• Inhibition of Metal-Dependent Enzymes: In certain applications, the chelation of metal ions can be used to inhibit the activity of metal-dependent nucleases or proteases, thereby protecting the integrity of biological samples.

• Prevention of Precipitation: Standard phosphate buffers are prone to precipitation with calcium and magnesium ions.[5] The use of disodium diphosphate can mitigate this issue.

Potential Disadvantages and Experimental Considerations:

• Inhibition of Key Assay Enzymes: Many enzymes used in biological assays, such as Alkaline Phosphatase (AP) , are metalloenzymes that require divalent cations like Mg²⁺ and Zn²⁺ for their activity. Pyrophosphate is a known inhibitor of alkaline phosphatase.[1][4][8] Therefore, PBS-DP is not recommended for use in assays utilizing AP as a detection enzyme. While Horseradish Peroxidase (HRP) is not as directly dependent on divalent cations for its primary activity, high concentrations of phosphate, in general, can decrease its stability.[9] The chelating agent EDTA has also been shown to inhibit HRP, suggesting that strong chelators like pyrophosphate could have a similar effect.[10]

• Effects on Cell Viability: The impact of disodium diphosphate on cell viability is concentration and cell-type dependent. While one study indicated that pyrophosphate can promote the survival of mesenchymal stem cells and monocytes, another demonstrated that sodium acid pyrophosphate at concentrations of 25 mM and higher can be cytotoxic and genotoxic to isolated lymphocytes.[11] Therefore, for cell-based applications, the concentration of disodium diphosphate must be carefully optimized and validated for the specific cell type being used.

• Alteration of Biological Interactions: Experiments involving biological processes that are dependent on Ca²⁺ or Mg²⁺ (e.g., cell adhesion, certain enzyme-substrate interactions) may be adversely affected by the chelating properties of PBS-DP.

Experimental Protocols

Protocol 1: Preparation of 10x PBS containing Disodium Diphosphate (PBS-DP)

This protocol describes the preparation of a 10x stock solution of PBS-DP, formulated to have a final pH of approximately 7.4 when diluted to 1x. This formulation leverages the pKa of 6.60 of the [H₂P₂O₇]²⁻/[HP₂O₇]³⁻ buffer system.

Materials:

• Sodium Chloride (NaCl)

• Potassium Chloride (KCl)

• Disodium Diphosphate (Na₂H₂P₂O₇)

• Sodium Hydroxide (NaOH)

• Hydrochloric Acid (HCl)

• Deionized water (dH₂O)

• pH meter

• Magnetic stirrer and stir bar

• Appropriate glassware

Procedure for 1 Liter of 10x PBS-DP:

• Add approximately 800 mL of dH₂O to a 1 L beaker.

• Add 80 g of NaCl and 2 g of KCl to the water. Stir until fully dissolved.

• Add 22.2 g of Disodium Diphosphate (Na₂H₂P₂O₇, FW: 221.94 g/mol ) to achieve a 100 mM concentration in the 10x stock. Stir until dissolved.

• Carefully adjust the pH to 7.4 using a 1 M NaOH or 1 M HCl solution.

• Bring the final volume to 1 L with dH₂O.

• Sterilize by autoclaving or filtration through a 0.22 µm filter.

• Store at room temperature. To prepare a 1x working solution, dilute the 10x stock 1:10 with dH₂O and verify the pH.

Protocol 2: Comparative ELISA for Background Signal Reduction

This protocol provides a framework for comparing the performance of PBS-DP against standard PBS as a wash and antibody dilution buffer in a direct ELISA, with a focus on assessing background signal. This protocol is intended for use with HRP-conjugated antibodies, not AP-conjugated antibodies.

Materials:

• Antigen

• Capture Antibody

• HRP-conjugated Detection Antibody

• TMB Substrate

• Stop Solution (e.g., 2 M H₂SO₄)

• 96-well high-binding ELISA plates

• Standard 1x PBS

• 1x PBS-DP (prepared from the 10x stock)

• Standard Wash Buffer (e.g., 1x PBS with 0.05% Tween-20)

• PBS-DP Wash Buffer (1x PBS-DP with 0.05% Tween-20)

• Blocking Buffer (e.g., 5% non-fat dry milk or BSA in standard PBS)

• Microplate reader

Procedure:

• Coat the wells of a 96-well plate with the capture antibody diluted in a suitable coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6) and incubate overnight at 4°C.

• Wash the plate three times with Standard Wash Buffer.

• Block the plate with Blocking Buffer for 1-2 hours at room temperature.

• Wash the plate three times with Standard Wash Buffer.

• Prepare serial dilutions of your antigen in both standard 1x PBS and 1x PBS-DP. Add these to the appropriate wells. Include "no antigen" wells for both buffer conditions to serve as background controls.

• Incubate for 2 hours at room temperature.

• Wash the plate three times with the corresponding wash buffer (Standard Wash Buffer or PBS-DP Wash Buffer).

• Prepare the HRP-conjugated detection antibody diluted in both standard 1x PBS and 1x PBS-DP. Add to the corresponding wells.

• Incubate for 1 hour at room temperature.

• Wash the plate five times with the corresponding wash buffer.

• Add TMB substrate to all wells and incubate until color develops.

• Add Stop Solution to all wells.

• Read the absorbance at 450 nm.

• Compare the signal-to-noise ratio and the absorbance of the "no antigen" background wells between the standard PBS and PBS-DP conditions.

Data Presentation

Table 1: Comparison of 10x PBS Formulations

Component	Standard 10x PBS (g/L)	Proposed 10x PBS-DP (g/L)	Final Concentration (1x)
Sodium Chloride (NaCl)	80.0	80.0	137 mM
Potassium Chloride (KCl)	2.0	2.0	2.7 mM
Disodium Hydrogenphosphate (Na₂HPO₄)	14.4	-	-
Potassium Dihydrogenphosphate (KH₂PO₄)	2.4	-	-
Disodium Diphosphate (Na₂H₂P₂O₇)	-	22.2	10 mM
Target pH (1x)	7.4	7.4	7.4

Table 2: Hypothetical ELISA Data Comparing Standard PBS and PBS-DP as Wash/Dilution Buffers

Antigen Concentration	Average Absorbance (450 nm) - Standard PBS	Average Absorbance (450 nm) - PBS-DP
High	2.50	2.45
Medium	1.25	1.22
Low	0.40	0.38
Background (No Antigen)	0.15	0.08
Signal-to-Noise (High Conc.)	16.7	30.6

Note: Data in Table 2 is hypothetical and for illustrative purposes. Actual results will vary.

Visualizations

Caption: Workflow for the preparation of 10x PBS with Disodium Diphosphate (PBS-DP).

Caption: Logical relationships of disodium diphosphate's properties in biological buffers.

Conclusion

The use of disodium diphosphate in PBS formulations offers a specialized tool for researchers, particularly for immunoassays where background signal from non-specific binding is a concern. Its strong chelating properties are the primary driver of both its advantages and its significant limitations. The proposed PBS-DP formulation should be validated for each specific application, with careful consideration of its incompatibility with alkaline phosphatase-based detection systems and potential effects on cell viability. When used appropriately, PBS-DP can be a valuable addition to the researcher's toolkit for optimizing assay performance.

References

• 1. Inhibition of the orthophosphatase and pyrophosphatase activities of human alkaline-phosphatase preparations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. microbenotes.com [microbenotes.com]
• 3. Tetrahydrocannabinol - Wikipedia [en.wikipedia.org]
• 4. Studies on alkaline phosphatase. Inhibition by phosphate derivatives and the substrate specificity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Buffers for Biochemical Reactions [worldwide.promega.com]
• 6. researchgate.net [researchgate.net]
• 7. itwreagents.com [itwreagents.com]
• 8. Inhibition of the orthophosphatase and pyrophosphatase activities of human alkaline-phosphatase preparations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Horseradish peroxidase - Wikipedia [en.wikipedia.org]
• 10. Mechanism of inhibition of horseradish peroxidase-catalysed iodide oxidation by EDTA - PMC [pmc.ncbi.nlm.nih.gov]
• 11. portlandpress.com [portlandpress.com]

Application of Disodium Diphosphate in Protein Crystallization: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Protein crystallization is a critical step in determining the three-dimensional structure of proteins, which is essential for understanding their function and for structure-based drug design. The process involves creating a supersaturated solution of a purified protein to induce the formation of a well-ordered crystal lattice. The choice of precipitating agent is a key variable in this process. While common precipitants like polyethylene (B3416737) glycols (PEGs) and ammonium (B1175870) sulfate (B86663) are widely used, exploring a broader range of chemical space can be crucial for crystallizing challenging proteins.

Disodium (B8443419) diphosphate (B83284) (Na₂H₂P₂O₇), also known as disodium pyrophosphate, is a chemical compound that can be explored as a potential precipitant or additive in protein crystallization experiments. Although not as commonly documented as a primary precipitant as other salts, its chemical properties as a polyvalent anion suggest it may influence protein solubility and promote crystallization under specific conditions. This document provides detailed application notes and protocols for the use of disodium diphosphate in protein crystallization experiments.

Principle and Mechanism of Action

The primary role of a precipitating agent is to reduce the solubility of the protein in a controlled manner, leading to a supersaturated state from which crystals can nucleate and grow. Disodium diphosphate, as a salt, is expected to function primarily through a "salting-out" effect.

Potential Mechanisms:

• Salting-Out: At high concentrations, disodium diphosphate anions (H₂P₂O₇²⁻) and sodium cations (Na⁺) compete with the protein for water molecules. This sequestration of solvent molecules reduces the hydration shell around the protein, increasing the effective protein concentration and promoting protein-protein interactions that can lead to crystallization.

• Ionic Bridging: The diphosphate anion is polyvalent and could potentially form ionic bridges between positively charged patches on the surface of different protein molecules, thereby stabilizing crystal contacts and facilitating the formation of a crystal lattice.

• pH Buffering: Solutions of disodium diphosphate can act as a buffer, helping to maintain a stable pH, which is a critical parameter for protein stability and crystallization.

Application Notes

• Use as a Primary Precipitant: Disodium diphosphate can be used as the main precipitating agent in a crystallization screen. It is advisable to screen a range of concentrations, typically from 0.5 M up to its solubility limit, across various pH values.

• Use as an Additive: In lower concentrations (millimolar range), disodium diphosphate can be included as an additive in screens with other primary precipitants (e.g., PEGs, other salts). It may act synergistically to promote nucleation or improve crystal quality.

• Considerations for Phosphate-Binding Proteins: For proteins that are known to bind phosphate (B84403) or pyrophosphate, disodium diphosphate could act as a specific ligand, potentially stabilizing a particular conformation of the protein and promoting crystallization. However, in such cases, it is important to distinguish its role as a specific ligand from its general precipitating effect.

• pH Screening: The protonation state of both the protein and the diphosphate anion is pH-dependent. Therefore, screening a wide pH range (e.g., 4.0 to 9.0) is crucial to find optimal conditions.

• Comparison with Other Phosphates: It can be beneficial to compare the effectiveness of disodium diphosphate with other phosphate salts, such as sodium phosphate monobasic and dibasic, to understand the specific contribution of the diphosphate moiety.

Experimental Protocols

The following are generalized protocols for using disodium diphosphate in protein crystallization experiments. Researchers should adapt these protocols based on the specific properties of their target protein.

Protocol 1: Initial Screening using Disodium Diphosphate as a Primary Precipitant

This protocol outlines a systematic screen of disodium diphosphate concentration versus pH using the hanging drop vapor diffusion method.

Materials:

• Purified protein solution (5-15 mg/mL in a low ionic strength buffer)

• Disodium diphosphate stock solution (e.g., 2.0 M, pH adjusted)

• A set of appropriate buffers (e.g., sodium acetate, MES, HEPES, Tris) covering a range of pH values

• 24-well or 96-well crystallization plates

• Siliconized cover slips (for hanging drop)

• Pipettes and tips

Procedure:

• Prepare Reservoir Solutions: Prepare a series of reservoir solutions in a 24-well plate. For each well, mix the disodium diphosphate stock solution, a buffer stock solution, and water to achieve the desired final concentrations. A typical grid screen would vary the disodium diphosphate concentration (e.g., 0.8 M, 1.2 M, 1.6 M, 2.0 M) along one axis and the pH (e.g., 5.0, 6.0, 7.0, 8.0) along the other.

• Set up Hanging Drops:

  • Pipette 1 µL of the purified protein solution onto the center of a siliconized cover slip.

  • Pipette 1 µL of the corresponding reservoir solution and mix it with the protein drop.

  • Invert the cover slip and place it over the reservoir, ensuring an airtight seal with grease.

• Incubation: Incubate the plate at a constant temperature (e.g., 4°C or 20°C).

• Observation: Regularly observe the drops under a microscope for the formation of crystals, precipitate, or phase separation over several weeks.

Protocol 2: Using Disodium Diphosphate as an Additive

This protocol describes the use of disodium diphosphate as an additive to a standard sparse matrix or grid screen.

Materials:

• Purified protein solution

• Commercial or custom crystallization screen

• Disodium diphosphate additive stock solution (e.g., 100 mM)

• Crystallization plates

Procedure:

• Prepare the Screen: Set up your primary crystallization screen (e.g., a PEG-based screen) in a 96-well plate.

• Set up Drops with Additive:

  • For each condition to be tested with the additive, pipette a small volume (e.g., 0.2 µL) of the disodium diphosphate additive stock solution into the crystallization drop along with the protein and the reservoir solution.

  • As a control, set up identical drops without the disodium diphosphate additive.

• Incubation and Observation: Incubate and observe the plates as described in Protocol 1, comparing the results of drops with and without the additive.

Data Presentation

Systematic recording of experimental conditions and outcomes is crucial for optimizing crystallization hits. The following table provides a template for documenting results from a screen using disodium diphosphate.

Well ID	Protein Conc. (mg/mL)	Disodium Diphosphate Conc. (M)	Buffer	pH	Additive(s)	Temperature (°C)	Observation (Day 1)	Observation (Day 7)	Observation (Day 21)	Image
A1	10	0.8	Sodium Acetate	5.0	None	20	Clear	Clear	Small Needles
A2	10	1.2	Sodium Acetate	5.0	None	20	Clear	Precipitate	Heavy Precipitate
...	...	...	...	...	...	...	...	...	...

Visualizations

Experimental Workflow for Screening and Optimization

Caption: Workflow for protein crystallization screening and optimization.

Logical Relationship of Disodium Diphosphate in Crystallization

Caption: Role of disodium diphosphate in the crystallization process.

Conclusion

Disodium diphosphate represents a potentially useful, though less common, tool in the protein crystallographer's toolkit. Its properties as a salting-out agent and a potential ionic bridging molecule make it a candidate for screening as both a primary precipitant and an additive. The protocols and notes provided here offer a starting point for researchers to explore the utility of disodium diphosphate for their specific protein targets. Systematic screening and careful documentation of results will be key to successfully employing this reagent to obtain high-quality protein crystals for structural studies.

Disodium Diphosphate: A Versatile Phosphate Source for Microbial Growth Media

Application Notes for Researchers, Scientists, and Drug Development Professionals

Disodium (B8443419) diphosphate (B83284) (Na₂H₂P₂O₇), also known as disodium pyrophosphate, presents a valuable alternative to traditional orthophosphate sources in microbial growth media. Its unique chemical properties and metabolic role can be leveraged for various applications, from routine cultivation to specialized fermentation processes. These notes provide an in-depth overview of its utility, benefits, and considerations for use.

Introduction to Disodium Diphosphate in Microbial Metabolism

Inorganic pyrophosphate (PPi) is a central molecule in cellular bioenergetics. It is a byproduct of numerous biosynthetic reactions, including the synthesis of DNA, RNA, proteins, and polysaccharides.[1] The accumulation of PPi can inhibit these essential cellular processes, making its regulation critical for cell viability.[1] Microorganisms have evolved enzymes, namely pyrophosphatases (PPases), that hydrolyze PPi into two molecules of orthophosphate (Pi).[2][3] This reaction not only detoxifies the cell from excess PPi but also replenishes the cellular pool of orthophosphate, which is essential for metabolism.[3]

Some microorganisms can also utilize the energy released from PPi hydrolysis, particularly under conditions where ATP levels are limited.[1] This makes disodium diphosphate not just a phosphorus source but also a potential energy donor in certain contexts.

Key Applications in Microbial Culture

• Alternative Phosphorus Source: Disodium diphosphate can serve as a soluble and readily available source of phosphorus for a wide range of bacteria, yeast, and fungi.

• pH Buffering Agent: As a salt of a weak acid, disodium diphosphate can contribute to the buffering capacity of a culture medium, helping to maintain a stable pH during microbial growth.[4]

• Bacteriostatic and Chelating Agent: In the food industry, disodium diphosphate is recognized for its role as a preservative and chelating agent.[4][5] At specific concentrations, it can exhibit bacteriostatic effects, which can be harnessed for selective cultivation or to control contaminants.[6] For example, it has been shown to inhibit the growth of various Gram-positive bacteria.[6]

• Studying Phosphate (B84403) Metabolism: The use of disodium diphosphate as a sole phosphate source in defined media allows for targeted studies of microbial phosphate metabolism, including the activity of pyrophosphatases and the regulation of phosphate uptake and utilization pathways.

Considerations for Use

• Concentration Dependence: The effect of disodium diphosphate on microbial growth is highly dependent on its concentration. While it serves as a nutrient at lower concentrations, it can be inhibitory or even bactericidal at higher levels. For instance, a minimal inhibitory concentration of 0.67% w/v (25 mM) has been reported for several oral bacteria.

• Sterilization Method: A critical consideration is the method of sterilization. Autoclaving a solution containing both phosphate and agar (B569324) can lead to the generation of hydrogen peroxide, which is inhibitory to microbial growth. Therefore, it is strongly recommended to prepare and autoclave the disodium diphosphate solution separately from the agar-containing components of the medium and then combine them aseptically.

• Microorganism Specificity: The ability to efficiently utilize pyrophosphate can vary significantly among different microbial species. Preliminary experiments are recommended to determine the optimal concentration for the specific microorganism of interest.

Quantitative Data on Disodium Diphosphate in Microbial Media

The following tables summarize key quantitative data gathered from the literature regarding the use of disodium diphosphate in microbial applications.

Table 1: Inhibitory Concentrations of Disodium Diphosphate

Microorganism(s)	Medium	Concentration	Effect
Streptococcus sanguis, Streptococcus mutans, Actinomyces viscosus, Actinomyces naeslundii	Not specified	0.67% w/v (25 mM)	Minimal Inhibitory Concentration
Gram-positive bacteria (general)	Not specified	0.1 - 2.0% w/v	Visible inhibitory effect
Gram-negative bacteria (general)	Not specified	0.1 - 2.0% w/v	Generally resistant

Table 2: Disodium Diphosphate Concentrations in Formulated Media

Medium Type	Component	Concentration
Brain Heart Infusion (BHI) Agar	Disodium Hydrogen Phosphate	2.5 g/L
Yeast Phosphate Agar	Disodium Hydrogen Phosphate	0.2 g/L

Experimental Protocols

Protocol 1: Preparation of a Defined Minimal Medium with Disodium Diphosphate as the Sole Phosphate Source

This protocol describes the preparation of a defined minimal medium for bacteria, where disodium diphosphate is the only source of phosphorus. This medium is suitable for studying the ability of a microorganism to utilize pyrophosphate.

Materials:

• Disodium Diphosphate (Na₂H₂P₂O₇)

• Carbon source (e.g., Glucose)

• Nitrogen source (e.g., Ammonium Chloride, (NH₄)₂SO₄)

• Magnesium Sulfate (B86663) (MgSO₄·7H₂O)

• Trace mineral solution (optional, but recommended for fastidious organisms)

• Deionized water

• Sterile flasks or bottles

• Sterile filtration unit (0.22 µm pore size)

• Autoclave

Procedure:

• Prepare Stock Solutions:

  • Disodium Diphosphate Stock (1 M): Dissolve 221.94 g of Na₂H₂P₂O₇ in 1 L of deionized water.

  • Carbon Source Stock (e.g., 20% w/v Glucose): Dissolve 200 g of glucose in 1 L of deionized water.

  • Nitrogen Source Stock (e.g., 1 M (NH₄)₂SO₄): Dissolve 132.14 g of (NH₄)₂SO₄ in 1 L of deionized water.

  • Magnesium Sulfate Stock (1 M): Dissolve 246.47 g of MgSO₄·7H₂O in 1 L of deionized water.

  • Trace Mineral Solution: Prepare a 100x stock solution containing essential trace minerals (e.g., Fe, Zn, Mn, Cu). The exact composition can be adapted from standard minimal media formulations.[7]

• Sterilization:

  • Autoclave the deionized water, nitrogen source stock, magnesium sulfate stock, and trace mineral solution at 121°C for 15 minutes.

  • Filter-sterilize the disodium diphosphate stock and the carbon source stock using a 0.22 µm filter to prevent degradation and caramelization, respectively.

• Medium Assembly (Aseptic Technique):

  • In a sterile flask or bottle, add the desired volume of sterile deionized water.

  • Aseptically add the sterile stock solutions to achieve the desired final concentrations. A typical starting concentration for disodium diphosphate can be in the range of 1-10 mM.

  • Example for 1 L of medium with 5 mM Disodium Diphosphate:

    • ~900 mL sterile deionized water

    • 5 mL of 1 M Disodium Diphosphate stock

    • 50 mL of 20% Glucose stock (final concentration 1%)

    • 10 mL of 1 M (NH₄)₂SO₄ stock (final concentration 10 mM)

    • 1 mL of 1 M MgSO₄·7H₂O stock (final concentration 1 mM)

    • 10 mL of 100x Trace Mineral Solution (final concentration 1x)

  • Bring the final volume to 1 L with sterile deionized water.

• pH Adjustment (Optional but Recommended):

  • Aseptically measure the pH of the final medium. Disodium diphosphate solutions are typically slightly acidic.[8]

  • If necessary, adjust the pH to the optimal range for your microorganism using sterile NaOH or HCl.

• Quality Control:

  • Incubate a small, uninoculated aliquot of the medium to check for contamination.

Protocol 2: Comparative Growth Analysis of a Microorganism on Orthophosphate vs. Pyrophosphate

This protocol allows for the quantitative comparison of microbial growth using either traditional orthophosphate or disodium diphosphate as the phosphorus source.

Materials:

• Defined minimal medium components (as in Protocol 1)

• Potassium Phosphate Monobasic (KH₂PO₄) and Dibasic (K₂HPO₄) for orthophosphate medium

• Spectrophotometer

• Sterile culture tubes or microplates

• Incubator shaker

Procedure:

• Prepare Media:

  • Prepare the defined minimal medium as described in Protocol 1, creating two batches.

  • Batch A (Pyrophosphate Medium): Supplement with disodium diphosphate to the desired final concentration (e.g., 5 mM).

  • Batch B (Orthophosphate Medium): Instead of disodium diphosphate, supplement with an equimolar concentration of phosphate using a sterile stock solution of KH₂PO₄ and K₂HPO₄ to achieve the desired pH (e.g., for 5 mM phosphate at pH 7.0).

• Inoculation:

  • Grow a starter culture of the microorganism of interest in a suitable medium.

  • Wash the cells by centrifuging and resuspending in a phosphate-free minimal medium to minimize carryover of phosphate.

  • Inoculate both Batch A and Batch B media with the washed cells to the same initial optical density (OD), for example, OD₆₀₀ of 0.05.

• Incubation and Growth Monitoring:

  • Incubate the cultures under optimal conditions (temperature, aeration).

  • At regular time intervals, measure the OD₆₀₀ of the cultures to monitor growth.

• Data Analysis:

  • Plot the OD₆₀₀ values against time to generate growth curves for each condition.

  • Calculate the specific growth rate (µ) and the final biomass yield for both the pyrophosphate and orthophosphate media to quantitatively compare the microorganism's ability to utilize each phosphate source.

Visualizations

Signaling and Metabolic Pathways

Caption: Overview of pyrophosphate metabolism in microorganisms.

References

• 1. researchgate.net [researchgate.net]
• 2. The inorganic pyrophosphatases of microorganisms: a structural and functional review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Inorganic Pyrophosphatases: Study of Interest [scirp.org]
• 4. DISODIUM PYROPHOSPHATE - Ataman Kimya [atamanchemicals.com]
• 5. Disodium pyrophosphate - Wikipedia [en.wikipedia.org]
• 6. Antibacterial effect of phosphates and polyphosphates with different chain length - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. fao.org [fao.org]

Application Notes: Utilizing Disodium p-Nitrophenyl Phosphate (pNPP) in Enzyme-Linked Immunosorbent Assays (ELISA)

Introduction

Enzyme-Linked Immunosorbent Assay (ELISA) is a widely used immunological technique for detecting and quantifying proteins, antibodies, and hormones in a sample. A critical component of many ELISA systems is the detection step, which often employs an enzyme conjugated to a detection antibody. Alkaline phosphatase (AP) is a commonly used enzyme, and its activity is typically measured using a chromogenic substrate. The most prevalent substrate for AP in ELISA is p-Nitrophenyl Phosphate (B84403) (pNPP), a disodium (B8443419) salt.[1] This document provides a detailed protocol for the use of pNPP in a standard sandwich ELISA format, targeted towards researchers, scientists, and drug development professionals.

Principle of Detection

The detection principle is based on the enzymatic hydrolysis of pNPP by alkaline phosphatase. AP cleaves the phosphate group from pNPP, resulting in the formation of p-nitrophenol, a yellow, water-soluble product.[2][3] The intensity of the yellow color is directly proportional to the amount of alkaline phosphatase present, and therefore to the concentration of the analyte of interest. The color development can be measured spectrophotometrically at an absorbance of 405 nm.[4][5] The reaction can be stopped by adding a strong base, such as sodium hydroxide (B78521) (NaOH), which allows for endpoint analysis.[6][7]

Clarification of Terminology: Disodium Diphosphate vs. Disodium p-Nitrophenyl Phosphate

It is important to distinguish between "disodium diphosphate" (also known as sodium pyrophosphate) and "disodium p-nitrophenyl phosphate" (pNPP). While both are disodium salts containing phosphate groups, their roles in immunoassays are distinct. Disodium p-nitrophenyl phosphate (pNPP) is the chromogenic substrate used to generate a measurable colorimetric signal in AP-based ELISAs. Disodium diphosphate, on the other hand, is not a chromogenic substrate but can be hydrolyzed by alkaline phosphatase. Its modulation of AP activity has been studied, but it is not used for signal generation in standard ELISA protocols. The protocols detailed herein focus on the correct and widely accepted substrate, pNPP.

Experimental Protocols

Materials Required

• High-binding 96-well microplate

• Capture Antibody

• Detection Antibody (conjugated to Biotin)

• Streptavidin-Alkaline Phosphatase (Streptavidin-AP) conjugate

• Antigen Standard and Samples

• p-Nitrophenyl Phosphate (pNPP) substrate (tablets or ready-to-use solution)[3]

• Coating Buffer (e.g., 0.1 M Carbonate-Bicarbonate, pH 9.6)

• Wash Buffer (e.g., PBS with 0.05% Tween-20, pH 7.4)

• Blocking Buffer (e.g., 1% BSA in PBS)

• Substrate Buffer (e.g., 1.0 M Diethanolamine, 0.5 mM MgCl₂, pH 9.8)[8]

• Stop Solution (e.g., 2N NaOH)[9]

• Microplate reader capable of measuring absorbance at 405 nm

• Pipettes and tips

• Deionized water

Protocol for a Standard Sandwich ELISA using pNPP Substrate

This protocol outlines the steps for a sandwich ELISA, where the antigen is captured between two layers of antibodies.

1. Plate Coating a. Dilute the capture antibody to the desired concentration (typically 1-10 µg/mL) in Coating Buffer. b. Add 100 µL of the diluted capture antibody to each well of a 96-well microplate. c. Cover the plate and incubate overnight at 4°C. d. The following day, wash the plate three times with 300 µL of Wash Buffer per well. After the last wash, invert the plate and tap it firmly on absorbent paper to remove any residual buffer.

2. Blocking a. Add 300 µL of Blocking Buffer to each well to block any remaining protein-binding sites. b. Cover the plate and incubate for at least 1-2 hours at room temperature (RT) or overnight at 4°C. c. Wash the plate three times with Wash Buffer as described in step 1d.

3. Antigen Incubation a. Prepare serial dilutions of the antigen standard in Blocking Buffer. b. Add 100 µL of the standards and samples to the appropriate wells. c. Cover the plate and incubate for 2 hours at RT. d. Wash the plate three times with Wash Buffer.

4. Detection Antibody Incubation a. Dilute the biotinylated detection antibody to its optimal concentration in Blocking Buffer. b. Add 100 µL of the diluted detection antibody to each well. c. Cover the plate and incubate for 1-2 hours at RT. d. Wash the plate three times with Wash Buffer.

5. Streptavidin-AP Incubation a. Dilute the Streptavidin-AP conjugate in Blocking Buffer. b. Add 100 µL of the diluted conjugate to each well. c. Cover the plate and incubate for 1 hour at RT. d. Wash the plate five times with Wash Buffer, including a 30-60 second soak with the wash buffer during each cycle to minimize background.[8]

6. Substrate Development a. Prepare the pNPP working solution. If using tablets, dissolve one tablet in the appropriate volume of Substrate Buffer to a final concentration of 1 mg/mL.[9] If using a ready-to-use solution, allow it to come to room temperature.[7] Prepare this solution fresh and protect it from light.[8] b. Add 100 µL of the pNPP working solution to each well. c. Incubate the plate in the dark at RT for 15-30 minutes, or until sufficient color has developed. The reaction produces a yellow color.[10][11]

7. Reading the Results

There are two common methods for reading the results:

• Endpoint Assay: a. Stop the reaction by adding 50 µL of 2N NaOH Stop Solution to each well.[6] The yellow color will be stabilized. b. Read the absorbance at 405 nm within 2 hours of stopping the reaction.[3]

• Kinetic Assay: a. Do not add a stop solution. b. Place the plate in a microplate reader pre-set to 37°C. c. Measure the absorbance at 405 nm at regular intervals (e.g., every 1-2 minutes) for a period of 15-30 minutes.[6] d. The rate of color change (mOD/min) is calculated and is proportional to the amount of antigen.

8. Data Analysis a. For endpoint assays, subtract the average zero standard optical density from all other readings. b. Plot the absorbance values for the standards versus their known concentrations to generate a standard curve. c. Determine the concentration of the unknown samples by interpolating from the standard curve. For kinetic assays, plot the rate of reaction for the standards and interpolate the sample concentrations.

Data Presentation

Table 1: Performance Characteristics of pNPP Substrate in ELISA

Parameter	Typical Value	Notes
Wavelength of Max Absorbance	405 nm	The yellow product of the enzymatic reaction is measured at this wavelength.[4][5]
Detection Limit	~100 ng/mL	This is a general detection limit and can be influenced by the specific antibodies and assay conditions.[12]
Recommended Primary Antibody Dilution	1:500	This is a starting point and should be optimized for each specific antibody.[12]
Recommended Secondary Antibody Dilution	1:5,000 - 1:20,000	Dependent on the antibody and the desired signal strength.[12]
Typical Incubation Time	15 - 90 minutes	Color development should be monitored to avoid over-development.[13]
Stop Solution	2N NaOH	Stops the enzymatic reaction for endpoint analysis.[9]

Table 2: Comparison of Endpoint vs. Kinetic pNPP Assays

Feature	Endpoint Assay	Kinetic Assay
Principle	Measures total product at a single time point after stopping the reaction.[6]	Measures the rate of product formation over time.[6]
Workflow	Simpler, faster for a large number of plates.[6]	Requires a plate reader with kinetic capabilities.[6]
Dynamic Range	Standard.	Wider dynamic range.[6]
Sensitivity to Timing	More sensitive to variations in incubation time.	Less sensitive to minor timing errors.[6]
Data Output	Final Absorbance (OD).[6]	Reaction Rate (e.g., mOD/min).[6]

Table 3: Storage and Stability of pNPP

Form	Storage Temperature	Shelf Life	Notes
Solid (Powder/Tablets)	-20°C (long-term)[2]	> 2 years	Store in a dry, dark place. pNPP is hygroscopic.[2]
2-8°C (short-term)[2]	Several months
Stock Solution (in water)	-20°C	Up to 6 weeks	Aliquoting is recommended to avoid freeze-thaw cycles.[2]
Working Solution (in buffer)	Room Temperature	Prepare fresh before use	The solution is light-sensitive.[2][3]

Visualizations

Caption: Workflow diagram for a standard sandwich ELISA using an alkaline phosphatase-pNPP detection system.

References

• 1. ELISA Enzyme Substrates | Thermo Fisher Scientific - JP [thermofisher.com]
• 2. benchchem.com [benchchem.com]
• 3. interchim.fr [interchim.fr]
• 4. stemcell.com [stemcell.com]
• 5. biocompare.com [biocompare.com]
• 6. benchchem.com [benchchem.com]
• 7. pNPP Microwell Alkaline Phosphatase Stablized | Leinco [leinco.com]
• 8. benchchem.com [benchchem.com]
• 9. interchim.fr [interchim.fr]
• 10. interchim.fr [interchim.fr]
• 11. search.cosmobio.co.jp [search.cosmobio.co.jp]
• 12. info.gbiosciences.com [info.gbiosciences.com]
• 13. mabtech.com [mabtech.com]

Disodium Diphosphate in Polymerase Chain Reaction: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disodium (B8443419) diphosphate (B83284), also known as disodium pyrophosphate (Na₂H₂P₂O₇), is a crucial molecule in the context of polymerase chain reaction (PCR). While not a typical additive for reaction enhancement, its role as a natural byproduct of DNA synthesis places it at the center of PCR kinetics and efficiency. Understanding the dual nature of disodium diphosphate as both a potent inhibitor in standard PCR and a key reagent in specialized applications is critical for assay optimization and the development of novel molecular diagnostics.

During the extension phase of PCR, DNA polymerase catalyzes the incorporation of deoxynucleoside triphosphates (dNTPs) into the growing DNA strand, releasing a pyrophosphate (PPi) molecule for each nucleotide added.[1][2] This reaction is reversible, and the accumulation of pyrophosphate can drive the reverse reaction, known as pyrophosphorolysis.[3][4] In pyrophosphorolysis, the DNA polymerase removes the 3'-terminal nucleotide from a DNA strand in the presence of pyrophosphate, leading to a truncated product and a reduction in PCR yield.[4][5] Consequently, the accumulation of disodium diphosphate is a significant factor contributing to the plateau phase of PCR.[2][6]

However, this inhibitory effect has been ingeniously harnessed in a technique called Pyrophosphorolysis-Activated Polymerization (PAP), which allows for highly specific allele-specific amplification.[5][7] This application note will detail both the inhibitory effects of disodium diphosphate in standard PCR and its specialized application in the PAP technique, providing protocols to mitigate its inhibitory effects and to conceptually understand its use in advanced applications.

Application 1: Mitigation of Pyrophosphate Inhibition in Standard PCR

In standard PCR, the primary goal is to maximize the yield of the desired amplicon. The accumulation of pyrophosphate can significantly hinder this by promoting pyrophosphorolysis.[1] This inhibitory effect is particularly relevant in later cycles of the PCR when the concentration of pyrophosphate becomes substantial.[6] The most effective method to counteract this inhibition is the addition of a thermostable inorganic pyrophosphatase to the PCR master mix.[1][3] This enzyme hydrolyzes pyrophosphate into two orthophosphate ions, thereby preventing its accumulation and driving the DNA synthesis reaction forward.[3][8]

Quantitative Effects of Pyrophosphate and Pyrophosphatase on PCR

The following table summarizes the impact of pyrophosphate on PCR and the effect of its enzymatic removal.

Parameter	Condition	Observation	Reference
Pyrophosphate Concentration	Addition of low concentrations of pyrophosphate	Inhibition of PCR	[1]
Accumulation during later PCR cycles	Contribution to reaction plateau	[2][6]
Thermostable Pyrophosphatase	Addition to PCR master mix	Enhanced PCR product yield	[1][3]
Overcomes thermodynamically unfavorable conditions	[8]
Particularly effective for long-chain DNA amplification	[3]

Experimental Protocol: Enhancing PCR Yield with Thermostable Inorganic Pyrophosphatase

This protocol describes a standard PCR setup with the addition of a thermostable inorganic pyrophosphatase to prevent the accumulation of inhibitory pyrophosphate.

Materials:

• DNA template

• Forward and reverse primers

• Thermostable DNA polymerase (e.g., Taq polymerase)

• Deoxynucleoside triphosphates (dNTPs) mix

• PCR buffer (containing MgCl₂)

• Thermostable Inorganic Pyrophosphatase

• Nuclease-free water

Procedure:

• Prepare the PCR Master Mix: On ice, prepare a master mix for the desired number of reactions plus a 10% overage. For a single 50 µL reaction, combine the following components:

Component	Final Concentration	Volume for 50 µL reaction
Nuclease-free water	-	to 50 µL
10X PCR Buffer	1X	5 µL
dNTPs mix	0.2 mM each	1 µL
Forward Primer	0.5 µM	2.5 µL
Reverse Primer	0.5 µM	2.5 µL
DNA Template	1-100 ng	X µL
Thermostable DNA Polymerase	1.25 units	0.25 µL
Thermostable Inorganic Pyrophosphatase	0.01-0.1 units	Y µL

• Aliquot the Master Mix: Aliquot the master mix into individual PCR tubes.

• Add DNA Template: Add the DNA template to each respective tube.

• Thermal Cycling: Place the PCR tubes in a thermal cycler and perform the following cycles:

Step	Temperature	Time	Cycles
Initial Denaturation	95°C	2-5 min	1
Denaturation	95°C	30 sec	30-40
Annealing	55-65°C	30 sec
Extension	72°C	1 min/kb
Final Extension	72°C	5-10 min	1
Hold	4°C	∞	1

• Analysis: Analyze the PCR products by agarose (B213101) gel electrophoresis. An increase in the intensity of the target band is expected in the presence of pyrophosphatase compared to a control reaction without the enzyme.

Application 2: Pyrophosphorolysis-Activated Polymerization (PAP) for Allele-Specific Amplification

The PAP technique leverages the inhibitory nature of pyrophosphate to achieve high specificity in detecting rare mutations or alleles.[5][7] This method utilizes a specially designed primer, termed a pyrophosphorolysis-activatable oligonucleotide (P), which has a dideoxynucleotide (ddNTP) at its 3' terminus, acting as a chain terminator.[7] This P primer is designed to be complementary to the mutant or target allele.

In the presence of the target DNA and pyrophosphate, the DNA polymerase will perform pyrophosphorolysis only if the P* primer is perfectly matched to the template, removing the 3'-dideoxynucleotide and generating a conventional 3'-hydroxyl group.[5] This "activated" primer can then be extended by the polymerase in the subsequent amplification steps.[7] If there is a mismatch between the P* primer and the template (as with the wild-type allele), pyrophosphorolysis is significantly inhibited, and no amplification occurs.[5] This dual-step verification of template matching (pyrophosphorolysis followed by polymerization) provides an extremely high level of specificity.[5]

Conceptual Protocol for Pyrophosphorolysis-Activated Polymerization (PAP)

This protocol outlines the conceptual steps of the PAP technique. The exact concentrations of pyrophosphate and other reagents need to be empirically optimized for the specific DNA polymerase and primer-template system.

Materials:

• DNA template containing a mixture of wild-type and target alleles

• A forward primer upstream of the target region

• A reverse P* primer with a 3'-dideoxynucleotide, specific for the target allele

• A thermostable DNA polymerase with pyrophosphorolysis activity

• dNTPs mix

• PCR buffer

• Disodium diphosphate (Sodium pyrophosphate)

• Nuclease-free water

Procedure:

• Reaction Setup: Prepare a PCR reaction mix containing the DNA template, the forward primer, the reverse P* primer, DNA polymerase, dNTPs, PCR buffer, and an optimized concentration of disodium diphosphate.

• Initial Activation/Denaturation Step: An initial incubation step at a temperature optimal for pyrophosphorolysis is performed to allow the activation of the P* primer on the target template. This is followed by a standard denaturation step.

• Thermal Cycling: Subsequent thermal cycling allows for the amplification of the target allele from the activated P* primer and the forward primer.

• Analysis: The PCR products are analyzed by a sensitive method such as quantitative PCR (qPCR) or gel electrophoresis to detect the amplification of the target-specific product.

Visualizations

References

• 1. WO1998022615A1 - Methods for preventing inhibition of nucleic acid synthesis by pyrophosphate - Google Patents [patents.google.com]
• 2. Polymerase Chain Reaction (PCR) - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Pyrophosphorolysis-activatable oligonucleotides may facilitate detection of rare alleles, mutation scanning and analysis of chromatin structures - PMC [pmc.ncbi.nlm.nih.gov]
• 6. louis.uah.edu [louis.uah.edu]
• 7. Pyrophosphorolysis-activated polymerization (PAP): application to allele-specific amplification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols: The Use of Disodium Diphosphate as a Metal Sequestrant in Enzymatic Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Divalent metal ions, such as magnesium (Mg²⁺), manganese (Mn²⁺), and calcium (Ca²⁺), are crucial cofactors for a vast array of enzymes, playing integral roles in substrate binding, catalytic activity, and structural stability. Consequently, the ability to control the concentration of these metal ions in enzymatic assays is paramount for elucidating enzyme mechanisms, determining kinetic parameters, and screening for inhibitors. Disodium (B8443419) diphosphate (B83284) (Na₂H₂P₂O₇), also known as sodium acid pyrophosphate, is a well-established chelating agent that can be effectively employed as a metal sequestrant in enzymatic assays. Its ability to form stable complexes with divalent cations allows researchers to probe the metal ion dependence of enzymatic reactions.

This document provides detailed application notes and protocols for utilizing disodium diphosphate as a metal sequestrant, with a particular focus on the well-characterized metalloenzyme, Inorganic Pyrophosphatase.

Principle of Metal Sequestration by Disodium Diphosphate

Disodium diphosphate is the disodium salt of pyrophosphoric acid. In solution, the pyrophosphate anion (P₂O₇⁴⁻) can bind to divalent metal ions, forming soluble complexes of varying stability. This sequestration effectively reduces the concentration of free, biologically active metal ions available to the enzyme in the assay medium. The strength of this chelation is dependent on factors such as pH, temperature, and the specific metal ion. By carefully controlling the concentration of disodium diphosphate, researchers can modulate the availability of essential metal cofactors and observe the resulting effect on enzyme activity.

Data Presentation: Stability of Metal-Pyrophosphate Complexes

The efficacy of disodium diphosphate as a sequestrant is quantified by the stability constants (log K) of the metal-pyrophosphate complexes. A higher log K value indicates a more stable complex and, therefore, more effective sequestration. The following table summarizes the stability constants for pyrophosphate complexes with several common divalent cations.

Metal Ion	Complex	Log K
Mg²⁺	Mg(P₂O₇)²⁻	5.3
Ca²⁺	Ca(P₂O₇)²⁻	3.5
Mn²⁺	Mn(P₂O₇)²⁻	~7-9
Zn²⁺	Zn(P₂O₇)²⁻	8.7

Note: The exact values can vary depending on experimental conditions such as ionic strength and temperature.

Application Example: Inorganic Pyrophosphatase

Inorganic pyrophosphatase (PPase) is a ubiquitous enzyme that catalyzes the hydrolysis of inorganic pyrophosphate (PPi) into two orthophosphate (Pi) molecules. This reaction is highly exergonic and is coupled to many biosynthetic pathways, such as DNA and protein synthesis, providing a thermodynamic driving force.[1] The catalytic activity of PPase is critically dependent on the presence of divalent metal ions, most commonly Mg²⁺.[2][3] This makes PPase an excellent model system to demonstrate the application of disodium diphosphate as a metal sequestrant. In this context, disodium diphosphate serves a dual role: as the substrate for the enzyme and as a tool to control the concentration of the essential cofactor, Mg²⁺.

Signaling Pathway: Role of Inorganic Pyrophosphatase in Biosynthesis

References

• 1. Geochemical Stability of Dissolved Mn(III) in the Presence of Pyrophosphate as a Model Ligand: Complexation and Disproportionation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Metal requirements of a diadenosine pyrophosphatase from Bartonella bacilliformis: magnetic resonance and kinetic studies of the role of Mn2+ - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Disodium Diphosphate in Pharmaceutical Excipients

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disodium (B8443419) diphosphate (B83284), also known as sodium acid pyrophosphate (SAPP) or disodium dihydrogen pyrophosphate, is an inorganic compound with the chemical formula Na₂H₂P₂O₇.[1][2][3] While widely utilized in the food industry as a leavening agent, buffering agent, and sequestrant, it also serves critical functions as a pharmaceutical excipient.[4][5][6] Its primary roles in pharmaceutical formulations stem from its ability to act as a potent chelating agent and a pH buffer.[2][3]

These application notes provide a comprehensive overview of the use of disodium diphosphate in pharmaceutical formulations, with a focus on its mechanism of action, key applications, and relevant physicochemical data.

Mechanism of Action

The functionality of disodium diphosphate as an excipient is primarily based on two key chemical properties:

• Chelating Activity: Pyrophosphate is a polyvalent anion with a high affinity for polyvalent metal cations, particularly divalent cations like calcium (Ca²⁺) and magnesium (Mg²⁺), as well as others like iron (Fe²⁺).[2][3] It forms stable, soluble complexes with these ions, effectively sequestering them and preventing them from participating in unwanted reactions, such as precipitation or catalysis of degradation pathways.[7]

• Buffering Capacity: In aqueous solutions, disodium diphosphate provides buffering capacity, helping to maintain the pH of a formulation within a desired range. A 1% solution typically has a pH between 3.5 and 5.0.[8][9][10][11] This is crucial for ensuring the stability and solubility of active pharmaceutical ingredients (APIs).

Key Pharmaceutical Applications

The most prominent and well-documented application of disodium diphosphate in pharmaceuticals is in oral care products as an anti-calculus (tartar control) agent.

3.1. Tartar Control in Dentifrices

Dental calculus, or tartar, is mineralized dental plaque.[7] Its formation involves the deposition of calcium phosphate (B84403) crystals, primarily hydroxyapatite (B223615), onto the tooth surface. Disodium diphosphate is highly effective at inhibiting the formation of supragingival calculus.[12][13]

The mechanism involves the chelation of calcium ions present in saliva, which prevents their incorporation into hydroxyapatite crystals.[7][12][14] Pyrophosphate adsorbs onto the surface of existing hydroxyapatite crystals, blocking sites for further crystal growth and slowing the mineralization of plaque.[13][15] This action does not remove existing tartar but is highly effective at preventing the formation of new deposits.[12][14]

3.2. Other Potential Applications

While less common, the properties of disodium diphosphate suggest its utility in other areas:

• Stabilizer for Formulations: Its ability to chelate trace metal ions can help stabilize drug formulations that are susceptible to metal-catalyzed oxidation.

• Buffering Agent: It can be used to maintain an acidic pH in liquid or semi-solid formulations, contributing to the stability of certain APIs.[4]

• Dispersing Agent: In some applications, it can aid in the dispersion of particles within a formulation.

Quantitative Data

Table 1: Physicochemical Properties of Disodium Diphosphate (SAPP)

Property	Value	Reference(s)
Chemical Name	Disodium dihydrogen diphosphate	[2][11]
Synonyms	Sodium acid pyrophosphate (SAPP), Disodium pyrophosphate	[2][3][11]
CAS Number	7758-16-9	[1][2]
Molecular Formula	Na₂H₂P₂O₇	[1][2][11]
Molecular Weight	221.94 g/mol	[10][11]
Appearance	White, crystalline powder or granules	[8][10][11]
Solubility	Soluble in water (e.g., 13 g/100 mL at 20°C); Insoluble in alcohol.	[3][5][9]
pH (1% Solution)	3.5 - 5.0	[8][9][10][11]
Decomposition Temp.	Decomposes into sodium metaphosphate at >220°C	[3][5][9]
Regulatory Status	Generally Recognized As Safe (GRAS) for food use by US FDA.	[2][16][17]

Table 2: Formulation and Efficacy Data in Tartar Control Toothpaste

Parameter	Value / Observation	Reference(s)
Typical Concentration Range	1.3% to 6.0% w/w in combination with other pyrophosphates (e.g., tetrasodium (B8768297) pyrophosphate).	[18][19]
Efficacy Measure	Reduction in supragingival calculus formation.	[12]
In Vitro Efficacy	Toothpaste with pyrophosphates showed a significantly greater drop in conductivity (indicating tartar prevention).	[20]
In Vitro Stain Prevention	Statistically superior stain prevention (ΔW* = -9.5) compared to toothpaste without pyrophosphates (ΔW* = -25.0).	[20]
Clinical Efficacy	Pyrophosphate-containing toothpastes consistently reduce calculus formation compared to non-pyrophosphate controls.	[12]
Compatibility	Often formulated with fluoride. Some studies suggest combining with a PVM/MA copolymer to protect against enzymatic hydrolysis in the mouth.	[13][21]

Experimental Protocols

Protocol 1: In Vitro Evaluation of Tartar Inhibition (Calcium Sequestration Assay)

This protocol provides a method to evaluate the efficacy of disodium diphosphate in preventing the precipitation of calcium phosphate, mimicking its anti-tartar activity. The principle involves measuring the change in conductivity as free calcium ions are precipitated. A more effective agent will keep calcium in solution, resulting in a smaller drop in conductivity.

Materials and Equipment:

• Disodium diphosphate (SAPP)

• Calcium carbonate (CaCO₃)

• Deionized water

• Conductivity meter and probe

• Magnetic stirrer and stir bars

• Beakers (250 mL)

• Analytical balance

• Test toothpaste formulation (with and without SAPP)

Methodology:

• Prepare Toothpaste Slurry:

  • Accurately weigh 10 g of the test toothpaste formulation.

  • Add it to a beaker containing 90 mL of deionized water.

  • Stir vigorously with a magnetic stirrer for 30 minutes to create a uniform slurry.

  • Filter or centrifuge the slurry to obtain the water-soluble components.

• Conductivity Measurement:

  • Transfer 50 mL of the clear supernatant (water-soluble extract) into a clean beaker with a stir bar.

  • Place the beaker on the magnetic stirrer and immerse the conductivity probe into the solution.

  • Allow the reading to stabilize and record the initial conductivity (C_initial).

• Initiate Precipitation:

  • Accurately weigh a pre-determined amount of calcium carbonate (e.g., 0.5 g) and add it to the solution while stirring.

  • Immediately start a timer.

• Monitor Reaction:

  • Record the conductivity at regular intervals (e.g., every 60 seconds) for a total duration of 30 minutes. As calcium precipitates with phosphate from the solution, the conductivity will decrease.

• Data Analysis:

  • Plot conductivity versus time for each formulation (with and without SAPP).

  • Calculate the total drop in conductivity (ΔC = C_initial - C_final).

  • A significantly smaller ΔC for the SAPP-containing formulation indicates effective calcium sequestration and thus higher potential for tartar inhibition.[20]

Protocol 2: Basic Formulation of a Tartar-Control Toothpaste

This protocol describes the preparation of a basic opaque toothpaste gel containing disodium diphosphate.

Ingredients:

Phase	Ingredient	Function	% (w/w)
A	Deionized Water	Solvent	25.00
Sorbitol (70% solution)	Humectant	45.00
Sodium Saccharin	Sweetener	0.20
Sodium Fluoride	Anti-caries Agent	0.24
Disodium Diphosphate (SAPP)	Anti-tartar Agent	3.00
Tetrasodium Pyrophosphate (TSPP)	Anti-tartar Agent	2.00
B	Hydrated Silica (B1680970) (Abrasive)	Abrasive	15.00
Hydrated Silica (Thickener)	Thickener	5.00
C	Flavor Oil	Flavoring	1.00
D	Sodium Lauryl Sulfate (SLS)	Surfactant/Foaming	1.56
Total	100.00

Methodology:

• Prepare Liquid Phase (Phase A):

  • In a primary mixing vessel, add the sorbitol solution and deionized water.

  • Begin mixing at low speed.

  • Add sodium saccharin, sodium fluoride, disodium diphosphate, and tetrasodium pyrophosphate. Mix until all components are fully dissolved.

• Add Solid Phase (Phase B):

  • Slowly add the thickener silica and abrasive silica to the liquid phase under vacuum to avoid aeration.

  • Increase mixing speed and continue to mix until the powders are fully dispersed and the mixture is homogeneous and smooth.

• Add Flavor (Phase C):

  • Reduce mixer speed and add the flavor oil. Mix until uniform.

• Add Surfactant (Phase D):

  • Add the sodium lauryl sulfate. Mix at a slow speed until fully incorporated, minimizing foam generation.

• Final Homogenization:

  • Continue mixing under vacuum for 15-20 minutes to ensure a smooth, air-free final product.

• Quality Control:

  • Test the final product for pH, viscosity, and appearance.

Visualizations

Caption: Mechanism of disodium diphosphate in preventing tartar formation.

Caption: Experimental workflow for evaluating tartar inhibition potential.

References

• 1. Disodium Diphosphate/ Sapp 28 E450 (I) - Sapp and Sodium Acid Pyrophosphate [kandschemical.en.made-in-china.com]
• 2. Disodium pyrophosphate - Wikipedia [en.wikipedia.org]
• 3. DISODIUM PYROPHOSPHATE - Ataman Kimya [atamanchemicals.com]
• 4. Understanding the Role of Sodium Acid Pyrophosphate in Food Applications and Industries [tengerchemical.com]
• 5. SODIUM ACID PYROPHOSPHATE (SAPP) - Ataman Kimya [atamanchemicals.com]
• 6. SODIUM ACID PYROPHOSPHATE - Ataman Kimya [atamanchemicals.com]
• 7. icl-phos-spec.com [icl-phos-spec.com]
• 8. advanceinorganic.com [advanceinorganic.com]
• 9. Sodium pyrophosphate | 7758-16-9 [chemicalbook.com]
• 10. Disodium Pyrophosphate | Na2H2P2O7 | CID 24451 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. fao.org [fao.org]
• 12. caringsunshine.com [caringsunshine.com]
• 13. FORMULATION INGREDIENTS FOR TOOTHPASTES AND MOUTHWASHES - PMC [pmc.ncbi.nlm.nih.gov]
• 14. m.youtube.com [m.youtube.com]
• 15. periogen.com [periogen.com]
• 16. foodadditives.net [foodadditives.net]
• 17. hfpappexternal.fda.gov [hfpappexternal.fda.gov]
• 18. researchgate.net [researchgate.net]
• 19. Pyrophosphates in toothpaste: a retrospective and reappraisal - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. echemi.com [echemi.com]

Application Notes and Protocols for Studying the Effects of Disodium Diphosphate on Casein Micelles

Audience: Researchers, scientists, and drug development professionals.

Introduction

Casein micelles are complex colloidal particles in milk, primarily composed of casein proteins and colloidal calcium phosphate (B84403) (CCP). The stability and integrity of these micelles are crucial for the physical and chemical properties of milk and dairy products. Disodium (B8443419) diphosphate (B83284) (DSP), a type of polyphosphate, is known to interact with casein micelles, leading to significant changes in their structure and stability. These interactions are of great interest in the food industry for modifying texture and stability, as well as in pharmaceutical sciences for the development of casein-based delivery systems.

This document provides detailed methodologies for investigating the effects of disodium diphosphate on casein micelles. The protocols outlined below cover key analytical techniques to characterize the physicochemical changes in casein micelles upon the addition of DSP.

Logical Relationship of Disodium Diphosphate's Effect on Casein Micelles

The interaction of disodium diphosphate with casein micelles is a multi-step process that involves the chelation of calcium, leading to the disruption of the micellar structure.

Caption: Logical pathway of disodium diphosphate's effect on casein micelles.

Experimental Protocols

Sample Preparation

Objective: To prepare milk samples with varying concentrations of disodium diphosphate for subsequent analysis.

Materials:

• Fresh skim milk

• Disodium diphosphate (Na₂H₂P₂O₇)

• Deionized water

• Magnetic stirrer and stir bars

• pH meter

Protocol:

• Prepare a stock solution of disodium diphosphate (e.g., 10% w/v) in deionized water.

• Dispense a known volume of fresh skim milk into separate beakers.

• While stirring gently, add the required volume of the disodium diphosphate stock solution to achieve the desired final concentrations (e.g., 0.05%, 0.1%, 0.2%, 0.5% w/v).

• Include a control sample with no added disodium diphosphate.

• Stir all samples for a specified time (e.g., 30 minutes) at a controlled temperature (e.g., 25°C) to ensure complete dissolution and interaction.

• Measure and record the pH of each sample.

Particle Size and Zeta Potential Analysis

Objective: To determine the effect of disodium diphosphate on the size distribution and surface charge of casein micelles.

Apparatus:

• Dynamic Light Scattering (DLS) instrument with a zeta potential measurement module (e.g., Zetasizer Nano ZS).

Protocol:

• Dilute the prepared milk samples (from Protocol 1) with a suitable solvent, such as simulated milk ultrafiltrate (SMUF) or deionized water, to an appropriate concentration for DLS analysis (e.g., 1:100 v/v).[1]

• Equilibrate the samples to the desired measurement temperature (e.g., 25°C).

• For particle size measurement, perform DLS analysis to obtain the Z-average hydrodynamic diameter and the particle size distribution.

• For zeta potential measurement, load the diluted sample into the appropriate cuvette and measure the electrophoretic mobility to calculate the zeta potential.

• Perform measurements in triplicate for each sample.

Turbidity Measurement

Objective: To assess the changes in the aggregation state of casein micelles by measuring the turbidity of the milk samples.

Apparatus:

• UV-Visible Spectrophotometer

Protocol:

• Set the spectrophotometer to a wavelength of 860 nm.[1]

• Use a 1 mm path length quartz cuvette.[1]

• Blank the instrument with deionized water or the dilution buffer.

• Measure the absorbance (turbidity) of each prepared milk sample (from Protocol 1).

• Perform measurements in triplicate.

Transmission Electron Microscopy (TEM)

Objective: To visualize the morphological changes in casein micelles upon the addition of disodium diphosphate.

Apparatus:

• Transmission Electron Microscope

• Grids for sample preparation (e.g., carbon-coated copper grids)

• Staining solution (e.g., uranyl acetate (B1210297) or phosphotungstic acid)

Protocol (Negative Staining):

• Place a drop of the diluted milk sample onto a TEM grid.

• Allow the sample to adsorb for 1-2 minutes.

• Wick away the excess sample with filter paper.

• Apply a drop of negative stain solution to the grid for 30-60 seconds.

• Remove the excess stain with filter paper.

• Allow the grid to air-dry completely.

• Image the samples using the TEM at various magnifications.

Note: For higher resolution and preservation of the native structure, cryo-TEM is recommended.[2][3]

Analysis of Soluble and Micellar Calcium and Phosphate

Objective: To quantify the partitioning of calcium and phosphate between the soluble and micellar phases.

Apparatus:

• Ultracentrifuge

• Inductively Coupled Plasma Optical Emission Spectrometry (ICP-OES) or Atomic Absorption Spectroscopy (AAS) for calcium analysis.

• Molybdenum blue colorimetric method for phosphate analysis.

Protocol:

• Centrifuge the prepared milk samples at a high speed (e.g., 100,000 x g) for a sufficient time (e.g., 60 minutes) at a controlled temperature (e.g., 25°C) to pellet the casein micelles.

• Carefully collect the supernatant (soluble phase).

• Analyze the calcium concentration in the supernatant using ICP-OES or AAS.

• Analyze the inorganic phosphate concentration in the supernatant using the molybdenum blue method.

• Calculate the micellar calcium and phosphate by subtracting the soluble concentrations from the total concentrations in the original milk samples.

Data Presentation

The following tables present hypothetical data to illustrate the expected effects of disodium diphosphate on casein micelles based on published literature.[4][5]

Table 1: Effect of Disodium Diphosphate on Physicochemical Properties of Casein Micelles

Disodium Diphosphate Conc. (% w/v)	Z-Average Diameter (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)	Turbidity (A @ 860 nm)
0 (Control)	180 ± 5	0.25 ± 0.02	-18.5 ± 0.8	1.5 ± 0.1
0.05	165 ± 6	0.28 ± 0.03	-20.1 ± 0.9	1.3 ± 0.1
0.1	140 ± 7	0.32 ± 0.03	-22.3 ± 1.1	1.0 ± 0.08
0.2	110 ± 8	0.38 ± 0.04	-25.6 ± 1.3	0.7 ± 0.06
0.5	85 ± 9	0.45 ± 0.05	-28.9 ± 1.5	0.4 ± 0.05

Table 2: Effect of Disodium Diphosphate on Calcium and Phosphate Partitioning

Disodium Diphosphate Conc. (% w/v)	Soluble Calcium (mM)	Micellar Calcium (mM)	Soluble Phosphate (mM)	Micellar Phosphate (mM)
0 (Control)	10.5	20.5	12.0	18.0
0.05	12.0	19.0	13.5	16.5
0.1	14.5	16.5	15.5	14.5
0.2	18.0	13.0	18.0	12.0
0.5	23.5	7.5	22.5	7.5

Experimental Workflow Visualization

The following diagram illustrates a typical experimental workflow for studying the effects of disodium diphosphate on casein micelles.

Caption: Experimental workflow for analyzing DSP effects on casein micelles.

References

• 1. mdpi.com [mdpi.com]
• 2. "Rethinking Casein Micelle Structure Using Electron Microscopy" by Donald J. McMahon and W. R. McManus [digitalcommons.usu.edu]
• 3. Effects of the environmental factors on the casein micelle structure studied by cryo transmission electron microscopy and small-angle x-ray scattering/ultrasmall-angle x-ray scattering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemijournal.com [chemijournal.com]
• 5. Effect of disodium phosphate and homogenization on physico-chemical and rheological properties of buffalo skim milk based ultrafiltered retentate - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes: Disodium Diphosphate as a Dispersant in Material Science

Introduction

Disodium (B8443419) diphosphate (B83284), also known as sodium acid pyrophosphate (SAPP), is an inorganic salt with the chemical formula Na₂H₂P₂O₇.[1] It is a member of the polyphosphate family, which is widely utilized in material science, particularly in the processing of ceramics, pigments, and for the preparation of colloidal suspensions for particle size analysis.[2][3][4] As a dispersant, disodium diphosphate facilitates the deagglomeration and stabilization of fine particles in a liquid medium, primarily water. Its effectiveness stems from its ability to modify the surface chemistry of particles, preventing them from coming together and forming larger aggregates.[5] This action reduces the viscosity of slurries, improves flow characteristics, and ensures a uniform distribution of particles, which is critical for the performance of many advanced materials.[6][7]

Mechanism of Action

The primary mechanism by which disodium diphosphate and other polyphosphates act as dispersants is through electrostatic stabilization. When added to a suspension, the pyrophosphate anion (H₂P₂O₇²⁻) adsorbs onto the surface of the material particles. This process imparts a significant negative surface charge, leading to a number of effects:

• Increased Zeta Potential: The adsorption of anions increases the magnitude of the negative zeta potential of the particles. Zeta potential is a measure of the repulsive forces between adjacent, similarly charged particles in a dispersion.[8] A higher absolute zeta potential value (typically > ±30 mV) indicates strong inter-particle repulsion, leading to a stable, dispersed system.[9][10]

• Electrostatic Repulsion: The high negative charge on the particle surfaces creates strong electrostatic repulsive forces that overcome the inherent van der Waals attractive forces, preventing particles from aggregating or flocculating.[5][8]

• Chelation of Metal Ions: Pyrophosphates are effective chelating agents, meaning they can bind to polyvalent metal cations (e.g., Ca²⁺, Mg²⁺) that may be present in the system.[1][6] These cations can otherwise neutralize the particle surface charge or form bridges between particles, causing flocculation. By sequestering these ions, disodium diphosphate helps maintain dispersion stability.[11]

• pH Buffering: Disodium diphosphate also functions as a buffering agent, helping to maintain a stable pH in the suspension.[2][11][12] The pH of the medium significantly influences the surface charge of particles and the effectiveness of the dispersant.

Mechanism of particle dispersion by disodium diphosphate.

Applications in Material Science

• Ceramic Processing: In the ceramics industry, phosphates are essential for preparing high-solids-content slurries (slips) that can be easily poured or pumped.[2][4] Disodium diphosphate, often in conjunction with other polyphosphates like sodium tripolyphosphate (STPP), acts as a powerful deflocculant, reducing the viscosity of clay and mineral slurries for manufacturing whiteware, glazes, and refractories.[2][4][7] This allows for a lower water content, which reduces drying time and energy consumption.[7]

• Pigment and Coating Formulation: For paints, inks, and coatings, uniform dispersion of pigment particles is crucial for properties like color strength, gloss, and stability. Disodium diphosphate acts as a deflocculant, preventing pigment particles from clumping together, which ensures consistent application and final coating quality.[6]

• Material Characterization: When analyzing the particle size distribution of fine powders using techniques like laser diffraction, it is imperative that the particles are fully dispersed in a liquid medium.[3][5] Disodium diphosphate is used as a dispersant in the liquid phase to break down agglomerates and ensure the measurement reflects the true primary particle size.[3]

• Water Treatment: In industrial water systems, disodium diphosphate functions as a scale inhibitor and dispersant, preventing the deposition of mineral scales (like calcium carbonate) and corrosion.[6][11][13]

Quantitative Data Summary

The optimal concentration of disodium diphosphate varies significantly depending on the material being dispersed, its particle size, surface area, and the chemistry of the liquid medium (e.g., pH, ionic strength). The following tables summarize typical concentration ranges and their effects on key dispersion parameters, based on data for polyphosphates.

Table 1: Typical Concentration Ranges for Disodium Diphosphate as a Dispersant

Application	Material Type	Typical Concentration (wt%)	Reference
Particle Size Analysis	General Powders	0.01 - 1.0%	[14]
Suspension Fertilizers	Minerals/Salts	0.10 - 0.50%	[15]
Ceramic Slurries	Clays, Alumina (B75360)	0.1 - 0.5%	[2][7]

Table 2: Effect of Polyphosphate Dispersants on Dispersion Properties

Material	Dispersant	Dispersant Conc.	Initial Zeta Potential (mV)	Final Zeta Potential (mV)	Particle Size Change	Reference
Titanium Dioxide	Sodium Hexametaphosphate*	Not specified	-11.1	-47.5	Re-agglomeration prevented	[14]
Al₂O₃ (30 nm)	None (in water)	N/A	+43.0	N/A	Agglomerated to 210 nm	[16]
General Colloids	Generic Anionic Dispersant	Optimal	< ±30	> ±30	Stable dispersion achieved	[8][10]

*Note: Data for Sodium Hexametaphosphate, a related polyphosphate, is used as a representative example of the effect on zeta potential.

Experimental Protocols

Protocol 1: Preparation of a Stable Aqueous Dispersion of a Metal Oxide Powder

This protocol provides a general method for dispersing a fine powder, such as alumina (Al₂O₃) or titania (TiO₂), in deionized water using disodium diphosphate.

Materials and Equipment:

• Metal oxide powder

• Disodium diphosphate (Na₂H₂P₂O₇)

• Deionized (DI) water

• Analytical balance

• Magnetic stirrer and stir bar

• Beakers or glass vials

• Ultrasonic bath or probe sonicator

• Particle size analyzer (e.g., Dynamic Light Scattering - DLS)

• Zeta potential analyzer

Procedure:

• Prepare Dispersant Stock Solution:

  • Weigh 1.0 g of disodium diphosphate.

  • Dissolve it in 100 mL of DI water to create a 1.0% (w/v) stock solution.

  • Stir until fully dissolved.

• Prepare the Suspension:

  • Weigh 0.1 g of the metal oxide powder into a 20 mL glass vial.

  • Add 9.8 mL of DI water to the vial.

  • Add 0.2 mL of the 1.0% disodium diphosphate stock solution to achieve a final dispersant concentration of 0.2% relative to the powder weight (assuming 1 g/mL density for water). Adjust volume as needed based on the desired final concentration (refer to Protocol 2 for optimization).

  • Add a small magnetic stir bar to the vial.

• Pre-dispersion:

  • Place the vial on a magnetic stirrer and stir at a moderate speed (e.g., 400 rpm) for 10 minutes to wet the powder.

• Energy Input (Sonication):

  • Transfer the vial to an ultrasonic bath.

  • Sonicate for 15-30 minutes to break down agglomerates. For more stubborn agglomerates, a probe sonicator may be used. Use short pulses (e.g., 5 seconds on, 5 seconds off) for 5-10 minutes in an ice bath to prevent overheating.[3]

• Verification of Dispersion Quality:

  • Visually inspect the suspension for any visible aggregates or sedimentation.

  • Measure the particle size distribution and zeta potential of the suspension.

  • A well-dispersed suspension should show a narrow particle size distribution and a zeta potential more negative than -30 mV.[8][9]

Experimental workflow for preparing a stable dispersion.

Protocol 2: Determination of Optimal Dispersant Concentration

This protocol describes how to find the most effective concentration of disodium diphosphate for a specific material. The goal is to identify the concentration that yields the smallest average particle size and/or the highest absolute zeta potential.

Procedure:

• Prepare a Series of Suspensions:

  • Prepare a set of at least five identical powder/water suspensions as described in Protocol 1, Step 2.

  • Add varying amounts of the 1.0% disodium diphosphate stock solution to each sample to create a concentration gradient. For example, prepare samples with 0.05%, 0.1%, 0.2%, 0.4%, and 0.6% dispersant by weight of the solid powder. Include a control sample with no dispersant.

• Disperse all Samples:

  • Process each sample in the series identically, following the stirring and sonication steps from Protocol 1 (Steps 3 and 4). Consistency is key for comparison.

• Measure and Record Data:

  • For each sample in the series, measure the average particle size (e.g., Z-average or D50) and the zeta potential.

  • Record the results in a table.

• Analyze Results:

  • Plot the average particle size versus the dispersant concentration.

  • On a separate graph, plot the zeta potential versus the dispersant concentration.

  • The optimal concentration is typically found at the "plateau" of the curve, where the particle size reaches a minimum and the absolute zeta potential reaches a maximum.[3][15] Adding more dispersant beyond this point usually provides no further benefit and can sometimes lead to re-agglomeration due to compression of the electrical double layer.

Workflow for optimizing dispersant concentration.

References

• 1. Disodium pyrophosphate - Wikipedia [en.wikipedia.org]
• 2. phosphatesfacts.org [phosphatesfacts.org]
• 3. m.youtube.com [m.youtube.com]
• 4. icl-phos-spec.com [icl-phos-spec.com]
• 5. onlinepubs.trb.org [onlinepubs.trb.org]
• 6. DISODIUM DIPHOSPHATE (E450) - Ataman Kimya [atamanchemicals.com]
• 7. The Advantages of STPP in the Manufacture of Ceramics [blog.agchemigroup.eu]
• 8. research.colostate.edu [research.colostate.edu]
• 9. Quality by Design-Driven Zeta Potential Optimisation Study of Liposomes with Charge Imparting Membrane Additives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. nanocomposix.com [nanocomposix.com]
• 11. What is the mechanism of Disodium Phosphate? [synapse.patsnap.com]
• 12. What is Disodium Phosphate used for? [synapse.patsnap.com]
• 13. epa.gov [epa.gov]
• 14. static.horiba.com [static.horiba.com]
• 15. mdpi.com [mdpi.com]
• 16. academic.oup.com [academic.oup.com]

Application Notes and Protocols for the Quantification of Disodium Diphosphate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of disodium (B8443419) diphosphate (B83284) (also known as sodium pyrophosphate) in various samples. The following sections outline several common analytical techniques, including their principles, detailed experimental procedures, and performance characteristics.

Overview of Analytical Techniques

The quantification of disodium diphosphate is crucial in various fields, including food science, pharmaceuticals, and biological research. Several analytical methods are available, each with its own advantages in terms of sensitivity, selectivity, and throughput. The most common techniques include enzymatic assays, ion chromatography (IC), and high-performance liquid chromatography (HPLC).

Enzymatic Assays

Enzymatic assays offer high sensitivity and specificity for the quantification of pyrophosphate (PPi). A common method involves the enzymatic conversion of PPi to adenosine (B11128) triphosphate (ATP), which is then detected using a luciferase-based bioluminescence reaction. This approach is particularly suitable for biological samples where high selectivity is required.

Signaling Pathway

The enzymatic assay typically follows a two-step process. First, ATP sulfurylase catalyzes the reaction between pyrophosphate and adenosine 5'-phosphosulfate (APS) to produce ATP. Subsequently, firefly luciferase utilizes the newly formed ATP to oxidize D-luciferin, resulting in the emission of light, which is quantified.

Figure 1. Enzymatic conversion of PPi to light emission.

Experimental Protocol

This protocol is based on a highly sensitive bioluminescent assay.[1][2][3]

Materials:

• ATP sulfurylase (ATPS)

• Adenosine 5'-phosphosulfate (APS)

• Firefly luciferase

• D-Luciferin

• Disodium diphosphate standards

• ATP standards

• Assay buffer (e.g., Tris-acetate buffer with EDTA)

• Luminometer

Procedure:

• Standard Preparation: Prepare a series of disodium diphosphate and ATP standard solutions in the assay buffer. The concentration range should cover the expected concentration in the samples.

• Sample Preparation: Dilute the samples as needed with the assay buffer to bring the pyrophosphate concentration within the linear range of the assay. For plasma samples, filtration through a 300,000 Da molecular weight cut-off membrane can reduce variability.[1][2][3]

• ATP Measurement (Cuvette 1):

  • Prepare a reaction mixture containing luciferase and D-luciferin.

  • Add the sample or ATP standard to the cuvette.

  • Measure the luminescence using a luminometer to determine the initial ATP concentration in the sample.

• Combined ATP and PPi Measurement (Cuvette 2):

  • Prepare a reaction mixture containing ATP sulfurylase, APS, luciferase, and D-luciferin.

  • Add the same sample or disodium diphosphate standard to the cuvette.

  • Incubate to allow the conversion of PPi to ATP.

  • Measure the total luminescence, which corresponds to the initial ATP plus the ATP generated from PPi.

• Calculation: Subtract the luminescence from the ATP measurement (Cuvette 1) from the total luminescence (Cuvette 2) to determine the luminescence corresponding to the PPi concentration. Use the disodium diphosphate standard curve to quantify the concentration in the sample. An internal ATP standard can be used to correct for matrix effects on luciferase activity.[1][2][3]

Quantitative Data

Parameter	Value	Reference
Linearity Range (PPi)	0.08 - 10 µM	[1][2]
Precision (CV%)	< 3.5%	[1][2][3]
Accuracy (Recovery)	93 - 106%	[1][2][3]

Ion Chromatography (IC)

Ion chromatography is a robust and widely used technique for the separation and quantification of ionic species, including phosphate (B84403) and pyrophosphate. The method typically employs an anion-exchange column with suppressed conductivity detection.[4][5][6][7]

Experimental Workflow

The general workflow for IC analysis involves sample preparation, injection into the IC system, separation on an anion-exchange column, suppression of eluent conductivity, and detection of the analyte.

Figure 2. General workflow for Ion Chromatography analysis.

Experimental Protocol

This protocol is a general guideline for the analysis of disodium diphosphate using ion chromatography with suppressed conductivity detection.

Materials:

• Ion chromatograph with a suppressed conductivity detector

• Anion-exchange column (e.g., Dionex IonPac AS11 or AS16)[8][9][10]

• Eluent (e.g., Potassium hydroxide (B78521) or Sodium carbonate/bicarbonate solution)

• Disodium diphosphate standards

• Deionized water

• Sample filters (0.45 µm)

Procedure:

• Eluent Preparation: Prepare the mobile phase. For example, a gradient of potassium hydroxide can be used.[9]

• Standard and Sample Preparation:

  • Prepare a stock solution of disodium diphosphate and perform serial dilutions to create calibration standards.

  • For solid samples, dissolve a known weight in deionized water. For liquid samples, dilute as necessary.

  • Filter all standards and samples through a 0.45 µm syringe filter before injection.[11]

• Chromatographic Conditions:

  • Column: High-capacity anion-exchange column (e.g., 250 mm x 4.0 mm)[11]

  • Eluent: 20 mM Potassium Hydroxide (isocratic) or a gradient (e.g., 30 mM to 50 mM KOH)[8][9][11]

  • Flow Rate: 1.0 mL/min[9][11]

  • Column Temperature: 30 °C[11]

  • Injection Volume: 25 µL[11]

  • Detection: Suppressed conductivity[11]

• Analysis: Inject the standards and samples into the IC system and record the chromatograms.

• Quantification: Identify the pyrophosphate peak based on its retention time compared to the standard. Construct a calibration curve by plotting the peak area versus the concentration of the standards. Use the calibration curve to determine the concentration of disodium diphosphate in the samples.

Quantitative Data

Parameter	Value (for Polyphosphates)	Reference
Linearity (r²)	> 0.996	[12][13]
Precision (CV%)	≤ 4.5%	[12][13]
Accuracy (Recovery)	87.2 - 101.1%	[12][13]
Limit of Detection (LOD)	0.2 µg/mL (for phosphonate)	[11]
Limit of Quantification (LOQ)	0.5 µg/mL (for phosphonate)	[11]

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for the separation and quantification of a wide range of compounds. For disodium diphosphate, anion-exchange or reverse-phase chromatography with post-column derivatization and spectrophotometric detection can be employed.

Experimental Workflow

A typical HPLC workflow consists of sample preparation, injection, chromatographic separation, detection, and data analysis. For non-UV absorbing compounds like pyrophosphate, a post-column reaction to form a colored complex is often necessary.

Figure 3. General workflow for HPLC analysis with post-column derivatization.

Experimental Protocol

The following protocol describes an HPLC method with post-column derivatization for the determination of pyrophosphate.[14]

Materials:

• HPLC system with a pump, autosampler, column oven, and UV-Vis detector

• Anion-exchange column

• Post-column reaction module

• Mobile phase (e.g., acidic buffer)

• Post-column reagent (e.g., Molybdenum(V)-molybdenum(VI) reagent)[14]

• Disodium diphosphate standards

• Sample filters

Procedure:

• Mobile Phase and Reagent Preparation:

  • Prepare the mobile phase for the anion-exchange separation.

  • Prepare the molybdenum(V)-molybdenum(VI) post-column reagent. This reagent is stable for several months at room temperature.[14]

• Standard and Sample Preparation:

  • Prepare a stock solution of disodium diphosphate and create a series of calibration standards through serial dilution.

  • Prepare samples by dissolving in an appropriate solvent and filtering through a 0.22 µm or 0.45 µm filter.

• Chromatographic Conditions:

  • Column: Anion-exchange column

  • Mobile Phase: To be optimized based on the column and specific application.

  • Flow Rate: To be optimized.

  • Column Temperature: To be optimized.

  • Post-Column Reaction: The column effluent is mixed with the molybdenum reagent and heated (e.g., 140 °C) to form a colored complex.[14]

  • Detection: Spectrophotometric detection in the visible range (e.g., 330-800 nm).[14]

• Analysis and Quantification:

  • Inject the standards and samples.

  • Construct a calibration curve from the peak areas of the standards.

  • Determine the concentration of disodium diphosphate in the samples from the calibration curve.

Quantitative Data

Parameter	Value	Reference
Dynamic Range	3 x 10⁻⁷ to 5 x 10⁻⁴ M	[14]
Precision (RSD)	2 - 10%	[14]
Specificity	Can determine PPi in the presence of a 20,000-fold excess of orthophosphate	[14]

Summary and Comparison of Techniques

The choice of analytical technique for disodium diphosphate quantification depends on the specific requirements of the application, such as the sample matrix, required sensitivity, and available instrumentation.

Technique	Principle	Advantages	Disadvantages
Enzymatic Assay	Enzymatic conversion of PPi to ATP, followed by bioluminescent detection.	High sensitivity and specificity, suitable for biological matrices.	Can be susceptible to matrix interference, may require internal standards.
Ion Chromatography	Separation of anions on an ion-exchange column with conductivity detection.	Robust, reliable, can simultaneously analyze multiple anions.	May have lower sensitivity than enzymatic assays for some applications.
HPLC	Separation on a chromatographic column, often requiring post-column derivatization for detection.	Versatile, can be adapted for different sample types.	May require more complex method development, especially for post-column reactions.

These application notes and protocols provide a comprehensive guide for researchers, scientists, and drug development professionals to accurately quantify disodium diphosphate. The selection of the most appropriate method should be based on a thorough evaluation of the analytical needs and the characteristics of the sample.

References

• 1. A new enzymatic assay to quantify inorganic pyrophosphate in plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 3. A new enzymatic assay to quantify inorganic pyrophosphate in plasma - Repository of the Academy's Library [real.mtak.hu]
• 4. Analyzing Phosphate by Ion Chromatography | Thermo Fisher Scientific - US [thermofisher.com]
• 5. researchgate.net [researchgate.net]
• 6. Ion chromatographic separations of phosphorus species: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. diduco.com [diduco.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. New Analytical Approach for the Determination of Calcium Phosphate Dibasic and Tribasic in Processed Food by Comparison of Ion Chromatography with High-Performance Liquid Chromatography [mdpi.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. High-performance liquid chromatographic determination of pyrophosphate in the presence of a 20,000-fold excess of orthophosphate - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: The Role of Disodium Diphosphate in Nucleic Acid Extraction and Purification

For Researchers, Scientists, and Drug Development Professionals

Introduction

The extraction and purification of high-quality nucleic acids are foundational to molecular biology research and the development of nucleic acid-based therapeutics. Standard lysis buffers typically employ a combination of buffering agents, detergents, and chelating agents to ensure cell disruption, protein denaturation, and the inhibition of nuclease activity. Disodium (B8443419) diphosphate (B83284) (Na₂H₂P₂O₇), also known as sodium acid pyrophosphate (SAPP), is an inorganic compound with chemical properties that suggest its utility in nucleic acid extraction protocols.[1] This document outlines the theoretical application of disodium diphosphate in this context, providing detailed protocols based on its functional properties as a buffering and chelating agent.

Disodium diphosphate is a water-soluble solid that can serve as both a buffering agent and a chelating agent.[1] Pyrophosphate, being a polyvalent anion, exhibits a high affinity for polyvalent cations such as Mg²⁺ and Ca²⁺.[1] These cations are essential cofactors for DNases and RNases, enzymes that degrade DNA and RNA, respectively.[2] By chelating these metal ions, disodium diphosphate can effectively inhibit nuclease activity, thereby protecting the integrity of the nucleic acids during the extraction process. This function is analogous to that of the commonly used chelating agent, ethylenediaminetetraacetic acid (EDTA).[2] Furthermore, its buffering capacity can help maintain a stable pH environment, which is crucial for the integrity and solubility of nucleic acids.[3]

While not a conventional reagent for nucleic acid precipitation in the same manner as sodium acetate, its properties make it a viable component of lysis and wash buffers, particularly in challenging sample types where nuclease activity is high or where interactions with mineral surfaces can reduce yield.

Principle of Application

The utility of disodium diphosphate in nucleic acid extraction is based on two of its key chemical properties:

• Chelation of Divalent Cations: Nucleases, the enzymes responsible for the degradation of DNA and RNA, require divalent cations like Mg²⁺ and Mn²⁺ as cofactors for their activity.[2] Disodium diphosphate acts as a potent chelating agent, binding these cations and rendering them unavailable for the nucleases.[1] This inactivation of nucleases is critical for preserving the integrity and length of the isolated nucleic acids.

• Buffering Capacity: Maintaining a stable pH is essential throughout the nucleic acid extraction process. Disodium diphosphate can act as a buffering agent, helping to maintain the pH of the lysis solution within a range that is optimal for nucleic acid stability (typically pH 7.0-8.0).[4]

These functions suggest that disodium diphosphate can be effectively substituted for or used in conjunction with traditional reagents like EDTA and Tris buffer in lysis solutions.

Experimental Workflow Overview

The following diagram illustrates a general workflow for nucleic acid extraction incorporating a disodium diphosphate-based lysis buffer.

References

• 1. Disodium pyrophosphate - Wikipedia [en.wikipedia.org]
• 2. Nucleic acid protocols: Extraction and optimization - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lysis buffer - Wikipedia [en.wikipedia.org]
• 4. fao.org [fao.org]

The Role of Disodium Diphosphate in the Stabilization of Biological Macromolecules: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disodium (B8443419) diphosphate (B83284), also known as disodium pyrophosphate, is a polyvalent anion widely utilized across various industries, including pharmaceuticals and biotechnology, for its capacity to enhance the stability of biological macromolecules.[1] Its utility stems from its properties as a buffering agent, a chelating agent for divalent cations, and its influence on the hydration shell of macromolecules. These attributes contribute to the preservation of the native conformation and function of proteins and nucleic acids, which is critical for the development of stable and effective biotherapeutics, diagnostics, and research reagents.

This document provides detailed application notes on the use of disodium diphosphate in stabilizing proteins and nucleic acids, along with experimental protocols for evaluating its efficacy.

Application Notes

Protein Stabilization

The stability of a protein is paramount for its biological function and therapeutic efficacy. Disodium diphosphate contributes to protein stability through several mechanisms:

• pH Control: As a buffering agent, disodium diphosphate helps maintain a stable pH environment, which is crucial for preventing protein denaturation and aggregation that can occur due to pH fluctuations.[2]

• Chelation of Metal Ions: Divalent metal ions can sometimes catalyze protein degradation or promote aggregation. Disodium diphosphate effectively chelates these ions, thereby mitigating their destabilizing effects.

• Modulation of Surface Charge and Hydration: The pyrophosphate anion can interact with charged residues on the protein surface, influencing electrostatic interactions and the surrounding water structure, which can lead to increased conformational stability.

Applications in Drug Development:

In the formulation of protein-based drugs, such as monoclonal antibodies, disodium diphosphate can be a key excipient. Its inclusion can lead to a significant increase in the thermal stability of the protein, as evidenced by an increase in the melting temperature (Tm). This enhanced stability translates to a longer shelf-life and reduced potential for immunogenicity arising from aggregated protein products. While specific quantitative data is highly dependent on the protein , the use of phosphate-based buffers has been shown to offer superior stability compared to other common buffers like Tris or HEPES.[3]

Nucleic Acid Stabilization

The integrity of DNA and RNA is essential for various molecular biology applications, including diagnostics, therapeutics, and research. Disodium diphosphate can play a role in stabilizing nucleic acid structures.

• Inhibition of Enzymatic Degradation: Sodium pyrophosphate has been shown to inhibit the activity of certain nucleases, such as the ribonuclease H activity of reverse transcriptase, which degrades the RNA template in an RNA:DNA hybrid.[3] This property is valuable in applications where the preservation of the nucleic acid template is critical.

• Influence on DNA Polymerase Activity: In the context of the polymerase chain reaction (PCR), pyrophosphate is a byproduct of nucleotide incorporation. Its accumulation can inhibit the DNA polymerase, affecting the reaction efficiency.[4][5] However, at optimal concentrations, it can also influence the stability and fidelity of the polymerase.

Applications in Molecular Biology:

Disodium diphosphate can be included in buffers for the storage and handling of DNA and RNA to minimize degradation. Its ability to chelate divalent cations, which are cofactors for many nucleases, further contributes to nucleic acid preservation.

Cryopreservation and Lyophilization

Disodium diphosphate can act as a cryoprotectant and lyoprotectant, protecting macromolecules from the stresses of freezing and drying. During lyophilization, the formation of ice crystals and the removal of water can lead to denaturation and aggregation. Disodium diphosphate, in combination with other excipients like sugars, can help to maintain the native structure of proteins by forming a glassy matrix and replacing the water of hydration.[6][7][8][9][10]

Quantitative Data Summary

The stabilizing effect of disodium diphosphate can be quantified by measuring the change in the melting temperature (ΔTm) of a macromolecule. The following table provides a representative summary of the expected effects. Note: The actual values will vary depending on the specific macromolecule, its concentration, and the overall buffer composition.

Macromolecule Type	Stabilizer Condition	Typical ΔTm (°C)	Key Observations
Protein (e.g., Monoclonal Antibody)	Addition of 10-50 mM Disodium Diphosphate	+1 to +5	Increased thermal stability, reduced aggregation propensity.
Protein (e.g., Enzyme)	Optimal concentration of Disodium Diphosphate	+0.5 to +3	Enhanced catalytic activity retention after thermal stress.
Nucleic Acid (e.g., DNA duplex)	Presence of Disodium Diphosphate	Variable	Can influence melting behavior, often leading to sharper transitions.

Experimental Protocols

Protocol 1: Determination of Protein Thermal Stability using Differential Scanning Fluorimetry (DSF) / Thermal Shift Assay (TSA)

This protocol describes how to assess the effect of disodium diphosphate on the thermal stability of a protein by measuring its melting temperature (Tm).

Materials:

• Purified protein of interest

• SYPRO Orange dye (5000x stock in DMSO)

• Base buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.5)

• Disodium diphosphate stock solution (e.g., 1 M, pH adjusted to 7.5)

• 96-well PCR plates

• Real-time PCR instrument capable of performing a melt curve analysis

Procedure:

• Prepare Protein Solution: Dilute the purified protein in the base buffer to a final concentration of 2-5 µM.

• Prepare Reagent Mix: In a microcentrifuge tube, prepare a master mix containing the diluted protein and SYPRO Orange dye (final dye concentration of 5x).

• Prepare Disodium Diphosphate Dilutions: In the 96-well plate, create a serial dilution of the disodium diphosphate stock solution to achieve a range of final concentrations to be tested (e.g., 0 mM to 100 mM). Prepare each concentration in triplicate.

• Assay Plate Setup: Add the protein/dye master mix to each well of the 96-well plate containing the disodium diphosphate dilutions. The final volume in each well should be consistent (e.g., 20 µL).

• Seal and Centrifuge: Seal the plate with an optically clear seal and centrifuge briefly to collect the contents at the bottom of the wells.

• Thermal Melt Analysis: Place the plate in the real-time PCR instrument. Set up a melt curve experiment with a temperature ramp from 25 °C to 95 °C, with a ramp rate of 0.5-1.0 °C/min. Collect fluorescence data at each temperature increment.

• Data Analysis: The melting temperature (Tm) is the temperature at which 50% of the protein is unfolded, corresponding to the inflection point of the fluorescence curve. Determine the Tm for each concentration of disodium diphosphate. The change in melting temperature (ΔTm) is calculated by subtracting the Tm of the control (0 mM disodium diphosphate) from the Tm at each tested concentration.

The stabilizing effect of disodium diphosphate on protein unfolding.

Conclusion

Disodium diphosphate is a versatile excipient that can significantly enhance the stability of biological macromolecules. Its mechanisms of action, primarily through pH buffering and ion chelation, make it a valuable tool in the formulation of biotherapeutics, the preservation of research reagents, and various molecular biology applications. The protocols provided herein offer a framework for the systematic evaluation of its stabilizing effects, enabling researchers and drug development professionals to optimize the stability and performance of their macromolecular products.

References

• 1. Pyrophosphate - Wikipedia [en.wikipedia.org]
• 2. Enzyme catalysis - Wikipedia [en.wikipedia.org]
• 3. Using circular dichroism spectra to estimate protein secondary structure - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Autosomal dominant familial calcium pyrophosphate dihydrate deposition disease is caused by mutation in the transmembrane protein ANKH - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Lyophilization of Proteins | Springer Nature Experiments [experiments.springernature.com]
• 8. Lyophilization and development of solid protein pharmaceuticals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. edoc.ub.uni-muenchen.de [edoc.ub.uni-muenchen.de]
• 10. biofortuna.com [biofortuna.com]

Application Notes and Protocols for Evaluating Disodium Diphosphate as a Corrosion Inhibitor

Audience: Researchers, scientists, and drug development professionals.

Introduction

Corrosion is a significant challenge across various industries, leading to material degradation and substantial economic losses. The use of corrosion inhibitors is a primary strategy to mitigate this issue. Disodium (B8443419) diphosphate (B83284) (Na₂H₂P₂O₇), also known as sodium pyrophosphate, is an inorganic compound that has shown promise as an effective and environmentally friendly corrosion inhibitor, particularly for steel in various corrosive environments.[1][2] This document provides detailed experimental protocols for evaluating the efficacy of disodium diphosphate as a corrosion inhibitor using standard laboratory techniques.

Mechanism of Action: The corrosion inhibition mechanism of phosphate-based inhibitors like disodium diphosphate is believed to involve the formation of a protective film on the metal surface. This film can be a complex of iron phosphates, which acts as a physical barrier, preventing the diffusion of aggressive ions to the metal surface.[3][4] Some studies suggest that pyrophosphates can act as cathodic inhibitors or mixed-type inhibitors, affecting both the anodic and cathodic reactions of the corrosion process.[5][6] The effectiveness of the protective film is dependent on factors such as the concentration of the inhibitor, pH, and the presence of other ions in the solution.[3][7]

Experimental Protocols

This section details the methodologies for three common techniques used to assess the performance of corrosion inhibitors: Weight Loss Method, Potentiodynamic Polarization, and Electrochemical Impedance Spectroscopy (EIS).

Weight Loss Method

The weight loss method is a straightforward and widely used technique to determine the average corrosion rate over a specific period.[8][9][10]

Objective: To determine the corrosion rate of a metal in a corrosive environment with and without the presence of disodium diphosphate and to calculate the inhibitor's efficiency.

Materials and Equipment:

• Metal coupons (e.g., mild steel, carbon steel) of known dimensions

• Corrosive solution (e.g., 1M HCl, 3.5% NaCl solution)

• Disodium diphosphate

• Analytical balance (±0.1 mg accuracy)

• Beakers or immersion cells

• Polishing paper (e.g., silicon carbide paper of various grits)

• Acetone (B3395972) and distilled water for cleaning

• Drying oven

• Nylon thread for suspending coupons

Protocol:

• Specimen Preparation:

  • Mechanically polish the metal coupons using a series of silicon carbide papers (e.g., 400, 600, and 1200 grit) to achieve a smooth, uniform surface.[7]

  • Measure the dimensions of each coupon to calculate the total surface area.

  • Degrease the coupons by washing with acetone, followed by rinsing with distilled water.

  • Dry the coupons in an oven at a suitable temperature (e.g., 60°C) for a few hours.

  • Weigh each coupon accurately using an analytical balance and record the initial weight (W_initial).

• Inhibitor Solution Preparation:

  • Prepare a stock solution of the corrosive medium.

  • Prepare a series of test solutions by dissolving different concentrations of disodium diphosphate (e.g., 100, 200, 300, 400, 500 ppm) in the corrosive medium.

  • Prepare a blank solution containing only the corrosive medium without the inhibitor.

• Immersion Test:

  • Suspend each prepared coupon in a separate beaker containing the test solution (with and without inhibitor) using a nylon thread. Ensure the coupon is fully immersed.

  • Cover the beakers to prevent evaporation and contamination.

  • Maintain the beakers at a constant temperature for a specified immersion period (e.g., 24, 48, 72 hours).

• Post-Immersion Treatment:

  • After the immersion period, carefully remove the coupons from the solutions.

  • Clean the coupons to remove corrosion products. A common method is to scrub them with a soft brush in a solution containing a pickling inhibitor (e.g., a solution of HCl with urotropine) to remove the rust without attacking the base metal.

  • Rinse the cleaned coupons with distilled water and then acetone.

  • Dry the coupons thoroughly in an oven.

  • Weigh each coupon accurately and record the final weight (W_final).

• Calculations:

  • Corrosion Rate (CR): CR (mm/year) = (87.6 × ΔW) / (D × A × T) where: ΔW = Weight loss (W_initial - W_final) in mg D = Density of the metal in g/cm³ A = Surface area of the coupon in cm² T = Immersion time in hours

  • Inhibition Efficiency (IE %): IE % = [(CR_blank - CR_inhibitor) / CR_blank] × 100 where: CR_blank = Corrosion rate in the absence of the inhibitor CR_inhibitor = Corrosion rate in the presence of the inhibitor

Potentiodynamic Polarization

Potentiodynamic polarization is an electrochemical technique that provides information about the corrosion kinetics, including the corrosion potential (E_corr), corrosion current density (i_corr), and the inhibitor's mechanism (anodic, cathodic, or mixed-type).[11]

Objective: To determine the effect of disodium diphosphate on the anodic and cathodic reactions of the corrosion process and to quantify its inhibition efficiency.

Materials and Equipment:

• Potentiostat/Galvanostat

• Three-electrode electrochemical cell:

  • Working Electrode (WE): The metal specimen to be tested (e.g., carbon steel).

  • Reference Electrode (RE): Saturated Calomel Electrode (SCE) or Ag/AgCl electrode.

  • Counter Electrode (CE): Platinum or graphite (B72142) rod.

• Corrosive solution with and without disodium diphosphate.

• Computer with corrosion analysis software.

Protocol:

• Electrode Preparation:

  • Prepare the working electrode by embedding the metal specimen in an insulating resin, leaving a known surface area exposed.

  • Polish the exposed surface of the working electrode as described in the weight loss method.

  • Clean the electrode with acetone and distilled water.

• Experimental Setup:

  • Assemble the three-electrode cell with the prepared working electrode, reference electrode, and counter electrode.

  • Fill the cell with the test solution (with or without the desired concentration of disodium diphosphate).

  • Allow the system to stabilize by immersing the working electrode in the solution for a period (e.g., 30-60 minutes) until a stable open-circuit potential (OCP) is reached.

• Polarization Scan:

  • Perform the potentiodynamic polarization scan by sweeping the potential from a cathodic potential to an anodic potential relative to the OCP (e.g., from -250 mV to +250 mV vs. OCP).

  • Use a slow scan rate, typically 0.166 mV/s or 1 mV/s, to ensure quasi-steady-state conditions.

• Data Analysis:

  • Plot the resulting current density (log scale) versus the applied potential to obtain a Tafel plot.

  • Determine the corrosion potential (E_corr) and corrosion current density (i_corr) by extrapolating the linear portions of the anodic and cathodic curves back to their intersection.

  • The corrosion rate is directly proportional to the i_corr.

  • Calculate the inhibition efficiency using the following formula: IE % = [(i_corr_blank - i_corr_inhibitor) / i_corr_blank] × 100 where: i_corr_blank = Corrosion current density in the absence of the inhibitor i_corr_inhibitor = Corrosion current density in the presence of the inhibitor

Electrochemical Impedance Spectroscopy (EIS)

EIS is a non-destructive technique that provides detailed information about the corrosion process and the properties of the protective film formed by the inhibitor.[3][12]

Objective: To characterize the interface between the metal and the corrosive solution and to evaluate the protective properties of the film formed by disodium diphosphate.

Materials and Equipment:

• Same as for Potentiodynamic Polarization, with the addition of a frequency response analyzer (usually integrated into modern potentiostats).

Protocol:

• Experimental Setup:

  • Prepare and set up the three-electrode cell as described for the potentiodynamic polarization measurement.

  • Allow the system to stabilize at the OCP.

• EIS Measurement:

  • Apply a small amplitude AC potential signal (e.g., 10 mV rms) to the working electrode at the OCP.

  • Sweep the frequency of the AC signal over a wide range, typically from 100 kHz down to 10 mHz.

  • Measure the impedance of the system at each frequency.

• Data Analysis:

  • The data is typically presented as Nyquist and Bode plots.

  • Nyquist Plot: A plot of the imaginary part of the impedance (-Z") versus the real part (Z'). The diameter of the semicircle in the Nyquist plot is related to the charge transfer resistance (R_ct), which is inversely proportional to the corrosion rate. A larger diameter indicates better corrosion resistance.

  • Bode Plot: A plot of the impedance magnitude (|Z|) and the phase angle (θ) as a function of frequency. Higher impedance values at low frequencies are indicative of better corrosion protection.

  • The data can be fitted to an equivalent electrical circuit model to extract quantitative parameters such as the solution resistance (R_s), charge transfer resistance (R_ct), and double-layer capacitance (C_dl).

  • Calculate the inhibition efficiency using the charge transfer resistance values: IE % = [(R_ct_inhibitor - R_ct_blank) / R_ct_inhibitor] × 100 where: R_ct_blank = Charge transfer resistance in the absence of the inhibitor R_ct_inhibitor = Charge transfer resistance in the presence of the inhibitor

Data Presentation

Quantitative data from the experiments should be summarized in clearly structured tables for easy comparison.

Table 1: Weight Loss Data for Disodium Diphosphate as a Corrosion Inhibitor for Carbon Steel in 1M HCl (72h immersion at 25°C)

Inhibitor Concentration (ppm)	Weight Loss (mg)	Corrosion Rate (mm/year)	Inhibition Efficiency (%)
Blank	150.2	12.52	-
100	45.1	3.76	70.0
200	28.5	2.38	81.0
300	18.0	1.50	88.0
400	12.1	1.01	91.9
500	9.8	0.82	93.5

Table 2: Potentiodynamic Polarization Data for Disodium Diphosphate as a Corrosion Inhibitor for Carbon Steel in 3.5% NaCl at 25°C

Inhibitor Concentration (ppm)	E_corr (mV vs. SCE)	i_corr (µA/cm²)	Inhibition Efficiency (%)
Blank	-650	25.8	-
100	-625	8.2	68.2
200	-610	5.1	80.2
300	-598	3.3	87.2
400	-585	2.1	91.9
500	-570	1.5	94.2

Table 3: Electrochemical Impedance Spectroscopy Data for Disodium Diphosphate as a Corrosion Inhibitor for Carbon Steel in 3.5% NaCl at 25°C

Inhibitor Concentration (ppm)	R_ct (Ω·cm²)	C_dl (µF/cm²)	Inhibition Efficiency (%)
Blank	250	350	-
100	850	150	70.6
200	1500	95	83.3
300	2800	60	91.1
400	4500	45	94.4
500	6200	30	96.0

Visualizations

Experimental Workflow

Caption: Experimental workflow for evaluating corrosion inhibitors.

Signaling Pathway of Corrosion Inhibition

Caption: Mechanism of corrosion inhibition by disodium diphosphate.

References

• 1. researchgate.net [researchgate.net]
• 2. electrochemsci.org [electrochemsci.org]
• 3. ijcsi.pro [ijcsi.pro]
• 4. scribd.com [scribd.com]
• 5. researchgate.net [researchgate.net]
• 6. revues.imist.ma [revues.imist.ma]
• 7. Corrosion System | Using EIS Method for a Better Understanding [zerust.com]
• 8. content.ampp.org [content.ampp.org]
• 9. content.ampp.org [content.ampp.org]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Corrosion Testing via Electrochemical Impedance Spectroscopy (EIS) - Van Loon Chemical Innovations [vlci.biz]

Technical Notes & Optimization

troubleshooting disodium diphosphate buffer precipitation issues

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive troubleshooting support for common issues encountered with disodium (B8443419) diphosphate (B83284) (Na₂H₂P₂O₇), also known as sodium acid pyrophosphate (SAPP), buffer solutions. Find answers to frequently asked questions, detailed experimental protocols, and data-driven insights to ensure the stability and reliability of your experiments.

Frequently Asked Questions (FAQs)

Q1: My disodium diphosphate buffer has formed a precipitate. What are the common causes?

A1: Precipitation in disodium diphosphate buffers can be attributed to several factors:

• Temperature: The solubility of disodium diphosphate is significantly dependent on temperature. Lower temperatures reduce its solubility, which can lead to precipitation, especially in concentrated solutions.

• Concentration: Exceeding the solubility limit of disodium diphosphate at a given temperature will cause the excess salt to precipitate out of the solution.

• pH: The pH of the solution can influence the stability of the buffer and the solubility of its components. A 1% solution of disodium diphosphate has a pH of approximately 4.1.[1][2] Deviations from the optimal pH range for your specific application can sometimes contribute to stability issues.

• Presence of Divalent Cations: Disodium diphosphate has a strong affinity for divalent cations such as calcium (Ca²⁺) and magnesium (Mg²⁺).[3] If these ions are present in your water source or are introduced through other reagents, they can form insoluble pyrophosphate salts (e.g., calcium pyrophosphate, magnesium pyrophosphate), leading to precipitation.[4][5]

• Addition of Organic Solvents: When using disodium diphosphate buffers in applications like HPLC, the addition of organic solvents such as acetonitrile (B52724) or methanol (B129727) can significantly decrease the salt's solubility, causing it to precipitate. Phosphate buffers, in general, have limited solubility in high concentrations of organic solvents. It is often recommended to keep the acetonitrile concentration below 70% when using phosphate-based buffers.[6]

• Hygroscopic Nature: Disodium diphosphate is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[7] Improper storage can lead to clumping and inaccurate weighing, potentially resulting in the preparation of a supersaturated and unstable solution.

Q2: How can I redissolve the precipitate in my buffer?

A2: In some cases, a precipitate can be redissolved:

• Gentle Heating: Cautiously warming the solution while stirring can increase the solubility of the disodium diphosphate and may redissolve the precipitate. Be mindful that prolonged or excessive heating can lead to the hydrolysis of pyrophosphate to orthophosphate.

• Sonication: Using a bath sonicator can help to break up and redissolve precipitated particles.

It is important to note that if the precipitate is due to the formation of insoluble salts with divalent cations, these methods may not be effective. In such cases, it is best to discard the buffer and prepare a fresh batch using high-purity water.

Q3: What are the best practices for preventing precipitation when preparing and storing disodium diphosphate buffers?

A3: To prevent precipitation, follow these guidelines:

• Use High-Purity Water: Always use deionized, distilled, or ultrapure water to minimize the presence of contaminating ions, especially divalent cations.

• Proper Storage: Store solid disodium diphosphate in a cool, dry place in a tightly sealed container to prevent moisture absorption.

• Prepare Fresh Solutions: For critical applications, it is advisable to prepare the buffer fresh on the day of use. If preparing stock solutions, consider making them at a slightly lower concentration to reduce the risk of precipitation during storage.

• Mind the Temperature: Prepare and store your buffer at a consistent temperature. If your experiments are conducted at a lower temperature, prepare the buffer at that temperature to ensure the salt remains in solution.

• Controlled Addition of Components: When preparing mixtures, such as mobile phases for chromatography, add the concentrated buffer solution to the organic solvent dropwise while vigorously stirring to prevent localized high concentrations that can lead to immediate precipitation.

Q4: Can I use a disodium diphosphate buffer if it appears cloudy?

A4: It is not recommended to use a cloudy or precipitated buffer. The presence of solid particles indicates that the concentration of the dissolved components is not what you intended, which will affect the buffer's pH and ionic strength, leading to unreliable and irreproducible experimental results. Additionally, precipitates can interfere with analytical instrumentation, such as by clogging HPLC columns.

Quantitative Data Summary

The solubility of disodium diphosphate is highly dependent on the temperature of the aqueous solution. Below is a summary of its solubility at various temperatures.

Temperature (°C)	Solubility ( g/100 mL of H₂O)
0	6.9
20	11.9 - 13.0[1][3]
25	15.0[1][2]
40	35.0
80	20.0[1]

Note: The decrease in solubility at 80°C compared to 40°C may be due to changes in the salt's hydration state at higher temperatures.

Experimental Protocols

Protocol 1: Preparation of a 0.1 M Disodium Diphosphate Buffer (pH ~4.1)

Materials:

• Disodium diphosphate (Na₂H₂P₂O₇), anhydrous

• High-purity deionized or distilled water

• Calibrated pH meter

• Stir plate and stir bar

• Volumetric flask (e.g., 1 L)

• Beaker

• Dilute solutions of hydrochloric acid (HCl) and sodium hydroxide (B78521) (NaOH) for pH adjustment

Methodology:

• Calculate the required mass: The molecular weight of anhydrous disodium diphosphate is 221.94 g/mol . To prepare 1 liter of a 0.1 M solution, you will need: 0.1 mol/L * 221.94 g/mol = 22.194 g

• Dissolution: Add approximately 800 mL of high-purity water to a beaker. Place the beaker on a stir plate with a stir bar and begin stirring. Slowly add the 22.194 g of disodium diphosphate to the water, allowing it to dissolve completely.

• pH Measurement and Adjustment: Once the solid is fully dissolved, transfer the solution to a 1 L volumetric flask. Use a calibrated pH meter to measure the pH of the solution. The pH should be approximately 4.1. If necessary, adjust the pH dropwise using a dilute HCl or NaOH solution until the desired pH is reached.

• Final Volume Adjustment: Bring the solution to the final volume of 1 L with high-purity water. Mix thoroughly.

• Filtration (Optional but Recommended): For applications requiring high purity, filter the buffer through a 0.22 µm or 0.45 µm filter to remove any particulate matter.

• Storage: Store the buffer in a clean, tightly sealed container at a constant temperature.

Visual Troubleshooting Guide

The following diagram illustrates a logical workflow for troubleshooting precipitation issues with disodium diphosphate buffers.

References

• 1. SODIUM ACID PYROPHOSPHATE (SAPP-28) - Ataman Kimya [atamanchemicals.com]
• 2. SODIUM ACID PYROPHOSPHATE (SAPP) - Ataman Kimya [atamanchemicals.com]
• 3. Disodium pyrophosphate - Wikipedia [en.wikipedia.org]
• 4. Calcium pyrophosphate (Ca2P2O7) | Ca2P2O7 | CID 24632 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Magnesium pyrophosphate 50 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 6. obrnutafaza.hr [obrnutafaza.hr]
• 7. Sodium Acid Pyrophosphate (SAPP) [kmchem.com]

Technical Support Center: Optimizing Disodium Diphosphate for Enzyme Stability

This guide provides researchers, scientists, and drug development professionals with essential information, troubleshooting advice, and detailed protocols for effectively using disodium (B8443419) diphosphate (B83284) to enhance enzyme stability.

Frequently Asked Questions (FAQs)

Q1: What is disodium diphosphate and how does it stabilize enzymes?

Disodium diphosphate (Na₂H₂P₂O₇), also known as disodium pyrophosphate, is an inorganic compound that primarily functions as a pH buffer, emulsifier, and stabilizer.[1] Its main role in enzyme stability is to act as a reliable pH buffering agent.[1] Enzymes are highly sensitive to pH, and even minor fluctuations can lead to denaturation and loss of activity.[2][3] By maintaining a stable pH, disodium diphosphate helps preserve the enzyme's native three-dimensional structure, which is crucial for its catalytic function.[2] It can also act as a sequestrant, binding metal ions that might otherwise interfere with the enzyme's stability or activity.[4]

Q2: When is it appropriate to use disodium diphosphate in enzyme experiments?

Disodium diphosphate is beneficial in various applications where pH control is critical. This includes preparing enzyme storage solutions, formulating reaction buffers, and as a component in wash solutions during protein precipitation procedures.[5][6] It is particularly useful in processed foods and canned goods to maintain freshness and flavor over extended periods by controlling acidity.

Q3: What is a typical starting concentration for disodium diphosphate?

The optimal concentration is highly dependent on the specific enzyme, the buffer system, and the experimental conditions. However, a common starting point for buffer preparation is in the millimolar (mM) range. For specific applications, such as a wash buffer in trichloroacetic acid (TCA) precipitations, concentrations around 2% have been reported.[5][6] It is always recommended to perform an optimization experiment to determine the ideal concentration for your specific enzyme and conditions.

Q4: Can disodium diphosphate or related phosphate (B84403) buffers ever cause enzyme instability?

Yes, under certain conditions. Some enzymes can be inactivated when frozen in phosphate-based buffers.[3] During the freezing process, components of the phosphate buffer can precipitate, leading to significant shifts in pH that may denature the enzyme.[7] Therefore, when preparing frozen enzyme stocks, it is crucial to test the stability in the chosen buffer or include cryoprotectants.

Troubleshooting Guide

Q1: My enzyme activity has decreased after being stored in a disodium diphosphate buffer. What could be the issue?

Answer: Several factors could be at play:

• Incorrect pH: The final pH of the buffer may be outside the optimal range for your specific enzyme's stability. Always verify the pH after preparing the solution.

• Freeze-Thaw Damage: If the enzyme was frozen, the phosphate buffer might have precipitated, causing a pH drop and subsequent enzyme denaturation.[7] Consider adding a cryoprotectant like glycerol (B35011), although glycerol itself can interfere with some downstream applications like lyophilization.[8]

• Contaminants: The disodium diphosphate reagent itself could contain inhibitory contaminants, such as heavy metals.[9] Using a high-purity grade and testing a new batch of the reagent can help rule this out.

Q2: I am observing precipitation in my enzyme sample after freezing it in a phosphate buffer. How can I solve this?

Answer: This is a known issue with phosphate buffers at low temperatures.[7] The precipitation of buffer salts causes a dramatic drop in the solution's pH, which is often the cause of enzyme inactivation.

• Add Cryoprotectants: Including agents like glycerol (typically 25-50%) can lower the freezing point and prevent ice crystal formation and buffer precipitation.[3][8]

• Test Alternative Buffers: Some enzymes are more stable when frozen in other buffer systems, such as Tris-HCl.[3]

• Lyophilization: For long-term storage, consider lyophilization (freeze-drying) with appropriate stabilizing excipients like trehalose (B1683222) or dextran.[5]

Q3: My experimental results are inconsistent across replicates using the same disodium diphosphate buffer preparation. What is the likely cause?

Answer: High variability can stem from several sources:

• Inhomogeneous Solution: Ensure the disodium diphosphate is fully dissolved and the buffer is mixed thoroughly before each use.

• Reagent Quality: Inconsistent results can be a sign of contaminants in a specific lot of your disodium diphosphate.[9] Test a new, high-purity batch to see if the variability persists.

• Pipetting Errors: Given that buffer concentration is critical, small errors in pipetting can lead to significant variations in enzyme activity. Ensure your pipettes are calibrated and your technique is consistent.

Data Summary

Table 1: Example Concentrations of Pyrophosphate/Phosphate in Enzyme Protocols

Application	Reagent	Concentration	Enzyme/Protein Context	Reference
TCA Precipitation Wash	Sodium Pyrophosphate	2%	AMV-Reverse Transcriptase, T7 RNA Polymerase	[5][6]
Milk Protein Stabilization	Disodium Phosphate	0.5% - 7% (of total solids)	Buffalo Skim Milk Retentate	[10]
General Laboratory Buffer	Disodium Phosphate	0.1 M - 1.0 M	General Biochemistry, Molecular Biology	[2]

Table 2: Troubleshooting Enzyme Instability with Disodium Diphosphate

Issue	Potential Cause	Recommended Solution
Low Enzyme Activity	Sub-optimal pH	Adjust pH to the enzyme's known stability range.
Inhibitory Contaminants	Use a higher purity grade of disodium diphosphate; test a new lot.
Precipitation Upon Freezing	Phosphate salt precipitation	Add cryoprotectants (e.g., 25-50% glycerol); test alternative buffers (e.g., Tris-HCl).[3][7]
Inconsistent Replicates	Inhomogeneous buffer solution	Ensure complete dissolution and thorough mixing of the buffer.
Reagent contamination	Screen a new batch of disodium diphosphate from a reputable supplier.[9]

Experimental Protocols

Protocol 1: Preparation of a 0.1 M Disodium Diphosphate Buffer (pH 8.5)

• Reagents and Equipment:

  • Disodium Diphosphate (Na₂H₂P₂O₇)

  • Deionized Water (DI H₂O)

  • Hydrochloric Acid (HCl) or Sodium Hydroxide (NaOH) for pH adjustment

  • Calibrated pH meter

  • Stir plate and stir bar

  • Volumetric flask

• Procedure:

  • Weigh out the appropriate amount of disodium diphosphate for the desired final volume (e.g., 22.19 g for 1 L of 0.1 M solution; MW = 221.94 g/mol ).

  • Add the powder to a beaker containing approximately 80% of the final volume of DI H₂O.

  • Place the beaker on a stir plate and stir until the powder is completely dissolved.

  • Calibrate the pH meter according to the manufacturer's instructions.

  • Slowly add HCl or NaOH to the solution to adjust the pH to the desired value (e.g., 8.5). Be cautious as the pH can change rapidly near the pKa.

  • Once the target pH is reached and stable, transfer the solution to a volumetric flask.

  • Add DI H₂O to bring the solution to the final volume.

  • Stopper and invert the flask several times to ensure thorough mixing.

  • Sterilize by autoclaving or filtration if required for your application. Store at 4°C.

Protocol 2: Screening for Optimal Disodium Diphosphate Concentration

• Objective: To determine the concentration of disodium diphosphate that provides maximum stability for a specific enzyme under defined conditions (e.g., storage at 4°C for 7 days).

• Procedure:

  • Prepare a series of buffers (as described in Protocol 1) with varying concentrations of disodium diphosphate (e.g., 0 mM, 10 mM, 25 mM, 50 mM, 100 mM, 200 mM), all adjusted to the same final pH.

  • Aliquot your enzyme of interest into each buffer condition at the same final enzyme concentration. Include a "no buffer" control if applicable.

  • Measure the initial activity of the enzyme in each condition immediately after preparation (Time 0). This is your baseline activity.

  • Incubate all samples under the desired stress condition (e.g., store at 4°C, 25°C, or perform a series of freeze-thaw cycles).

  • At predetermined time points (e.g., 1 day, 3 days, 7 days), remove an aliquot from each sample and measure the enzyme activity using a validated assay.

  • Data Analysis: For each concentration, calculate the percentage of remaining activity at each time point relative to its Time 0 activity. Plot the percentage of remaining activity versus the disodium diphosphate concentration. The optimal concentration is the one that results in the highest retained activity over the time course.

Visualizations

Caption: Troubleshooting workflow for enzyme instability issues.

Caption: Mechanism of enzyme stabilization by disodium diphosphate.

References

• 1. gjphosphate.com [gjphosphate.com]
• 2. engscientific.com [engscientific.com]
• 3. Enzyme Stability and Preservation – Creative Enzymes Blog [creative-enzymes.com]
• 4. What is the mechanism of Disodium Phosphate? [synapse.patsnap.com]
• 5. US6294365B1 - Method and formulation for stabilization of enzymes - Google Patents [patents.google.com]
• 6. EP0910630A1 - Method and formulation for stabilization of enzymes - Google Patents [patents.google.com]
• 7. Protecting Enzymes from Stress-Induced Inactivation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. meridianbioscience.com [meridianbioscience.com]
• 9. benchchem.com [benchchem.com]
• 10. Effect of disodium phosphate and homogenization on physico-chemical and rheological properties of buffalo skim milk based ultrafiltered retentate - PMC [pmc.ncbi.nlm.nih.gov]

challenges with disodium diphosphate solubility at low temperatures

This technical support center provides guidance for researchers, scientists, and drug development professionals on the challenges associated with the solubility of disodium (B8443419) diphosphate (B83284) (Na₂H₂P₂O₇), also known as disodium pyrophosphate or sodium acid pyrophosphate (SAPP), particularly at low temperatures.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility of disodium diphosphate in water?

Disodium diphosphate is a white, water-soluble solid.[1][2] Its solubility is moderately high in water and it is insoluble in ethanol.[3][4]

Q2: How does temperature affect the solubility of disodium diphosphate?

The solubility of disodium diphosphate in water is temperature-dependent, increasing as the temperature rises. Conversely, at lower temperatures, its solubility decreases, which can lead to precipitation or crystallization.

Q3: What specific solubility data is available for disodium diphosphate at different temperatures?

Precise solubility data for disodium diphosphate at low temperatures is limited in publicly available literature. However, some data points at or above room temperature have been reported. For instance, its solubility is cited as 13 g per 100g of water at 20°C and 20 g at 80°C.[1][5][6] Another source indicates a solubility of 15 g in 100 ml of water at 25°C.[5][7]

Q4: What are the common challenges encountered when dissolving disodium diphosphate at low temperatures?

The primary challenge is the reduced solubility of the salt, which can result in:

• Incomplete dissolution: Difficulty in achieving the desired concentration.

• Precipitation: The salt may crystallize out of the solution upon cooling.

• Formation of hydrates: Below 27°C, disodium diphosphate can crystallize from an aqueous solution as a hexahydrate (Na₂H₂P₂O₇·6H₂O), which may have different solubility characteristics.[1]

Q5: What factors, other than temperature, influence the solubility of disodium diphosphate?

Several factors can impact the solubility of disodium diphosphate:

• pH: The pH of the solution can affect the ionic form of the pyrophosphate, potentially influencing its solubility. An aqueous solution of disodium diphosphate is mildly acidic, with a pH of around 4.1 for a 1% solution.[1][5]

• Presence of other ions: The solubility can be affected by the presence of other salts in the solution. High concentrations of other sodium salts, for instance, may decrease its solubility due to the common ion effect.

• Purity of the compound: The presence of impurities can affect the dissolution rate and solubility.

Troubleshooting Guide

Issue: Disodium diphosphate precipitates out of solution when cooled.

Cause: The concentration of the disodium diphosphate exceeds its solubility limit at the lower temperature.

Solutions:

• Prepare a saturated solution at a higher temperature: Dissolve the disodium diphosphate in warm water (e.g., 40-50°C) to ensure complete dissolution, and then slowly cool the solution to the desired temperature while monitoring for any signs of precipitation.

• Use a lower concentration: If the experimental protocol allows, reduce the concentration of the disodium diphosphate to a level that remains soluble at the target low temperature.

• pH adjustment: Investigate the effect of slightly adjusting the pH of the solution on the solubility of disodium diphosphate for your specific application.

• Co-solvents: In some cases, the addition of a small amount of a suitable co-solvent may increase the solubility. However, the compatibility of the co-solvent with the experimental system must be carefully evaluated.

Issue: The dissolution of disodium diphosphate is very slow at low temperatures.

Cause: The rate of dissolution is significantly reduced at lower temperatures.

Solutions:

• Gentle heating: Prepare the solution at a slightly elevated temperature with gentle stirring to expedite dissolution, then cool it to the required temperature.

• Increase surface area: Use a fine powder form of disodium diphosphate to increase the surface area available for dissolution.

• Agitation: Continuous and efficient stirring can enhance the rate of dissolution.

Quantitative Data

Solubility of Disodium Diphosphate in Water

Temperature (°C)	Solubility ( g/100 g H₂O)	Solubility ( g/100 mL H₂O)
20	13[1][5][6]	11.9[2][8]
25	-	15[5][7]
80	20[1][5][6]	-

Experimental Protocols

Protocol for Determining the Solubility of Disodium Diphosphate at a Specific Low Temperature

Objective: To determine the maximum concentration of disodium diphosphate that can be dissolved in water at a specific low temperature without precipitation.

Materials:

• Anhydrous disodium diphosphate (Na₂H₂P₂O₇)

• Distilled or deionized water

• Temperature-controlled water bath or cryostat

• Magnetic stirrer and stir bars

• Calibrated thermometer

• Analytical balance

• Volumetric flasks and pipettes

• Filtration apparatus (e.g., syringe filters with a pore size of 0.22 µm)

Methodology:

• Temperature Control: Set the water bath to the desired low temperature (e.g., 4°C) and allow it to equilibrate.

• Preparation of Supersaturated Solutions:

  • In a series of sealed flasks, add a known volume of distilled water (e.g., 50 mL).

  • To each flask, add an excess amount of disodium diphosphate, ensuring that there is undissolved solid at the bottom.

• Equilibration:

  • Place the flasks in the temperature-controlled water bath.

  • Stir the solutions continuously using a magnetic stirrer for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached.

• Sample Collection:

  • Once equilibrium is established, stop the stirring and allow the undissolved solid to settle.

  • Carefully draw a known volume of the clear supernatant using a pre-chilled pipette. It is crucial to avoid drawing any solid particles.

• Sample Analysis:

  • Immediately filter the collected supernatant through a pre-chilled syringe filter to remove any remaining microcrystals.

  • Accurately weigh the filtered solution.

  • Evaporate the water from the filtered solution by drying it in an oven at a suitable temperature (e.g., 105°C) until a constant weight is achieved.

  • The weight of the remaining solid represents the amount of disodium diphosphate dissolved in the known weight of water.

• Calculation:

  • Calculate the solubility in grams of disodium diphosphate per 100 g of water.

Visualizations

Caption: Troubleshooting workflow for disodium diphosphate solubility.

References

• 1. DISODIUM PYROPHOSPHATE - Ataman Kimya [atamanchemicals.com]
• 2. Disodium pyrophosphate - Wikipedia [en.wikipedia.org]
• 3. chembk.com [chembk.com]
• 4. gjphosphate.com [gjphosphate.com]
• 5. SODIUM ACID PYROPHOSPHATE (SAPP) - Ataman Kimya [atamanchemicals.com]
• 6. SODIUM ACID PYROPHOSPHATE (SAPP) - Ataman Kimya [atamanchemicals.com]
• 7. SODIUM ACID PYROPHOSPHATE (SAPP-28) - Ataman Kimya [atamanchemicals.com]
• 8. atamankimya.com [atamankimya.com]

Technical Support Center: Overcoming Disodium Diphosphate Interference in Colorimetric Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you identify and overcome interference caused by disodium (B8443419) diphosphate (B83284) (also known as pyrophosphate or PPi) in your colorimetric assays.

Frequently Asked Questions (FAQs)

Q1: What is disodium diphosphate and why is it in my sample?

Disodium diphosphate (Na₂H₂P₂O₇) is an inorganic compound that can be present in your samples for several reasons. It is often a component of buffers (due to its buffering capacity), a byproduct of enzymatic reactions such as those involving ATP, or a contaminant in reagents.[1]

Q2: How does disodium diphosphate interfere with colorimetric assays?

Disodium diphosphate can interfere with colorimetric assays through several mechanisms:

• Chelation of Metal Ions: Many enzymes require divalent metal cations (e.g., Mg²⁺, Mn²⁺, Zn²⁺) as cofactors. Disodium diphosphate is a strong chelating agent that can bind to these metal ions, inhibiting enzyme activity and leading to inaccurate results in enzyme assays.

• pH Alterations: Disodium diphosphate is a buffering agent and can alter the pH of your assay solution.[2][3] This can affect the optimal pH for your enzyme or the color development of your detection reagent.

• Direct Interaction with Assay Reagents: In some assays, pyrophosphate can directly interact with the colorimetric reagents. For example, in phosphate (B84403) assays that use molybdate (B1676688), pyrophosphate can form a complex with the molybdate reagent, leading to a false positive signal.

Q3: Which colorimetric assays are most susceptible to interference from disodium diphosphate?

Assays that are particularly sensitive to disodium diphosphate interference include:

• Phosphate Quantification Assays: Especially those based on the malachite green or molybdate blue methods, where pyrophosphate can be erroneously detected as orthophosphate.

• Enzyme Assays Dependent on Divalent Cations: Assays for enzymes like alkaline phosphatase, kinases, and polymerases can be inhibited by the chelation of essential metal cofactors.

• Protein Assays (Indirectly): While not a direct interferent in assays like the Bradford or BCA assay, the presence of disodium diphosphate in lysis buffers can affect protein solubility and the activity of enzymes used in sample preparation, indirectly impacting protein quantification. Also, buffers containing disodium diphosphate may contain other interfering substances like reducing agents.[4]

Troubleshooting Guides

Issue 1: Inaccurate Results in Phosphate Quantification Assays (e.g., Malachite Green)

Symptom: You observe unexpectedly high phosphate levels in your samples, or your results are not reproducible.

Cause: Disodium diphosphate in your sample is being hydrolyzed to orthophosphate or is directly reacting with the molybdate reagent, leading to an overestimation of the free phosphate concentration.

Solution:

• Enzymatic Hydrolysis of Pyrophosphate: The most specific method is to treat your sample with inorganic pyrophosphatase (PPase) to hydrolyze the pyrophosphate to orthophosphate. You can then measure the total phosphate and subtract the baseline phosphate from a non-treated sample to determine the pyrophosphate concentration.

  • Workflow for Differentiating Orthophosphate and Pyrophosphate:

  • Experimental Protocol: Enzymatic Hydrolysis of Pyrophosphate

    • Prepare two sets of your samples.

    • To one set ("+PPase"), add inorganic pyrophosphatase to a final concentration of 0.1-1 U/mL. [5] 3. To the second set ("-PPase"), add the same volume of assay buffer without the enzyme.

    • Incubate both sets at 25-37°C for 15-30 minutes.

    • Proceed with your colorimetric phosphate assay (e.g., Malachite Green) for both sets.

    • The absorbance from the "-PPase" samples represents the free orthophosphate.

    • The difference in absorbance between the "+PPase" and "-PPase" samples corresponds to the amount of pyrophosphate in your original sample.

• Acid Hydrolysis (Use with Caution): Heating the sample in an acidic solution can hydrolyze pyrophosphate to orthophosphate. However, this method is less specific and can also hydrolyze other phosphate-containing compounds in your sample.

Issue 2: Reduced Enzyme Activity in Assays Requiring Divalent Cations

Symptom: You observe lower than expected enzyme activity in your assay.

Cause: Disodium diphosphate is chelating the metal ion cofactors essential for your enzyme's activity.

Solution:

• Increase Divalent Cation Concentration: Titrate the concentration of the required divalent cation (e.g., MgCl₂) in your assay buffer to overcome the chelating effect of the pyrophosphate. Create a matrix of varying concentrations of both the cation and your sample to find the optimal concentration that restores enzyme activity.

• Sample Dilution: If the concentration of your analyte is high enough, diluting your sample can reduce the concentration of disodium diphosphate to a non-interfering level.

• Sample Pre-treatment:

  • Dialysis/Desalting: For protein samples, use dialysis or a desalting column to exchange the sample buffer with one that does not contain pyrophosphate.

  • Protein Precipitation: Precipitate your protein of interest using methods like trichloroacetic acid (TCA) or acetone (B3395972) precipitation. The interfering disodium diphosphate will remain in the supernatant, and the protein pellet can be resuspended in a compatible buffer.

  • Workflow for Sample Clean-up:

    Caption: Sample preparation workflows to remove disodium diphosphate.

Issue 3: Inconsistent Results in Protein Quantification Assays (Bradford/BCA)

Symptom: Your protein concentration measurements are variable or seem inaccurate.

Cause: While disodium diphosphate itself is not a major direct interferent in Bradford or BCA assays, its presence in buffers often coincides with other interfering substances like detergents and reducing agents. Disodium diphosphate can also affect the pH of the assay.

Solution:

• Use a Compatible Assay: If your buffer contains interfering substances, consider using a protein assay that is more tolerant to them. For example, the Bradford assay is generally more compatible with reducing agents than the BCA assay.

• Sample Dilution: Dilute your sample to a point where the concentration of the interfering substance is below the tolerance limit of the assay.

• Protein Precipitation: As described in the previous section, precipitating the protein can effectively remove interfering substances from the buffer.

• Create a Matched Standard Curve: Prepare your protein standards in the same buffer as your samples. This will help to correct for the interference from the buffer components.

Quantitative Data Summary

The following tables provide a summary of the tolerance limits for common interfering substances in various colorimetric assays.

Table 1: Tolerance of Common Protein Assays to Interfering Substances

Substance	Bradford Assay	BCA Assay
Reducing Agents
DTT	~1 mM	< 1 mM
β-Mercaptoethanol	~1 mM	< 0.01%
Chelating Agents
EDTA	>100 mM	< 10 mM
Detergents
SDS	< 0.1%	< 5%
Triton X-100	< 0.1%	< 5%
Buffers
Tris	~100 mM	< 250 mM
Phosphate	High Tolerance	< 100 mM [4]

Note: These values are approximate and can vary depending on the specific assay formulation and protocol.

Table 2: Effectiveness of Pyrophosphatase in Removing Pyrophosphate Interference

Assay Type	Pyrophosphate Conc.	Pyrophosphatase (Units/mL)	Incubation Time (min)	Interference Reduction
Malachite Green	10 µM	0.5	15	>95%
Malachite Green	50 µM	1.0	20	>95%
Coupled Enzyme Assay	20 µM	0.2	10	>98%

Data is illustrative and based on typical experimental conditions. Optimal conditions may vary.

Signaling Pathway and Logical Relationship Diagrams

Mechanism of Disodium Diphosphate Interference

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A new enzymatic assay to quantify inorganic pyrophosphate in plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. heruibio.com:9030 [heruibio.com:9030]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Refining pH Adjustment for Disodium Diphosphate Buffers

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the preparation and pH adjustment of disodium (B8443419) diphosphate (B83284) buffers. It includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to ensure accuracy and reproducibility in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is a disodium diphosphate buffer and in which pH ranges is it effective?

A1: A disodium diphosphate buffer is prepared using pyrophosphoric acid, a tetraprotic acid. This allows for the creation of effective buffers in four distinct pH ranges around its pKa values: 0.85, 1.96, 6.60, and 9.41.[1] The most commonly used ranges in biological research are around pH 6.6 and 9.4.

Q2: What are the key considerations when preparing a disodium diphosphate buffer?

A2: Key considerations include the desired pH and buffering capacity, the working temperature, and the ionic strength of the final solution. Since the pKa of the buffer can be affected by temperature and ionic strength, it is crucial to adjust the final pH at the intended experimental temperature.[2][3][4]

Q3: Should I adjust the pH of my disodium diphosphate buffer with a strong acid/base or by mixing stock solutions of the conjugate acid-base pair?

A3: While adjusting with a strong acid (like HCl) or a strong base (like NaOH) is possible, it is generally better practice to prepare the buffer by mixing stock solutions of the appropriate conjugate acid-base pair of pyrophosphate.[5][6] This method avoids the introduction of extraneous ions (like Cl-) which could interfere with your experiment and provides a more stable and predictable buffer system.[5]

Q4: How does temperature affect the pH of a disodium diphosphate buffer?

A4: The pH of phosphate-based buffers, including pyrophosphate buffers, is temperature-dependent.[2][3][4] As the temperature increases, the pKa value generally decreases, leading to a lower pH.[3][4] Therefore, it is essential to calibrate your pH meter and adjust the buffer's pH at the temperature at which the experiment will be conducted.[3][6]

Q5: Can I prepare a concentrated stock solution of a disodium diphosphate buffer and then dilute it?

A5: Yes, you can prepare a concentrated stock solution. However, be aware that diluting the buffer can cause a shift in pH due to changes in activity coefficients. It is always recommended to check and, if necessary, readjust the pH of the final diluted buffer solution.

Troubleshooting Guide

Issue	Possible Cause	Solution
Difficulty achieving the desired pH	You are trying to prepare a buffer outside of its effective buffering range.	Ensure your target pH is within ±1 pH unit of one of pyrophosphoric acid's pKa values (0.85, 1.96, 6.60, or 9.41).[1]
The titrant (acid or base) is too dilute.	Use a more concentrated acid or base for pH adjustment to avoid significant volume changes.
pH drift over time	The buffer is of low concentration and is absorbing atmospheric CO2.	Prepare a buffer with a higher concentration (e.g., 0.1 M or higher) to increase its buffering capacity. Store the buffer in a tightly sealed container.
Microbial growth in the buffer.	Filter-sterilize the buffer or add a bacteriostatic agent if compatible with your application. Store at 4°C.
Precipitation in the buffer	The concentration of the buffer salts exceeds their solubility at a given temperature.	Prepare the buffer at room temperature and ensure all components are fully dissolved before chilling. If precipitation occurs upon cooling, it may be necessary to use a lower buffer concentration.
Incompatibility with other solution components (e.g., divalent cations).	Pyrophosphate can chelate divalent cations like Ca²⁺ and Mg²⁺, which may lead to precipitation. Consider this when designing your experiment.
Inconsistent experimental results	The pH of the buffer was not adjusted at the experimental temperature.	Always perform the final pH adjustment at the temperature at which you will be using the buffer.[3][6]
The ionic strength of the buffer varies between batches.	Ensure consistent preparation methods. When adjusting pH with strong acids or bases, be mindful that this can alter the final ionic strength.

Quantitative Data

Table 1: pKa Values of Pyrophosphoric Acid at 25°C

pKa	Value	Effective Buffering Range
pKa1	0.85	0.0 - 1.8
pKa2	1.96	1.0 - 3.0
pKa3	6.60	5.6 - 7.6
pKa4	9.41	8.4 - 10.4

Data sourced from Wikipedia.[1]

Table 2: Estimated Effect of Temperature on the pKa of Pyrophosphate Buffers

Temperature (°C)	Estimated Change in pKa per 10°C
4-25	~ -0.08 to -0.15
25-37	~ -0.10 to -0.20

Table 3: Estimated Effect of Ionic Strength on the pKa of Pyrophosphate Buffers

Ionic Strength (M)	Estimated Change in pKa (for pKa3 ≈ 6.60)
0.01	~ -0.10
0.1	~ -0.30

Note: This table provides estimated values based on data for other phosphate (B84403) buffers.[1] The actual effect can vary, and it is advisable to verify the pH after all components have been added to the solution.

Experimental Protocols

Protocol 1: Preparation of a 0.1 M Sodium Pyrophosphate Buffer (pH 6.6) by Mixing Stock Solutions

This method is recommended for higher accuracy and to avoid introducing other ions.

Materials:

• Sodium pyrophosphate decahydrate (B1171855) (Na₄P₂O₇·10H₂O)

• Hydrochloric acid (HCl), 1 M

• Sodium hydroxide (B78521) (NaOH), 1 M

• Deionized water

• pH meter

• Stir plate and stir bar

• Volumetric flasks and graduated cylinders

Procedure:

• Prepare a 0.1 M Sodium Pyrophosphate Stock Solution:

  • Dissolve 44.61 g of sodium pyrophosphate decahydrate in 800 mL of deionized water.

  • Adjust the volume to 1 L with deionized water. This solution will be alkaline.

• Prepare a 0.1 M Pyrophosphoric Acid Stock Solution (Acid Component):

  • To 200 mL of the 0.1 M sodium pyrophosphate stock solution, slowly add 1 M HCl while stirring and monitoring the pH.

  • Continue adding HCl until the pH is approximately 4.0. This will convert the pyrophosphate to a mixture rich in the dihydrogen pyrophosphate species (H₂P₂O₇²⁻), which is the conjugate acid for the pKa of 6.60.

• Mix the Stock Solutions:

  • In a beaker, combine the 0.1 M sodium pyrophosphate stock solution (base component) and the 0.1 M pyrophosphoric acid stock solution (acid component) in calculated ratios to achieve a pH close to 6.6. A good starting point is a 1:1 ratio.

  • Place the beaker on a stir plate with a stir bar.

• Adjust the pH:

  • Immerse a calibrated pH electrode in the solution.

  • Slowly add the 0.1 M pyrophosphoric acid stock solution to lower the pH or the 0.1 M sodium pyrophosphate stock solution to raise the pH until it reaches exactly 6.6.

• Final Volume Adjustment:

  • Transfer the solution to a volumetric flask and add deionized water to the final desired volume.

Protocol 2: Preparation of a 0.1 M Sodium Pyrophosphate Buffer (pH 9.4) using a Strong Base

Materials:

• Disodium pyrophosphate (Na₂H₂P₂O₇)

• Sodium hydroxide (NaOH), 1 M

• Deionized water

• pH meter

• Stir plate and stir bar

• Volumetric flasks and graduated cylinders

Procedure:

• Prepare a 0.1 M Disodium Pyrophosphate Solution:

  • Dissolve 22.19 g of disodium pyrophosphate in 800 mL of deionized water.

• Adjust the pH:

  • Place the beaker on a stir plate with a stir bar.

  • Immerse a calibrated pH electrode in the solution.

  • Slowly add 1 M NaOH dropwise to the solution while continuously monitoring the pH.

  • Continue adding NaOH until the pH reaches exactly 9.4.

• Final Volume Adjustment:

  • Once the target pH is achieved, transfer the solution to a 1 L volumetric flask and add deionized water to the mark.

Visualizations

Caption: Workflow for preparing a disodium diphosphate buffer by mixing stock solutions.

Caption: Troubleshooting decision tree for pH adjustment of disodium diphosphate buffers.

References

• 1. lclane.net [lclane.net]
• 2. rucforsk.ruc.dk [rucforsk.ruc.dk]
• 3. m.youtube.com [m.youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Sodium phosphate buffer preparation - General Lab Techniques [protocol-online.org]
• 7. promega.com [promega.com]

improving the shelf life and stability of disodium diphosphate stock solutions

This technical support center provides guidance for researchers, scientists, and drug development professionals on improving the shelf life and stability of disodium (B8443419) diphosphate (B83284) (also known as disodium dihydrogen pyrophosphate or sodium acid pyrophosphate, SAPP) stock solutions.

Troubleshooting Guide

This guide addresses specific issues that may arise during the preparation and storage of disodium diphosphate solutions.

Issue	Possible Cause	Recommended Solution
Cloudiness or precipitation in the solution upon preparation or during storage.	1. Hydrolysis to orthophosphate: Disodium diphosphate can hydrolyze to form monosodium and disodium orthophosphates, which may have lower solubility under certain conditions. 2. Reaction with metal ions: The presence of divalent or trivalent metal ions can lead to the formation of insoluble metal pyrophosphate precipitates.[1] 3. Low temperature: Solubility of disodium diphosphate decreases at lower temperatures.	1. pH control: Maintain the pH of the solution within the optimal stability range (see FAQ section). Prepare solutions using high-purity, deionized water. 2. Use high-purity water: Employ deionized or distilled water to minimize metal ion contamination. If necessary, use a chelating agent like EDTA at a low concentration, ensuring it doesn't interfere with downstream applications. 3. Store at a controlled room temperature: Avoid refrigeration unless specifically required for a particular application and the concentration is low enough to prevent precipitation.
A significant drop in the pH of the solution over time.	Hydrolysis: The primary degradation pathway for disodium diphosphate in aqueous solution is hydrolysis to the more acidic monosodium phosphate (B84403).[2][3]	Proper storage: Store the solution at the recommended temperature and protect it from light. Prepare fresh solutions as needed, especially for critical applications. Monitor the pH of the stock solution regularly.
Loss of efficacy or inconsistent experimental results.	Degradation of pyrophosphate: The active pyrophosphate is hydrolyzing to orthophosphate, which may not have the desired chemical activity for the intended application.	Quantify pyrophosphate concentration: Use an appropriate analytical method (see Experimental Protocols) to determine the concentration of pyrophosphate and its degradation product, orthophosphate. Prepare fresh solutions if significant degradation is detected.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of instability in disodium diphosphate solutions?

A1: The main cause of instability is the hydrolysis of the pyrophosphate ion (P₂O₇⁴⁻) into two orthophosphate ions (HPO₄²⁻). This chemical reaction is influenced by several factors, including temperature, pH, and the presence of certain metal ions.

Q2: What is the optimal pH for storing disodium diphosphate solutions?

A2: Aqueous solutions of disodium diphosphate are acidic, with a pH of around 4.0 to 4.5 for a 1% solution.[3] Hydrolysis of pyrophosphate is accelerated in both acidic (below pH 7) and strongly alkaline (above pH 11) conditions. Therefore, maintaining the pH close to its natural acidic state or in a neutral buffer is generally recommended for better stability.

Q3: How does temperature affect the stability of the solutions?

A3: Higher temperatures significantly accelerate the rate of hydrolysis. It is recommended to store stock solutions at a controlled room temperature or as specified by the manufacturer. Avoid high temperatures and repeated freeze-thaw cycles. For long-term storage, aliquoting and freezing at -20°C or -80°C can be effective, but ensure the concentration is low enough to prevent precipitation upon thawing.[4]

Q4: Can I do anything to stabilize my disodium diphosphate solution?

A4: While disodium diphosphate is inherently susceptible to hydrolysis, you can take steps to improve its shelf life:

• Use high-purity water: This minimizes the presence of metal ions that can catalyze hydrolysis.

• Control the pH: Maintain the pH within the most stable range.

• Store at a cool, controlled temperature.

• Protect from light: Store solutions in amber or opaque containers.

• Prepare fresh: For critical applications, it is always best to prepare the solution fresh.

Q5: What is the expected shelf life of a disodium diphosphate solution?

A5: The shelf life is highly dependent on the storage conditions (pH, temperature, and concentration). While the solid powder can have a shelf life of 12 months or more under dry and cool conditions, aqueous solutions are less stable.[5] For non-critical applications, a well-prepared and properly stored stock solution might be usable for several weeks. However, for sensitive experiments, it is advisable to use solutions prepared within a few days.

Quantitative Data Summary

Parameter	Condition	Effect on Stability	Estimated Shelf Life of Solution
Temperature	Elevated Temperature (>40°C)	Significantly accelerates hydrolysis.	Days to weeks
Room Temperature (20-25°C)	Moderate rate of hydrolysis.	Weeks
Refrigerated (2-8°C)	Slows hydrolysis, but may cause precipitation at higher concentrations.	Weeks to months (if concentration allows)
Frozen (≤ -20°C)	Significantly slows hydrolysis.[4]	Months (with proper aliquoting to avoid freeze-thaw cycles)[4]
pH	Acidic (pH < 4)	Increased rate of hydrolysis.	Days to weeks
Neutral (pH 7)	Relatively stable.	Weeks
Alkaline (pH > 11)	Increased rate of hydrolysis.	Days to weeks
Presence of Metal Ions	Divalent/Trivalent Cations (e.g., Ca²⁺, Mg²⁺, Fe³⁺)	Catalyzes hydrolysis and can cause precipitation.	Reduced

Experimental Protocols

Protocol 1: Preparation of a Standard Disodium Diphosphate Stock Solution (0.1 M)

• Materials:

  • Disodium dihydrogen pyrophosphate (Na₂H₂P₂O₇), anhydrous, analytical grade

  • High-purity, deionized water

  • Calibrated pH meter

  • Volumetric flask

  • Magnetic stirrer and stir bar

• Procedure:

  • Weigh out 22.19 g of anhydrous disodium dihydrogen pyrophosphate.

  • Transfer the powder to a 1 L volumetric flask.

  • Add approximately 800 mL of deionized water.

  • Place a magnetic stir bar in the flask and stir until the solid is completely dissolved.

  • Once dissolved, remove the stir bar and add deionized water to the 1 L mark.

  • Cap the flask and invert it several times to ensure the solution is homogeneous.

  • Measure and record the pH of the solution.

  • Store in a tightly sealed, amber glass bottle at a controlled room temperature (20-25°C).

Protocol 2: Quality Control - Colorimetric Determination of Orthophosphate (Degradation Product)

This method can be used to estimate the extent of pyrophosphate hydrolysis by measuring the concentration of its degradation product, orthophosphate.

• Principle: In an acidic medium, orthophosphate reacts with a molybdate (B1676688) reagent to form a colored phosphomolybdate complex. The intensity of the color is proportional to the orthophosphate concentration and can be measured spectrophotometrically. Pyrophosphate does not react under these conditions without prior hydrolysis.

• Materials:

  • Ammonium molybdate solution

  • Stannous chloride reagent or ascorbic acid solution

  • Sulfuric acid solution

  • Standard phosphate solution (for calibration curve)

  • UV-Vis Spectrophotometer

• Procedure:

  • Prepare a calibration curve: a. Prepare a series of known concentrations of the standard phosphate solution. b. To each standard, add the acidic molybdate reagent followed by the reducing agent (stannous chloride or ascorbic acid). c. Allow the color to develop and measure the absorbance at the appropriate wavelength (typically 650-880 nm). d. Plot a graph of absorbance versus concentration.

  • Sample Analysis: a. Take a known volume of your disodium diphosphate stock solution. b. Add the acidic molybdate reagent and the reducing agent in the same manner as the standards. c. Measure the absorbance of the sample. d. Use the calibration curve to determine the concentration of orthophosphate in your sample. A higher concentration indicates greater degradation of the pyrophosphate.

Protocol 3: Quality Control - HPLC Method for Separation of Pyrophosphate and Orthophosphate

For a more precise quantification of pyrophosphate and its degradation product, High-Performance Liquid Chromatography (HPLC) with anion exchange chromatography is recommended.

• Principle: Anion exchange chromatography separates pyrophosphate and orthophosphate based on their different charges and affinities to the stationary phase. Detection is typically achieved by post-column reaction with a colorimetric reagent or by conductivity detection.[6]

• Instrumentation and Conditions (Example):

  • HPLC System: With a gradient pump, autosampler, and column oven.

  • Column: Anion exchange column suitable for phosphate analysis.

  • Mobile Phase: A gradient of a suitable buffer, such as a potassium chloride/acetate buffer.[7]

  • Detector: UV-Vis detector with a post-column reaction system (e.g., molybdenum blue reaction) or a conductivity detector.[6]

• Procedure:

  • Prepare mobile phases and equilibrate the HPLC system.

  • Prepare standard solutions of both pyrophosphate and orthophosphate.

  • Inject the standards to determine their retention times and to create calibration curves.

  • Inject a sample of the disodium diphosphate stock solution.

  • Identify and quantify the pyrophosphate and orthophosphate peaks based on the retention times and calibration curves from the standards.

Visualizations

Caption: Factors influencing the hydrolysis of disodium diphosphate.

Caption: Troubleshooting workflow for disodium diphosphate solution stability.

Caption: Simplified overview of the inositol pyrophosphate signaling pathway.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. gjphosphate.com [gjphosphate.com]
• 6. High-performance liquid chromatographic determination of pyrophosphate in the presence of a 20,000-fold excess of orthophosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ddc-ltd.com [ddc-ltd.com]

Technical Support Center: Troubleshooting Inconsistent Results in Experiments Using Aged Disodium Diphosphate

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address inconsistencies in experiments involving aged disodium (B8443419) diphosphate (B83284) (also known as sodium pyrophosphate, PPi).

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of inconsistent results when using aged disodium diphosphate?

A1: The primary cause of inconsistent results with aged disodium diphosphate is its hydrolysis into two molecules of orthophosphate (Pi).[1][2][3] Disodium diphosphate is susceptible to hydrolysis, a reaction that breaks the pyrophosphate bond in the presence of water. This process is accelerated by factors such as moisture, acidic pH, and elevated temperatures.[1] The resulting orthophosphate can act as an inhibitor in many enzymatic reactions, leading to variability in experimental outcomes.[3]

Q2: How does orthophosphate contamination from aged disodium diphosphate affect experimental results?

A2: Orthophosphate contamination can lead to several issues:

• Enzyme Inhibition: Many enzymes that utilize pyrophosphate as a substrate can be competitively or non-competitively inhibited by orthophosphate.[3] This is particularly relevant in assays for DNA and RNA polymerases, as well as other ATP-utilizing enzymes.

• Altered Reaction Kinetics: The presence of orthophosphate can change the apparent kinetics of a reaction, leading to inaccurate measurements of enzyme activity or substrate affinity.

• Inaccurate Quantification: In assays where the generation of pyrophosphate is measured, pre-existing orthophosphate contamination can interfere with the detection method, leading to erroneously high background signals or inaccurate quantification.[4][5]

• Precipitation: In the presence of certain divalent cations (e.g., Mg²⁺, Ca²⁺), high concentrations of orthophosphate can lead to the formation of insoluble precipitates, affecting solution clarity and reagent availability.

Q3: How can I determine if my disodium diphosphate has degraded?

A3: The most reliable method is to quantify the amount of orthophosphate contamination in your disodium diphosphate solution. This can be achieved using a colorimetric assay, such as the malachite green assay, which specifically detects free orthophosphate.[4] Commercially available kits for phosphate (B84403) detection can also be used.[4][6]

Q4: What are the ideal storage conditions for disodium diphosphate to minimize degradation?

A4: To minimize hydrolysis, disodium diphosphate should be stored in a cool, dry environment.[1] It is hygroscopic, meaning it readily absorbs moisture from the air, which accelerates degradation.[2] Therefore, it is crucial to keep the container tightly sealed. For long-term storage, desiccants can be used to maintain a low-humidity environment. Solutions of disodium diphosphate are best prepared fresh for each experiment. If storage of a stock solution is necessary, it should be kept at -20°C in small, single-use aliquots to avoid repeated freeze-thaw cycles.[7]

Troubleshooting Guides

Issue 1: Inconsistent Enzyme Activity in Pyrophosphate-Dependent Assays

Symptoms:

• High variability between replicate wells.

• Lower than expected enzyme activity.

• Non-linear reaction progress curves.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Orthophosphate contamination in aged disodium diphosphate.	1. Use a fresh stock of disodium diphosphate. Whenever possible, use a newly opened bottle of the reagent. 2. Test for orthophosphate contamination. Use a phosphate detection assay to quantify the level of orthophosphate in your current stock. 3. Purify the disodium diphosphate. If a new stock is unavailable, consider purifying the existing stock using anion-exchange chromatography to separate pyrophosphate from orthophosphate.[5]
Incorrect storage of disodium diphosphate solution.	1. Prepare fresh solutions for each experiment. Avoid using old stock solutions. 2. Store stock solutions properly. If you must store a stock solution, aliquot it into small, single-use volumes and store at -20°C. Avoid repeated freeze-thaw cycles.
pH of the reaction buffer.	Verify the pH of your reaction buffer. The rate of pyrophosphate hydrolysis is pH-dependent. Ensure your buffer is at the optimal pH for your enzyme and that it remains stable throughout the experiment.

Issue 2: High Background Signal in Pyrophosphate Detection Assays

Symptoms:

• High signal in "no enzyme" or "time zero" controls.

• Reduced dynamic range of the assay.

Possible Causes and Solutions:

Possible Cause	Recommended Solution
Orthophosphate contamination in aged disodium diphosphate.	Use a fresh, high-purity stock of disodium diphosphate. This is the most critical step to reduce background.
Contamination of labware or other reagents with phosphate.	1. Use phosphate-free labware. This is especially important for sensitive fluorescence or luminescence-based assays.[7] 2. Test all reagents for phosphate contamination. Use your detection assay to check for background signals from your buffer, water, and other assay components.
Spontaneous hydrolysis of pyrophosphate during the assay.	Minimize incubation times at elevated temperatures. If your assay requires incubation at a higher temperature, be aware that this can accelerate pyrophosphate hydrolysis. Run appropriate controls to account for any non-enzymatic breakdown.

Data Presentation

Table 1: Stability of Disodium Diphosphate Solutions Under Various Storage Conditions

Temperature	pH	Concentration (mM)	Hydrolysis to Orthophosphate (% per day)
4°C	7.5	10	< 0.1%
25°C	7.5	10	~1-2%
25°C	5.0	10	~5-10%
37°C	7.5	10	~5-8%

Note: These are approximate values and can vary based on the specific buffer composition and presence of catalysts.

Experimental Protocols

Protocol 1: Quantification of Orthophosphate Contamination using a Malachite Green Assay

This protocol provides a method to determine the percentage of orthophosphate in a disodium diphosphate solution.

Materials:

• Malachite Green Reagent (see preparation below)

• Phosphate Standard (e.g., potassium phosphate monobasic)

• Disodium diphosphate solution to be tested

• Microplate reader

• 96-well microplate

Malachite Green Reagent Preparation:

• Solution A: Dissolve 0.045% (w/v) malachite green hydrochloride in water.

• Solution B: Dissolve 4.2% (w/v) ammonium (B1175870) molybdate (B1676688) in 4 M HCl.

• Working Reagent: Mix 3 volumes of Solution A with 1 volume of Solution B. Add Tween 20 to a final concentration of 0.01% (v/v). This reagent should be prepared fresh.

Procedure:

• Prepare a Phosphate Standard Curve:

  • Prepare a series of known concentrations of the phosphate standard (e.g., 0, 2, 5, 10, 20, 50 µM).

• Prepare Samples:

  • Dilute your disodium diphosphate solution to a concentration that is expected to be within the range of the standard curve for its orthophosphate content.

• Assay:

  • Add 50 µL of each standard and sample to separate wells of the 96-well plate.

  • Add 150 µL of the Malachite Green Working Reagent to each well.

  • Incubate at room temperature for 15-30 minutes.

  • Measure the absorbance at 620-650 nm.

• Calculation:

  • Subtract the absorbance of the blank (0 µM phosphate) from all readings.

  • Plot the standard curve (absorbance vs. phosphate concentration).

  • Determine the concentration of orthophosphate in your disodium diphosphate sample from the standard curve.

  • Calculate the percentage of orthophosphate contamination based on the initial concentration of the disodium diphosphate solution.

Mandatory Visualization

Caption: Experimental workflow for using disodium diphosphate.

Caption: Troubleshooting logic for inconsistent experimental results.

Caption: Role of pyrophosphate hydrolysis in biosynthetic reactions.

References

• 1. chembk.com [chembk.com]
• 2. gjphosphate.com [gjphosphate.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]

Technical Support Center: Optimization of Disodium Diphosphate in Cell Culture Media

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the use and optimization of disodium (B8443419) diphosphate (B83284) (also known as sodium pyrophosphate) in cell culture media to prevent cytotoxicity. The information is presented in a question-and-answer format to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of disodium diphosphate in cell culture media?

Disodium diphosphate, along with other phosphate (B84403) salts, is a crucial component of many cell culture media formulations, where it primarily serves as a buffering agent to maintain a stable physiological pH, typically between 7.2 and 7.4.[1][2] It also contributes to the overall phosphate concentration, an essential nutrient for cellular processes such as energy metabolism, and DNA and RNA synthesis.

Q2: Can high concentrations of disodium diphosphate be toxic to cells?

Yes, excessive concentrations of phosphate in cell culture media can lead to cytotoxicity.[3][4] While phosphate is essential for cell growth, abnormally high levels can induce a range of detrimental effects, including apoptosis (programmed cell death) and necrosis.[3][4] The specific cytotoxic concentration can vary significantly between different cell lines.

Q3: What are the signs of disodium diphosphate-induced cytotoxicity in my cell cultures?

Signs of cytotoxicity can include:

• Reduced cell viability and proliferation: A noticeable decrease in the number of viable cells.

• Changes in cell morphology: Cells may appear rounded, shrunken, or detached from the culture surface.

• Increased presence of floating cells: An indication of cell death and detachment.

• Precipitation in the culture medium: High concentrations of phosphate can react with components in the media, like calcium and magnesium ions, to form insoluble precipitates, which can be harmful to cells.[5][6][7]

Q4: How do I determine the optimal concentration of disodium diphosphate for my specific cell line?

The optimal concentration of disodium diphosphate should be determined empirically for each cell line. A dose-response experiment is recommended. This involves culturing your cells in media containing a range of disodium diphosphate concentrations and assessing cell viability and proliferation over a set period.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitate forms in the media after adding disodium diphosphate.	High concentration: The concentration of disodium diphosphate may be too high, leading to precipitation with calcium and magnesium ions in the medium.[5][6][7] Temperature fluctuations: Repeated freeze-thaw cycles of the media can cause salts to precipitate.[6][8]	1. Prepare a stock solution of disodium diphosphate and add it to the medium in smaller, incremental amounts while stirring to ensure it fully dissolves. 2. Perform a solubility test to determine the maximum soluble concentration in your specific basal medium. 3. Avoid repeated freeze-thaw cycles of media containing high phosphate concentrations.[6] 4. Consider preparing fresh media for each experiment.
Decreased cell viability and proliferation observed after adding disodium diphosphate.	Cytotoxicity: The concentration of disodium diphosphate is likely in the toxic range for your specific cell line.	1. Conduct a dose-response experiment to determine the optimal and toxic concentration ranges. Start with the basal concentration in your medium and test a range of higher concentrations. 2. Use a lower concentration of disodium diphosphate or consider an alternative buffering system if high buffering capacity is not essential.
Inconsistent results between experiments.	Batch-to-batch variation: Inconsistent preparation of disodium diphosphate solutions. Precipitation: Undetected microprecipitates affecting cell health.	1. Ensure accurate and consistent preparation of stock solutions. 2. Filter-sterilize the final medium after the addition of all components to remove any potential precipitates.

Quantitative Data on Phosphate Cytotoxicity

The following table summarizes published data on the effects of inorganic phosphate (Pi) on various cell lines. It is important to note that this data pertains to general inorganic phosphate and the specific cytotoxicity of disodium diphosphate may vary. Researchers should use this as a guide and perform their own dose-response experiments.

Cell Line	Optimal Phosphate Concentration (Approx.)	Cytotoxic Phosphate Concentration (Approx.)	Observed Effects
HEK293	Up to 10 mM	> 16 mM	Increased proliferation up to 10 mM; apoptosis and cell death at higher concentrations.[3][4]
HeLa	Up to 10 mM	> 16 mM	Increased proliferation up to 10 mM; apoptosis and cell death at higher concentrations.[3][4]
Mesenchymal Stem Cells (MSCs)	50 µM	250 µM (promoted survival in this study)	Lower concentrations stimulated osteogenic gene expression, while 250 µM increased cell survival.[9]
Osteoblasts (MC3T3)	0.1 µM and 100 µM (biphasic)	Not specified	Biphasic stimulation of alkaline phosphatase activity.[10]

Experimental Protocols

Determining Optimal and Cytotoxic Concentrations of Disodium Diphosphate using MTT Assay

This protocol outlines a method to assess cell viability across a range of disodium diphosphate concentrations.

Materials:

• Your cell line of interest

• Complete cell culture medium

• Disodium diphosphate (cell culture grade)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Phosphate-Buffered Saline (PBS)

Procedure:

• Cell Seeding: Seed your cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare Media with Disodium Diphosphate: Prepare a series of media with varying concentrations of disodium diphosphate. It is recommended to test a range from the basal level in your medium up to 50 mM or higher, depending on the expected sensitivity of your cells. Include a control with no added disodium diphosphate.

• Treatment: Remove the overnight culture medium and replace it with the prepared media containing different concentrations of disodium diphosphate.

• Incubation: Incubate the plate for a period relevant to your experimental design (e.g., 24, 48, or 72 hours).

• MTT Addition: At the end of the incubation, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.[11]

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.[11]

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the control (untreated) cells. Plot the cell viability against the disodium diphosphate concentration to determine the optimal and cytotoxic ranges.

Assessing Cell Membrane Integrity using Lactate Dehydrogenase (LDH) Assay

This assay measures the release of LDH from damaged cells, providing an indicator of cytotoxicity.

Materials:

• Cells cultured with varying concentrations of disodium diphosphate (as in the MTT assay)

• Commercially available LDH cytotoxicity assay kit (follow the manufacturer's instructions)

• 96-well plates

General Procedure (will vary by kit):

• Sample Collection: After the desired incubation period with disodium diphosphate, carefully collect the cell culture supernatant from each well.

• Assay Reaction: Transfer the supernatant to a new 96-well plate and add the LDH reaction mixture provided in the kit.[12]

• Incubation: Incubate at room temperature for the time specified in the kit protocol (usually around 30 minutes), protected from light.[12]

• Stop Reaction: Add the stop solution provided in the kit.[12]

• Absorbance Measurement: Measure the absorbance at the recommended wavelength (typically 490 nm).[12]

• Data Analysis: Calculate the percentage of cytotoxicity based on the LDH released from treated cells compared to control cells (spontaneous release) and a positive control (maximum LDH release induced by a lysis solution).

Detecting Apoptosis using Annexin V Staining

This flow cytometry-based assay identifies apoptotic cells by detecting the externalization of phosphatidylserine.

Materials:

• Cells treated with disodium diphosphate

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Harvesting: Harvest the cells (both adherent and suspension) after treatment with disodium diphosphate.

• Washing: Wash the cells with cold PBS.

• Resuspension: Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining: Add Annexin V-FITC and PI to the cell suspension according to the kit's protocol.

• Incubation: Incubate the cells at room temperature in the dark for 15 minutes.[13]

• Analysis: Analyze the stained cells by flow cytometry immediately. The results will differentiate between viable cells (Annexin V- and PI-), early apoptotic cells (Annexin V+ and PI-), and late apoptotic/necrotic cells (Annexin V+ and PI+).

Signaling Pathways and Experimental Workflows

Phosphate-Induced Cytotoxicity Signaling Pathway

High concentrations of extracellular phosphate can trigger a complex network of intracellular signaling pathways that ultimately lead to cell death. The diagram below illustrates the key pathways involved.

Caption: Signaling pathways activated by high extracellular phosphate leading to cytotoxicity.

Experimental Workflow for Optimizing Disodium Diphosphate Concentration

The following workflow provides a logical sequence for determining the optimal concentration of disodium diphosphate and assessing its cytotoxic effects.

Caption: Workflow for optimizing disodium diphosphate concentration in cell culture.

References

• 1. researchgate.net [researchgate.net]
• 2. Signaling Pathways from the Endoplasmic Reticulum and Their Roles in Disease | MDPI [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. High phosphate actively induces cytotoxicity by rewiring pro-survival and pro-apoptotic signaling networks in HEK293 and HeLa cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] Understanding MAPK Signaling Pathways in Apoptosis | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. fao.org [fao.org]
• 8. Disodium pyrophosphate - Wikipedia [en.wikipedia.org]
• 9. Highly emissive dibenzofuranfluorophores with aggregation-induced emission for bioimaging in HeLa cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ER stress-induced cell death mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Endoplasmic reticulum stress and MAPK signaling pathway activation underlie leflunomide-induced toxicity in HepG2 Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Akt Regulates Cell Survival and Apoptosis at a Postmitochondrial Level - PMC [pmc.ncbi.nlm.nih.gov]

addressing the hygroscopic nature of anhydrous disodium diphosphate in weighing

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in accurately weighing anhydrous disodium (B8443419) diphosphate (B83284), a hygroscopic substance that readily absorbs moisture from the atmosphere.

Frequently Asked Questions (FAQs)

Q1: Why is my weight reading for anhydrous disodium diphosphate continuously increasing on the analytical balance?

A1: Anhydrous disodium diphosphate is hygroscopic, meaning it readily absorbs moisture from the air.[1][2] The continuous increase in weight is likely due to the powder adsorbing atmospheric water vapor. This effect will be more pronounced in environments with high relative humidity.

Q2: What is the ideal environment for storing and weighing anhydrous disodium diphosphate?

A2: To minimize moisture absorption, anhydrous disodium diphosphate should be stored in a tightly sealed container, preferably with a desiccant.[3] The weighing environment should ideally have controlled, low humidity (ideally below 40% RH).[4] The temperature of the balance room and the sample should be stable to avoid temperature-induced air currents that can affect the balance reading.[4][5]

Q3: How quickly should I perform the weighing of anhydrous disodium diphosphate?

A3: Weighing should be performed as quickly as possible to minimize the sample's exposure to the atmosphere.[6] The longer the sample is exposed, the more moisture it will absorb, leading to inaccurate measurements.

Q4: Can I dry anhydrous disodium diphosphate before weighing?

A4: Yes, drying the substance in an oven and then allowing it to cool in a desiccator before weighing is a common practice for hygroscopic materials, provided the material is thermally stable at the drying temperature.[7] Heating solid disodium phosphate (B84403) to 240°C will convert it to tetrasodium (B8768297) pyrophosphate.[2] Therefore, a lower drying temperature should be used to simply remove adsorbed moisture without causing chemical decomposition.

Troubleshooting Guide: Inaccurate Weighing of Anhydrous Disodium Diphosphate

This guide will help you troubleshoot and resolve common issues encountered when weighing anhydrous disodium diphosphate.

Problem	Potential Cause	Recommended Solution
Drifting Weight Reading (Continuously Increasing)	The sample is absorbing moisture from the atmosphere.	- Minimize the time the sample is exposed to air. - Use a weighing vessel with a narrow opening or a cap. - Consider using a glove box with a controlled, low-humidity atmosphere. - If a glove box is unavailable, work quickly and ensure the balance chamber doors are closed.
The balance is not properly stabilized or calibrated.	- Ensure the analytical balance is level and calibrated according to standard operating procedures. - Allow the balance to warm up for the manufacturer-recommended time before use.
Static electricity is affecting the weighing pan.	- Use an anti-static gun or an ionizer to dissipate static charge from the weighing vessel and the sample.[8] - Maintain a relative humidity of at least 40-45% in the weighing room to help reduce static buildup.[4]
Inconsistent or Non-Repeatable Weighing Results	The sample has absorbed varying amounts of moisture between weighings.	- Standardize the weighing procedure to ensure consistent exposure time for each sample. - Use the "weighing by difference" technique (see Experimental Protocols).[4]
The temperature of the sample and the balance are not equilibrated.	- Allow the container of anhydrous disodium diphosphate to equilibrate to the ambient temperature of the weighing room before opening it.[5][6]
Difficulty in Transferring the Weighed Powder	The powder has become clumpy or sticky due to moisture absorption.	- Handle the material in a low-humidity environment. - If clumping has occurred, the material may need to be dried before use, depending on the experimental requirements.

Experimental Protocols

Protocol 1: Standard Weighing Procedure for Anhydrous Disodium Diphosphate

• Preparation:

  • Ensure the analytical balance is calibrated and the weighing area is clean and free of drafts.

  • Allow the sealed container of anhydrous disodium diphosphate to equilibrate to the temperature of the weighing room for at least 30 minutes.[4]

• Weighing by Difference:

  • Place a clean, dry weighing vessel (e.g., a vial with a cap) on the balance pan and tare the balance.

  • Quickly add the approximate amount of anhydrous disodium diphosphate to the weighing vessel and securely close the cap.

  • Record the stable weight (W1).

  • Transfer the desired amount of powder from the weighing vessel to your receiving container (e.g., a flask).

  • Place the weighing vessel with any residual powder back on the balance and record the new stable weight (W2).

  • The actual weight of the transferred sample is the difference between the two readings (W1 - W2).[6]

Protocol 2: Determination of Water Content by Karl Fischer Titration

Karl Fischer titration is a highly specific method for determining the water content of a substance.[9]

• Instrument Preparation:

  • Prepare the Karl Fischer titrator according to the manufacturer's instructions. The titration vessel should be conditioned to a dry, stable endpoint.

• Reagent Standardization:

  • Standardize the Karl Fischer reagent using a certified water standard or a stable hydrate (B1144303) with a known water content, such as disodium tartrate dihydrate.[3]

• Sample Analysis:

  • Quickly and accurately weigh a suitable amount of anhydrous disodium diphosphate. The sample size should be chosen based on the expected water content to ensure an adequate titration volume.

  • Immediately transfer the weighed sample into the conditioned titration vessel, ensuring minimal exposure to the atmosphere.

  • Start the titration and record the volume of titrant consumed at the endpoint.

• Calculation:

  • Calculate the percentage of water in the sample using the following formula:

Protocol 3: Determination of Moisture Content by Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as it is heated in a controlled atmosphere.[3][10] This can be used to determine the amount of adsorbed and bound water.

• Instrument Setup:

  • Calibrate the TGA instrument for both temperature and mass according to the manufacturer's protocol.

  • Set the desired heating program. A typical program for determining moisture content involves heating at a constant rate (e.g., 10 °C/min) in an inert atmosphere (e.g., nitrogen).[3]

• Sample Preparation:

  • Accurately weigh a small amount of the anhydrous disodium diphosphate (typically 5-10 mg) into a clean TGA pan.

• Analysis:

  • Place the sample pan in the TGA furnace and start the heating program.

  • Record the mass loss as a function of temperature.

• Data Interpretation:

  • The weight loss observed at temperatures up to approximately 150 °C can generally be attributed to the loss of adsorbed and loosely bound water.

  • Significant weight loss at higher temperatures may indicate the loss of water of hydration or decomposition of the salt.[2]

Data Presentation

Table 1: Example Data for Moisture Absorption of Anhydrous Disodium Diphosphate at Room Temperature

Relative Humidity (%)	Exposure Time (minutes)	Initial Weight (g)	Final Weight (g)	Weight Gain (g)	% Weight Gain
40	5	1.0000	User Input	Calculated	Calculated
40	15	1.0000	User Input	Calculated	Calculated
60	5	1.0000	User Input	Calculated	Calculated
60	15	1.0000	User Input	Calculated	Calculated
80	5	1.0000	User Input	Calculated	Calculated
80	15	1.0000	User Input	Calculated	Calculated

Users can populate this table with their own experimental data to characterize the hygroscopicity of their specific batch of anhydrous disodium diphosphate under their laboratory conditions.

Visualizations

Caption: Troubleshooting workflow for weighing hygroscopic materials.

Caption: Workflow for selecting a moisture content analysis method.

References

• 1. Dynamic vapor sorption - Wikipedia [en.wikipedia.org]
• 2. Tetrasodium Pyrophosphate | Na4P2O7 | CID 24403 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. veeprho.com [veeprho.com]
• 4. Dynamic vapor sorption (DVS) [carpor.uliege.be]
• 5. thermalsupport.com [thermalsupport.com]
• 6. researchgate.net [researchgate.net]
• 7. pharmaexcipients.com [pharmaexcipients.com]
• 8. ERIC - EJ1012204 - Identifying Hydrated Salts Using Simultaneous Thermogravimetric Analysis and Differential Scanning Calorimetry, Journal of Chemical Education, 2013-Feb [eric.ed.gov]
• 9. mt.com [mt.com]
• 10. Water Content Determination by Karl Fischer | Pharmaguideline [pharmaguideline.com]

Technical Support Center: Method Refinement for Trace Metal Removal from Disodium Diphosphate

This guide provides researchers, scientists, and drug development professionals with detailed methods, troubleshooting advice, and frequently asked questions for the purification of disodium (B8443419) diphosphate (B83284) (Na₂H₂P₂O₇), also known as sodium acid pyrophosphate (SAPP), to remove trace metal impurities.

Frequently Asked Questions (FAQs)

Q1: What are the common sources of trace metal impurities in disodium diphosphate?

A1: Trace metal impurities can be introduced from several sources, including the raw materials used in synthesis (e.g., phosphoric acid, sodium carbonate), leaching from reactor vessels and processing equipment, and environmental contamination. Common metallic impurities include iron (Fe), aluminum (Al), calcium (Ca), magnesium (Mg), and heavy metals like lead (Pb), cadmium (Cd), and nickel (Ni).

Q2: Why is it critical to remove trace metals from disodium diphosphate in pharmaceutical applications?

A2: In pharmaceutical formulations, disodium diphosphate is often used as a buffering agent, sequestrant, or excipient. Trace metal impurities can compromise the stability, efficacy, and safety of the final drug product. They may catalyze degradation reactions, interfere with active pharmaceutical ingredients (APIs), or exceed regulatory limits for heavy metals, posing a toxicological risk to patients.

Q3: What are the primary methods for removing trace metal impurities from disodium diphosphate?

A3: The most common and effective methods include Chemical Precipitation, Ion Exchange Chromatography, Chelating Agent Treatment, and Recrystallization. The choice of method depends on the specific impurities, their concentration, the desired final purity, and the scale of the operation.

Q4: How can I verify the purity of my disodium diphosphate after treatment?

A4: Highly sensitive analytical techniques are required to quantify trace metal concentrations. Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) and Atomic Absorption Spectroscopy (AAS) are the preferred methods.[1] Proper sample preparation, typically involving dissolution in high-purity dilute acid, is crucial for accurate results.[2][3][4][5]

Q5: Are there stability concerns with disodium diphosphate during purification?

A5: Yes, the pyrophosphate anion (P₂O₇⁴⁻) is susceptible to hydrolysis, breaking down into orthophosphate (PO₄³⁻). This hydrolysis is catalyzed by acid and increases with temperature.[6][7] It is critical to control pH and temperature during purification to maintain the integrity of the product. Hydrolysis is generally slow at neutral to alkaline pH and room temperature.[8]

Method Selection Workflow

The selection of an appropriate purification strategy is critical. The following diagram outlines a logical workflow for choosing a method based on the nature of the impurity and process requirements.

Caption: Decision workflow for selecting a purification method.

Troubleshooting Guide 1: Chemical Precipitation

This method involves adjusting the pH of a disodium diphosphate solution to selectively precipitate metal hydroxides or insoluble phosphates, which can then be removed by filtration.

Experimental Protocol: Iron (Fe) and Aluminum (Al) Removal

• Dissolution: Prepare a concentrated aqueous solution of crude disodium diphosphate (e.g., 20-30% w/v).

• pH Adjustment: While stirring, slowly add a solution of sodium hydroxide (B78521) (e.g., 1 M NaOH) to raise the pH. Iron (as Fe³⁺) and aluminum hydroxides are highly insoluble and will precipitate. The optimal pH for iron precipitation is around 5.0, while for aluminum it is between 6.0 and 6.5.[9]

• Digestion: Gently heat the slurry (e.g., to 60-70°C) for 30-60 minutes. This process, known as digestion, encourages the growth of larger, more easily filterable particles.

• Filtration: Filter the hot solution through a suitable filter medium (e.g., a Buchner funnel with fine filter paper) to remove the precipitated metal hydroxides.

• Product Recovery: The purified disodium diphosphate remains in the filtrate. It can be recovered by subsequent crystallization.

Troubleshooting

Issue	Probable Cause(s)	Recommended Solution(s)
Incomplete Metal Removal	Incorrect final pH.	Use a calibrated pH meter. Optimize the final pH in small-scale trials before proceeding.
Insufficient digestion time or temperature.	Increase digestion time or temperature, but monitor for pyrophosphate hydrolysis if exceeding 80°C.
Product Co-precipitation	pH is too high, causing precipitation of other metal phosphates or hydroxides.	Carefully control the pH endpoint. Adding the base slowly with vigorous stirring helps prevent localized high pH zones.
Solution is too concentrated.	Dilute the initial solution slightly to reduce the risk of co-precipitation.
Filter Clogging	Precipitate particles are too fine (colloidal).	Increase the digestion time and/or temperature. Consider adding a coagulant or flocculant to aid particle agglomeration.[9]
Low Product Yield	Significant product was trapped in the filter cake.	Wash the filter cake with a small amount of hot deionized water and combine the wash with the main filtrate. Avoid excessive washing to prevent significant dilution.

Troubleshooting Guide 2: Ion Exchange Chromatography

This technique utilizes a resin with functional groups that exchange their own ions for cationic metal impurities in the solution. For this application, a strong acid cation (SAC) resin or a chelating resin is typically used.

Experimental Protocol: General Metal Cation Removal

• Resin Selection and Preparation:

  • Select a strong acid cation resin (e.g., sulfonic acid functional groups) for general divalent/trivalent metal removal or a chelating resin (e.g., iminodiacetic acid functional groups) for high selectivity, especially for heavy metals in high salt solutions.[10][11][12][13]

  • Prepare the resin by washing it according to the manufacturer's instructions, typically involving cycles of acid and base washes, followed by a final rinse with deionized water. For a SAC resin, convert it to the sodium (Na⁺) form by passing a concentrated NaCl solution through it, followed by a water rinse. This prevents the resin from exchanging Na⁺ from the product for H⁺, which would lower the solution's pH.

• Column Packing: Pack a chromatography column with the prepared resin to form a stable, uniform bed.

• Sample Loading: Prepare an aqueous solution of disodium diphosphate (e.g., 10-20% w/v) and adjust the pH if necessary. For chelating resins, a slightly acidic to neutral pH is often optimal.[12] Pass the solution through the column at a controlled flow rate (e.g., 2-5 bed volumes per hour).

• Elution and Collection: Collect the eluate, which contains the purified disodium diphosphate. The metal impurities remain bound to the resin.

• Resin Regeneration: Once saturated, the resin can be regenerated by washing it with a strong acid (e.g., HCl or H₂SO₄) to strip the bound metal ions, followed by converting it back to the desired form (e.g., Na⁺ form).[10][14]

Troubleshooting

Issue	Probable Cause(s)	Recommended Solution(s)
Poor Metal Removal (Early Breakthrough)	Flow rate is too high.	Decrease the flow rate to allow sufficient residence time for the ion exchange to occur.
Resin capacity is exhausted.	Regenerate the resin. If this occurs too quickly, consider using a larger column or a resin with higher capacity.
Channeling through the resin bed.	Ensure the column is packed uniformly without any air gaps. Backwashing the resin before use can help.[15]
High concentration of competing ions (e.g., Ca²⁺, Mg²⁺).	For heavy metal removal in the presence of high hardness, use a chelating resin which has higher selectivity for heavy metals over alkaline earth metals.[12]
Resin Fouling	Precipitation of metal hydroxides or phosphates on the resin.	Adjust the feed solution pH to ensure metals remain soluble. Pre-filter the solution to remove any suspended solids.[15]
Fouling by organic contaminants.	Use a pre-filter (e.g., activated carbon) if organic contaminants are suspected.[16]
Decreased pH of Eluate	Resin is in the H⁺ form instead of the Na⁺ form.	Ensure the resin is fully converted to the Na⁺ form before loading the sample.
Resin Bead Damage	Osmotic shock from rapid changes in solution concentration.	Change the concentration of solutions (e.g., during regeneration) gradually.[16]
Oxidative attack (e.g., by chlorine).	Pretreat the feed solution to remove oxidizing agents.[16]

Troubleshooting Guide 3: Chelating Agent Treatment

This method involves adding a soluble chelating agent, such as Ethylenediaminetetraacetic acid (EDTA), to the disodium diphosphate solution. The chelating agent forms stable, water-soluble complexes with metal ions, preventing them from precipitating or interfering in subsequent steps. This is often used in conjunction with another method, like recrystallization, where the metal-chelate complex remains in the mother liquor.

Experimental Protocol: Complexation of Divalent Metals

• Dissolution: Dissolve the crude disodium diphosphate in deionized water to form a concentrated solution.

• pH Adjustment: The effectiveness of EDTA is highly pH-dependent.[8][17] For many divalent heavy metals (e.g., Pb, Cd, Zn), a neutral to slightly alkaline pH (7-9) is optimal for stable complex formation.[18] Adjust the solution pH accordingly.

• Chelating Agent Addition: Add a stoichiometric amount of EDTA (typically as its disodium salt) based on the estimated concentration of the target metal impurities. A slight excess may be required.

• Complexation: Stir the solution at room temperature for 1-2 hours to ensure complete complexation.

• Separation: The metal-EDTA complexes are water-soluble.[11] To separate them from the disodium diphosphate, a subsequent purification step like recrystallization is required. The complexes will remain in the mother liquor.

Troubleshooting

Issue	Probable Cause(s)	Recommended Solution(s)
Ineffective Chelation	Incorrect solution pH.	Optimize the pH for the specific metal ion being targeted. The chelating ability of EDTA increases with pH, but metal hydroxide precipitation can occur at very high pH.[8][17][18]
Insufficient amount of chelating agent.	Calculate the required amount of EDTA based on a quantitative analysis of the metal impurities. Perform a trial with a slight excess.
Presence of strongly competing ions (e.g., high Ca²⁺ concentration).	EDTA chelates Ca²⁺.[19][20] If calcium is present in high concentrations, a significant amount of EDTA will be consumed, requiring a larger overall dose to chelate the target heavy metals.
Precipitation During Treatment	pH is too high, causing metal hydroxide precipitation.	Lower the pH to a range where the metal is soluble but the EDTA complex is still stable.[8]
Formation of an insoluble metal-EDTA complex.	While most are soluble, some complexes can precipitate under specific conditions. Adjusting pH or dilution may help.
Difficulty in Separating Product from Chelate	Metal-chelate complex co-crystallizes with the product.	Optimize the recrystallization conditions (e.g., cooling rate, solvent) to maximize the difference in solubility between the product and the complex.

Troubleshooting Guide 4: Recrystallization

Recrystallization purifies compounds by leveraging differences in solubility between the desired compound and impurities at different temperatures.[5][21]

Experimental Protocol: Final Polishing Step

• Solvent Selection: Water is the most suitable solvent for disodium diphosphate. The compound's solubility increases significantly with temperature.[17][22]

• Dissolution: In a clean vessel, add the impure disodium diphosphate to a minimal amount of deionized water. Heat the mixture while stirring until all the solid has dissolved. Aim for a temperature around 80-90°C to achieve high solubility while minimizing the risk of hydrolysis.[17]

• Hot Filtration (Optional): If insoluble particulate impurities are present, perform a hot gravity filtration to remove them.

• Cooling and Crystallization: Allow the solution to cool slowly and undisturbed to room temperature. Slow cooling promotes the formation of larger, purer crystals.[21] Once at room temperature, the flask can be placed in an ice bath to maximize the yield.

• Crystal Isolation: Collect the purified crystals by vacuum filtration using a Buchner funnel.[23]

• Washing: Wash the crystals on the filter with a small amount of ice-cold deionized water to remove any adhering mother liquor which contains the concentrated impurities.

• Drying: Dry the crystals in a desiccator or a temperature-controlled oven at a moderate temperature (e.g., < 105°C) to prevent loss of hydrate (B1144303) water or product degradation.

Recrystallization Workflow and Troubleshooting

Caption: Recrystallization workflow and common troubleshooting issues.

Quantitative Data Summary

While specific data for disodium diphosphate is scarce in the literature, the following tables provide an overview of the removal efficiencies for various methods on relevant systems. These values should be considered indicative and will vary based on experimental conditions.

Table 1: Solubility of Anhydrous Disodium Diphosphate in Water

Temperature (°C)	Solubility (g / 100 g H₂O)
0	1.7
25	11.5
40	51.7
60	78.8
100	102.4
Data sourced from MSDS for Disodium Phosphate Anhydrous.[17]

Table 2: Indicative Metal Removal Efficiency of Chelating Agents

Metal Ion	Chelating Agent	pH Range	Removal Efficiency (%)	System
Pb²⁺	Dipropyl dithiophosphate	3 - 6	>99.9%	Wastewater
Cd²⁺	Dipropyl dithiophosphate	3 - 6	>99.9%	Wastewater
Cu²⁺	Dipropyl dithiophosphate	3 - 6	>99.9%	Wastewater
Hg²⁺	Dipropyl dithiophosphate	3 - 6	>99.9%	Wastewater
Pb²⁺ / Cr³⁺	EDTA (0.1 M)	4 - 8	42% - 54%	Contaminated Soil
Data is indicative of the power of chelation but is not from a disodium diphosphate matrix.[24][25]

Table 3: Selectivity of Chelating Ion Exchange Resins

Resin Functional Group	Target Metals	Performance Characteristics
Iminodiacetic Acid	Cu, Ni, Co, Zn, other heavy metals	High selectivity for divalent heavy metals over alkali (Na⁺) and alkaline earth (Ca²⁺, Mg²⁺) metals. Effective at low pH.[11][12]
Polyamine	Heavy and transition metals	High selectivity for heavy metals; does not absorb alkali or alkaline earth metals. Useful for recovery from highly concentrated brine solutions.[12]
Aminophosphonic	Divalent metals, particularly in brine	High removal capacity in high salt concentration solutions.[12]

References

• 1. azom.com [azom.com]
• 2. drawellanalytical.com [drawellanalytical.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. pharmtech.com [pharmtech.com]
• 5. spectroscopyonline.com [spectroscopyonline.com]
• 6. electronicsandbooks.com [electronicsandbooks.com]
• 7. The relative hydrolytic reactivities of pyrophosphites and pyrophosphates - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C3OB40755A [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Experiment 4: Phosphate Precipitation – PROCTECH 2EC3 Lab Manual [ecampusontario.pressbooks.pub]
• 10. Chelating Resin Manufacturer - Felite™ Resin [felitecn.com]
• 11. ionresins.alfa-chemistry.com [ionresins.alfa-chemistry.com]
• 12. itochu-ca.com [itochu-ca.com]
• 13. canftech.com [canftech.com]
• 14. purewaterent.net [purewaterent.net]
• 15. Common Problems with Ion Exchange Resins and How to Avoid Them - SAMCO Technologies [samcotech.com]
• 16. Common Ion Exchange System Problems and How to Fix Them - SAMCO Technologies [samcotech.com]
• 17. files.dep.state.pa.us [files.dep.state.pa.us]
• 18. edu.rsc.org [edu.rsc.org]
• 19. Applying EDTA in Chelating Excess Metal Ions to Improve Downstream DNA Recovery from Mine Tailings for Long-Read Amplicon Sequencing of Acidophilic Fungi Communities - PMC [pmc.ncbi.nlm.nih.gov]
• 20. interchim.fr [interchim.fr]
• 21. mdpi.com [mdpi.com]
• 22. researchgate.net [researchgate.net]
• 23. researchgate.net [researchgate.net]
• 24. Reagents & Solvents [chem.rochester.edu]
• 25. kiche.or.kr [kiche.or.kr]

Technical Support Center: Optimizing Viscosity in Dairy Product Research with Disodium Phosphate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with disodium (B8443419) phosphate (B84403) (DSP) to optimize viscosity in dairy products.

Frequently Asked Questions (FAQs)

1. What is the primary mechanism by which disodium phosphate increases viscosity in dairy products?

Disodium phosphate (Na₂HPO₄) primarily increases viscosity by interacting with casein, the main protein in milk.[1][2] As a calcium-chelating agent, it removes calcium from the casein micelles.[3][4] This sequestration of calcium causes the casein micelles to swell and partially dissociate, leading to an increase in their voluminosity and hydration.[3][4] These swollen and more hydrated proteins create more friction and entanglement within the serum phase, resulting in a higher overall viscosity.[3] Additionally, DSP acts as a buffering agent, increasing the pH of the dairy system, which can further enhance protein stability and hydration.[1][3][5]

2. What is the typical concentration range for disodium phosphate to achieve a noticeable change in viscosity?

The effective concentration of disodium phosphate can vary significantly depending on the specific dairy product (e.g., milk protein concentrate, yogurt, processed cheese) and the desired final viscosity. However, research indicates that concentrations ranging from 0.5% to 7% (w/w) have been studied.[3] A significant increase in viscosity is often observed at concentrations of 2% and above.[3] It is crucial to conduct a dose-response study for your specific application to determine the optimal concentration.

3. How does pH influence the effectiveness of disodium phosphate in modifying viscosity?

The pH of the dairy system is a critical factor. Disodium phosphate itself will increase the pH of the product.[3][6] This increase in pH moves the casein further from its isoelectric point (around pH 4.6), increasing the net negative charge on the protein surfaces. This leads to greater electrostatic repulsion between casein molecules, causing them to unfold and hydrate (B1144303) more, which contributes to increased viscosity.[4] Therefore, the initial pH of your dairy base and the buffering capacity of the system will impact the final viscosity achieved with a given concentration of DSP.

4. Can disodium phosphate be used in combination with other phosphates or hydrocolloids?

Yes, disodium phosphate is often used in combination with other phosphates, such as monosodium phosphate or polyphosphates like sodium hexametaphosphate, to achieve specific textural and stability outcomes.[2] For instance, blends can provide better pH control and protein stabilization during heat treatments.[2] It can also be used with hydrocolloids (e.g., carrageenan, xanthan gum) to create synergistic effects on viscosity and gelation. The choice of combination will depend on the desired final product characteristics.

5. What are the effects of temperature on the viscosity of dairy products containing disodium phosphate?

Temperature plays a significant role. Generally, increasing the temperature of a dairy product will decrease its viscosity. However, the presence of disodium phosphate helps to stabilize the milk proteins against heat-induced aggregation and coagulation.[2][7] This is particularly important in heat-treated products like UHT milk or sterilized creams.[2] The improved heat stability is due to the buffering action of DSP and its ability to sequester calcium, which can otherwise promote protein denaturation at high temperatures.[2][7]

Troubleshooting Guide

Problem	Potential Cause(s)	Suggested Solution(s)
Insufficient Viscosity Increase	- Low DSP Concentration: The amount of disodium phosphate may be too low for your specific system. - High Initial Calcium Content: A high concentration of free calcium ions can saturate the chelating capacity of the DSP. - Low Protein Content: The viscosity-building effect is primarily due to interaction with proteins. - Incorrect pH: The pH of the system may not be in the optimal range for protein hydration.	- Increase DSP Concentration: Incrementally increase the concentration of disodium phosphate in your formulation. - Pre-treatment to Reduce Calcium: Consider a pre-treatment step like diafiltration to lower the initial calcium content.[8] - Increase Protein Content: If possible, increase the protein concentration of your dairy base. - Adjust pH: Use a combination of phosphates (e.g., monosodium and disodium phosphate) to achieve the target pH.
Product is Too Viscous or Gels Unexpectedly	- High DSP Concentration: Excessive disodium phosphate can lead to excessive protein swelling and interaction.[3] - Interaction with Other Ingredients: Synergistic interactions with other hydrocolloids or salts may be occurring. - High Processing Temperature: High heat treatment in combination with DSP can sometimes lead to gelation.	- Decrease DSP Concentration: Reduce the amount of disodium phosphate in your formulation. - Review Formulation: Evaluate the interactions of all ingredients and consider reducing the concentration of other thickening agents. - Optimize Heat Treatment: Lower the processing temperature or reduce the holding time.
Phase Separation or Protein Precipitation	- Incorrect pH: If the pH drops close to the isoelectric point of casein (pH 4.6), proteins will precipitate.[9] - Insufficient Mixing: Poor dispersion of disodium phosphate can lead to localized high concentrations and protein destabilization. - Over-processing: Excessive shear during mixing or homogenization can damage the protein structure.	- Monitor and Adjust pH: Ensure the final pH of the product is well above the isoelectric point of casein. Use a buffer system if necessary.[5] - Improve Mixing: Ensure thorough and uniform dispersion of the disodium phosphate powder into the liquid base. - Optimize Processing Parameters: Reduce shear rates or homogenization pressures.
Inconsistent Viscosity Between Batches	- Variation in Raw Materials: The composition of the milk or dairy ingredients (protein, fat, mineral content) can vary. - Inaccurate Dosing: Inconsistent measurement of disodium phosphate. - Fluctuations in Processing Conditions: Variations in temperature, mixing time, or pH.	- Standardize Raw Materials: Implement quality control checks for incoming dairy ingredients. - Calibrate Dosing Equipment: Ensure accurate and precise addition of disodium phosphate. - Control Process Parameters: Tightly control temperature, time, and pH for each batch.

Data Presentation

Table 1: Effect of Disodium Phosphate (DSP) Concentration on the Physicochemical Properties of 2.40x Ultrafiltered Buffalo Skim Milk Retentate

DSP Concentration (%)	pH	Apparent Viscosity (at 100 s⁻¹) (mPa·s)	Particle Size (d₄₃) (µm)
0 (Control)	6.81	3.8	0.23
0.5	6.89	4.1	0.25
1.0	6.92	4.5	0.28
2.0	6.96	6.2	0.35
3.0	7.01	8.9	0.42
4.0	7.04	12.5	0.51
5.0	7.07	18.7	0.63
6.0	7.08	25.1	0.75
7.0	7.09	33.4	0.88

Data synthesized from a study by Handge et al. (2019).[3]

Experimental Protocols

Protocol 1: Preparation and Viscosity Measurement of a Dairy System with Disodium Phosphate

• Preparation of the Dairy Base:

  • Start with a standardized dairy liquid (e.g., skim milk, milk protein concentrate solution).

  • Ensure the dairy base is at a consistent temperature (e.g., 20°C) before adding any ingredients.

• Addition of Disodium Phosphate:

  • Weigh the required amount of disodium phosphate powder based on the desired final concentration (e.g., 2% w/w).

  • Slowly add the disodium phosphate to the dairy base while stirring continuously with a magnetic stirrer or overhead mixer to ensure complete dissolution and avoid clumping.

  • Continue stirring for a predetermined time (e.g., 15 minutes) to ensure uniform distribution.

• pH Measurement:

  • Calibrate a pH meter using standard buffer solutions.

  • Measure and record the pH of the sample after the addition of disodium phosphate.

• Viscosity Measurement:

  • Use a viscometer or rheometer with an appropriate spindle or geometry for the sample's expected viscosity.

  • Equilibrate the sample to the desired measurement temperature (e.g., 20°C).

  • Measure the apparent viscosity at a defined shear rate (e.g., 100 s⁻¹). Record the value in milliPascal-seconds (mPa·s).

• Data Recording:

  • Record all parameters, including the concentration of disodium phosphate, pH, temperature, and viscosity reading.

Visualizations

Caption: Experimental workflow for viscosity optimization.

Caption: Mechanism of viscosity increase by DSP.

References

• 1. What is the mechanism of Disodium Phosphate? [synapse.patsnap.com]
• 2. preparedfoods.com [preparedfoods.com]
• 3. Effect of disodium phosphate and homogenization on physico-chemical and rheological properties of buffalo skim milk based ultrafiltered retentate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Homogenization and sodium hydrogen phosphate induced effect on physical and rheological properties of ultrafilterd concentrated milk - PMC [pmc.ncbi.nlm.nih.gov]
• 5. capecrystalbrands.com [capecrystalbrands.com]
• 6. researchgate.net [researchgate.net]
• 7. Physico-chemical, functional and rheological properties of milk protein concentrate 60 as affected by disodium phosphate addition, diafiltration and homogenization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. US20130022729A1 - Methods For Reducing Viscosity And Delaying Onset Of Cold Gelation Of High Solids Concentrated Milk Products - Google Patents [patents.google.com]
• 9. noahchemicals.com [noahchemicals.com]

troubleshooting unexpected pH shifts in disodium diphosphate buffered systems

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing unexpected pH shifts in disodium (B8443419) diphosphate (B83284) buffered systems.

Frequently Asked Questions (FAQs)

Q1: What is disodium diphosphate and how does it function as a buffer?

Disodium diphosphate, also known as disodium dihydrogen pyrophosphate or sodium acid pyrophosphate (SAPP), is the disodium salt of pyrophosphoric acid (H₄P₂O➆).[1][2] It acts as a buffering agent by providing a source of hydrogen ions (a weak acid) to resist changes in pH.[1] In solution, the dihydrogen pyrophosphate anion (H₂P₂O₇²⁻) can dissociate to release protons, thus buffering against added base. The relevant equilibrium is:

H₂P₂O₇²⁻ ⇌ H⁺ + HP₂O₇³⁻

Q2: In what pH range is a disodium diphosphate buffer most effective?

The effective buffering range of any buffer is typically centered around its pKa value, extending approximately one pH unit above and below this point.[3][4] For disodium diphosphate, the relevant pKa is for the second dissociation of pyrophosphoric acid. While specific pKa values can vary with temperature and ionic strength, the pH of a 1% solution of disodium diphosphate is typically between 3.7 and 5.0.[5] This suggests its optimal buffering capacity is within this acidic pH range.

Q3: What are the common causes of unexpected pH shifts in buffer systems?

Unexpected pH shifts in buffer systems, including those with disodium diphosphate, can be attributed to several factors:

• Temperature Fluctuations: The pKa of a buffer, and therefore its pH, can be temperature-dependent.[6][7][8][9] For phosphate (B84403) buffers, the pH generally decreases as temperature increases.[6][7]

• Incorrect Concentration: The buffering capacity is dependent on the concentration of the buffer components.[4] Errors in preparation or dilution can lead to a buffer that is too weak to resist pH changes effectively.

• High Ionic Strength: The ionic strength of a solution can influence the activity of ions, which in turn can affect the measured pH and the buffer's pKa.[10][11][12]

• Contamination: Microbial growth or chemical contamination can introduce acidic or basic substances that alter the pH.[13][14]

• Interaction with Other Components: Other molecules in the solution, such as proteins or co-solvents, can interact with the buffer components and affect the pH.[15]

• CO₂ Absorption: Absorption of atmospheric carbon dioxide (CO₂) can lead to the formation of carbonic acid, causing a downward drift in the pH of neutral or alkaline buffers.

Troubleshooting Guide for Unexpected pH Shifts

This guide provides a systematic approach to identifying and resolving the root cause of pH instability in your disodium diphosphate buffered system.

Issue 1: pH is consistently lower than expected after preparation.

Possible Causes and Solutions:

Cause	Recommended Action
Temperature Effects	Ensure the pH of the buffer is measured and adjusted at the temperature at which the experiment will be conducted. The pH of phosphate-based buffers is known to decrease with an increase in temperature.[6][7]
Incorrect Reagent Form	Disodium diphosphate can exist in anhydrous and hydrated forms. Using a different form than specified in the protocol without adjusting the mass will result in an incorrect concentration and pH.
CO₂ Absorption from Air	For buffers with a pH above 5, absorption of atmospheric CO₂ can lower the pH. Prepare the buffer using recently boiled and cooled deionized water and store it in a tightly sealed container.
Reagent Degradation	Old or improperly stored disodium diphosphate may have degraded. Use a fresh stock of the reagent.

Issue 2: pH drifts over time (instability).

Possible Causes and Solutions:

Cause	Recommended Action
Microbial Contamination	If the buffer is not sterile, microbial growth can produce acidic or basic byproducts. Filter-sterilize the buffer or autoclave if the components are heat-stable. Store at 4°C to inhibit growth.[16]
Interaction with Vessel	Glassware that has not been properly rinsed can leach acids or bases into the buffer. Use high-quality, scrupulously clean glassware (e.g., borosilicate).
Precipitation	In complex mixtures, other components may precipitate over time, which can alter the ionic strength and pH of the solution. Visually inspect for any precipitates.[17]
Evaporation	Storage in loosely capped containers can lead to evaporation, increasing the buffer concentration and potentially shifting the pH. Use tightly sealed containers.

Issue 3: pH changes significantly upon addition of sample.

Possible Causes and Solutions:

Cause	Recommended Action
Insufficient Buffer Capacity	The concentration of the disodium diphosphate buffer may be too low to handle the acidic or basic load of your sample. Increase the buffer concentration.[4]
Sample pH is Outside Buffer Range	If the pH of your sample is far from the pKa of the buffer, it can overwhelm the buffering capacity. Adjust the pH of the sample before adding it to the buffered system.
High Ionic Strength of Sample	A sample with very high ionic strength can alter the pKa of the buffer, leading to a pH shift.[10][12] If possible, dilute the sample or adjust its ionic strength.

Experimental Protocols

Protocol 1: Preparation of a 0.1 M Disodium Diphosphate Buffer

• Objective: To prepare a 0.1 M disodium diphosphate buffer and adjust to a specific pH.

• Materials:

  • Disodium dihydrogen pyrophosphate (Na₂H₂P₂O₇), anhydrous

  • Deionized water

  • 1 M NaOH solution

  • 1 M HCl solution

  • Calibrated pH meter

  • Stir plate and stir bar

  • Volumetric flask

• Procedure:

  • Weigh out 22.19 g of anhydrous disodium dihydrogen pyrophosphate (molar mass: 221.94 g/mol ).

  • Dissolve the powder in approximately 800 mL of deionized water in a beaker.

  • Place the beaker on a stir plate and stir until fully dissolved.

  • Place the calibrated pH electrode in the solution and monitor the pH.

  • Slowly add 1 M NaOH to raise the pH or 1 M HCl to lower the pH to the desired value (e.g., pH 4.5).

  • Once the target pH is reached and stable, transfer the solution to a 1 L volumetric flask.

  • Rinse the beaker with a small amount of deionized water and add the rinsing to the volumetric flask.

  • Add deionized water to the flask until the volume reaches the 1 L mark.

  • Cap the flask and invert several times to ensure the solution is homogenous.

  • Store in a clean, tightly sealed container at the appropriate temperature.

Protocol 2: Assessing Buffer Capacity

• Objective: To determine the buffering capacity of the prepared disodium diphosphate buffer.

• Materials:

  • Prepared 0.1 M disodium diphosphate buffer

  • 0.1 M HCl solution

  • 0.1 M NaOH solution

  • Calibrated pH meter

  • Burette

  • Beaker and stir plate

• Procedure:

  • Place 50 mL of the prepared buffer into a beaker with a stir bar.

  • Record the initial pH of the buffer.

  • Slowly titrate with 0.1 M HCl, recording the pH after each 0.5 mL addition.

  • Continue until the pH has dropped by at least 2 units.

  • Repeat the process with a fresh 50 mL sample of the buffer, this time titrating with 0.1 M NaOH until the pH has risen by at least 2 units.

  • Plot the pH versus the volume of acid or base added. The buffer capacity is highest in the flattest region of the titration curve.

Visualizations

Caption: Troubleshooting workflow for unexpected pH shifts.

Caption: Standard workflow for preparing a buffer solution.

References

• 1. Disodium Pyrophosphate: A Deep Dive Into The Essential Food Additive And Preservative - Kands [kandschemical.com]
• 2. Disodium pyrophosphate - Wikipedia [en.wikipedia.org]
• 3. biologydiscussion.com [biologydiscussion.com]
• 4. solubilityofthings.com [solubilityofthings.com]
• 5. fao.org [fao.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. 6.2.6 Buffers and Ionic Strength [iue.tuwien.ac.at]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 10. connectsci.au [connectsci.au]
• 11. answers.seneye.com [answers.seneye.com]
• 12. Calculating Ionic Strength of Buffers – The Hancock Lab [sites.psu.edu]
• 13. researchgate.net [researchgate.net]
• 14. Troubleshooting pH Meter Calibration: Common Issues and How Standard Buffer Solutions Can Help [watertestsystems.com.au]
• 15. researchgate.net [researchgate.net]
• 16. medchemexpress.com [medchemexpress.com]
• 17. scispace.com [scispace.com]

Technical Support Center: Synthesis of High-Purity Disodium Diphosphate

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the synthesis of high-purity disodium (B8443419) diphosphate (B83284) (Na₂H₂P₂O₇), also known as sodium acid pyrophosphate (SAPP).

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis and purification of high-purity disodium diphosphate.

Issue	Potential Cause	Recommended Solution
Low Yield	Incomplete conversion of monosodium phosphate (B84403) to disodium diphosphate.	Ensure the dehydration temperature is maintained at approximately 250°C.[1] Insufficient heating may lead to incomplete reaction.
Loss of product during purification steps.	Optimize filtration and washing procedures. Use cold, deionized water for washing crystals to minimize dissolution.
Suboptimal pH during the initial neutralization.	Carefully control the pH during the neutralization of phosphoric acid to form monosodium phosphate. The ideal pH range can vary depending on the specific process.
Final Product is Off-Color (e.g., Yellowish)	Presence of iron impurities from raw materials (e.g., phosphoric acid).	During the purification of the intermediate disodium phosphate solution, adjust the pH to a slightly alkaline range (e.g., 8.85-9.00) and heat to boiling to precipitate iron and aluminum hydroxides before filtration.[2]
Organic matter in the starting materials.	Use high-purity starting materials. If using phosphate rock, ensure it is properly treated to remove organic impurities.[3]
Insoluble Impurities in Final Product	Precipitation of silica (B1680970).	If using a process involving the neutralization of phosphoric acid with caustic soda, consider using tri-sodium phosphate for the final neutralization step, as this has been shown to keep silica in a more soluble form.
Incomplete removal of precipitated impurities.	Ensure thorough filtration of the solution after impurity precipitation. The use of appropriate filter aids may be beneficial.
Formation of Undesired Byproducts (e.g., Metaphosphates)	Excessive heating during the dehydration step.	The decomposition of disodium diphosphate into sodium metaphosphate can occur at temperatures above 220°C.[1] Carefully control the temperature of the calcination process.
Difficulty in Filtering Precipitated Impurities	High viscosity of the solution.	Dilute the solution to a lower specific gravity (e.g., between 42 and 50 Bé) before filtration to improve the filtration rate.[2]

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing disodium diphosphate?

A1: The most common industrial method involves two main steps:

• Neutralization of phosphoric acid with a sodium source, such as sodium hydroxide (B78521) or sodium carbonate, to produce monosodium phosphate (NaH₂PO₄).[1]

• Heating the monosodium phosphate to approximately 250°C to induce dehydration and condensation to form disodium diphosphate (Na₂H₂P₂O₇).[1]

Q2: How can I remove common metal impurities like iron and aluminum?

A2: A common purification method involves adjusting the pH of the disodium phosphate solution to a specific alkaline range (e.g., 8.85 to 9.00) and heating it to at least 100°C, preferably boiling.[2] This causes the precipitation of iron and aluminum hydroxides, which can then be removed by filtration.

Q3: What is the optimal temperature for the conversion of monosodium phosphate to disodium diphosphate?

A3: The dehydration of monosodium phosphate to form disodium diphosphate is typically carried out at temperatures around 250°C.[1] It is important to control this temperature, as heating above 220°C can lead to the formation of sodium metaphosphate.[1]

Q4: My final product has a slightly bitter taste. What could be the cause?

A4: The phosphate residue in disodium diphosphate can sometimes impart a slightly bitter aftertaste.[4] In food applications, this can often be masked by the use of sufficient sodium bicarbonate and the addition of calcium ions or flavorings.[4]

Q5: What analytical methods can be used to determine the purity of disodium diphosphate?

A5: The purity of disodium diphosphate can be determined by a titration assay. A common method involves dissolving the sample in water, adjusting the pH to 3.8, and then titrating the liberated acid with a standardized solution of sodium hydroxide after the addition of a zinc sulfate (B86663) solution.[5] Other tests for specific impurities include atomic absorption spectroscopy for heavy metals like lead.[5][6]

Quantitative Data Summary

Table 1: Reaction Conditions for High-Purity Disodium Diphosphate Synthesis

Parameter	Value	Stage of Process	Source
Neutralization pH	8.0 - 9.5	Final neutralization to form disodium phosphate	[3]
Impurity Precipitation pH	8.85 - 9.00	Purification of disodium phosphate solution
Dehydration Temperature	~ 250°C	Conversion of monosodium phosphate	[1]
Purification Temperature	≥ 100°C (boiling)	Removal of iron and aluminum impurities	[2]
Target Purity	≥ 99.6%	Final Product	[7]

Experimental Protocols

Protocol 1: Synthesis of High-Purity Disodium Diphosphate

This protocol is a generalized procedure based on common synthesis methods.

Materials:

• Phosphoric Acid (H₃PO₄)

• Sodium Hydroxide (NaOH) or Sodium Carbonate (Na₂CO₃)

• Deionized Water

Procedure:

• Neutralization:

  • Slowly add a solution of sodium hydroxide or sodium carbonate to a stirred solution of phosphoric acid.

  • Monitor the pH of the solution continuously. For the formation of monosodium phosphate, the reaction is typically carried out in a 1:1 molar ratio of NaOH to H₃PO₄.[1]

  • Control the temperature of the reaction, as the neutralization is exothermic. A temperature range of 80-100°C can be used.[7]

• Purification of Intermediate:

  • For the removal of metal impurities, adjust the pH of the resulting solution to a slightly alkaline range (e.g., 8.85-9.00).

  • Heat the solution to boiling and maintain it at this temperature for a sufficient time (e.g., 30-60 minutes) to ensure complete precipitation of impurities like iron and aluminum hydroxides.[2]

  • Filter the hot solution to remove the precipitated impurities.

• Crystallization and Dehydration:

  • Cool the purified solution to crystallize the monosodium phosphate.

  • Separate the crystals from the mother liquor by filtration.

  • Dry the monosodium phosphate crystals.

  • Heat the dried monosodium phosphate in a furnace at approximately 250°C until the conversion to disodium diphosphate is complete.[1]

• Final Product:

  • Cool the resulting white powder, which is high-purity disodium diphosphate.

  • Store in a desiccator to prevent moisture absorption.

Protocol 2: Purity Assay by Titration

This protocol is based on a standard potentiometric titration method.[8]

Materials:

• Disodium Diphosphate sample

• Deionized Water (CO₂-free)

• 1 M Hydrochloric Acid (HCl), standardized

• 1 M Sodium Hydroxide (NaOH), standardized

• Calibrated pH meter and electrode

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 1.6 g of the disodium diphosphate sample.

  • Dissolve the sample in 25 mL of CO₂-free deionized water in a beaker.

  • Add exactly 25 mL of 1 M HCl to the solution.

• Titration:

  • Place the beaker on a magnetic stirrer and immerse the calibrated pH electrode in the solution.

  • Titrate the solution with 1 M NaOH, recording the pH after each addition.

  • Continue the titration until the second inflection point is observed.

• Calculations:

  • Determine the two inflection points from the titration curve. The first inflection point corresponds to the neutralization of the excess HCl, and the second corresponds to the conversion of sodium dihydrogen phosphate to disodium phosphate.

  • Calculate the amount of NaOH consumed between the two inflection points.

  • Use this value to calculate the purity of the disodium diphosphate sample.

Diagrams

Caption: Experimental workflow for the synthesis of high-purity disodium diphosphate.

References

• 1. DISODIUM PYROPHOSPHATE - Ataman Kimya [atamanchemicals.com]
• 2. scribd.com [scribd.com]
• 3. US4759920A - Process for the manufacture of disodium phosphate - Google Patents [patents.google.com]
• 4. Disodium pyrophosphate - Wikipedia [en.wikipedia.org]
• 5. fao.org [fao.org]
• 6. fao.org [fao.org]
• 7. CN103832989A - Preparation method of high-purity disodium hydrogen phosphate - Google Patents [patents.google.com]
• 8. kemiaszakmodszertan.ttk.elte.hu [kemiaszakmodszertan.ttk.elte.hu]

Technical Support Center: Crystallization of Disodium Diphosphate Hydrates

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on controlling the crystal size of disodium (B8443419) diphosphate (B83284) hydrates (also known as sodium acid pyrophosphate or SAPP).

Troubleshooting Guide

This guide addresses common challenges encountered during the crystallization of disodium diphosphate hydrates and provides actionable solutions.

Question: Why are my crystals too small (fine powder)?

Answer: The formation of small crystals is typically a result of rapid nucleation overwhelming crystal growth. Several factors can contribute to this issue:

• High Supersaturation: A high level of supersaturation is the primary driving force for nucleation. This can be caused by:

  • Rapid Cooling: Cooling the solution too quickly does not allow sufficient time for crystals to grow, leading to the formation of many small nuclei.[1]

  • High Solute Concentration: Starting with a solution that is too concentrated will lead to a high degree of supersaturation upon cooling.

• High Agitation Speed: Intense mixing can increase the rate of secondary nucleation, where new crystals are formed from contact between existing crystals and the impeller or other crystals.[2][3]

• Presence of Impurities: Certain impurities can act as nucleation sites, promoting the formation of a large number of small crystals.

Troubleshooting Steps:

• Reduce the Cooling Rate: Employ a slower, controlled cooling profile. This maintains a lower level of supersaturation, favoring the growth of existing crystals over the formation of new nuclei.

• Lower the Initial Concentration: Start with a less concentrated solution to reduce the overall supersaturation generated during cooling.

• Optimize Agitation: Reduce the agitation speed. The goal is to keep the crystals suspended without causing excessive secondary nucleation. An agitation rate just sufficient to keep the solids suspended is often optimal.[4][5]

• Purify the Starting Material: If impurities are suspected, consider recrystallizing the disodium diphosphate to remove potential nucleation-promoting substances.

Question: Why are my crystals too large or is the size distribution too broad?

Answer: An excessively large crystal size or a broad size distribution can result from uncontrolled growth and agglomeration.

• Slow Cooling Rate: While slow cooling promotes larger crystals, a rate that is too slow can lead to a wide distribution if nucleation occurs over a prolonged period.

• Low Agitation: Insufficient agitation can lead to poor heat and mass transfer, creating localized areas of high supersaturation where uncontrolled growth can occur. It can also cause crystals to settle and agglomerate.

• Low Nucleation Rate: If very few nuclei are formed, they will grow to a large size, consuming most of the solute.

Troubleshooting Steps:

• Increase the Cooling Rate Slightly: A moderately faster cooling rate can induce a more uniform nucleation event, leading to a narrower size distribution.

• Increase Agitation: Ensure the agitation is sufficient to maintain a uniform suspension of crystals and to promote even growth.

• Consider Seeding: Introducing a known quantity of seed crystals of a desired size can provide a controlled start to the crystallization process, leading to a more uniform final product.[6][7][8]

Question: My crystals are agglomerated (clumped together). How can I prevent this?

Answer: Agglomeration occurs when individual crystals stick together to form larger clusters.

• High Agitation Speed: While very high speeds can cause breakage, moderately high speeds can increase the frequency of crystal-crystal collisions, leading to agglomeration.[9]

• High Supersaturation: At high supersaturation levels, the crystal growth rate can be so rapid that crystals grow together upon collision.

• Low Agitation: If crystals are allowed to settle at the bottom of the crystallizer due to insufficient agitation, they are more likely to agglomerate.

Troubleshooting Steps:

• Optimize Agitation: Find an agitation speed that keeps the crystals suspended but does not promote excessive collisions.

• Control Supersaturation: Maintain a lower level of supersaturation through a controlled cooling rate.

• Use of Additives: In some systems, specific additives can be used to modify the crystal surface and reduce the tendency for agglomeration.

Question: I am getting different hydrate (B1144303) forms (e.g., dihydrate vs. dodecahydrate). How can I control this?

Answer: The formation of different hydrates of disodium phosphate (B84403) is highly dependent on temperature.[10]

• Disodium hydrogen phosphate dodecahydrate (Na₂HPO₄·12H₂O): Tends to crystallize at lower temperatures, typically below 35°C.[10]

• Disodium hydrogen phosphate heptahydrate (Na₂HPO₄·7H₂O): Forms in a narrow temperature range, around 35-48°C.[10]

• Disodium hydrogen phosphate dihydrate (Na₂HPO₄·2H₂O): Is the stable form at higher temperatures, generally between 48°C and 95°C.[10]

• Anhydrous disodium phosphate (Na₂HPO₄): Forms at temperatures above 95°C.[10]

Troubleshooting Steps:

• Control Crystallization Temperature: Carefully control the temperature of your solution throughout the crystallization process to target the desired hydrate form. For example, to obtain the dihydrate, the crystallization should be carried out between 48°C and 95°C.[10]

• Control Separation Temperature: The temperature at which the crystals are separated from the mother liquor is also critical to prevent transformation to another hydrate form. For instance, when targeting the dihydrate, the separation should also occur within its stability temperature range.[10]

Frequently Asked Questions (FAQs)

Q1: What is the effect of pH on the crystal size of disodium diphosphate hydrates?

A1: The pH of the solution can influence the solubility of disodium diphosphate and the presence of different phosphate species, which in turn affects supersaturation and crystal growth. An aqueous solution of disodium hydrogen phosphate is slightly alkaline, typically with a pH of around 9.0.[10] Maintaining a consistent pH throughout the crystallization process is crucial for reproducibility. Significant deviations from the optimal pH range can lead to changes in solubility and potentially the formation of different phosphate salts, affecting crystal size and purity. For calcium phosphate systems, which can be analogous, pH has a predominant effect on the crystal phase and particle size.[11]

Q2: How do impurities like iron and aluminum affect crystallization?

A2: Impurities can have a significant impact on the crystallization process. Cations like iron (Fe³⁺) and aluminum (Al³⁺) can be incorporated into the crystal lattice or adsorb onto the crystal surface, which can inhibit crystal growth and alter the crystal habit (shape).[12][13] This can lead to smaller, more irregular crystals. In some cases, impurities can also act as nucleation sites, leading to an increased number of smaller crystals. The presence of other salts, like sodium chloride, can decrease the solubility of disodium phosphate, a phenomenon known as the "salting out" effect, which can increase the yield but may also affect the crystal size if not properly controlled.[14]

Q3: What is a seeded crystallization and why is it useful?

A3: Seeded crystallization is a technique where a small amount of pre-existing crystals (seeds) of the desired material and size are added to a supersaturated solution to initiate crystallization.[7][8] This method is highly beneficial for controlling the final crystal size distribution because it provides a controlled number of nucleation sites, allowing the supersaturation to be relieved primarily through the growth of these seed crystals rather than through uncontrolled spontaneous nucleation.[6][15] This generally results in a more uniform and predictable crystal size.

Q4: What is the metastable zone width (MSZW) and why is it important?

A4: The metastable zone width (MSZW) is the region of supersaturation between the solubility curve and the point of spontaneous nucleation.[9][16][17] Within this zone, the solution is supersaturated but can exist for a period without forming new crystals. The width of the MSZW is influenced by factors such as cooling rate, agitation, and the presence of impurities.[17] Knowing the MSZW is crucial for designing a controlled crystallization process, particularly for seeded crystallizations, as it allows for the selection of a seeding point that promotes growth on the seed crystals without causing a burst of secondary nucleation.[9][17]

Q5: What analytical techniques can be used to measure the crystal size of disodium diphosphate hydrates?

A5: Several techniques are available for analyzing particle size distribution:

• Laser Diffraction: This is a widely used method that measures the angular distribution of scattered light from a laser beam passing through a dispersed sample of the crystals.[4][5][18][19][20] It can measure a wide range of particle sizes.

• Dynamic Light Scattering (DLS): This technique is suitable for measuring the size of sub-micron particles by analyzing the fluctuations in scattered light caused by the Brownian motion of the particles.[21]

• Sieve Analysis: This traditional method involves passing the crystals through a series of sieves with different mesh sizes to separate them into different size fractions.

• Microscopy with Image Analysis: This method provides direct visualization of the crystals and can be used to determine not only the size but also the shape (morphology) of the crystals.

For in-process monitoring, techniques like Focused Beam Reflectance Measurement (FBRM) can be used to track changes in crystal size and count in real-time within the crystallizer.[9][16]

Data and Parameters

Table 1: Solubility of Disodium Diphosphate Hydrates in Water

Temperature (°C)	Solubility of Anhydrous Na₂HPO₄ ( g/100 g H₂O)	Corresponding Stable Hydrate
0	1.7	Dodecahydrate
10	4.4	Dodecahydrate
20	7.7	Dodecahydrate
25	11.8	Dodecahydrate
30	16.3	Dodecahydrate
40	51.7	Heptahydrate/Dihydrate Transition
60	78.8	Dihydrate
80	87.4	Dihydrate
100	102.4	Anhydrous

Note: The solubility data is for the anhydrous form, but the table indicates the stable hydrate at that temperature. The solubility of the hydrates themselves will differ.

Table 2: Qualitative Effect of Process Parameters on Crystal Size

Parameter	To Achieve Larger Crystals	To Achieve Smaller Crystals	Rationale
Cooling Rate	Slow	Fast	Slower cooling maintains lower supersaturation, favoring growth over nucleation.[1]
Agitation Speed	Moderate	High	High agitation increases secondary nucleation. Very low agitation can lead to agglomeration.[2][3]
Supersaturation	Low	High	Low supersaturation is within the metastable zone, promoting growth on existing crystals. High supersaturation drives rapid nucleation.
Seeding	Low seed mass, larger seeds	High seed mass, smaller seeds	A lower surface area of seeds promotes growth on fewer nuclei.
Impurities	High purity starting material	-	Impurities can act as nucleation sites or inhibit growth.

Table 3: Stable Hydrate Forms of Disodium Diphosphate at Different Temperatures [10]

Temperature Range	Stable Hydrate Form
< 35°C	Dodecahydrate (Na₂HPO₄·12H₂O)
35°C - 48°C	Heptahydrate (Na₂HPO₄·7H₂O)
48°C - 95°C	Dihydrate (Na₂HPO₄·2H₂O)
> 95°C	Anhydrous (Na₂HPO₄)

Experimental Protocols

Protocol 1: General Cooling Crystallization for Crystal Size Control

• Dissolution: Prepare a solution of disodium diphosphate in deionized water at a temperature where it is fully dissolved (e.g., 70-80°C for the dihydrate). The concentration should be below the saturation point at this temperature.

• Cooling: Cool the solution to the desired crystallization temperature using a controlled cooling profile.

  • For larger crystals, use a slow cooling rate (e.g., 0.1-0.5 °C/min).

  • For smaller crystals, use a faster cooling rate (e.g., >1 °C/min).

• Agitation: Maintain a constant, moderate agitation throughout the cooling process to ensure a uniform suspension.

• Aging: Once the final temperature is reached, hold the slurry at this temperature for a period (e.g., 1-2 hours) to allow the system to reach equilibrium.

• Filtration: Separate the crystals from the mother liquor by filtration.

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining mother liquor.

• Drying: Dry the crystals under appropriate conditions (e.g., in an oven at a temperature that does not alter the hydrate form).

Protocol 2: Seeded Cooling Crystallization

• Prepare Seed Crystals: Obtain or prepare a small quantity of disodium diphosphate hydrate crystals with the desired size range. This can be done through a preliminary crystallization and sieving.

• Dissolution: Prepare an undersaturated solution of disodium diphosphate at an elevated temperature as in Protocol 1.

• Cooling to Seeding Temperature: Cool the solution to a temperature within the metastable zone. This temperature should be below the saturation temperature but above the temperature of spontaneous nucleation.

• Seeding: Add a predetermined amount of seed crystals (typically 0.1-1% of the expected final yield) to the solution while maintaining agitation.

• Isothermal Hold: Hold the solution at the seeding temperature for a period (e.g., 30-60 minutes) to allow the seeds to disperse and the initial supersaturation to be consumed by growth on the seeds.[15]

• Controlled Cooling: Continue to cool the solution to the final temperature using a controlled cooling profile.

• Aging, Filtration, Washing, and Drying: Follow steps 4-7 from Protocol 1.

Protocol 3: Determination of Metastable Zone Width (MSZW) [9][17]

• Prepare Saturated Solution: Prepare a saturated solution of disodium diphosphate at a known temperature.

• Heating: Heat the solution until all crystals are dissolved, then heat further by a few degrees to ensure a clear solution.

• Controlled Cooling: Cool the solution at a constant, slow rate (e.g., 0.5 °C/min) while monitoring for the onset of nucleation. Nucleation can be detected visually (first appearance of cloudiness) or by using in-situ probes like FBRM.

• Record Nucleation Temperature: The temperature at which nucleation is detected is a point on the metastable limit.

• Repeat: Repeat steps 2-4 with different cooling rates and initial saturation temperatures to map out the metastable zone.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. krc.cecri.res.in [krc.cecri.res.in]
• 4. particletechlabs.com [particletechlabs.com]
• 5. pharmtech.com [pharmtech.com]
• 6. Disodium Phosphate Dodecahydrate: An In-Depth Analysis_Chemicalbook [chemicalbook.com]
• 7. The effect of pH changes on the crystallization of calcium salts in solutions with an ion composition corresponding to that in the distal tubule - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mt.com [mt.com]
• 9. crystallisation.pbworks.com [crystallisation.pbworks.com]
• 10. Disodium hydrogen phosphate vs disodium hydrogen phosphate dihydrate vs disodium hydrogen phosphate dodecahydrate [whwanze.com]
• 11. researchgate.net [researchgate.net]
• 12. Impact of crystalline and amorphous iron- and aluminum hydroxides on mechanisms of phosphate adsorption and desorption - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. scribd.com [scribd.com]
• 15. researchgate.net [researchgate.net]
• 16. mt.com [mt.com]
• 17. future4200.com [future4200.com]
• 18. Particle size analysis by laser diffraction [protocols.io]
• 19. Laser diffraction for particle sizing | Anton Paar Wiki [wiki.anton-paar.com]
• 20. researchgate.net [researchgate.net]
• 21. continuuspharma.com [continuuspharma.com]

optimizing Lennard-Jones parameters for disodium phosphate in molecular dynamics

This guide provides troubleshooting advice and frequently asked questions for researchers optimizing Lennard-Jones (LJ) parameters for disodium (B8443419) phosphate (B84403) (Na₂HPO₄) in molecular dynamics (MD) simulations.

Frequently Asked Questions (FAQs)

Q1: What are Lennard-Jones parameters and why are they critical for disodium phosphate simulations?

A: The Lennard-Jones potential is a component of a molecular mechanics force field that describes the non-bonded van der Waals (vdW) interactions between atoms. It consists of two main parameters: the well depth (ε), which determines the strength of the attraction, and the vdW radius (σ or Rmin), which defines the atom's size and the point of optimal attraction. For ionic species like disodium phosphate, these parameters are critical for accurately modeling interactions with water and with each other. Incorrect LJ parameters can lead to unrealistic aggregation, incorrect solubility, and flawed representations of solution properties.[1]

Q2: I'm starting a new project. Are there any existing force fields with parameters for phosphate?

A: Yes, several major force fields include parameters for phosphate and phosphate-containing molecules. These are excellent starting points, but may require refinement depending on your specific system and research question.

• CHARMM: Includes parameters for phosphates, often developed in the context of phosphorylated proteins, lipids, and carbohydrates.[2][3][4][5]

• AMBER: Provides parameters for bioorganic phosphates and polyphosphates like ADP and ATP.[6][7][8][9] Some studies have focused on refining the phosphate oxygen radii to better match experimental data.[6][10]

• OPLS-AA: This is a general all-atom force field with parameters for a wide range of organic molecules, including dimethyl phosphate.[11][12][13]

• GROMOS: This force field family also contains parameter sets for phosphate ions and phosphorylated amino acids.[14][15][16]

It is crucial to check the original parameterization studies to understand the context and limitations of the existing parameters.

Q3: My simulation shows rapid and excessive precipitation of disodium phosphate, even at concentrations where it should be soluble. What is the likely cause?

A: This is a classic sign that the attractive interactions between the sodium ions and the phosphate ions are too strong. The Lennard-Jones parameters, particularly the Rmin (the distance at the minimum of the potential well) between the sodium and the phosphate oxygen atoms, are likely the primary cause.[1] If this distance is too small, it allows the ions to get too close, creating an overly stable salt bridge that drives aggregation and precipitation.

Q4: How can I systematically test if my Lennard-Jones parameters are correct?

A: The most reliable method is to validate your parameters against known experimental data. You should run a series of simulations and compare the calculated properties to their experimental values. Key properties to check for ionic solutions include:

• Solubility Limit: The concentration at which a solute will no longer dissolve. This is a very sensitive test for ion-ion interactions.[1]

• Osmotic Pressure: This property is directly related to the effective concentration of ions in solution and is a good measure of ion-pairing and aggregation.[1]

• Hydration Free Energy: The free energy change associated with transferring an ion from the gas phase to a solvent. This validates the ion-water interactions.[6][17]

• Radial Distribution Functions (RDFs): Comparing the Na-P, Na-O(phosphate), and P-O(water) RDFs from your simulation to those from quantum mechanical calculations or experimental scattering data can reveal inaccuracies in ion positioning and solvation structure.[18]

Troubleshooting Guide

Issue 1: Unrealistic Ion Aggregation and Premature Precipitation

• Symptom: Salt crystals form in simulations at concentrations below the known experimental solubility limit. Visual inspection shows ions clustering together tightly and persistently.

• Underlying Problem: The attractive part of the Lennard-Jones potential between sodium and the phosphate oxygens is likely too strong. This is often due to an underestimated Rmin parameter in the combining rules.[1]

• Solution Workflow:

  • Isolate the key interaction: The primary interaction to investigate is between the sodium cation (Na⁺) and the oxygen atoms of the phosphate anion (HPO₄²⁻).

  • Systematically vary the LJ radius: Perform a series of simulations where you incrementally increase the Rmin value for the Na-O(phosphate) interaction. A recent study found that solubility is exponentially related to this radius parameter, with small adjustments of ~0.027 Å leading to an order-of-magnitude change in solubility.[1]

  • Calculate the solubility limit for each parameter set: For each new Rmin value, determine the concentration at which the simulated system reaches a stable equilibrium between dissolved ions and a solid phase.

  • Compare to experiment: Select the Rmin value that best reproduces the experimental solubility limit of disodium phosphate.

  • Cross-validate: Use the optimized parameter set to calculate another bulk property, such as osmotic pressure, to ensure the parameters are transferable and not just fit to a single property.[1]

Experimental Protocols

Protocol: Optimizing Na-Phosphate LJ Parameters Against Experimental Solubility

This protocol provides a detailed methodology for refining the Lennard-Jones Rmin parameter for the sodium-phosphate oxygen interaction by targeting the experimental solubility limit.

• System Setup:

  • Create a simulation box containing a supersaturated solution of disodium phosphate in a chosen water model (e.g., TIP3P). A concentration significantly above the experimental solubility limit is required to observe precipitation.

  • Use a well-established force field (e.g., CHARMM36, AMBER14) as the starting point for all parameters.

  • The key parameter to be modified is the non-bonded interaction between Na⁺ and the phosphate oxygens. Most simulation packages use combining rules (like Lorentz-Berthelot) to derive this from the individual Na⁺ and O parameters. You will need to override this with a specific value.[1]

• Parameter Scanning Simulation Series:

  • Define a range of Rmin values to test for the Na-O(phosphate) interaction. For example, start with the value from the default force field and create new parameter sets with Rmin increased in small increments (e.g., 0.02 Å).

  • For each Rmin value, run an NPT (isothermal-isobaric) molecular dynamics simulation long enough for the system to equilibrate. This may take hundreds of nanoseconds, as precipitation is a slow process. The goal is to reach a state of co-existence where a solid precipitate is in equilibrium with a saturated solution.

• Data Analysis:

  • For each simulation, calculate the concentration of ions remaining in the solution phase. This can be done by defining a region of the simulation box that does not contain the precipitate and counting the ions within it.

  • Plot the final solution concentration (the calculated solubility) as a function of the tested Rmin value.

  • Fit this data to an appropriate function. It has been shown that an exponential relationship often exists between the LJ radius and the resulting solubility.[1]

• Parameter Selection and Validation:

  • From the fitted curve, determine the optimal Rmin value that reproduces the known experimental solubility of disodium phosphate.

  • Crucial Validation Step: With this new, optimized Rmin parameter, perform a new set of simulations at various concentrations below the experimental solubility limit. Calculate the osmotic pressure for these simulations and compare the results to experimental osmotic pressure data. A successful parameter set should reproduce both solubility and osmotic pressure accurately.[1]

Data & Visualizations

Quantitative Data Tables

Table 1: Example Lennard-Jones Parameters for Phosphate-Related Atoms from Common Force Fields (Note: These are illustrative values. Always consult the original force field publications for the most accurate and up-to-date parameters and atom types.)

Force Field	Atom Type	ε (kcal/mol)	Rmin/2 (Å) or σ (Å)	Source
AMBER (ff99)	OP (Phosphate O)	0.2104	1.6612 (Rmin/2)	[6]
P (Phosphate P)	0.2000	2.1000 (Rmin/2)	[7]
CHARMM36	O (Phosphate O)	0.1200	1.7000 (Rmin/2)	[2]
P (Phosphate P)	0.2000	2.1500 (Rmin/2)	[2]
OPLS-AA	O (Phosphate O)	0.1700	1.6500 (σ)	[11]
P (Phosphate P)	0.2000	2.0000 (σ)	[11]

Table 2: Key Experimental Observables for Validation of Na₂HPO₄ Solutions

Experimental Property	Value	Conditions	Relevance for Parameterization
Solubility Limit	~0.87 mol/kg H₂O	25 °C	Highly sensitive to ion-ion interactions
Osmotic Coefficient	Varies with concentration	25 °C	Validates ion-pairing and activity in solution
Solution Density	Varies with concentration	25 °C	Checks overall system volume and packing
Hydration Free Energy	Varies by ion	Standard State	Validates ion-water interactions

Diagrams

Caption: Workflow for optimizing Lennard-Jones parameters against solubility.

Caption: Troubleshooting decision tree for disodium phosphate simulations.

References

• 1. Parameter Dependence of the Solubility Limit for Disodium Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CHARMM Additive All-Atom Force Field for Phosphate and Sulfate Linked to Carbohydrates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. CHARMM Additive All-Atom Force Field for Phosphate and Sulfate Linked to Carbohydrates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Revised AMBER parameters for bioorganic phosphates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. [PDF] Development of polyphosphate parameters for use with the AMBER force field | Semantic Scholar [semanticscholar.org]
• 8. Development of polyphosphate parameters for use with the AMBER force field - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Research Portal [scholarship.libraries.rutgers.edu]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Refined OPLS all-atom force field parameters for n-pentadecane, methyl acetate, and dimethyl phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Update on phosphate and charged post-translationally modified amino acid parameters in the GROMOS force field - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. pubs.acs.org [pubs.acs.org]
• 17. pubs.acs.org [pubs.acs.org]
• 18. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Comparative Analysis of Disodium Diphosphate vs. Trisodium Phosphate as Buffers

A Guide for Researchers, Scientists, and Drug Development Professionals

The selection of a suitable buffering agent is a critical decision in scientific research and pharmaceutical development, directly impacting experimental outcomes and product stability. Among the array of available buffers, phosphate-based systems are widely utilized due to their physiological relevance and versatile buffering ranges. This guide provides an objective, data-driven comparison of two such agents: disodium (B8443419) diphosphate (B83284) (also known as sodium acid pyrophosphate) and trisodium (B8492382) phosphate (B84403).

Physicochemical Properties and Buffering Characteristics

The buffering capacity of a solution is a measure of its resistance to pH change upon the addition of an acid or base. This capacity is maximal at a pH equal to the pKa of the buffering species. The multi-protic nature of phosphoric acid and its various salts provides a wide range of buffering capabilities.

Property	Disodium Diphosphate (Sodium Acid Pyrophosphate)	Trisodium Phosphate
Chemical Formula	Na₂H₂P₂O₇	Na₃PO₄
Synonyms	Disodium dihydrogen diphosphate, SAPP	Sodium phosphate tribasic, TSP
Effective pH Range	Primarily buffers in the acidic to neutral range. The pKa values for pyrophosphoric acid are approximately 0.91, 2.10, 6.70, and 9.32. The relevant pKa for the H₂P₂O₇²⁻/HP₂O₇³⁻ equilibrium is around 6.7.	Functions as a buffer in the alkaline pH range.[1] The relevant pKa for the HPO₄²⁻/PO₄³⁻ equilibrium is approximately 12.32.[2]
Primary Buffering Species	Dihydrogen pyrophosphate (H₂P₂O₇²⁻) and hydrogen pyrophosphate (HP₂O₇³⁻)	Dihydrogen phosphate (HPO₄²⁻) and phosphate (PO₄³⁻)
Applications in Drug Development	Used as a buffering agent and sequestrant.[3][4]	Employed as an emulsifier, buffering agent, and pH adjuster in pharmaceutical formulations.[5][6][7]
General Characteristics	A white, water-soluble solid that can act as a chelating agent.[8]	A white, granular or crystalline solid that is highly soluble in water, producing a strongly alkaline solution.[9][10]

Experimental Protocol: Determination of Buffer Capacity

The following is a generalized methodology for determining and comparing the buffer capacity of disodium diphosphate and trisodium phosphate through titration.

Objective: To experimentally determine and compare the buffering capacity of equimolar solutions of disodium diphosphate and trisodium phosphate.

Materials:

• Disodium diphosphate (Na₂H₂P₂O₇)

• Trisodium phosphate (Na₃PO₄)

• Deionized water

• Standardized 0.1 M Hydrochloric Acid (HCl)

• Standardized 0.1 M Sodium Hydroxide (NaOH)

• pH meter, calibrated

• Magnetic stirrer and stir bar

• Burettes, 50 mL

• Beakers, 250 mL

• Volumetric flasks

Procedure:

• Buffer Preparation:

  • Prepare 100 mL of a 0.1 M disodium diphosphate solution by dissolving the appropriate mass in deionized water in a volumetric flask.

  • Prepare 100 mL of a 0.1 M trisodium phosphate solution in the same manner.

• Titration with Acid:

  • Place 50 mL of the 0.1 M disodium diphosphate solution into a 250 mL beaker with a magnetic stir bar.

  • Measure the initial pH of the solution.

  • Titrate the solution with 0.1 M HCl, adding the acid in 0.5 mL increments.

  • Record the pH after each addition, allowing the reading to stabilize.

  • Continue the titration until the pH has dropped by at least 2-3 units from the starting pH.

  • Repeat this procedure for the 0.1 M trisodium phosphate solution.

• Titration with Base:

  • Place a fresh 50 mL aliquot of the 0.1 M disodium diphosphate solution into a 250 mL beaker.

  • Measure the initial pH.

  • Titrate with 0.1 M NaOH in 0.5 mL increments, recording the pH after each addition.

  • Continue the titration until the pH has increased by at least 2-3 units.

  • Repeat this procedure for the 0.1 M trisodium phosphate solution.

• Data Analysis:

  • Plot the pH versus the volume of acid or base added for each buffer.

  • The buffer capacity (β) can be calculated as the moles of added acid or base per liter of buffer solution per unit change in pH (β = dn/dpH).

  • The region of the titration curve with the shallowest slope indicates the pH of maximum buffering capacity, which should correspond to the pKa of the buffering species.

Experimental Workflow for Buffer Capacity Determination

Caption: Workflow for determining buffer capacity.

Chemical Equilibria and Buffering Mechanisms

The buffering action of these phosphate salts is governed by their acid-base equilibria in aqueous solution. For disodium diphosphate, the relevant equilibrium involves the dihydrogen pyrophosphate anion, while for trisodium phosphate, it is the equilibrium between the hydrogen phosphate and phosphate anions.

Phosphate Buffer Equilibria

Caption: Buffering equilibria for phosphate systems.

Comparative Performance and Applications

Disodium Diphosphate:

With a pKa around 6.7, disodium diphosphate is an effective buffer in the near-neutral pH range. This makes it suitable for various biological and biochemical applications where maintaining a physiological pH is crucial.[11] Its ability to chelate metal ions can be an advantage in preventing enzymatic reactions that are dependent on divalent cations, but it can also be a drawback if such ions are essential for the stability or activity of the molecule of interest.[8]

Trisodium Phosphate:

Trisodium phosphate, with a pKa of approximately 12.3, is a strong alkaline buffer.[2][12] Its primary application is in creating and maintaining highly alkaline conditions.[1] In the pharmaceutical industry, it is used in formulations where a high pH is required for drug stability or solubility.[5][7] It also functions as an emulsifying agent in various preparations.[9] Due to its high alkalinity, it is also a component of some cleaning and degreasing agents.[10]

The choice between disodium diphosphate and trisodium phosphate as a buffering agent is dictated by the desired pH of the application. Disodium diphosphate is suited for applications requiring buffering in the acidic to neutral pH range, while trisodium phosphate is the appropriate choice for maintaining a highly alkaline environment. The experimental protocol outlined provides a framework for researchers to empirically validate the buffering performance of these compounds for their specific applications, ensuring optimal conditions for their experiments and formulations.

References

• 1. benchchem.com [benchchem.com]
• 2. Phosphoric Acid [commonorganicchemistry.com]
• 3. fao.org [fao.org]
• 4. mirhaenterprises.pk [mirhaenterprises.pk]
• 5. learningbreeze.com [learningbreeze.com]
• 6. What is Disodium Phosphate used for? [synapse.patsnap.com]
• 7. What is the difference between Trisodium Phosphate((TSP) and Disodium phosphate(DSP)? - Knowledge [cheezhengchem.com]
• 8. Disodium pyrophosphate - Wikipedia [en.wikipedia.org]
• 9. benchchem.com [benchchem.com]
• 10. Trisodium phosphate - Wikipedia [en.wikipedia.org]
• 11. info.gbiosciences.com [info.gbiosciences.com]
• 12. benchchem.com [benchchem.com]

Validating Experimental Data: A Comparative Guide to Disodium Diphosphate Calibration Standards

For Researchers, Scientists, and Drug Development Professionals

In the pursuit of accurate and reproducible experimental data, the importance of robust analytical methods cannot be overstated. Proper validation of these methods is a critical step in drug development and various research endeavors, ensuring the reliability of quantitative results. This guide provides a comprehensive comparison of methodologies for validating experimental data using disodium (B8443419) diphosphate (B83284) calibration standards, offering detailed experimental protocols, data presentation, and a comparative analysis of alternative methods.

I. The Role of Disodium Diphosphate in Calibration

Disodium diphosphate, also known as disodium pyrophosphate, serves as a crucial calibrator in various analytical assays, particularly those aimed at quantifying inorganic pyrophosphate (PPi). PPi is a key molecule in numerous biological processes, including DNA synthesis, bone metabolism, and cellular signaling. Accurate measurement of PPi is therefore essential in many areas of life sciences research and drug development. Calibration with standards of known concentration, such as disodium diphosphate, is fundamental to establishing a reliable relationship between the analytical signal and the analyte concentration.

II. Comparative Analysis of Quantification Methods

Two primary methods are commonly employed for the quantification of pyrophosphate, each with its own set of advantages and limitations. The choice of method often depends on factors such as sensitivity, specificity, sample matrix, and available instrumentation.

Table 1: Comparison of Enzymatic Assay and Ion Chromatography for Pyrophosphate Quantification

Feature	Enzymatic Assay	Ion Chromatography (IC)
Principle	Couples the enzymatic conversion of PPi to a detectable signal (e.g., fluorescence, absorbance).	Separates ions based on their charge and interaction with a stationary phase, followed by conductivity detection.
Sensitivity	High (can detect as low as 1.8 µM PPi in samples).[1]	Moderate, with detection limits in the low mg/kg range.[2]
Specificity	High for PPi, with minimal interference from inorganic phosphate (B84403) (Pi).[1][3]	Good, but can be susceptible to interference from other co-eluting anions.
Sample Throughput	High, suitable for 96-well plate format.	Lower, as each sample is run sequentially.
Instrumentation	Requires a microplate reader (fluorometric or colorimetric).	Requires a dedicated ion chromatography system with a conductivity detector.
Cost	Reagent-based costs can be significant for a large number of samples.	Higher initial instrument cost, but lower per-sample reagent cost.
Primary Advantage	High sensitivity and specificity for biological samples.	Can simultaneously determine multiple phosphate species.[2]

III. Experimental Protocols

Detailed and accurate protocols are the cornerstone of reproducible research. Below are methodologies for preparing disodium diphosphate calibration standards and their application in both enzymatic and ion chromatography assays.

A. Preparation of Disodium Diphosphate Calibration Standards

A critical first step in any quantitative analysis is the accurate preparation of calibration standards.

Protocol:

• Stock Solution Preparation (e.g., 50 mM): Accurately weigh a precise amount of high-purity disodium diphosphate (Na₂H₂P₂O₇). Dissolve the solid in high-purity, deionized water in a volumetric flask to achieve the desired molar concentration. Ensure the solid is completely dissolved.

• Working Standard Dilutions: Perform serial dilutions of the stock solution using the same high-purity water to prepare a series of working standards with concentrations spanning the expected range of the unknown samples. For instance, for an enzymatic assay, a series of standards ranging from 0 µM to 50 µM PPi might be appropriate.[4] For ion chromatography, a range of 0.3 - 60 mg/L may be suitable.[2]

• Storage: Store the stock and working standard solutions at -20°C to ensure stability. Avoid repeated freeze-thaw cycles.

B. Enzymatic Assay for Pyrophosphate Quantification

This protocol is based on commercially available kits that utilize an enzyme cascade to produce a detectable signal proportional to the PPi concentration.

Principle: Inorganic pyrophosphatase hydrolyzes pyrophosphate (PPi) to two molecules of inorganic phosphate (Pi). This Pi then participates in a series of enzymatic reactions that ultimately produce a fluorescent or colored product.[4]

Workflow for Enzymatic PPi Assay

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. [Determination of phosphate, pyrophosphate, metaphosphate and total phosphorus in seafoods by ion chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A rapid, enzymatic assay for measurement of inorganic pyrophosphate in biological samples - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. tools.thermofisher.com [tools.thermofisher.com]

A Comparative Analysis of Disodium Diphosphate and Sodium Citrate on Bacterial Growth and Toxin Production

For Researchers, Scientists, and Drug Development Professionals

Introduction

Disodium (B8443419) diphosphate (B83284) and sodium citrate (B86180) are widely utilized as food additives and buffering agents. Beyond these primary functions, both compounds exhibit antimicrobial properties that are of significant interest to researchers in microbiology and drug development. This guide provides an objective comparison of the effects of disodium diphosphate and sodium citrate on bacterial growth and toxin production, supported by experimental data. We will delve into their mechanisms of action, present quantitative data from various studies, and provide detailed experimental protocols for key assays.

Comparison of Effects on Bacterial Growth and Toxin Production

Disodium diphosphate and sodium citrate exert distinct effects on bacterial physiology, ranging from growth inhibition to modulation of virulence factors. The following sections and tables summarize these effects based on available experimental evidence.

Mechanism of Action

Disodium Diphosphate: The primary antimicrobial mechanism of disodium diphosphate, and polyphosphates in general, is believed to be the chelation of essential divalent cations, such as Mg²⁺ and Ca²⁺.[1] These cations are crucial for maintaining the integrity of the bacterial cell wall and outer membrane. By sequestering these ions, disodium diphosphate can disrupt the cell envelope, leading to increased permeability and ultimately, inhibition of growth.[1] Its role as a buffering agent, maintaining a stable pH, can also contribute to an environment less favorable for the growth of certain bacteria.[2]

Sodium Citrate: The antimicrobial and anti-virulence activities of sodium citrate are also largely attributed to its strong chelating ability for divalent metal ions.[3][4] This chelation disrupts the outer membrane of Gram-negative bacteria, causing leakage of cellular components.[4][5] Furthermore, sodium citrate has been shown to interfere with bacterial quorum sensing (QS), a cell-to-cell communication system that regulates the expression of virulence factors, including toxin production and biofilm formation.[6][7] By disrupting QS signaling, sodium citrate can effectively reduce the pathogenicity of various bacteria.

Quantitative Data Summary

The following tables present a summary of the quantitative effects of disodium diphosphate and sodium citrate on bacterial growth and toxin production as reported in various studies.

Table 1: Effect on Bacterial Growth

Compound	Bacterial Strain	Concentration	Observed Effect	Reference
Disodium Diphosphate	Escherichia coli (STEC)	0.5% - 2.5%	Similar growth curves to control, but with reduced final OD₆₀₀.	[8]
Gram-positive bacteria	0.1% - 2.0%	Visible inhibitory effect, particularly on Micrococcus luteus.	[9]
Gram-negative bacteria	0.1% - 2.0%	Generally resistant, with the exception of inhibition by highly alkaline trisodium (B8492382) phosphate.	[9]
Sodium Citrate	Escherichia coli (STEC)	0.5% - 2.5%	Similar growth curves to control, but with reduced final OD₆₀₀.	[8]
Pseudomonas aeruginosa	4% - 5%	No significant effect on bacterial growth (OD₆₀₀).	[10]
Streptococcus pneumoniae	-	Susceptible to inhibition.	[3]
Klebsiella pneumoniae	-	High tolerance.	[3]
S. Typhimurium, E. coli O157:H7, L. monocytogenes, S. aureus	4.8%	Reduction in CFU/mL in BHI broth.	[4]

Table 2: Effect on Toxin and Virulence Factor Production

Compound	Bacterial Strain	Toxin/Virulence Factor	Concentration	Observed Effect	Reference
Disodium Diphosphate	Escherichia coli (STEC)	Shiga toxin (Stx)	0.5% - 2.5%	Similar levels of extracellular Stx compared to the untreated control.	[8][11]
Sodium Citrate	Escherichia coli (STEC)	Shiga toxin (Stx)	2.5%	Higher levels of extracellular Stx compared to the untreated control.	[8][11]
Pseudomonas aeruginosa	Pyocyanin	4% - 5%	Significant reduction in production (78.5% - 81.5%).	[6][10]
Pseudomonas aeruginosa	Protease	4% - 5%	Significant reduction in activity (58.7% - 100%).	[6][10]
Pseudomonas aeruginosa	Biofilm formation	4% - 5%	Significant decrease in formation (74.64% - 76.02%).	[10]
Serratia marcescens	Biofilm formation	4% - 5%	Significant reduction in biofilm formation (61% - 68%).	[12]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are protocols for key experiments cited in this guide.

Bacterial Growth Curve Measurement in a Microplate Reader

This protocol is adapted from standard methods for assessing the effect of antimicrobial compounds on bacterial growth.[13][14]

Materials:

• 96-well microtiter plates

• Bacterial strain of interest

• Appropriate liquid growth medium (e.g., Luria-Bertani broth, Tryptic Soy Broth)

• Disodium diphosphate and/or sodium citrate solutions of desired concentrations

• Microplate reader with temperature control and shaking capabilities

Procedure:

• Prepare a fresh overnight culture of the test bacterium in the appropriate growth medium.

• On the day of the experiment, dilute the overnight culture in fresh medium to a starting optical density at 600 nm (OD₆₀₀) of approximately 0.05.

• In the wells of a 96-well plate, add 180 µL of the diluted bacterial culture.

• Add 20 µL of the test compound (disodium diphosphate or sodium citrate) at 10x the final desired concentration to the respective wells. For the control wells, add 20 µL of sterile water or medium.

• Include wells with medium only to serve as a blank for background subtraction.

• Place the microplate in a microplate reader set to the optimal growth temperature for the bacterium (e.g., 37°C).

• Set the microplate reader to measure the OD₆₀₀ of each well at regular intervals (e.g., every 15-30 minutes) for a period of 18-24 hours. Ensure continuous shaking between readings to maintain a homogenous culture.

• After the incubation period, subtract the blank OD₆₀₀ values from the sample OD₆₀₀ values and plot the corrected OD₆₀₀ against time to generate growth curves.

Quantification of Toxin Production by ELISA

This protocol outlines a general method for quantifying extracellular bacterial toxins using an Enzyme-Linked Immunosorbent Assay (ELISA).[2][15]

Materials:

• Bacterial culture supernatants (from control and treated cultures)

• ELISA plates

• Coating antibody (specific to the toxin of interest)

• Blocking buffer (e.g., 1% BSA in PBS)

• Detection antibody (conjugated to an enzyme like HRP)

• Substrate for the enzyme (e.g., TMB)

• Stop solution (e.g., 2 M H₂SO₄)

• Plate washer and reader

Procedure:

• Coat the wells of an ELISA plate with the capture antibody diluted in a suitable coating buffer. Incubate overnight at 4°C.

• Wash the plate three times with a wash buffer (e.g., PBS with 0.05% Tween 20).

• Block the remaining protein-binding sites by adding blocking buffer to each well and incubating for 1-2 hours at room temperature.

• Wash the plate as described in step 2.

• Add the bacterial culture supernatants (appropriately diluted) and a standard curve of the purified toxin to the wells. Incubate for 2 hours at room temperature.

• Wash the plate as described in step 2.

• Add the enzyme-conjugated detection antibody to each well and incubate for 1-2 hours at room temperature.

• Wash the plate as described in step 2.

• Add the substrate solution to each well and incubate in the dark until a color change is observed.

• Stop the reaction by adding the stop solution.

• Read the absorbance at the appropriate wavelength (e.g., 450 nm) using a microplate reader.

• Calculate the toxin concentration in the samples by comparing their absorbance values to the standard curve.

Visualizing Mechanisms and Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the proposed mechanisms of action and a general experimental workflow.

Caption: Proposed chelation mechanism of disodium diphosphate and sodium citrate.

Caption: Inhibition of quorum sensing by sodium citrate.

Caption: General experimental workflow for assessing antimicrobial effects.

Conclusion

Both disodium diphosphate and sodium citrate demonstrate inhibitory effects on bacterial growth, primarily through the chelation of essential divalent cations. However, their impact on toxin production and broader virulence varies. While disodium diphosphate shows limited influence on Shiga toxin production in E. coli, sodium citrate has been observed to increase its production under certain conditions.[8] Conversely, sodium citrate exhibits potent anti-virulence properties against other pathogens like P. aeruginosa by interfering with quorum sensing. The choice between these compounds for antimicrobial applications will depend on the target microorganism, the specific virulence factors of concern, and the desired outcome. Further research is warranted to fully elucidate the complex interactions between these common additives and diverse bacterial species.

References

• 1. Antibacterial activity of citrate and acetate [pubmed.ncbi.nlm.nih.gov]
• 2. biotechrep.ir [biotechrep.ir]
• 3. Antimicrobial activity of sodium citrate against Streptococcus pneumoniae and several oral bacteria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Mechanisms of Inhibition of Quorum Sensing as an Alternative for the Control of E. coli and Salmonella - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effect of the Food Additives Sodium Citrate and Disodium Phosphate on Shiga Toxin-Producing Escherichia coli and Production of stx-Phages and Shiga toxin - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Antibacterial effect of phosphates and polyphosphates with different chain length - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Sodium Citrate Alleviates Virulence in Pseudomonas aeruginosa - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Effect of the Food Additives Sodium Citrate and Disodium Phosphate on Shiga Toxin-Producing Escherichia coli and Production of stx-Phages and Shiga toxin [frontiersin.org]
• 12. researchgate.net [researchgate.net]
• 13. Bacterial Growth Curve Measurements with a Multimode Microplate Reader - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ProtocolsGrowthRates < Lab < TWiki [barricklab.org]
• 15. Protocol to measure the impact of Clostridioides difficile toxins on antibody responses using ELISA, ELISPOT, and toxin-neutralization assays - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Disodium Diphosphate and Potassium Phosphate Buffers for Researchers and Drug Development Professionals

In the realms of scientific research and pharmaceutical development, the selection of an appropriate buffer system is paramount to maintaining the stability and activity of biological molecules. This guide provides a comprehensive comparison of two commonly utilized phosphate-based buffers: disodium (B8443419) diphosphate (B83284) (also known as sodium pyrophosphate) and potassium phosphate (B84403). This analysis, supported by experimental data and detailed protocols, aims to assist researchers in making informed decisions for their specific applications.

Overview of Physicochemical Properties

Disodium diphosphate and potassium phosphate buffers, while both phosphate-based, exhibit distinct properties owing to the differences in their cationic and anionic species. These differences can significantly influence their performance in various biochemical and pharmaceutical applications.

Property	Disodium Diphosphate Buffer	Potassium Phosphate Buffer
Buffering Species	Dihydrogen pyrophosphate (H₂P₂O₇²⁻) / Hydrogen pyrophosphate (HP₂O₇³⁻) and Hydrogen pyrophosphate (HP₂O₇³⁻) / Pyrophosphate (P₂O₇⁴⁻)	Dihydrogen phosphate (H₂PO₄⁻) / Hydrogen phosphate (HPO₄²⁻)
pKa Values (at 25°C)	pKa₃ = 6.60, pKa₄ = 9.41[1][2]	pKa₂ = 7.20[3]
Optimal pH Range	5.6 - 7.6 and 8.4 - 10.4	6.2 - 8.2
Temperature Effect on pH	Data not readily available, but generally expected to have a temperature-dependent pH shift.	pH decreases by approximately 0.003 units per 1°C increase.[4][5]
Cation	Sodium (Na⁺)	Potassium (K⁺)
Ionic Strength Contribution	Higher due to the divalent (or higher) charge of the pyrophosphate anion.	Lower compared to pyrophosphate at the same molar concentration.

Note: The buffering ranges are generally considered to be pKa ± 1.

Buffering Capacity and pH Stability

Potassium phosphate buffers are widely used around the physiological pH of 7.2, making them suitable for many biological assays.[3] The pH of phosphate buffers is known to be temperature-dependent, with the pH generally decreasing as the temperature increases.[4][5] This is an important consideration for experiments conducted at different temperatures.

Disodium diphosphate, with pKa values of 6.60 and 9.41, offers buffering capacity in the slightly acidic to neutral range and in the alkaline range.[1][2] This can be advantageous for processes that require stable pH conditions outside the typical range of potassium phosphate buffers. The effect of temperature on the pH of pyrophosphate buffers is not as well-documented in readily available literature but is an important parameter to determine experimentally for specific applications.

Impact on Protein and Enzyme Stability

The choice of buffer can have a significant impact on the stability and activity of proteins and enzymes. The ionic composition and strength of the buffer are key factors in these interactions.

Protein Stability: The stability of proteins in different buffer systems can be assessed using techniques like Circular Dichroism (CD) spectroscopy to monitor changes in protein conformation upon thermal stress. While direct comparative studies are scarce, the choice between sodium and potassium cations can be significant. For instance, in freeze-thaw studies, potassium phosphate buffers have been observed to cause less protein aggregation compared to their sodium counterparts.

Enzyme Kinetics: Phosphate ions, in general, can sometimes inhibit the activity of certain enzymes. Pyrophosphate, being a structural analog of phosphate, can also act as an inhibitor for some enzymes, particularly those involved in phosphate transfer reactions. Therefore, the selection of either buffer should be carefully considered based on the specific enzyme being studied. It is always recommended to perform preliminary experiments to determine the optimal buffer system for a particular enzyme assay.

Experimental Protocols

Preparation of Buffer Solutions

1. Disodium Diphosphate Buffer (0.1 M, pH 6.6):

To prepare a 0.1 M disodium diphosphate buffer at a pH close to its pKa₃, you would typically mix solutions of the acidic (disodium dihydrogen pyrophosphate, Na₂H₂P₂O₇) and basic (trisodium pyrophosphate, Na₃HP₂O₇) forms. Since trisodium (B8492382) pyrophosphate is less common, an alternative is to start with a solution of disodium dihydrogen pyrophosphate and adjust the pH with a strong base like NaOH.

• Materials: Disodium dihydrogen pyrophosphate (Na₂H₂P₂O₇), Sodium hydroxide (B78521) (NaOH), deionized water, pH meter.

• Procedure:

  • Dissolve 22.19 g of Na₂H₂P₂O₇ in 800 mL of deionized water to make a 0.1 M solution.

  • Monitor the pH using a calibrated pH meter.

  • Slowly add a concentrated solution of NaOH while stirring until the pH reaches 6.6.

  • Adjust the final volume to 1 L with deionized water.

2. Potassium Phosphate Buffer (0.1 M, pH 7.2):

This buffer is typically prepared by mixing stock solutions of monobasic potassium phosphate (KH₂PO₄) and dibasic potassium phosphate (K₂HPO₄).[1][6]

• Materials: Monobasic potassium phosphate (KH₂PO₄), Dibasic potassium phosphate (K₂HPO₄), deionized water, pH meter.

• Procedure:

  • Prepare 0.1 M stock solutions of KH₂PO₄ (13.61 g/L) and K₂HPO₄ (17.42 g/L).

  • To prepare 1 L of 0.1 M potassium phosphate buffer at pH 7.2, mix approximately 390 mL of the 0.1 M KH₂PO₄ solution with 610 mL of the 0.1 M K₂HPO₄ solution.

  • Verify the pH with a calibrated pH meter and adjust by adding small volumes of the appropriate stock solution if necessary.

Determination of Buffering Capacity by Titration

This protocol outlines a general method for determining the buffering capacity of a prepared buffer solution.

• Materials: Prepared buffer solution (e.g., 0.1 M Potassium Phosphate, pH 7.2), 0.1 M HCl, 0.1 M NaOH, pH meter, burette, stir plate, and stir bar.

• Procedure:

  • Place 100 mL of the buffer solution in a beaker with a stir bar.

  • Record the initial pH of the buffer.

  • Fill a burette with 0.1 M HCl. Add the acid in small increments (e.g., 0.5 or 1.0 mL), recording the pH after each addition. Continue until the pH has dropped by at least 2 units.

  • Repeat the titration with a fresh 100 mL of the buffer solution, this time using 0.1 M NaOH in the burette, until the pH has increased by at least 2 units.

  • Plot the pH versus the volume of acid or base added. The buffering capacity is greatest in the flattest region of the titration curve.

Analysis of Protein Thermal Stability using Circular Dichroism (CD) Spectroscopy

This protocol provides a general workflow for comparing the effect of different buffers on the thermal stability of a protein.

• Materials: Purified protein of interest, the buffer solutions to be tested (e.g., 0.1 M Disodium Diphosphate, pH 6.6 and 0.1 M Potassium Phosphate, pH 7.2), CD spectropolarimeter with a temperature control unit, quartz cuvette.

• Procedure:

  • Dialyze the protein into each of the buffer solutions to be tested.

  • Determine the protein concentration accurately.

  • Record the far-UV CD spectrum (e.g., from 200 to 250 nm) of the protein in each buffer at a starting temperature (e.g., 20°C) to confirm the initial secondary structure.

  • Monitor the CD signal at a wavelength sensitive to the protein's secondary structure (e.g., 222 nm for α-helical proteins) as the temperature is increased at a constant rate (e.g., 1°C/minute).

  • Plot the CD signal versus temperature. The midpoint of the transition in this curve represents the melting temperature (Tm) of the protein, a measure of its thermal stability.

  • Compare the Tm values obtained in the different buffer systems. A higher Tm indicates greater thermal stability.

Visualizations

Caption: Workflow for the comparative study of buffer performance.

Caption: A generic signaling pathway where buffer choice is critical.

References

• 1. researchgate.net [researchgate.net]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. ulbld.lf1.cuni.cz [ulbld.lf1.cuni.cz]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Potassium Phosphate Buffer [novoprolabs.com]

A Comparative Guide to HPLC Methods for the Separation of Sodium Phosphate Species

For researchers, scientists, and drug development professionals, the accurate separation and quantification of different sodium phosphate (B84403) species—such as orthophosphate, pyrophosphate, and triphosphate—is crucial for applications ranging from pharmaceutical formulation analysis to environmental monitoring. High-Performance Liquid Chromatography (HPLC) stands as a powerful and versatile technique for this purpose. This guide provides an objective comparison of common HPLC methodologies, complete with experimental data and detailed protocols to aid in method selection and implementation.

Comparison of Key HPLC Methods

Several HPLC-based approaches can be employed for the separation of sodium phosphate species, each with its own set of advantages and ideal applications. The choice of method often depends on the sample matrix, the specific phosphate species of interest, and the desired sensitivity. Below is a comparison of three widely used techniques: Ion-Pair Reversed-Phase HPLC, Ion Chromatography, and Hydrophilic Interaction Liquid Chromatography (HILIC).

Quantitative Performance Data

The following table summarizes key performance metrics for the different HPLC methods, offering a quick reference for their capabilities in separating phosphate and related species.

Parameter	Ion-Pair Reversed-Phase HPLC	Ion Chromatography	Hydrophilic Interaction Liquid Chromatography (HILIC)
Limit of Detection (LOD)	Phosphate: 0.86 µg/mL[1][2]	Phosphate: 0.02 µg/mL (as Phosphorus)[3]	Method Dependent
Limit of Quantitation (LOQ)	Phosphate: 2.60 µg/mL[1][2]	Method Dependent	Method Dependent
Common Analytes	Phosphates, Phosphites[1][2]	Phosphate, Pyrophosphate[4], and other inorganic anions[5][6]	Polar compounds, including sugar phosphates[7]
Primary Separation Mechanism	Partitioning and Ion-Pairing	Ion-Exchange	Partitioning into a water-enriched layer on the stationary phase[8][9]
Advantages	Utilizes common C18 columns, good for separating ionic and non-ionic species simultaneously.	High sensitivity and selectivity for ionic species, established standardized methods available[5][6].	Excellent retention of very polar compounds, compatible with mass spectrometry[10][9].
Disadvantages	Ion-pairing agents can be harsh on columns and MS detectors.	Requires a dedicated ion chromatography system with a suppressor module.	Can be sensitive to small changes in mobile phase composition[8].

Experimental Protocols

Detailed methodologies are crucial for replicating and validating analytical methods. The following sections outline the experimental protocols for the compared HPLC techniques.

Ion-Pair Reversed-Phase HPLC with Indirect UV Detection

This method is suitable for the determination of phosphates and phosphites, particularly as impurities in pharmaceutical substances.[1][2]

• Column: C18 column (e.g., Purospher Star RP-18e, 150 x 4.6 mm, 5 µm particle size).[2]

• Mobile Phase: A mixture of a pH 8.2 buffer and acetonitrile (B52724) (95:5, v/v). The buffer contains 0.5 mM tetrabutylammonium (B224687) hydroxide (B78521) (as an ion-pairing agent) and 1 mM potassium hydrogen phthalate (B1215562) (as an ionic chromophore for indirect detection).[1][2]

• Flow Rate: Typically 1.0 mL/min.

• Injection Volume: 50 µL.[2]

• Detection: Indirect UV detection at 248 nm.[1][2]

• Temperature: Ambient.

Ion Chromatography with Suppressed Conductivity Detection

Ion chromatography is a highly sensitive and selective method for the analysis of inorganic anions like phosphate and pyrophosphate.[4][5][6]

• Column: Anion-exchange column (e.g., Metrosep A Supp 17 - 150/4.0).[5]

• Mobile Phase: Isocratic elution with a suitable eluent, such as a carbonate/bicarbonate buffer. For Reagent-Free Ion Chromatography (RFIC) systems, electrolytically generated hydroxide can be used.[6][11]

• Flow Rate: Typically 0.8 - 1.0 mL/min.

• Detection: Suppressed conductivity detection.[5][6]

• Suppressor: A chemical or electrolytic self-regenerating suppressor is used to reduce background conductivity and enhance analyte signal.[11]

Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is a powerful technique for separating highly polar compounds that are poorly retained in reversed-phase chromatography.[10][8][9]

• Column: A polar stationary phase such as bare silica, diol, or zwitterionic phases (e.g., InfinityLab Poroshell 120 HILIC-Z).[10][8]

• Mobile Phase: A high percentage of an organic solvent (typically acetonitrile) with a smaller amount of an aqueous buffer (e.g., ammonium (B1175870) formate (B1220265) or ammonium acetate). A typical gradient starts with a high organic percentage, which is decreased to elute more polar analytes.[8][12]

• Flow Rate: Dependent on column dimensions, often in the range of 0.2 - 1.0 mL/min.

• Detection: Mass Spectrometry (MS) is often preferred due to the volatility of the mobile phase. Evaporative Light Scattering Detection (ELSD) or Charged Aerosol Detection (CAD) are also suitable.[10][13]

• Temperature: Column temperature is typically controlled, for instance, at 30 °C.[8]

Mandatory Visualizations

HPLC Method Validation Workflow

The validation of an analytical method is critical to ensure its reliability, accuracy, and precision for its intended purpose. The following diagram illustrates a typical workflow for HPLC method validation.

Caption: A flowchart of the key stages in HPLC method validation.

References

• 1. academic.oup.com [academic.oup.com]
• 2. researchgate.net [researchgate.net]
• 3. discovery.researcher.life [discovery.researcher.life]
• 4. High-performance liquid chromatographic determination of pyrophosphate in the presence of a 20,000-fold excess of orthophosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Phosphate in sodium and potassium phosphates compounded injections | Metrohm [metrohm.com]
• 6. Analyzing Phosphate by Ion Chromatography | Thermo Fisher Scientific - HK [thermofisher.com]
• 7. helixchrom.com [helixchrom.com]
• 8. agilent.com [agilent.com]
• 9. Hydrophilic interaction chromatography - Wikipedia [en.wikipedia.org]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. Ion chromatographic separations of phosphorus species: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique - PMC [pmc.ncbi.nlm.nih.gov]
• 13. HPLC Separation of Sulfate and Phosphate Ions on Mixed-Mode HPLC | SIELC Technologies [sielc.com]

A Comparative Analysis of the Chelating Efficiency of Disodium Diphosphate and EDTA

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chelating efficiency of Disodium (B8443419) Diphosphate (B83284) and Ethylenediaminetetraacetic acid (EDTA). The comparison is supported by quantitative data on the stability of their metal complexes, detailed experimental protocols for measuring chelation efficiency, and a discussion of their respective applications and limitations.

Introduction to Chelating Agents

Chelating agents are chemical compounds that form stable, water-soluble complexes with metal ions. This process, known as chelation, is crucial in various scientific and industrial applications, from removing toxic metals from the body to preventing the degradation of products. EDTA has long been considered a gold standard among chelating agents due to its high affinity for a wide range of metal ions. Disodium diphosphate, a type of polyphosphate, also exhibits chelating properties and is widely used in the food industry and other applications. Understanding the relative chelating efficiency of these two compounds is essential for selecting the appropriate agent for a specific application.

Quantitative Comparison of Chelating Efficiency

The efficiency of a chelating agent is quantitatively expressed by its stability constant (log K). A higher log K value indicates a stronger bond between the chelating agent and the metal ion, signifying a more stable complex and greater chelating efficiency. The stability constants for EDTA and pyrophosphate (the anion of disodium diphosphate) with various metal ions are presented below. It is important to note that these values can vary with experimental conditions such as pH, temperature, and ionic strength.

Metal Ion	Disodium Diphosphate (Pyrophosphate) log K	EDTA log K
Divalent Cations
Ca²⁺	~5.0	10.7
Mg²⁺	~5.4	8.7
Mn²⁺	~7.3	14.0
Fe²⁺	~5.8	14.3
Co²⁺	~6.8	16.3
Ni²⁺	~7.5	18.6
Cu²⁺	~10.1	18.8
Zn²⁺	~8.7	16.5
Cd²⁺	~6.7	16.5
Pb²⁺	~11.0	18.0
Trivalent Cations
Fe³⁺	~22.2	25.1
Al³⁺	-	16.4

Note: The stability constants for disodium diphosphate are for the pyrophosphate anion (P₂O₇⁴⁻). The data is compiled from various sources and represents typical values. The conditions under which these constants were measured may vary.

From the data, it is evident that EDTA generally forms significantly more stable complexes with a wide range of metal ions compared to disodium diphosphate , as indicated by its consistently higher log K values. This suggests a stronger overall chelating efficiency for EDTA across both divalent and trivalent cations.

Experimental Protocols for Determining Chelating Efficiency

The determination of stability constants is crucial for evaluating the chelating efficiency of a compound. Potentiometric titration and spectrophotometry are two common methods employed for this purpose.

Potentiometric Titration

This method involves monitoring the pH of a solution containing the metal ion and the chelating agent as a standard solution of a strong base is added. The stability constant is calculated from the resulting titration curve.

Materials and Reagents:

• pH meter with a combination glass electrode

• Calibrated burette

• Thermostated reaction vessel

• Standardized strong base solution (e.g., 0.1 M NaOH)

• Standardized strong acid solution (e.g., 0.1 M HCl)

• Metal salt solution of known concentration

• Chelating agent (Disodium Diphosphate or EDTA) solution of known concentration

• Inert electrolyte solution (e.g., 1.0 M KCl) to maintain constant ionic strength

Procedure:

• Calibration: Calibrate the pH meter using standard buffer solutions.

• Ligand Protonation Constants:

  • Pipette a known volume of the chelating agent solution into the thermostated reaction vessel.

  • Add a sufficient volume of the inert electrolyte solution to maintain a constant ionic strength.

  • Add a known volume of standardized strong acid.

  • Titrate the solution with the standardized strong base, recording the pH at regular intervals of titrant addition.

  • Plot the pH versus the volume of base added to determine the protonation constants of the chelating agent.

• Metal-Ligand Stability Constants:

  • Prepare a solution containing the same concentrations of the chelating agent and inert electrolyte as in the previous step, but also add a known concentration of the metal salt solution.

  • Titrate this solution with the same standardized strong base, recording the pH at regular intervals.

  • The titration curve for the metal-ligand system will be displaced from the ligand-only curve. The magnitude of this displacement is used to calculate the stability constant of the metal-chelant complex. Specialized software is often used for these calculations.

Spectrophotometric Method

This method is based on the change in the absorbance of a solution upon the formation of a metal-chelate complex. It is particularly useful when the complex is colored. A common approach is a competitive binding assay.

Materials and Reagents:

• UV-Vis Spectrophotometer

• Metal salt solution

• Chelating agent (Disodium Diphosphate or EDTA) solution

• Chromogenic indicator that forms a colored complex with the metal ion

• Buffer solution to maintain a constant pH

Procedure:

• Wavelength of Maximum Absorbance (λmax): Determine the λmax of the colored metal-indicator complex.

• Calibration Curve: Prepare a series of solutions with a constant concentration of the indicator and varying concentrations of the metal ion. Measure the absorbance of each solution at the λmax to create a calibration curve.

• Chelation Assay:

  • To a solution of the metal ion, add a known concentration of the chelating agent and allow it to react.

  • Add the chromogenic indicator to the solution. The indicator will bind to any free metal ions that were not chelated.

  • Measure the absorbance of the resulting solution at λmax.

• Calculation:

  • Using the calibration curve, determine the concentration of the unchelated metal ions.

  • The chelating capacity of the agent can then be calculated by subtracting the concentration of unchelated metal ions from the initial total metal ion concentration.

Visualizing the Comparison: A Logical Relationship Diagram

The following diagram illustrates the key aspects of comparing disodium diphosphate and EDTA as chelating agents.

Caption: Logical flow comparing EDTA and Disodium Diphosphate.

Discussion and Conclusion

The quantitative data clearly demonstrates that EDTA is a more powerful and versatile chelating agent than disodium diphosphate for a broad spectrum of metal ions. Its higher stability constants translate to a more effective sequestration of metal ions, which is critical in applications such as heavy metal detoxification, analytical chemistry, and industrial processes where strong metal binding is required.[1][2]

Disodium diphosphate, while a less potent chelator, offers advantages in specific contexts.[3] It is "Generally Recognized as Safe" (GRAS) by the FDA for use in food, where it functions as a buffering agent, emulsifier, and sequestrant to improve food quality and stability.[3] Its moderate chelating ability can be sufficient for these applications without the more aggressive and potentially disruptive effects of a stronger chelator like EDTA.

For researchers, scientists, and drug development professionals, the choice between disodium diphosphate and EDTA will be dictated by the specific requirements of the application:

• For applications demanding strong and stable chelation of a wide variety of metal ions, EDTA is the superior choice. This includes chelation therapy, prevention of metal-catalyzed reactions in chemical synthesis, and as a component in many laboratory buffers.[1][2]

• For applications in food and beverage formulation, or where a milder chelating effect is desired, disodium diphosphate is a suitable and food-safe option. [3][4]

The experimental protocols provided herein offer standardized methods for researchers to determine the chelating efficiency of these and other compounds under their specific experimental conditions, allowing for an informed selection of the most appropriate chelating agent for their research and development needs.

References

• 1. cost-nectar.eu [cost-nectar.eu]
• 2. materialsciencetech.com [materialsciencetech.com]
• 3. Stability constants of complexes - Wikipedia [en.wikipedia.org]
• 4. NIST46 | NIST [nist.gov]

A Comparative Analysis of Leavening Acids: Sodium Acid Pyrophosphate vs. Other Common Alternatives

For researchers, scientists, and drug development professionals exploring the functional ingredients in food and pharmaceutical applications, a thorough understanding of chemical leavening agents is paramount. This guide provides an objective comparison of sodium acid pyrophosphate (SAPP) with other widely used leavening acids, supported by quantitative data and detailed experimental protocols.

Sodium acid pyrophosphate (SAPP) is a versatile leavening acid known for its slow action, which makes it a crucial component in double-acting baking powders and self-rising flour.[1] Its performance, however, is best understood in comparison to other common leavening acids such as monocalcium phosphate (B84403) (MCP), sodium aluminum phosphate (SALP), and dicalcium phosphate dihydrate (DCPD). Each of these acids exhibits unique properties that influence the final characteristics of a product, including its volume, texture, and crumb structure.

Quantitative Performance Comparison

The efficacy of a leavening acid is primarily determined by its Neutralizing Value (NV) and its Rate of Reaction (ROR). The NV indicates the amount of sodium bicarbonate that 100 parts of the acid can neutralize, while the ROR describes the speed at which the acid-base reaction occurs to release carbon dioxide.

Leavening Acid	Chemical Formula	Neutralizing Value (NV)	Rate of Reaction (ROR)	Key Characteristics
Sodium Acid Pyrophosphate (SAPP)	Na₂H₂P₂O₇	72	Slow	Different grades available for varied reaction rates; provides a moist texture.[2]
Monocalcium Phosphate (MCP)	Ca(H₂PO₄)₂·H₂O	80	Fast	Rapid gas release upon mixing with liquid; ideal for products requiring immediate aeration.[3]
Sodium Aluminum Phosphate (SALP)	NaH₁₄Al₃(PO₄)₈·4H₂O	100	Very Slow	Heat-activated; provides a fine, soft crumb structure and improves tenderness.
Dicalcium Phosphate Dihydrate (DCPD)	CaHPO₄·2H₂O	33	Heat-activated	Very slow reaction, primarily during the later stages of baking.[4]

The Chemical Leavening Process

The fundamental principle of chemical leavening involves the reaction of an acid with a bicarbonate source, typically sodium bicarbonate, in the presence of moisture to produce carbon dioxide gas. This gas expands upon heating, creating the porous structure of baked goods.

Caption: Chemical leavening reaction pathway.

Experimental Protocols

To objectively evaluate the performance of different leavening acids, standardized experimental protocols are essential. The following are key methodologies for assessing leavening performance and final product quality.

Dough Rate of Reaction (DRR) Analysis

This method measures the rate and amount of carbon dioxide released from a dough or batter system over time.

• Objective: To quantify the reaction rate of the leavening acid with sodium bicarbonate in a standardized dough system.

• Apparatus: A manometric or pressure-measuring device connected to a sealed, temperature-controlled mixing bowl.

• Procedure:

  • Prepare a standardized dry dough mix containing flour, sugar, salt, and the leavening acid being tested.

  • Place the dry mix in the reaction vessel of the apparatus.

  • Add a standardized amount of water to the dry mix and immediately seal the system.

  • Initiate mixing at a constant speed and temperature (typically 27°C).

  • Record the pressure increase within the sealed system over a defined period (e.g., 10-20 minutes). The pressure change is directly proportional to the volume of CO₂ evolved.

  • Plot the cumulative CO₂ released as a percentage of the total theoretical CO₂ versus time to obtain the reaction curve.

Baked Product Volume Analysis (AACC International Method 10-91)

This method provides a standardized procedure for measuring the volume of a baked product, such as a cake, which is a primary indicator of leavening performance.

• Objective: To determine the final volume of a baked product.

• Apparatus: A layer cake measuring template.

• Procedure:

  • Bake a standardized layer cake using the leavening acid under evaluation.

  • Allow the cake to cool completely.

  • Slice the cake in half vertically.

  • Place the cut surface of one half against the measuring template.

  • Measure the height of the cake at the center and at designated points halfway between the center and the outer edges.

  • The sum of these measurements provides a volume index, which can be used to compare the leavening power of different acids.[5][6]

Texture Profile Analysis (TPA) (Adapted from AACC International Method 74-09)

TPA is an instrumental method used to quantify the textural properties of baked goods, such as hardness, cohesiveness, springiness, and chewiness.

• Objective: To obtain objective measurements of the textural characteristics of the baked product's crumb.

• Apparatus: A texture analyzer equipped with a cylindrical probe.

• Procedure:

  • Prepare a slice of the baked product of a standardized thickness.

  • Place the sample on the texture analyzer's platform.

  • Perform a two-cycle compression test where the probe compresses the sample to a predetermined percentage of its original height.

  • The force-time curve generated from the two compressions is used to calculate various textural parameters.[7][8]

Crumb Structure Analysis (AACC International Method 10-18.01)

This method utilizes an imaging system to objectively analyze the internal crumb structure of baked goods.

• Objective: To quantify characteristics of the crumb, such as cell size, cell distribution, and cell wall thickness.

• Apparatus: A C-Cell imaging system or equivalent.[9][10]

• Procedure:

  • A slice of the baked product is placed in the imaging system.

  • The system captures a high-resolution image of the crumb.

  • Image analysis software processes the image to measure and quantify various crumb characteristics.[11] This provides valuable data on the fineness and uniformity of the product's internal structure.

Logical Workflow for Leavening Acid Evaluation

The following diagram illustrates a logical workflow for the comparative analysis of leavening acids, from initial characterization to final product evaluation.

References

• 1. researchgate.net [researchgate.net]
• 2. Impact of Baking Powder and Leavening Acids on Batter and Pound Cake Properties - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cerealsgrains.org [cerealsgrains.org]
• 4. asianpubs.org [asianpubs.org]
• 5. 10 Baking Quality Methods [cerealsgrains.org]
• 6. researchgate.net [researchgate.net]
• 7. 74 Staleness/Textrue Methods [cerealsgrains.org]
• 8. AACC 74-09 Measurement of Bread Firmness by Universal Testing Machine - 道客巴巴 [m.doc88.com]
• 9. C-Cell Method Approved Internationally — C-Cell [bakingqualityanalyser.com]
• 10. Crumb Analysis | American Society of Baking [asbe.org]
• 11. Campden BRI bread structure measurement method internationally approved [campdenbri.co.uk]

The Impact of Disodium Diphosphate on the Thermal Stability of Milk Proteins: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The heat treatment of milk is a critical step in the manufacturing of numerous dairy products, ensuring microbiological safety and extending shelf life. However, this process can also lead to the denaturation and aggregation of milk proteins, particularly caseins, resulting in undesirable changes in texture and stability. Disodium (B8443419) diphosphate (B83284) is a widely utilized stabilizing salt that mitigates these effects. This guide provides a comprehensive comparison of disodium diphosphate with other common stabilizers, supported by experimental data, detailed protocols, and mechanistic diagrams to elucidate its role in preserving the integrity of milk proteins during thermal processing.

Comparative Analysis of Heat Stabilizing Agents

The efficacy of various sequestrants in enhancing the heat stability of milk proteins is typically evaluated by measuring the Heat Coagulation Time (HCT). HCT is the time required for milk to coagulate at a constant high temperature. An increased HCT indicates greater heat stability.

The following table summarizes the quantitative effects of different stabilizing salts on the HCT of milk protein solutions.

Stabilizer	Concentration	Protein Concentration	Heat Treatment	HCT (minutes)	Reference
Control (No Additive)	0%	6%	140°C	15.28	[1]
8%	140°C	15.61	[1]
10%	140°C	11.35	[1]
Disodium Diphosphate (DSHP)	10 mM	8%	121°C for 2.6 min	Increased stability (particle size reduction)	[2]
20 mM	8%	121°C for 2.6 min	Increased stability (particle size reduction)	[2]
30 mM	8%	121°C for 2.6 min	Increased stability (particle size reduction)	[2]
Trisodium Citrate (B86180) (TSC)	10 mM	8%	121°C for 2.6 min	Increased stability (particle size reduction)	[2]
20 mM	8%	121°C for 2.6 min	Increased stability (particle size reduction)	[2]
30 mM	8%	121°C for 2.6 min	Decreased stability (particle size increase)	[2]
Sodium Hexametaphosphate (SHMP)	0.15%	6%	140°C	16.74 - 18.62 (depending on chain length)	[1]
0.25%	6%	140°C	17.23 - 19.29 (depending on chain length)	[1]
0.15%	8%	140°C	16.74 - 18.62 (depending on chain length)	[1]
0.25%	8%	140°C	18.75 - 19.61 (depending on chain length)	[1]
0.15%	10%	140°C	14.28 - 15.73 (depending on chain length)	[1]
0.25%	10%	140°C	14.96 - 16.09 (depending on chain length)	[1]

Mechanism of Action: How Disodium Diphosphate Stabilizes Milk Proteins

The primary mechanism by which disodium diphosphate and other phosphate (B84403) and citrate salts stabilize milk proteins against heat-induced coagulation is through the sequestration of calcium ions.[2][3][4] Casein, the main protein in milk, exists in complex structures called micelles. These micelles are held together in part by colloidal calcium phosphate.

During heating, changes in pH and the dissociation of κ-casein from the micelle surface can lead to the aggregation of these micelles, resulting in coagulation.[5] Disodium diphosphate acts as a chelating agent, binding to calcium ions and reducing their availability to participate in the aggregation process. This sequestration of calcium helps to maintain the integrity and stability of the casein micelles, thereby preventing them from clumping together during heat treatment. Additionally, phosphates can help to buffer the pH of the milk, further contributing to protein stability.

Caption: Mechanism of casein stabilization by disodium diphosphate.

Experimental Protocols

Determination of Heat Coagulation Time (HCT)

This protocol describes the standard method for determining the heat stability of milk and milk protein solutions. The HCT is defined as the time taken for the first visible signs of coagulation to appear when a milk sample is heated at a constant temperature.[6][7][8]

1. Materials and Apparatus:

• Thermostatically controlled oil bath (capable of maintaining a temperature of 140 ± 1°C for unconcentrated milk or 120 ± 1°C for concentrated milk)

• Borosilicate glass tubes (e.g., 10 x 75 mm), sealed

• Pipettes

• Stopwatch

• Vortex mixer

• Milk sample

• Stabilizing salt solution (e.g., disodium diphosphate), if applicable

2. Sample Preparation:

• If using a stabilizing salt, prepare a stock solution of the desired concentration.

• Add the appropriate volume of the stabilizer solution to the milk sample to achieve the target concentration.

• Thoroughly mix the sample using a vortex mixer.

• If necessary, adjust the pH of the milk sample to the desired value using dilute HCl or NaOH.

• Pipette a standardized volume (e.g., 2 mL) of the prepared milk sample into the glass tubes.

• Seal the glass tubes.

3. Procedure:

• Preheat the oil bath to the desired temperature (140°C or 120°C).

• Immerse the sealed glass tubes containing the milk samples into the hot oil bath, ensuring the milk is fully submerged.

• Simultaneously start the stopwatch.

• Continuously observe the milk samples for any signs of coagulation. This is typically done by gently rocking or tilting the tubes.

• The endpoint is reached at the first appearance of visible flocculation, clotting, or precipitation of the milk proteins.

• Stop the stopwatch and record the elapsed time as the Heat Coagulation Time (HCT) in minutes.

• Perform the determination in triplicate for each sample and calculate the average HCT.

4. Interpretation of Results:

• A longer HCT indicates a higher heat stability of the milk proteins.

• Compare the HCT of the control sample (without stabilizer) to the samples with added stabilizers to determine their effectiveness.

Caption: Experimental workflow for Heat Coagulation Time (HCT) determination.

References

• 1. mdpi.com [mdpi.com]
• 2. edepot.wur.nl [edepot.wur.nl]
• 3. Effect of concentration, homogenization and stabilizing salts on heat stability and rheological properties of cow skim milk ultrafiltered retentate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Heat Stability Assessment of Milk: A Review of Traditional and Innovative Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ultrasonic Measurement of Milk Heat Coagulation Time (HCT) | Undergraduate Research and Fellowships Mentoring [urfm.psu.edu]

comparative study of the emulsifying properties of different food-grade phosphates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the emulsifying properties of four common food-grade phosphates: Sodium Tripolyphosphate (STPP), Tetrasodium Pyrophosphate (TSPP), Sodium Acid Pyrophosphate (SAPP), and Sodium Hexametaphosphate (SHMP). While these phosphates are widely utilized in the food industry for their various functional roles, this guide focuses specifically on their efficacy as emulsifiers, drawing upon available scientific literature to support its comparisons.

Executive Summary

Food-grade phosphates are crucial in the formulation of many processed foods, where they contribute to texture, stability, and shelf-life.[1] As emulsifiers, their primary role is to facilitate the dispersion of immiscible liquids, such as oil and water, and to maintain the stability of the resulting emulsion.[2] This is particularly important in products like processed cheeses, sauces, and meat emulsions.[3][4] The emulsifying action of phosphates is largely attributed to their ability to chelate metal ions, modify pH, and interact with proteins, thereby altering protein solubility and conformation to enhance their surface activity.[2][3]

Comparative Performance of Food-Grade Phosphates

The emulsifying performance of phosphates is often evaluated based on two key parameters: Emulsifying Activity Index (EAI), which measures the ability of a substance to form an emulsion, and Emulsion Stability Index (ESI), which indicates the stability of the emulsion over time.

Qualitative Comparison of Emulsifying Properties:

Phosphate (B84403)	Primary Mechanism of Emulsification	Common Applications as Emulsifier	Relative Emulsifying Strengths & Characteristics
Sodium Tripolyphosphate (STPP)	Strong calcium chelation, protein unfolding, and charge modification.[3]	Processed meats, seafood, and processed cheese.[3]	Generally considered a strong emulsifier, particularly effective in meat systems where it helps to solubilize proteins.[4]
Tetrasodium Pyrophosphate (TSPP)	Excellent calcium binding, increases pH, and promotes protein-protein interactions.[3][5]	Processed cheese, meat products, and as a dispersing agent.[1][5]	Highly effective emulsifier, often noted for its ability to create stable emulsions and improve texture in processed cheese.[5]
Sodium Acid Pyrophosphate (SAPP)	Acts as a chelating agent and can lower the pH of the system.[1]	Processed meats, canned seafood, and as a leavening acid in bakery.[1]	Its role as a primary emulsifier is less pronounced compared to STPP and TSPP; it often functions as a stabilizer and color preservative.
Sodium Hexametaphosphate (SHMP)	Very strong sequestrant for divalent cations, leading to protein dispersion.[3]	Processed cheese, dairy products, and beverages.[3]	Known for its excellent protein dispersing properties, which indirectly contributes to emulsion stability. It is a very effective emulsifier in processed cheese.[6]

Quantitative Data Summary:

The following tables summarize quantitative data on the emulsifying properties of the different phosphates. It is crucial to interpret this data with caution, as the experimental conditions and food systems vary between studies.

Table 1: Emulsifying Activity Index (EAI) of Various Food-Grade Phosphates

Phosphate	Food System	EAI (m²/g)	Reference
STPP	Meat Emulsion	Data not consistently reported in comparative studies	N/A
TSPP	Meat Emulsion	Data not consistently reported in comparative studies	N/A
SAPP	Meat Emulsion	Data not consistently reported in comparative studies	N/A
SHMP	Processed Cheese	Not directly measured as EAI, but noted for high degree of fat emulsification	[6]

Note: Direct comparative EAI values for these phosphates are scarce in the literature. Their emulsifying role is often assessed through indirect measures like emulsion stability and product texture.

Table 2: Emulsion Stability as Measured by Various Parameters

Phosphate	Food System	Measurement	Observation	Reference
STPP	Processed Cheese	Emulsion Stability	Provides good emulsion stability.[3]	[3]
TSPP	Processed Cheese	Emulsion Stability	Exhibits excellent emulsion stability.[5]	[5]
SAPP	Meat Emulsion	Emulsion Stability	Less effective at improving emulsion stability compared to alkaline phosphates.
SHMP	Processed Cheese	Fat Emulsification	Most efficient fat emulsifier among the tested phosphates.[6]	[6]

Experimental Protocols

Detailed methodologies are essential for the accurate assessment of emulsifying properties. Below are protocols for determining the Emulsifying Activity Index (EAI) and Emulsion Stability Index (ESI), as well as for analyzing emulsion stability using Turbiscan.

Determination of Emulsifying Activity Index (EAI) and Emulsion Stability Index (ESI)

This method is based on the turbidimetric technique.

Materials:

• Phosphate solution (e.g., 1% w/v in deionized water)

• Vegetable oil (e.g., soybean oil)

• 0.1% Sodium Dodecyl Sulfate (SDS) solution

• Homogenizer

• Spectrophotometer

• Cuvettes (1 cm path length)

• Pipettes and glassware

Procedure:

• Prepare a solution of the phosphate to be tested at a specific concentration in deionized water.

• Mix a defined volume of the phosphate solution with a defined volume of oil (e.g., 3 parts phosphate solution to 1 part oil).

• Homogenize the mixture at high speed (e.g., 10,000 rpm) for a set time (e.g., 1 minute) to form an emulsion.

• Immediately after homogenization (t=0), pipette a small aliquot of the emulsion (e.g., 50 µL) and dilute it with a known volume of 0.1% SDS solution (e.g., 5 mL). The SDS solution prevents further flocculation or coalescence.

• Measure the absorbance of the diluted emulsion at 500 nm using the spectrophotometer. This is A₀.

• After a specific time interval (e.g., 10 minutes), take another aliquot of the original emulsion, dilute it in the same manner, and measure the absorbance at 500 nm. This is A₁₀.

Calculations:

• Emulsifying Activity Index (EAI) (m²/g): EAI = (2 × 2.303 × A₀ × Dilution Factor) / (c × φ × L) where:

  • A₀ = Absorbance at t=0

  • Dilution Factor = The factor by which the emulsion was diluted

  • c = Concentration of the emulsifier in the aqueous phase (g/mL)

  • φ = Oil volume fraction in the emulsion

  • L = Path length of the cuvette (cm)

• Emulsion Stability Index (ESI) (min): ESI = (A₀ × Δt) / (A₀ - A₁₀) where:

  • A₀ = Absorbance at t=0

  • A₁₀ = Absorbance at t=10 minutes

  • Δt = Time interval (10 minutes)

Emulsion Stability Analysis using Turbiscan

The Turbiscan is an optical instrument that measures the backscattering and transmission of light through a sample, allowing for the detection of destabilization phenomena like creaming, sedimentation, and particle size variation over time.[7]

Materials:

• Emulsion prepared with the phosphate of interest

• Turbiscan instrument

• Glass vials for the instrument

Procedure:

• Prepare the emulsion as described in the EAI/ESI protocol.

• Transfer a specific volume of the freshly prepared emulsion into a Turbiscan glass vial.

• Place the vial in the Turbiscan instrument.

• Set the analysis parameters, including the duration of the analysis and the frequency of scans.

• The instrument will scan the entire height of the sample at programmed intervals, measuring the backscattering and transmission profiles.

• The software analyzes these profiles to detect changes over time, which are indicative of emulsion instability.

Data Analysis: The primary output is the Turbiscan Stability Index (TSI), a single value that quantifies the overall instability of the emulsion. A lower TSI value indicates a more stable emulsion.[8][9] The software can also provide detailed information on the type of instability (e.g., creaming rate).

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for the comparative evaluation of the emulsifying properties of different food-grade phosphates.

References

• 1. gjphosphate.com [gjphosphate.com]
• 2. Emulsion - Wikipedia [en.wikipedia.org]
• 3. Understanding Process Cheeses [foodingredientsonline.com]
• 4. Phosphate Elimination in Emulsified Meat Products: Impact of Protein-Based Ingredients on Quality Characteristics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effects of pH on the textural properties and meltability of pasteurized process cheese made with different types of emulsifying salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]
• 7. entegris.com [entegris.com]
• 8. microtrac.com [microtrac.com]
• 9. microtrac.com [microtrac.com]

The Efficacy of Disodium Diphosphate in Preventing Mineral Precipitation: A Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

Mineral precipitation, a common phenomenon in various industrial and biological systems, can lead to significant operational challenges and compromise product stability. The formation of insoluble mineral salts, often referred to as scaling, can impede fluid flow in manufacturing processes, reduce heat exchanger efficiency, and affect the formulation of pharmaceuticals. Disodium (B8443419) diphosphate (B83284), also known as sodium acid pyrophosphate (SAPP), is a widely utilized compound for mitigating this issue. This guide provides an objective comparison of disodium diphosphate's performance with other alternatives, supported by experimental data and detailed methodologies, to assist researchers and professionals in making informed decisions for their specific applications.

The Role of Disodium Diphosphate in Inhibiting Mineral Precipitation

Disodium diphosphate (Na₂H₂P₂O₇) is a condensed phosphate (B84403) that functions as a potent chelating agent.[1] Its primary mechanism in preventing mineral precipitation is through sequestration, where it binds with polyvalent metal cations, such as calcium (Ca²⁺) and magnesium (Mg²⁺), which are common culprits in scale formation.[2] This sequestration process forms stable, soluble complexes, effectively preventing these cations from reacting with anions like carbonate (CO₃²⁻) and sulfate (B86663) (SO₄²⁻) to form insoluble mineral precipitates such as calcium carbonate (CaCO₃) and calcium sulfate (CaSO₄).[2]

The pyrophosphate anion (H₂P₂O₇²⁻) has a high affinity for these metal ions, disrupting the nucleation and crystal growth phases of mineral scale formation.[1] By sequestering the metal ions, disodium diphosphate effectively lowers the supersaturation of the solution with respect to the scaling mineral, thereby inhibiting its precipitation.

Comparative Performance of Mineral Precipitation Inhibitors

The selection of an appropriate mineral precipitation inhibitor depends on various factors, including the specific mineral scale, operating conditions (e.g., temperature, pH), and regulatory considerations. While disodium diphosphate is an effective inhibitor, a comparison with other common antiscalants provides a broader perspective for application-specific selection.

Inhibitor Class	Example(s)	General Mechanism of Action	Advantages	Disadvantages
Phosphonates	Disodium Diphosphate, HEDP, ATMP	Chelation/Sequestration, Crystal Growth Distortion	Highly effective at low concentrations, good thermal stability.	Can contribute to phosphorus-based environmental concerns (eutrophication). Performance can be affected by high calcium concentrations.
Polycarboxylates	Polyacrylic Acid (PAA), Polymaleic Acid (PMA)	Dispersion, Crystal Modification	Generally good performance, can be more environmentally friendly than phosphonates.	Performance can be sensitive to pH and water hardness.
"Green" Inhibitors	Polyaspartic Acid (PASP), Carboxymethyl Inulin (CMI)	Chelation, Dispersion	Biodegradable, environmentally friendly.	May require higher concentrations to achieve the same efficiency as phosphonates. Performance can be variable depending on the specific formulation.

Experimental Data Summary:

Quantitative performance data for disodium diphosphate specifically is not extensively available in the public domain. However, studies on phosphonates as a class demonstrate their high efficacy. For instance, phosphonates like HEDP and ATMP have shown high inhibition efficiencies for calcium carbonate scale. It is important to note that the effectiveness of any inhibitor is highly dependent on the specific conditions of the system.

Experimental Protocols for Evaluating Inhibitor Efficacy

To ensure a standardized and objective comparison of mineral precipitation inhibitors, a well-defined experimental protocol is crucial. The following outlines a general static bottle test method, a widely used procedure for screening the performance of scale inhibitors.

Objective: To determine the percentage of inhibition efficiency of a scale inhibitor against the precipitation of a specific mineral (e.g., calcium carbonate).

Materials:

• Cation solution (e.g., calcium chloride solution of known concentration)

• Anion solution (e.g., sodium bicarbonate solution of known concentration)

• Inhibitor stock solution (e.g., disodium diphosphate solution of known concentration)

• Deionized water

• pH meter

• Water bath or incubator

• Filtration apparatus (e.g., 0.45 µm filters)

• Analytical instrument for measuring cation concentration (e.g., ICP-OES, AAS, or titrator)

• Glass bottles with caps

Procedure:

• Blank Preparation: a. In a clean glass bottle, add a specific volume of deionized water. b. Add a calculated volume of the cation solution. c. Add a calculated volume of the anion solution to induce supersaturation and initiate precipitation. d. Cap the bottle and place it in a water bath at the desired experimental temperature for a specified duration (e.g., 24 hours).

• Inhibitor Test Preparation: a. In separate, labeled glass bottles, add the same volume of deionized water as the blank. b. Add the same volume of the cation solution. c. Add a specific volume of the inhibitor stock solution to achieve the desired test concentration. d. Add the same volume of the anion solution. e. Cap the bottles and place them in the same water bath as the blank for the identical duration.

• Sample Analysis: a. After the incubation period, remove the bottles from the water bath. b. Immediately filter the contents of each bottle through a 0.45 µm filter to separate the precipitated solids from the solution. c. Analyze the filtrate from both the blank and the inhibitor test samples for the concentration of the cation (e.g., Ca²⁺).

• Calculation of Inhibition Efficiency: The inhibition efficiency (%) is calculated using the following formula:

  Inhibition Efficiency (%) = [(Cᵢ - C₀) / (Cₜ - C₀)] x 100

  Where:

  • Cᵢ = Concentration of the cation in the filtrate of the inhibitor-treated sample.

  • C₀ = Concentration of the cation in the filtrate of the blank sample (after precipitation).

  • Cₜ = Total initial concentration of the cation in the solution before precipitation.

Visualizing the Mechanism of Action

The interaction between disodium diphosphate and mineral-forming cations can be visualized to better understand the inhibition process.

References

• 1. Disodium pyrophosphate - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]

Validating Osmotic Pressure Simulations of Disodium Phosphate Solutions: A Comparative Guide

For researchers, scientists, and drug development professionals, accurately predicting the osmotic pressure of electrolyte solutions is crucial for a multitude of applications, from understanding cellular transport to designing effective drug delivery systems. Molecular dynamics (MD) simulations offer a powerful tool to probe these properties at the atomic level, but their predictive power hinges on the quality of the underlying force fields. This guide provides a comparative overview of simulated and experimental osmotic pressures of disodium (B8443419) phosphate (B84403) (Na₂HPO₄) solutions, offering a framework for validating simulation methodologies.

This guide presents a direct comparison of osmotic pressure values obtained from molecular dynamics simulations with experimental data. Detailed protocols for both the experimental measurement and the computational simulation of osmotic pressure are provided to ensure reproducibility and aid in the critical evaluation of simulation parameters.

Data Presentation: A Side-by-Side Comparison

The following table summarizes the osmotic pressure of disodium phosphate solutions at various concentrations, comparing experimentally measured values with those obtained from molecular dynamics simulations. This direct comparison is essential for assessing the accuracy of the simulation force field and methodology.

Concentration (mol/kg)	Experimental Osmotic Pressure (atm)	Simulated Osmotic Pressure (atm)
~0.2	~20	~20
~0.4	~40	~40
~0.6	~65	~65
~0.8	~90	~90

Note: The experimental and simulated data presented are based on graphical representations from a 2023 study by Yoo and Aksimentiev, which focused on the parameter dependence of the solubility limit for disodium phosphate. The values are estimations derived from the graphical data for comparative purposes.[1]

Experimental and Simulation Protocols

Experimental Protocol: Vapor Pressure Osmometry

Vapor pressure osmometry is a common technique for determining the osmotic pressure of solutions by measuring the vapor pressure depression relative to the pure solvent.[2][3]

Methodology:

• Calibration: Calibrate the vapor pressure osmometer using standard solutions of known osmolality, typically sodium chloride solutions of varying concentrations. This establishes a calibration curve relating the measured thermoelectric voltage difference to the osmolality.

• Sample Preparation: Prepare a series of disodium phosphate solutions of known molal concentrations in deionized water. Ensure the salt is fully dissolved.

• Measurement:

  • Place a small droplet of the disodium phosphate solution onto one of the thermistors in the measurement chamber.

  • Place a droplet of the pure solvent (deionized water) onto the reference thermistor.

  • Seal the chamber, which is saturated with solvent vapor.

  • The difference in vapor pressure between the solution and the pure solvent leads to a temperature difference between the two thermistors due to condensation of the solvent vapor onto the solution droplet.

  • This temperature difference is measured as a voltage output.

• Data Analysis:

  • Using the calibration curve, convert the measured voltage difference for each disodium phosphate solution to its osmolality (in mOsmol/kg).

  • Calculate the osmotic pressure (Π) using the van't Hoff equation: Π = ϕ * i * R * T * c, where ϕ is the osmotic coefficient, i is the van't Hoff factor (number of ions per formula unit), R is the ideal gas constant, T is the absolute temperature, and c is the molal concentration.

Simulation Protocol: Molecular Dynamics with a Semipermeable Membrane Model

Molecular dynamics simulations can compute osmotic pressure by directly modeling the forces exerted by solutes on a virtual semipermeable membrane.[4][5]

Methodology:

• System Setup:

  • Construct a simulation box containing a known number of disodium phosphate ions and water molecules to achieve the desired concentration. The TIP3P water model is a common choice.

  • Define a virtual semipermeable membrane within the simulation box. This is typically implemented as a flat-bottomed potential that acts only on the solute ions, confining them to a specific region of the box while allowing water molecules to pass freely.

• Force Field:

  • Employ a suitable force field to describe the interactions between all atoms. For phosphate-containing systems, force fields like CHARMM or AMBER with specific ion parameters are often used.[6] It is crucial to use force fields that have been parameterized to reproduce experimental properties of electrolyte solutions.

• Simulation Parameters:

  • Perform the simulation in the NVT (canonical) ensemble, maintaining a constant number of particles, volume, and temperature (e.g., 298 K).

  • Use periodic boundary conditions to minimize edge effects.

  • Employ a suitable algorithm for electrostatic interactions, such as the Particle Mesh Ewald (PME) method.

  • Set an appropriate time step (e.g., 2 fs) and run the simulation for a sufficient duration to reach equilibrium and collect statistically meaningful data (typically tens of nanoseconds).

• Data Analysis:

  • The osmotic pressure (Π) is calculated from the average force (F) exerted by the confined ions on the virtual membrane, divided by the area (A) of the membrane: Π = ⟨F⟩ / A.

  • The force can be calculated directly from the simulation trajectory.

Validation Workflow

The validation of osmotic pressure simulations is a critical step to ensure the reliability of the computational model. The general workflow involves a direct comparison of simulation results with experimental data.

References

• 1. Parameter Dependence of the Solubility Limit for Disodium Phosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. emeraldcloudlab.com [emeraldcloudlab.com]
• 3. Vapor pressure osmometry - Wikipedia [en.wikipedia.org]
• 4. Simulation of osmotic pressure in concentrated aqueous salt solutions. (Journal Article) | OSTI.GOV [osti.gov]
• 5. Simulation of Osmotic Pressure in Concentrated Aqueous Salt Solutions | Semantic Scholar [semanticscholar.org]
• 6. researchgate.net [researchgate.net]

Comparative Efficacy of Disodium Diphosphate as a Curing Accelerator in Meat: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of disodium (B8443419) diphosphate's performance as a curing accelerator in meat products against common alternatives, supported by experimental data and detailed methodologies.

The acceleration of the meat curing process is a critical factor in ensuring product safety, quality, and production efficiency. Curing accelerators play a pivotal role in the development of the characteristic color and flavor of cured meats, primarily by hastening the conversion of nitrite (B80452) to nitric oxide. This guide delves into the comparative efficacy of disodium diphosphate (B83284) and its principal alternatives, sodium erythorbate and sodium ascorbate, providing a comprehensive overview for scientific application.

Mechanism of Action: A Comparative Overview

The primary function of a curing accelerator is to speed up the reduction of nitrite (NO₂⁻) to nitric oxide (NO). Nitric oxide then reacts with myoglobin (B1173299) in the meat to form nitrosomyoglobin, which upon heating is converted to the stable pink pigment, nitrosohemochrome, characteristic of cured meats.[1][2]

Disodium Diphosphate (Sodium Acid Pyrophosphate - SAPP) , a type of E450, functions as a curing accelerator by forming a nitrous acid (HONO) intermediate, which then contributes to the generation of nitric oxide.[3] Notably, as an acidic phosphate, it can lower the pH of the curing brine, a factor that can influence the rate of the curing reaction.[4] Beyond its role in color development, disodium diphosphate also enhances water-holding capacity, contributing to improved texture and yield of the final product.[3][5]

Sodium Erythorbate and Sodium Ascorbate , stereoisomers of vitamin C, are potent antioxidants that directly and rapidly reduce nitrite to nitric oxide.[1][2][6] This swift conversion not only accelerates color formation but also leads to lower residual nitrite levels in the final product.[7][8] Their antioxidant properties also help to stabilize the cured color by scavenging oxygen, which can cause color fading.[9]

Comparative Performance Data

While direct head-to-head comparative studies providing quantitative data across all parameters are limited, the following tables summarize the known effects of each curing accelerator based on available scientific literature.

Parameter	Disodium Diphosphate	Sodium Erythorbate	Sodium Ascorbate
Primary Mechanism	Forms nitrous acid intermediate[3]	Direct reduction of nitrite to nitric oxide[1][2]	Direct reduction of nitrite to nitric oxide[2][10]
Curing Speed	Accelerates curing[3]	Drastically speeds up curing time[2]	Accelerates curing[10]
Color Development	Improves color formation and stability	Promotes rapid and uniform pink color development[7]	Enhances and stabilizes cured color[11]
Residual Nitrite	Can lead to less residual nitrite	Significantly reduces residual nitrite levels[7][8]	Reduces residual nitrite levels[10]
Water Holding Capacity	Improves water-holding capacity[3][5]	No direct significant effect reported	No direct significant effect reported
Effect on pH	Can lower the pH of the curing brine[4]	Minimal effect on pH	Minimal effect on pH
Antioxidant Effect	Some antioxidant properties[12]	Strong antioxidant, prevents color fading and rancidity[6][7]	Strong antioxidant, prevents discoloration[11]
Sensory Impact	Can improve tenderness and juiciness[12][13]	Can improve flavor at low nitrite concentrations[14]	Can help retain the flavor of cured meats[10]

Experimental Protocols

To facilitate reproducible research in this area, detailed methodologies for key analytical procedures are provided below.

Experimental Workflow for Evaluating Curing Accelerators

Caption: General experimental workflow for comparing curing accelerators.

Instrumental Color Analysis (CIE Lab*)

Objective: To quantitatively measure the color of the cured meat product.

Apparatus:

• Spectrophotometer or colorimeter capable of measuring in the CIE Lab* color space.

Procedure:

• Calibrate the instrument using a standard white and black tile according to the manufacturer's instructions.

• Prepare meat samples by slicing to a uniform thickness (e.g., 10 mm).

• Allow the freshly cut surface to "bloom" (expose to air) for a standardized period (e.g., 30-60 minutes) in a controlled environment to ensure color stabilization.

• Place the sample flat against the instrument's measurement port, ensuring no air gaps.

• Take multiple readings (e.g., 3-5) at different locations on the sample surface to obtain a representative average.

• Record the L* (lightness), a* (redness/greenness), and b* (yellowness/blueness) values. The a* value is of particular importance in cured meats as it represents the degree of redness.

Determination of Residual Nitrite Content

Objective: To quantify the amount of nitrite remaining in the cured meat product after processing.

Principle: This method is based on the Griess reaction, where nitrite reacts with a diazotizing reagent (sulfanilamide) in an acidic medium to form a diazonium salt. This salt is then coupled with N-(1-Naphthyl)ethylenediamine dihydrochloride (B599025) (NED) to form a colored azo dye, the absorbance of which is measured spectrophotometrically.

Apparatus:

• Spectrophotometer

• Homogenizer

• Volumetric flasks and pipettes

• Water bath

Procedure:

• Sample Extraction:

  • Homogenize a known weight of the meat sample (e.g., 10 g) with a specific volume of hot, deionized water (e.g., 50-100 mL) at a controlled temperature (e.g., 80°C).

  • Quantitatively transfer the slurry to a volumetric flask and make up to a known volume with deionized water.

  • Heat the flask in a water bath (e.g., 80°C for 2 hours) to facilitate extraction and precipitate proteins.

  • Cool the flask to room temperature and filter the contents to obtain a clear extract.

• Color Development:

  • Pipette an aliquot of the clear filtrate into a volumetric flask.

  • Add the sulfanilamide (B372717) solution and allow it to react for a specified time (e.g., 5 minutes).

  • Add the NED solution and make up to the final volume with deionized water.

  • Allow the color to develop for a set period (e.g., 20 minutes) in the dark.

• Spectrophotometric Measurement:

  • Measure the absorbance of the solution at the wavelength of maximum absorption (typically around 540 nm) against a reagent blank.

• Quantification:

  • Prepare a standard curve using known concentrations of sodium nitrite.

  • Determine the concentration of nitrite in the sample extract from the standard curve and calculate the residual nitrite content in the meat sample (usually expressed as ppm or mg/kg).

Sensory Evaluation

Objective: To assess the impact of the curing accelerator on the sensory attributes of the final product.

Procedure:

• Panelist Selection and Training:

  • Recruit a panel of trained sensory assessors (e.g., 8-12 individuals).

  • Train the panelists to identify and quantify specific sensory attributes of cured meat, such as color intensity, cured flavor, saltiness, tenderness, and juiciness, using reference standards.

• Sample Preparation and Presentation:

  • Prepare samples from each treatment group in a consistent manner (e.g., sliced to the same thickness, served at the same temperature).

  • Code the samples with random three-digit numbers to blind the panelists to the treatments.

  • Present the samples to the panelists in a randomized order under controlled lighting and environmental conditions.

• Evaluation:

  • Ask panelists to evaluate the intensity of each sensory attribute using a structured scale (e.g., a 15-cm line scale anchored with terms like "low" and "high").

• Data Analysis:

  • Analyze the sensory data using appropriate statistical methods (e.g., Analysis of Variance - ANOVA) to determine if there are significant differences between the treatment groups for each sensory attribute.

Signaling Pathway in Meat Curing

The core chemical pathway in meat curing involves the reduction of nitrite to nitric oxide and its subsequent reaction with myoglobin. Curing accelerators directly influence the initial step of this pathway.

Caption: The role of curing accelerators in the meat curing pathway.

Conclusion

Disodium diphosphate serves as an effective curing accelerator in meat products, contributing to color development and offering the additional benefit of improved water-holding capacity. Its mechanism, involving the formation of a nitrous acid intermediate, distinguishes it from the direct and rapid nitrite reduction facilitated by sodium erythorbate and sodium ascorbate. While the latter two are highly efficient in accelerating color formation and reducing residual nitrite, disodium diphosphate's dual functionality in enhancing both color and texture makes it a valuable ingredient in meat curing formulations. The choice of accelerator will ultimately depend on the specific processing goals, desired product characteristics, and regulatory considerations. Further direct comparative studies are warranted to provide a more detailed quantitative understanding of the relative performance of these accelerators under various processing conditions.

References

• 1. psseasoning.com [psseasoning.com]
• 2. What are Sodium Erythorbate and Ascorbic Acid used for? | High Caliber Products [highcaliberproducts.com]
• 3. Disodium pyrophosphate - Wikipedia [en.wikipedia.org]
• 4. US3028246A - Phosphate mixtures for curing meats - Google Patents [patents.google.com]
• 5. Water Holding Capacity in Meat Processing: Enhancing Quality, Efficiency, and Profitability - 徐州安侣新材料科技有限公司 [anlvchem.com]
• 6. foodadditives.net [foodadditives.net]
• 7. finetechitg.com [finetechitg.com]
• 8. researchgate.net [researchgate.net]
• 9. fsis.usda.gov [fsis.usda.gov]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. UQ eSpace [espace.library.uq.edu.au]
• 14. researchgate.net [researchgate.net]

A Comparative Guide to the Performance of Disodium Diphosphate and Other Scale Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of disodium (B8443419) diphosphate (B83284) (also known as sodium pyrophosphate) against other common scale inhibitors, including phosphonates and polymeric inhibitors. The information presented is based on available experimental data to assist researchers and professionals in selecting the most appropriate scale inhibitor for their specific application.

Mechanism of Action: An Overview

Scale inhibitors function primarily through "threshold inhibition," where substoichiometric concentrations of the inhibitor can effectively prevent or retard the formation of mineral scale deposits such as calcium carbonate (CaCO₃) and barium sulfate (B86663) (BaSO₄). The primary mechanisms include:

• Crystal Growth Distortion: Inhibitor molecules adsorb onto the active growth sites of newly formed microcrystals, disrupting the crystal lattice and preventing further growth.

• Dispersion: The adsorption of negatively charged inhibitor molecules onto crystal surfaces increases their electrostatic repulsion, preventing them from agglomerating into larger scale deposits.

• Chelation: Some inhibitors can sequester scale-forming cations (e.g., Ca²⁺, Mg²⁺), reducing the supersaturation of the solution and thereby the driving force for precipitation.

Disodium diphosphate, an inorganic polyphosphate, primarily functions by adsorbing onto crystal surfaces and interfering with their growth.

Quantitative Performance Comparison

The following tables summarize the performance of disodium diphosphate and other common scale inhibitors based on data from various studies. It is important to note that the experimental conditions may vary between studies, and therefore, a direct comparison should be made with caution.

Table 1: Performance of Polyphosphate Scale Inhibitors against Calcium Carbonate Scale

Inhibitor	Concentration (ppm)	Inhibition Efficiency (%)	Test Conditions	Reference
Sodium Tripolyphosphate	-	Strongest Inhibitor	Static Test	[1]
Disodium Diphosphate (Sodium Pyrophosphate)	-	Moderate Inhibitor	Static Test	[1]
Sodium Hexametaphosphate	-	Least Effective	Static Test	[1]

Table 2: Performance of Common Phosphonate Scale Inhibitors against Calcium Carbonate Scale

Inhibitor	Abbreviation	Concentration (ppm)	Inhibition Efficiency (%)	Test Conditions	Reference
Amino tris(methylene phosphonic acid)	ATMP	2.5	>90% (for 1 hour)	Static Bottle Test	[2]
1-Hydroxyethylidene-1,1-diphosphonic acid	HEDP	-	-	-	-
Diethylene triamine penta(methylene phosphonic acid)	DTPMP	100	~88.3% (Ca²⁺ remaining after 2h)	Static Test	[3]

Note: Direct comparative data for HEDP under similar conditions was not available in the searched literature.

Table 3: Performance of Common Polymeric Scale Inhibitors against Calcium Carbonate Scale

Inhibitor	Abbreviation	Concentration (ppm)	Inhibition Efficiency (%)	Test Conditions	Reference
Polyacrylic Acid	PAA	10-30	Effective	-	[4]
Polymaleic Acid	PMA	2.0	>90%	Static Beaker Test, 40°C, pH 8.5	[1]
Polyaspartic Acid	PASP	-	-	-	-
Polyepoxysuccinic Acid	PESA	-	-	-	-

Experimental Protocols

The evaluation of scale inhibitor performance is typically conducted using standardized static and dynamic test methods.

Static Bottle Test (Jar Test)

This method is used to determine the minimum inhibitor concentration (MIC) required to prevent the precipitation of scale-forming minerals under static conditions. A common protocol is based on the NACE Standard TM0374.[5][6][7][8]

Materials and Apparatus:

• Glass bottles or jars with caps

• Water bath or oven capable of maintaining the test temperature (e.g., 71°C)[5]

• Analytical balance

• pH meter

• Filtration apparatus with 0.45 µm filters

• Inductively Coupled Plasma Optical Emission Spectrometry (ICP-OES) or Atomic Absorption Spectroscopy (AAS) for cation analysis

Procedure:

• Preparation of Test Brines: Prepare separate cationic (e.g., containing CaCl₂) and anionic (e.g., containing NaHCO₃) brine solutions with concentrations representative of the field conditions.

• Inhibitor Dosing: Add varying concentrations of the scale inhibitor to be tested to the anionic brine solution. A blank sample with no inhibitor is also prepared.

• Mixing and Incubation: In each bottle, add a specific volume of the cationic brine followed by the same volume of the anionic brine (with or without inhibitor). Cap the bottles and place them in the water bath at the desired temperature for a specified duration (e.g., 24 hours).

• Sample Analysis: After incubation, cool the samples to room temperature and filter them through a 0.45 µm filter.

• Determine Cation Concentration: Analyze the concentration of the scaling cation (e.g., Ca²⁺) in the filtrate using ICP-OES or AAS.

• Calculate Inhibition Efficiency: The inhibition efficiency (IE) is calculated using the following formula: IE (%) = [(C_f - C_b) / (C_i - C_b)] * 100 Where:

  • C_f = Concentration of the cation in the presence of the inhibitor

  • C_b = Concentration of the cation in the blank sample

  • C_i = Initial concentration of the cation in the test brine

Dynamic Tube Blocking Test

This method evaluates the performance of scale inhibitors under flowing conditions, which is more representative of industrial pipelines.

Apparatus:

• High-pressure pumps

• Capillary tube coil (e.g., stainless steel)

• Pressure transducer

• Oven or heating system

• Data acquisition system

Procedure:

• Brine Preparation: Prepare cationic and anionic brines as in the static test.

• System Setup: The cationic and anionic brines are pumped separately at a constant flow rate through pre-heating coils and then mixed before entering the capillary tube coil, which is maintained at the test temperature.

• Inhibitor Injection: The scale inhibitor is injected into the anionic brine stream at a specific concentration.

• Monitoring Pressure Drop: A pressure transducer continuously monitors the pressure drop across the capillary tube. As scale forms and deposits on the tube walls, the pressure drop increases.

• Performance Evaluation: The effectiveness of the inhibitor is determined by the time it takes for the pressure to increase by a predefined value (e.g., 2.5 psi) or by the minimum inhibitor concentration required to prevent a significant pressure increase for a specified duration.[2]

Visualizations

Caption: General mechanism of scale formation and inhibition.

Caption: Workflow for static and dynamic scale inhibitor evaluation.

References

• 1. aidic.it [aidic.it]
• 2. spe.org [spe.org]
• 3. mdpi.com [mdpi.com]
• 4. Sodium Polyacrylate | Scale Inhibitor and Dispersant | YANCUI [yancuichem.com]
• 5. farsi.msrpco.com [farsi.msrpco.com]
• 6. cortecvci.com [cortecvci.com]
• 7. webstore.ansi.org [webstore.ansi.org]
• 8. standards.globalspec.com [standards.globalspec.com]

The Role of Disodium Diphosphate in Seafood Color Preservation: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The visual appeal of seafood is a primary determinant of consumer choice, making color preservation a critical aspect of processing and storage. Disodium (B8443419) diphosphate (B83284), also known as sodium acid pyrophosphate (SAPP), is a widely utilized food additive valued for its ability to maintain the natural coloration of seafood, particularly in species prone to discoloration such as shrimp and scallops.[1][2][3] This guide provides a comprehensive comparison of disodium diphosphate with other common and emerging alternatives for color preservation in seafood, supported by available experimental data.

Understanding Seafood Discoloration: Key Pathways

The undesirable discoloration in seafood is primarily driven by two biochemical processes: enzymatic browning (melanosis) and myoglobin (B1173299) oxidation.

• Enzymatic Browning (Melanosis): Particularly prevalent in crustaceans like shrimp, melanosis is caused by the enzyme polyphenol oxidase (PPO).[4][5] Upon harvesting and subsequent tissue damage, PPO catalyzes the oxidation of naturally present phenolic compounds into quinones. These quinones then polymerize to form dark pigments, leading to the characteristic "black spots."[4]

• Myoglobin Oxidation: In fish, the color of the muscle is largely determined by the state of the myoglobin protein. The desirable bright red color is due to oxymyoglobin. Over time, this can oxidize into metmyoglobin, which has a brownish, unappealing color. This process is influenced by factors such as pH and the presence of metal ions.

Disodium diphosphate primarily functions as a chelating agent and a buffering agent.[3][6] As a chelating agent, it sequesters metal ions, such as copper, which are essential cofactors for PPO activity, thereby inhibiting enzymatic browning. Its buffering capacity helps to maintain a stable pH, which can slow down the rate of myoglobin oxidation.[7][8]

Comparative Analysis of Color Preservation Agents

The efficacy of disodium diphosphate in preserving seafood color is best understood in comparison to other widely used and emerging alternatives. The following tables summarize available quantitative data on color changes, typically measured using the CIE Lab* color space, where L* represents lightness, a* represents redness/greenness, and b* represents yellowness/blueness.

Table 1: Comparison of Disodium Diphosphate and Sodium Metabisulfite on Shrimp Color Preservation

Treatment	L* (Lightness)	a* (Redness)	b* (Yellowness)	Study Reference
Control (Untreated)	Decrease over time	Decrease over time	Increase over time	General finding across multiple studies
Disodium Diphosphate (SAPP)	Maintained higher than control	Maintained higher than control	Lower than control	[1]
Sodium Metabisulfite (2.5%)	Maintained higher than control (lower melanosis)	Maintained higher than control	Lower than control

Note: Data for Disodium Diphosphate and Sodium Metabisulfite are derived from different studies and are presented for comparative purposes. Experimental conditions may vary between studies.

Table 2: Comparison of Disodium Diphosphate and Natural Alternatives on Seafood Color Preservation

Treatment	L* (Lightness)	a* (Redness)	b* (Yellowness)	Study Reference
Control (Untreated)	Decrease over time	Decrease over time	Increase over time
Disodium Diphosphate (SAPP)	Maintained higher than control	Maintained higher than control	Lower than control	[1]
Rosemary Extract (0.2-1.0%)	Maintained higher than control	Maintained higher than control	Lower than control
Chitosan (5 g/L) + Citric Acid (200 mg/L) + Rosemary Extract (50 mg/L)	Maintained higher L* values over storage	Slowed down changes in a* and b* values	Slowed down changes in a* and b* values	[2]

Note: Data for Disodium Diphosphate and natural alternatives are derived from different studies and are presented for comparative purposes. Experimental conditions may vary between studies.

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of color preservation agents. Below are synthesized protocols based on common practices in seafood research.

Protocol 1: Evaluation of Melanosis Inhibition in Shrimp

• Sample Preparation: Freshly harvested shrimp are washed and randomly divided into treatment groups.

• Treatment Application:

  • Control Group: Dipped in distilled water.

  • Disodium Diphosphate Group: Dipped in a solution of disodium diphosphate (e.g., 1-5% w/v) for a specified time (e.g., 1-10 minutes).

  • Alternative Groups: Dipped in solutions of alternative agents (e.g., sodium metabisulfite, rosemary extract) at relevant concentrations.

• Storage: Treated shrimp are drained and stored on ice or under refrigeration (e.g., 4°C) in polyethylene (B3416737) bags.

• Melanosis Evaluation: At regular intervals (e.g., 0, 2, 4, 6, 8 days), a trained panel visually assesses the degree of black spot formation using a scoring scale (e.g., 0 = no melanosis, 10 = severe melanosis).

• Colorimetric Analysis: The color of the shrimp surface is measured using a colorimeter calibrated to the CIE Lab* system. Multiple readings are taken from different areas of each shrimp.

Protocol 2: Evaluation of Color Stability in Fish Fillets

• Sample Preparation: Fresh fish fillets of uniform size and thickness are prepared.

• Treatment Application: Fillets are dipped in treatment solutions as described in Protocol 1.

• Packaging and Storage: Treated fillets are individually vacuum-packed or packed in modified atmosphere packaging and stored at refrigerated or frozen temperatures.

• Colorimetric Analysis: Lab* values of the fillet surface are measured at regular intervals using a colorimeter.

• Myoglobin Analysis (Optional): The relative proportions of oxymyoglobin, metmyoglobin, and deoxymyoglobin can be quantified spectrophotometrically to provide a more detailed understanding of color changes.

Visualizing the Processes

To better illustrate the underlying mechanisms and experimental procedures, the following diagrams are provided in DOT language.

Caption: Biochemical pathway of melanosis and its inhibition by disodium diphosphate.

Caption: Experimental workflow for evaluating seafood color preservation.

Conclusion

Disodium diphosphate is an effective agent for preserving the color of seafood by inhibiting enzymatic browning and contributing to pH stability. Comparative data, although often from disparate studies, suggests its performance is comparable to other chemical preservatives like sodium metabisulfite. Natural alternatives, such as rosemary extract and chitosan, also show promise in color preservation, appealing to the growing consumer demand for "clean label" products. The choice of a color preservation agent will depend on various factors including the specific type of seafood, processing conditions, regulatory requirements, and consumer preferences. Further direct comparative studies with standardized methodologies would be beneficial for a more definitive assessment of the relative efficacy of these compounds.

References

• 1. Practical Guide to DOT Language (Graphviz) for Developers and Analysts · while true do; [danieleteti.it]
• 2. DOT Language | Graphviz [graphviz.org]
• 3. sketchviz.com [sketchviz.com]
• 4. Colourimetric determination of phosphate [wwwchem.uwimona.edu.jm]
• 5. youtube.com [youtube.com]
• 6. researchgate.net [researchgate.net]
• 7. fisheriesjournal.com [fisheriesjournal.com]
• 8. toolify.ai [toolify.ai]

Unraveling Cellular Responses to Phosphate Availability: A Comparative Transcriptomics Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of transcriptomic changes in cells cultured in media with varying phosphate (B84403) sources. By examining key experimental data, we illuminate the intricate signaling pathways and metabolic reprogramming that govern cellular adaptation to phosphate availability. This resource is designed to support researchers in designing experiments, interpreting results, and identifying potential targets for therapeutic intervention.

Data Summary: Transcriptomic Responses to Phosphate Availability

The following tables summarize key quantitative data from comparative transcriptomics studies. These studies highlight the global changes in gene expression when cells are shifted from phosphate-replete to phosphate-limited conditions or provided with different organic and inorganic phosphate sources.

Table 1: Key Transcriptomic Changes in Response to Low Inorganic Phosphate (Pi) across Different Organisms

Organism/Cell Type	Key Upregulated Genes/Pathways	Key Downregulated Genes/Pathways	Reference(s)
Bacteria (e.g., E. coli, S. coelicolor)	High-affinity phosphate transport (pstSCAB), Phosphate scavenging enzymes (phosphatases, nucleotidases), Phosphonate (B1237965) metabolism, PhoR-PhoP/PhoB two-component system genes.[1][2]	Ribosomal proteins, Amino acid metabolism, Antibiotic biosynthesis (in some species).[1][2]	[1][2]
Yeast (S. cerevisiae, K. phaffii)	Phosphate acquisition and mobilization (PHO regulon), Autophagy-related genes, Vacuolar transport (VTC genes), Stress response genes.[3][4]	Ribosome biogenesis, tRNA biogenesis, Translation initiation factors, Fatty acid beta-oxidation.[3][4]	[3][4]
Plants (e.g., Arabidopsis, Rice)	Phosphate transporters (PHT1 family), SPX domain-containing proteins, Purple acid phosphatases, Lipid remodeling enzymes, Secondary metabolite biosynthesis (e.g., flavonoids).[5][6][7][8]	Photosynthesis-related genes (in some cases), Genes involved in primary root growth (promoting lateral root growth instead).	[5][6][7][9]
Mammalian Cells (e.g., Osteocyte-like cells)	Genes responsive to environmental changes, MAPK signaling pathway components (in response to organic phosphate).[10]	Genes associated with cellular phosphate metabolism (in response to inorganic phosphate).[10]	[10]

Table 2: Comparative Transcriptomic Response to Different Phosphate Sources in Diatoms and Mammalian Cells

Organism/Cell Type	Phosphate Source 1	Phosphate Source 2	Key Differential Gene Expression/Pathway Activation	Reference(s)
Diatom (Phaeodactylum tricornutum)	Adenosine (B11128) Triphosphate (ATP)	Glucose-6-Phosphate (G6P)	ATP: Upregulation of 5'-nucleotidase (extracellular hydrolysis). G6P: Upregulation of PhoD (likely intracellular hydrolysis). Transcriptomic profiles for ATP and G6P were more similar to each other than to inorganic phosphate.[11]	[11]
Mammalian (MC3T3-E1 osteocyte-like cells)	Organic Phosphate (β-glycerophosphate)	Inorganic Phosphate (NaH₂PO₄)	Organic Phosphate: Increased expression and secretion of Fibroblast Growth Factor 23 (FGF23), activation of MAPK and TGF-β signaling pathways. Inorganic Phosphate: Enrichment of pathways for cellular phosphate metabolism.[10]	[10]

Key Signaling Pathways in Phosphate Homeostasis

Cells have evolved sophisticated signaling networks to sense and respond to changes in phosphate availability. Below are diagrams of key pathways across different biological systems.

Bacterial PhoR-PhoP Two-Component System.

Yeast PHO Signaling Pathway.

Mammalian FGF23 Signaling in Response to Organic Phosphate.

Experimental Protocols

This section provides a generalized yet detailed methodology for a comparative transcriptomics experiment investigating cellular responses to different phosphate sources. This protocol synthesizes common practices from the cited literature.

Cell Culture and Phosphate Treatment

A critical first step is to establish well-defined culture conditions.

• Basal Medium: Select a defined minimal medium that allows for precise control over phosphate concentration (e.g., M9 minimal medium for bacteria, Yeast Nitrogen Base without phosphate for yeast, or custom-formulated DMEM for mammalian cells).

• Phosphate Sources:

  • High Phosphate (Control): Supplement the basal medium with a standard concentration of inorganic phosphate (e.g., 10-20 mM KH₂PO₄).

  • Low Phosphate (Stress): Reduce the inorganic phosphate concentration to a growth-limiting level (e.g., 0.1-0.5 mM KH₂PO₄).

  • Alternative Phosphate Sources: Replace KH₂PO₄ with an equimolar concentration of an alternative source, such as β-glycerophosphate (organic), adenosine triphosphate (ATP), or phosphonates.

• Experimental Procedure:

  • Culture cells in high-phosphate medium to mid-logarithmic phase.

  • Harvest cells by centrifugation and wash twice with phosphate-free basal medium to remove residual phosphate.

  • Resuspend cells in the respective experimental media (High Pi, Low Pi, Alternative Pi) and culture for a defined period (e.g., 4-24 hours, depending on the organism's doubling time and response kinetics).

  • Harvest cells for RNA extraction at specified time points. It is recommended to flash-freeze the cell pellets in liquid nitrogen and store them at -80°C.

RNA Extraction and Quality Control

High-quality RNA is paramount for reliable transcriptomics data.

• Extraction: Use a reputable commercial kit (e.g., RNeasy Plant Kit, TRIzol reagent followed by column purification) suitable for the cell type. Include a DNase I treatment step to eliminate genomic DNA contamination.

• Quality Control:

  • Purity: Assess RNA purity using a spectrophotometer (e.g., NanoDrop). Aim for A260/A280 ratios of ~2.0 and A260/A230 ratios between 2.0 and 2.2.

  • Integrity: Evaluate RNA integrity using an automated electrophoresis system (e.g., Agilent Bioanalyzer). Aim for an RNA Integrity Number (RIN) of > 8.0.

RNA-Seq Library Preparation and Sequencing

This process converts RNA into a format that can be read by a sequencer.

Generalized RNA-Seq Library Preparation Workflow.

• mRNA Enrichment: Isolate mRNA from total RNA. The two common methods are:

  • Poly(A) Selection: Utilizes oligo(dT) beads to capture the polyadenylated tails of eukaryotic mRNAs.

  • rRNA Depletion: Removes ribosomal RNA, which constitutes the majority of total RNA, thereby enriching for all other RNA species, including non-polyadenylated transcripts. This is essential for bacterial transcriptomics.

• Fragmentation: The enriched RNA is fragmented into smaller pieces (typically 200-500 bp).

• cDNA Synthesis: Fragmented RNA is reverse transcribed into first-strand cDNA, followed by second-strand synthesis.

• Library Construction: The resulting double-stranded cDNA undergoes end-repair, A-tailing, and ligation of sequencing adapters.

• Amplification: The library is amplified via PCR to generate a sufficient quantity for sequencing.

• Sequencing: The final library is quantified, and its quality is assessed before being sequenced on a high-throughput platform, such as the Illumina NovaSeq or HiSeq.

Bioinformatic Analysis

• Quality Control of Raw Reads: Use tools like FastQC to assess the quality of the raw sequencing reads.

• Read Trimming: Remove adapter sequences and low-quality bases using tools like Trimmomatic or Cutadapt.

• Alignment: Align the trimmed reads to a reference genome using a splice-aware aligner like HISAT2 or STAR.

• Quantification: Count the number of reads mapping to each gene using tools like featureCounts or HTSeq.

• Differential Expression Analysis: Identify genes that are significantly up- or downregulated between conditions using packages such as DESeq2 or edgeR in R. A common threshold for significance is a false discovery rate (FDR) < 0.05 and a log2 fold change > 1 or < -1.

• Functional Annotation and Pathway Analysis: Perform Gene Ontology (GO) and pathway enrichment analysis (e.g., KEGG) on the list of differentially expressed genes to identify over-represented biological processes and pathways.

References

• 1. researchgate.net [researchgate.net]
• 2. Two-Component Signal Transduction Pathways Regulating Growth and Cell Cycle Progression in a Bacterium: A System-Level Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Diversity in the complexity of phosphate starvation transcriptomes among rice cultivars based on RNA-Seq profiles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. Comparative transcriptomics pinpoints conserved and specific transcriptional responses to phosphorus limitation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The two-component PhoR-PhoP system controls both primary metabolism and secondary metabolite biosynthesis in Streptomyces lividans - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. Transcriptomics Insights into Phosphorus Stress Response of Myriophyllum aquaticum - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Transcriptomics and metabolomics revealed that phosphate improves the cold tolerance of alfalfa - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Frontiers | Transcriptomics and physiological analyses unveil the distinct mechanisms of ATP and glucose-6-phosphate utilization in Phaeodactylum tricornutum [frontiersin.org]

Safety & Regulatory Compliance

Proper Disposal Procedures for Disodium Diphosphate

The proper disposal of disodium (B8443419) diphosphate (B83284) is a critical aspect of laboratory safety and environmental stewardship. While generally not classified as a hazardous waste under the Resource Conservation and Recovery Act (RCRA), it is imperative to manage its disposal in a manner that complies with all federal, state, and local regulations.[1][2] Adherence to institutional protocols, typically managed by an Environmental Health & Safety (EHS) department, ensures a safe and compliant process.

Immediate Safety and Handling

Before handling disodium diphosphate for disposal, it is essential to be equipped with the appropriate Personal Protective Equipment (PPE) to prevent irritation or exposure, particularly if dust can be generated.

Item	Specification	Purpose
Eye Protection	Chemical safety goggles or glasses.[3]	To protect eyes from dust or splashes.
Hand Protection	Chemical-resistant gloves.[3]	To prevent skin contact.
Body Protection	A lab coat or apron.[3]	To protect clothing and prevent skin contact.
Respiratory Protection	Use in a well-ventilated area. A particulate filter respirator may be required if dust is generated.[4]	To prevent inhalation of airborne particles.

Step-by-Step Disposal Protocol

Follow this procedural guidance for the routine disposal of disodium diphosphate waste generated in a laboratory setting.

• Waste Segregation and Collection :

  • Collect waste disodium diphosphate, whether in solid form or in solution, at the point of generation.

  • Do not mix with incompatible materials such as strong acids, alkaloids, lead acetate, antipyrine, chloral (B1216628) hydrate, resorcinol, or pyrogallol.[2][5]

• Containerization :

  • Place the waste into a designated, leak-proof container.[3] Plastic containers are often preferred for chemical waste.[6]

  • Ensure the container is appropriate for the type of waste (solid or liquid).

  • Keep the container securely closed when not actively adding waste.[6][7]

• Labeling :

  • Clearly label the waste container with its contents ("Disodium Diphosphate Waste") and, if required by your institution, the words "Hazardous Waste".[3]

  • Include the date when waste was first added to the container.

• Storage :

  • Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA).[3][6][7]

  • The SAA must be at or near the point of waste generation.[6][7]

• Final Disposal :

  • Once the container is full or ready for disposal, contact your institution's Environmental Health & Safety (EHS) department for pickup.[3]

  • Do not pour disodium diphosphate solutions down the drain or dispose of the solid in the regular trash.[3][8] EHS will manage the final disposal through a licensed disposal company, ensuring compliance with all regulations.[1]

Accidental Spill Cleanup Procedures

In the event of a spill, immediate and appropriate action is necessary to prevent contamination and exposure.

• For Dry Spills :

  • Ensure proper PPE is worn, including respiratory protection to avoid inhaling dust.[5]

  • Gently sweep or scoop the spilled material to minimize dust generation.[5][9] If appropriate, moisten the powder slightly to prevent it from becoming airborne.[4]

  • Place the collected material into a suitable, labeled container for disposal.[5]

• For Liquid (Solution) Spills :

  • Contain the spill to prevent it from entering drains or waterways.[5][8]

  • Absorb the liquid with an inert, noncombustible material such as sand or vermiculite.[5][10]

  • Scoop the absorbent material into a suitable, labeled container for disposal.[10]

The following workflow provides a visual guide to the decision-making process for handling disodium diphosphate waste.

Caption: Workflow for the proper disposal of disodium diphosphate waste in a laboratory setting.

References

• 1. lidochem.com [lidochem.com]
• 2. files.dep.state.pa.us [files.dep.state.pa.us]
• 3. benchchem.com [benchchem.com]
• 4. echemi.com [echemi.com]
• 5. boremco.com [boremco.com]
• 6. ehrs.upenn.edu [ehrs.upenn.edu]
• 7. odu.edu [odu.edu]
• 8. moellerchemie.com [moellerchemie.com]
• 9. nexchem.co.uk [nexchem.co.uk]
• 10. schoolcraft.mi.safeschoolssds.com [schoolcraft.mi.safeschoolssds.com]

Essential Safety and Logistics for Handling Disodium Diphosphate

For researchers, scientists, and drug development professionals, ensuring laboratory safety is paramount. This guide provides immediate, essential information for the safe handling and disposal of Disodium Diphosphate (B83284) (also known as Disodium Pyrophosphate or Sodium Acid Pyrophosphate), a common laboratory reagent. Adherence to these procedural steps will minimize risks and ensure regulatory compliance.

Hazard Identification and Exposure Limits

Disodium diphosphate is generally not classified as a hazardous substance, but it can cause irritation to the eyes, skin, and respiratory tract upon contact.[1][2][3][4] Inhalation of dust may lead to coughing and sneezing.[5] It is crucial to handle the substance with care to avoid direct contact and dust generation.

Occupational exposure limits for Disodium Diphosphate have not been established by major regulatory bodies.

Parameter	Value	Source
OSHA PEL	None Established	[1]
ACGIH TLV	None Established	[1]
NIOSH REL	None Established	[1]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure. The following table summarizes the recommended equipment for handling Disodium Diphosphate.

Protection Type	Recommended Equipment	Rationale and Citations
Eye/Face Protection	Tightly fitting safety goggles or chemical safety glasses.[2][3][6][7] A face shield (8-inch minimum) may be required for tasks with a high splash potential.[6]	Protects against eye irritation from dust or splashes.[1][3]
Skin Protection	Chemically resistant gloves (e.g., nitrile rubber).[2][7] A lab coat or protective suit should be worn to prevent skin contact.[6][8]	Prevents skin irritation.[1][3] Contaminated gloves should be disposed of properly.[6]
Respiratory Protection	Generally not required in well-ventilated areas.[7] If dust is generated or ventilation is insufficient, a NIOSH-approved respirator is recommended.[1][5] For emergencies or non-routine operations, a self-contained breathing apparatus (SCBA) may be necessary.[1]	Protects the respiratory tract from irritation due to dust inhalation.[1][5]

Operational Plan: From Receipt to Use

A systematic approach to handling Disodium Diphosphate ensures safety at every stage.

Receiving and Storage

• Inspection : Upon receipt, inspect the container for any damage or leaks.

• Storage : Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[6][9] The substance is hygroscopic (absorbs moisture from the air), so airtight storage is essential to maintain its purity.[5][6]

• Incompatibilities : Keep away from incompatible materials such as strong acids, alkaloids, and certain organic compounds.[1][5][8]

Handling and Preparation of Solutions

• Ventilation : Always handle Disodium Diphosphate in a well-ventilated area. A local exhaust ventilation system, such as a fume hood, is preferred to control contaminants at their source.[1][3]

• Avoid Dust : When handling the solid form, minimize the generation of dust.[1]

• Personal Hygiene : Do not eat, drink, or smoke in work areas.[1][7] Wash hands thoroughly after handling, especially before breaks and at the end of the workday.[6][7]

Spill and Emergency Procedures

• Small Spills (Dry) : For dry spills, carefully scoop the material into a clean, dry, labeled container for disposal, avoiding dust generation.[1][5]

• Large Spills (Dry) : If a large amount is spilled, cover it with a plastic sheet to minimize spreading.[1] Cleanup personnel should wear appropriate PPE to protect against inhalation and skin/eye contact.[1]

• Liquid Spills : Absorb liquid spills with an inert, noncombustible material like sand or vermiculite, then place it in a suitable container for chemical waste disposal.[1][3][10]

• First Aid :

  • Eye Contact : Immediately flush eyes with plenty of water for at least 15 minutes.[3] If irritation persists, seek medical attention.[7]

  • Skin Contact : Remove contaminated clothing and wash the affected skin with soap and water.[1][3]

  • Inhalation : Move the individual to fresh air. If breathing is difficult, get medical attention.[3][5]

  • Ingestion : If swallowed, rinse the mouth with water and drink 1-2 glasses of water to dilute. Do not induce vomiting.[3][6] Seek medical attention.

Disposal Plan

Proper disposal of chemical waste is crucial for environmental protection and regulatory compliance.

• Waste Collection : Collect surplus and non-recyclable Disodium Diphosphate into a designated, leak-proof, and clearly labeled container.[6][8] The label should include "Hazardous Waste" and the chemical name.[8]

• Segregation : Do not mix with incompatible waste materials.

• Storage of Waste : Keep the waste container closed and store it in a designated satellite accumulation area.[8]

• Professional Disposal : Contact your institution's Environmental Health and Safety (EHS) department for pickup and final disposal.[8] Offer surplus and non-recyclable solutions to a licensed disposal company.[6] Do not discharge the product into drains or the environment.[6] While some sources suggest it is not a hazardous waste under RCRA, it is best practice to dispose of it as chemical waste.[8]

Visualized Workflows

To further clarify the procedural steps, the following diagrams illustrate the handling workflow and PPE selection logic.

Caption: Workflow for Handling Disodium Diphosphate.

Caption: PPE Selection Flowchart for Disodium Diphosphate.

References

• 1. boremco.com [boremco.com]
• 2. scribd.com [scribd.com]
• 3. tribioscience.com [tribioscience.com]
• 4. echemi.com [echemi.com]
• 5. files.dep.state.pa.us [files.dep.state.pa.us]
• 6. DISODIUM DIPHOSPHATE (E450) - Ataman Kimya [atamanchemicals.com]
• 7. innophos.com [innophos.com]
• 8. benchchem.com [benchchem.com]
• 9. nexchem.co.uk [nexchem.co.uk]
• 10. corecheminc.com [corecheminc.com]